1-(3-Chlorophenyl)piperazine dihydrochloride

• CAS: 51639-49-7

Core Science & Biosynthesis

An In-Depth Technical Guide to the Mechanism of Action of 1-(3-Chlorophenyl)piperazine (m-CPP) Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(3-Chlorophenyl)piperazine, commonly known as m-CPP, is a psychoactive compound of the phenylpiperazine class that has been extensively utilized as a pharmacological tool to probe the serotonin system. As a metabolite of several widely prescribed drugs, including trazodone and nefazodone, understanding its complex mechanism of action is of significant clinical and research relevance. This technical guide provides a comprehensive analysis of the molecular pharmacology of m-CPP, detailing its receptor binding profile, functional activity at key serotonergic targets, and its influence on neurotransmitter systems. We will delve into the downstream signaling pathways activated by m-CPP and provide an overview of the experimental methodologies used to elucidate its multifaceted mechanism of action.

Introduction

1-(3-Chlorophenyl)piperazine (m-CPP) is a synthetic phenylpiperazine derivative that has garnered considerable attention in the fields of neuroscience and pharmacology.[1] Initially explored for its potential therapeutic applications, it is now primarily employed as a research chemical to investigate the function of the serotonin (5-hydroxytryptamine, 5-HT) system.[2] Its clinical relevance is underscored by its status as an active metabolite of several antidepressant medications.[3] The subjective effects of m-CPP in humans are often described as unpleasant, including anxiety, and it is known to induce migraine-like headaches in susceptible individuals.[4][5] This guide will provide a detailed examination of the molecular mechanisms that underpin these physiological and behavioral effects.

Molecular Targets and Binding Affinity

The pharmacological activity of m-CPP is characterized by its broad-spectrum affinity for multiple neurotransmitter receptors, with a pronounced interaction with the serotonin system. Radioligand binding assays have been instrumental in quantifying the affinity of m-CPP for these targets.

Serotonin (5-HT) Receptors

m-CPP exhibits a notable affinity for a wide range of 5-HT receptor subtypes. In human brain membranes, m-CPP has been shown to be relatively equipotent across several 5-HT receptor subtypes, with IC50 values generally falling in the mid-to-high nanomolar range.[6] It also displays a significant affinity for the serotonin transporter (SERT).[7]

Target	Binding Affinity (Kᵢ, nM)	Reference
Serotonin Receptors
5-HT₁ₐ	20.2 - 85	[8]
5-HT₂ₐ	32.1	[8]
5-HT₂ₑ	28.8	[8]
5-HT₂C	3.4	[8]
Monoamine Transporters
Serotonin (SERT)	IC₅₀ = 230	[7]
Adrenergic Receptors
α₁	38	[8]
α₂	570	[6]

This table presents a selection of reported binding affinities. Values can vary depending on the experimental conditions, radioligand used, and tissue source.

Other Receptor Systems

Beyond the serotonergic system, m-CPP also interacts with other neurotransmitter receptors, albeit generally with lower affinity. It displays a notable affinity for α-adrenergic receptors, which may contribute to some of its physiological effects.[6][8]

Functional Activity and Downstream Signaling

While binding affinity indicates the strength of interaction between a ligand and a receptor, functional assays are necessary to determine the cellular response elicited by this binding. m-CPP's functional profile is complex, exhibiting agonist, partial agonist, and even antagonist activity at different 5-HT receptor subtypes.

5-HT₂C Receptor: A Key Mediator of m-CPP's Effects

A substantial body of evidence points to the 5-HT₂C receptor as a primary mediator of many of m-CPP's characteristic effects, including its anxiogenic and anorectic properties.[9][10][11][12] Functional studies have characterized m-CPP as a partial agonist at the human 5-HT₂C receptor.[13]

Downstream Signaling of 5-HT₂C Receptor Activation:

The 5-HT₂C receptor is a G-protein coupled receptor (GPCR) that primarily couples to Gαq/11 proteins. Agonist binding, including that of m-CPP, initiates a cascade of intracellular events:

• G-Protein Activation: The agonist-bound receptor catalyzes the exchange of GDP for GTP on the α-subunit of the Gq/11 protein.

• Phospholipase C (PLC) Activation: The activated Gαq subunit stimulates the enzyme phospholipase C.

• Second Messenger Production: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol trisphosphate (IP₃) and diacylglycerol (DAG).

• Calcium Mobilization: IP₃ binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium (Ca²⁺) into the cytoplasm.

• Protein Kinase C (PKC) Activation: The increase in intracellular Ca²⁺ and the presence of DAG synergistically activate protein kinase C.

• Cellular Response: Activated PKC phosphorylates a variety of downstream target proteins, leading to diverse cellular responses.

Figure 1: Canonical Gq-coupled signaling pathway of the 5-HT₂C receptor.

5-HT₂B Receptor: An Antagonistic Interaction

In contrast to its activity at the 5-HT₂C receptor, studies on cloned human receptors have revealed that m-CPP acts as an antagonist at the 5-HT₂B receptor.[13] This finding is crucial for interpreting the overall pharmacological effects of m-CPP, as it indicates that any physiological responses mediated by 5-HT₂B receptors would be blocked rather than stimulated by m-CPP. The 5-HT₂B receptor is also coupled to Gαq and has been implicated in processes such as dural plasma protein extravasation, which may be relevant to m-CPP's ability to induce headaches.[5][14]

Other 5-HT Receptors

The functional activity of m-CPP at other 5-HT receptor subtypes is less well-defined. It is generally considered a non-selective 5-HT receptor agonist, but its efficacy (Emax) and potential for biased agonism at these other sites require further investigation.[2]

Effects on Neurotransmitter Systems

m-CPP not only directly interacts with postsynaptic receptors but also modulates the extracellular levels of key neurotransmitters, primarily through its interaction with the serotonin transporter.

Serotonin (5-HT)

In vivo microdialysis studies in rats have demonstrated that systemic administration of m-CPP leads to a significant and dose-dependent increase in extracellular serotonin levels in brain regions such as the hippocampus.[15] This effect is attributed to m-CPP's ability to act as a serotonin releasing agent, likely by reversing the direction of the serotonin transporter (SERT).[15] This presynaptic action contributes to the overall increase in serotonergic tone.

Dopamine (DA)

m-CPP has also been shown to increase extracellular dopamine levels in the nucleus accumbens and striatum, although this effect is considerably weaker than its effect on serotonin.[15] The mechanism underlying this increase in dopamine appears to be different from its effect on serotonin, as it is sensitive to the sodium channel blocker tetrodotoxin (TTX), suggesting a dependence on neuronal firing.[15]

Norepinephrine (NE)

Experimental Methodologies for Characterizing m-CPP's Mechanism of Action

A variety of in vitro and in vivo techniques are employed to dissect the complex pharmacology of m-CPP.

In Vitro Assays

These assays are fundamental for determining the binding affinity (Kᵢ) of a compound for a specific receptor.

Step-by-Step Protocol Outline:

• Membrane Preparation: Homogenize tissue or cells expressing the receptor of interest and isolate the cell membranes through centrifugation.

• Incubation: Incubate the membranes with a constant concentration of a radiolabeled ligand (e.g., [³H]-serotonin) and varying concentrations of the unlabeled test compound (m-CPP).

• Separation: Separate the bound from the unbound radioligand, typically by rapid filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis: Plot the percentage of specific binding against the concentration of the test compound to determine the IC₅₀ (the concentration that inhibits 50% of radioligand binding). The Kᵢ value is then calculated using the Cheng-Prusoff equation.

Figure 2: General workflow for a radioligand binding assay.

[³⁵S]GTPγS Binding Assay: This assay measures the activation of G-proteins following receptor agonism. The binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits is quantified as a measure of receptor activation.

Calcium Mobilization Assay: This assay is particularly useful for Gq-coupled receptors like the 5-HT₂C receptor. It measures the increase in intracellular calcium concentration upon receptor activation using calcium-sensitive fluorescent dyes.

Step-by-Step Protocol Outline for Calcium Mobilization:

• Cell Culture: Plate cells expressing the receptor of interest (e.g., 5-HT₂C) in a microplate.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Addition: Add varying concentrations of the test compound (m-CPP) to the wells.

• Fluorescence Measurement: Measure the change in fluorescence intensity over time using a fluorescence plate reader. An increase in fluorescence indicates an increase in intracellular calcium.

• Data Analysis: Plot the fluorescence response against the compound concentration to determine the EC₅₀ (potency) and Eₘₐₓ (efficacy).

In Vivo Assays

This technique allows for the measurement of extracellular neurotransmitter levels in specific brain regions of freely moving animals.

Step-by-Step Protocol Outline:

• Probe Implantation: Surgically implant a microdialysis probe into the brain region of interest (e.g., hippocampus, nucleus accumbens).

• Perfusion: Perfuse the probe with an artificial cerebrospinal fluid (aCSF).

• Dialysate Collection: Collect the dialysate, which contains a fraction of the extracellular fluid, at regular intervals.

• Compound Administration: Administer m-CPP (e.g., via intraperitoneal injection) and continue collecting dialysate.

• Neurotransmitter Analysis: Analyze the dialysate samples for neurotransmitter content using a sensitive analytical technique such as high-performance liquid chromatography with electrochemical detection (HPLC-ECD).

• Data Analysis: Express the neurotransmitter levels as a percentage of the baseline pre-drug administration levels.

Figure 3: General workflow for an in vivo microdialysis experiment.

Conclusion

The mechanism of action of 1-(3-chlorophenyl)piperazine dihydrochloride is complex and multifaceted. It acts as a promiscuous ligand, binding to a wide array of serotonin receptors with moderate affinity. Its functional activity is notably diverse, acting as a partial agonist at the 5-HT₂C receptor, a key mediator of its behavioral effects, and as an antagonist at the 5-HT₂B receptor. Furthermore, m-CPP modulates neurotransmitter systems through its action as a serotonin releasing agent and its weaker effects on dopamine levels. A thorough understanding of this intricate pharmacological profile, elucidated through a combination of in vitro and in vivo experimental approaches, is essential for its continued use as a valuable tool in serotonin research and for appreciating its contribution to the clinical effects of the drugs from which it is derived. Future research focusing on its functional selectivity at various 5-HT receptor subtypes and its effects on norepinephrine will further refine our understanding of this important pharmacological agent.

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1-(3-Chlorophenyl)piperazine dihydrochloride as a trazodone metabolite

An In-depth Technical Guide on 1-(3-Chlorophenyl)piperazine (m-CPP) as a Trazodone Metabolite

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive examination of 1-(3-chlorophenyl)piperazine (m-CPP) as the principal active metabolite of the antidepressant drug, trazodone. Trazodone's clinical efficacy and side-effect profile are intrinsically linked to its extensive hepatic metabolism, with m-CPP contributing significantly to its overall pharmacodynamic and toxicological effects. This document will elucidate the metabolic pathway from trazodone to m-CPP, delve into the distinct pharmacological and toxicological properties of m-CPP, and provide detailed analytical methodologies for its quantification in biological matrices. This guide is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of this critical metabolite.

Introduction to Trazodone

Trazodone is a triazolopyridine derivative antidepressant used for the treatment of major depressive disorder.[1] Beyond its antidepressant properties, it is also recognized for its sedative effects.[1] Trazodone's therapeutic action is complex, acting as a weak serotonin reuptake inhibitor (SRI) and a potent antagonist at serotonin 5-HT2A and 5-HT2C receptors.[1][2] It also exhibits antagonism at α1-adrenergic and histamine H1 receptors.[1] The clinical profile of trazodone is not solely attributable to the parent compound; its biotransformation leads to the formation of pharmacologically active metabolites, most notably 1-(3-chlorophenyl)piperazine (m-CPP).[2][3]

The Metabolic Journey: From Trazodone to m-CPP

Trazodone undergoes extensive metabolism in the liver, primarily through the cytochrome P450 (CYP) enzyme system.[2][3] The formation of m-CPP occurs via N-dealkylation of the piperazinyl nitrogen of trazodone.[4]

Key Enzymes in Trazodone Metabolism

• CYP3A4: In vitro studies utilizing human liver microsomes and cDNA-expressed human CYP enzymes have conclusively identified CYP3A4 as the major isoform responsible for the conversion of trazodone to m-CPP.[5][6][7] The significant correlation between CYP3A4 activity and m-CPP production underscores the critical role of this enzyme.[5][6]

• Other Contributing Enzymes: While CYP3A4 is primary for m-CPP formation, other CYP isoforms are involved in the broader metabolism of trazodone and the subsequent metabolism of m-CPP. These include CYP2D6, CYP1A2, and CYP2C19.[2][3][8][9] CYP2D6, for instance, is involved in the hydroxylation of m-CPP.[1][4]

Factors Influencing Metabolism

The metabolic conversion of trazodone is susceptible to various factors, leading to potential drug-drug interactions and variability in patient response:

• CYP3A4 Inhibitors: Co-administration of potent CYP3A4 inhibitors such as ketoconazole, ritonavir, clarithromycin, and even grapefruit juice can lead to increased plasma concentrations of trazodone and decreased levels of m-CPP.[5][8]

• CYP3A4 Inducers: Conversely, CYP3A4 inducers like carbamazepine, phenytoin, and St. John's wort can decrease trazodone concentrations while increasing m-CPP levels.[8]

• CYP2D6 Interactions: Inhibitors of CYP2D6, such as fluoxetine and thioridazine, can result in elevated concentrations of both trazodone and m-CPP.[8]

• Lifestyle Factors: Smoking has been shown to induce CYP1A2, resulting in lower trazodone levels and a higher m-CPP to trazodone ratio.[8]

Metabolic Pathway Visualization

Caption: Metabolic conversion of trazodone to its active metabolite m-CPP.

Pharmacokinetics of Trazodone and m-CPP

Following administration, both trazodone and m-CPP are readily absorbed and distributed.[10][11] Studies in rats have shown that both compounds rapidly appear in plasma and brain tissue.[10][11][12]

• Plasma vs. Brain Concentrations: While plasma concentrations of m-CPP are generally lower than those of the parent drug, trazodone, m-CPP concentrations can exceed those of trazodone in brain tissue, particularly after a single administration.[10][11][12] This suggests a preferential accumulation of the metabolite in the central nervous system.

• Steady-State Concentrations: Under chronic administration, a linear relationship is observed between trazodone concentrations in plasma and the brain.[10][11] However, at steady-state, m-CPP concentrations in the brain have been found to be lower than those of trazodone, indicating potential changes in the disposition of trazodone over time.[10][11] In human patients on a multiple daily dose regimen of 150 mg trazodone, steady-state plasma concentrations of trazodone and m-CPP were approximately 0.62 µg/mL and 0.056 µg/mL, respectively.[4]

The Distinct Pharmacological Profile of m-CPP

m-CPP is not an inert byproduct; it possesses a distinct and potent pharmacological profile that contributes to the overall effects of trazodone.[2][3][13]

Receptor Binding and Functional Activity

Unlike trazodone, which is primarily an antagonist at 5-HT2A and 5-HT2C receptors, m-CPP acts as a non-selective serotonin receptor agonist.[1][2][13][14] It has a high affinity for various serotonin receptors, including 5-HT2C, 5-HT3, 5-HT2A, 5-HT1B, and 5-HT1A.[2][3] This agonistic activity, particularly at the 5-HT2C receptor, is thought to contribute to some of the anxiogenic and adverse effects observed with trazodone. Additionally, m-CPP has been shown to have an appreciable affinity for the serotonin transporter, which may contribute to its effects on serotonin levels in the synapse.[15]

Comparative Receptor Affinities

Compound	Receptor Binding Site	IC50
Trazodone	[3H]p-aminoclonidine (α2-adrenergic)	4.5 µM
m-CPP	[3H]p-aminoclonidine (α2-adrenergic)	0.6 µM
Trazodone	[3H]flunitrazepam (Benzodiazepine)	1.7 mM
m-CPP	[3H]flunitrazepam (Benzodiazepine)	0.36 mM
m-CPP	5-HT Transporter ([125I]RTI-55)	230 nM

Source: Data compiled from multiple studies.[15][16]

Toxicological and Safety Considerations

The formation of m-CPP is a significant factor in the toxicological profile of trazodone. As a substance, 1-(3-Chlorophenyl)piperazine hydrochloride is classified as toxic if swallowed and can cause skin and serious eye irritation.[17] It may also cause respiratory irritation.[17][18]

• Adverse Effects: m-CPP is known to induce neuropsychiatric effects, including anxiety, and can influence temperature, behavior, and hormone release.[13]

• Abuse Potential: Due to its MDMA-like effects, m-CPP has been identified as a designer drug and has a potential for abuse.[13][19] Cases of severe toxicity have been reported, with symptoms including confusion, seizures, and cardiovascular instability.[19]

• Handling Precautions: When handling 1-(3-chlorophenyl)piperazine dihydrochloride, it is crucial to wear suitable protective clothing, gloves, and eye/face protection.[20] The compound should be stored in a cool, dry, and well-ventilated area.[20]

Analytical Methodologies for m-CPP Quantification

Accurate quantification of m-CPP in biological matrices is essential for pharmacokinetic studies, therapeutic drug monitoring, and forensic analysis. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the preferred methods due to their high specificity and sensitivity.[21][22][23]

Standard Protocol for m-CPP Analysis in Biological Samples

This protocol provides a generalized workflow for the quantification of m-CPP in plasma or urine.

Step 1: Sample Preparation

• Objective: To isolate m-CPP from the biological matrix and remove interfering substances.

• Procedure:

  • To 1 mL of plasma or urine, add an internal standard (e.g., a deuterated analog of m-CPP).

  • Perform protein precipitation by adding a solvent like acetonitrile, followed by vortexing and centrifugation.

  • Alternatively, use liquid-liquid extraction (LLE) with an organic solvent (e.g., ethyl acetate) under alkaline conditions to extract the analyte.

  • Solid-phase extraction (SPE) can also be employed for cleaner extracts.

  • Evaporate the organic layer to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a mobile phase-compatible solvent for analysis.

Step 2: Chromatographic Separation

• Objective: To separate m-CPP from other components in the extract.

• Procedure (LC-MS/MS):

  • Inject the reconstituted sample into an HPLC system equipped with a C18 reverse-phase column.

  • Use a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol).

  • The flow rate and gradient are optimized to achieve good peak shape and separation.

Step 3: Detection and Quantification

• Objective: To detect and quantify the amount of m-CPP in the sample.

• Procedure (MS/MS):

  • The eluent from the HPLC is introduced into a tandem mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

  • Monitor the specific precursor-to-product ion transitions for both m-CPP and the internal standard using Multiple Reaction Monitoring (MRM).

  • Construct a calibration curve using standards of known concentrations.

  • Calculate the concentration of m-CPP in the unknown samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Analytical Workflow Visualization

Caption: A typical workflow for the quantification of m-CPP in biological samples.

Conclusion

1-(3-Chlorophenyl)piperazine is a pivotal and pharmacologically active metabolite of trazodone. Its formation, primarily mediated by CYP3A4, and its distinct agonistic activity at serotonin receptors significantly influence the overall therapeutic and adverse effect profile of its parent drug. An understanding of the factors affecting trazodone metabolism, coupled with robust analytical methods for m-CPP quantification, is essential for optimizing trazodone therapy, managing drug interactions, and for research in clinical and forensic toxicology. This guide has provided a detailed overview of these critical aspects to support the work of professionals in drug development and research.

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An In-depth Technical Guide to the Serotonin Receptor Agonist Activity of m-Chlorophenylpiperazine (m-CPP)

Introduction: Unraveling the Complexity of a Multifaceted Serotonergic Ligand

Meta-chlorophenylpiperazine (m-CPP) is a synthetically derived phenylpiperazine compound that has been instrumental as a pharmacological tool for elucidating the intricate roles of the serotonin (5-HT) system in both physiological and pathological processes. As an active metabolite of the antidepressant trazodone, m-CPP exhibits a broad and complex pharmacological profile, interacting with multiple serotonin receptor subtypes, as well as other neurotransmitter systems.[1][2][3] This promiscuity, while a limitation for therapeutic applications, makes m-CPP an invaluable probe for researchers dissecting the functional consequences of activating or blocking specific components of the serotonergic network.

This guide provides a comprehensive technical overview of m-CPP's activity at serotonin receptors. It is intended for researchers, scientists, and drug development professionals engaged in neuropsychopharmacology and related fields. We will delve into its receptor binding and functional activity profile, present detailed methodologies for its characterization, and explore the downstream signaling cascades it modulates. The causality behind experimental choices and the importance of self-validating protocols are emphasized throughout to ensure scientific integrity and reproducibility.

Pharmacological Profile of m-CPP at Serotonin Receptors

m-CPP's behavioral and physiological effects are a direct consequence of its interaction with a wide array of serotonin receptors, often with comparable affinities, making its in vivo effects a composite of multiple receptor-mediated actions.[4] It also displays affinity for the serotonin transporter (SERT) and adrenergic receptors, further contributing to its complex pharmacological signature.[1][2][5]

Binding Affinity and Functional Activity

The interaction of m-CPP with various human serotonin receptor subtypes is characterized by a range of binding affinities (Ki) and diverse functional outcomes, including agonism, partial agonism, and antagonism. A summary of its activity at key 5-HT receptors is presented below.

Receptor Subtype	Binding Affinity (Ki, nM)	Functional Activity	Key Physiological/Behavioral Implications
5-HT1A	Significant Affinity	Partial Agonist	Anxiolytic/anxiogenic effects, potential role in antidepressant action.[1][3][6]
5-HT1B	Significant Affinity	Agonist	Regulation of neurotransmitter release.
5-HT1D	Significant Affinity	Agonist	Potential involvement in migraine pathophysiology.
5-HT2A	32.1	Partial Agonist	Potential for hallucinogenic-like effects (e.g., head-twitch response in rodents), though generally not observed in humans.[1][7]
5-HT2B	28.8	Antagonist (human) / Agonist	Implicated in migraine induction; species-specific differences in functional activity are critical.[1][8][9]
5-HT2C	3.4	Partial Agonist	Anorectic effects, anxiety, hypoactivity, and penile erection.[1][10][11][12] This is a primary mediator of many of m-CPP's discriminative stimulus properties.[1]
5-HT3	Significant Affinity	Agonist	Nausea.[1]
SERT	Appreciable Affinity (IC50 = 230 nM)	Inhibitor / Releasing Agent	Modulates synaptic serotonin levels, complicating interpretation of its direct receptor effects.[1][5]

Note: Binding affinities can vary between studies and experimental conditions. The values presented are representative.

The approximately 10-fold selectivity for the 5-HT2C receptor over the 5-HT2A and 5-HT2B subtypes is a notable feature of m-CPP's profile.[1] However, its potent activity at multiple other receptors necessitates careful experimental design, including the use of selective antagonists, to isolate the effects mediated by a specific receptor subtype.

Signaling Pathways Modulated by m-CPP

m-CPP's functional activity translates into the modulation of distinct intracellular signaling cascades, depending on the G-protein coupling of the target receptor.

• Gq/11-Coupled Receptors (5-HT2A, 5-HT2C): As a partial agonist at these receptors, m-CPP stimulates the Gαq subunit, leading to the activation of phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[13][14]

• Gi/o-Coupled Receptors (5-HT1A, 5-HT1B, 5-HT1D): Agonism at these receptors activates the Gαi/o subunit, which inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.[15][16] The βγ subunits can also directly modulate ion channels, such as G-protein-gated inwardly rectifying potassium channels (GIRKs).

The following diagram illustrates the primary signaling pathways for the 5-HT2C receptor, a key target of m-CPP.

Figure 1. m-CPP activation of the Gq-coupled 5-HT2C receptor pathway.

Methodologies for Characterizing m-CPP Activity

A multi-assay approach is essential for a comprehensive understanding of m-CPP's pharmacological profile. This involves determining its binding affinity, functional potency, and efficacy at various receptor subtypes.

Radioligand Binding Assays

Radioligand binding assays are the gold standard for determining the affinity of a compound for a receptor.[17][18] Competition binding assays are used to determine the inhibitory constant (Ki) of m-CPP.

Principle: This assay measures the ability of unlabeled m-CPP to compete with a fixed concentration of a high-affinity radioligand for binding to a specific serotonin receptor subtype expressed in cell membranes. The concentration of m-CPP that inhibits 50% of the specific binding of the radioligand is the IC50, which is then converted to a Ki value using the Cheng-Prusoff equation.

Experimental Workflow Diagram:

Figure 2. Workflow for a competitive radioligand binding assay.

Detailed Protocol (Example: 5-HT2C Receptor):

• Membrane Preparation: Homogenize cells stably expressing the human 5-HT2C receptor in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4). Centrifuge the homogenate, discard the supernatant, and resuspend the membrane pellet in fresh buffer. Determine protein concentration using a BCA or Bradford assay.[19]

• Assay Setup: In a 96-well plate, set up triplicate wells for total binding, non-specific binding, and competition.

  • Total Binding: Add 50 µL of assay buffer.

  • Non-specific Binding: Add 50 µL of a high concentration of a non-radiolabeled 5-HT2C antagonist (e.g., 10 µM mianserin).

  • Competition: Add 50 µL of varying concentrations of m-CPP (e.g., 10⁻¹¹ M to 10⁻⁵ M).

• Radioligand Addition: Add 50 µL of a 5-HT2C selective radioligand (e.g., [³H]mesulergine) at a concentration close to its Kd to all wells.

• Reaction Initiation: Add 150 µL of the prepared membrane suspension (containing 10-20 µg of protein) to each well.

• Incubation: Incubate the plate for 60 minutes at room temperature with gentle agitation to allow the binding to reach equilibrium.

• Harvesting: Terminate the reaction by rapid filtration through glass fiber filters (e.g., GF/B, pre-soaked in polyethyleneimine to reduce non-specific binding) using a cell harvester. Wash the filters multiple times with ice-cold wash buffer.[19][20]

• Quantification: Place the filter mats in scintillation vials, add scintillation fluid, and quantify the bound radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the IC50 value by fitting the competition data to a one-site sigmoidal dose-response curve. Convert the IC50 to a Ki value using the formula: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assays: Quantifying Agonist Activity

Functional assays are crucial to determine whether m-CPP acts as an agonist, antagonist, or inverse agonist at a given receptor.[21] The choice of assay depends on the G-protein coupling of the receptor.

1. cAMP Accumulation Assays (for Gi/o- and Gs-coupled receptors):

Principle: These assays measure changes in the intracellular concentration of the second messenger cAMP.[22] For Gi/o-coupled receptors like 5-HT1A, an agonist will inhibit adenylyl cyclase, leading to a decrease in cAMP levels, which is typically measured in the presence of forskolin (an adenylyl cyclase activator).[16]

Detailed Protocol (Example: 5-HT1A Receptor):

• Cell Culture: Plate cells expressing the 5-HT1A receptor in a 96-well plate and grow to confluence.

• Pre-incubation: Aspirate the culture medium and pre-incubate the cells with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) for 15-30 minutes to prevent cAMP degradation.

• Stimulation: Add varying concentrations of m-CPP along with a fixed concentration of forskolin (e.g., 1-10 µM) to stimulate cAMP production. Incubate for 15-30 minutes.

• Cell Lysis: Lyse the cells according to the kit manufacturer's instructions.

• cAMP Detection: Measure cAMP levels in the cell lysate using a commercially available kit, such as those based on HTRF (Homogeneous Time-Resolved Fluorescence) or AlphaScreen technology.[16][23] These are competitive immunoassays where endogenous cAMP competes with a labeled cAMP tracer for binding to a specific antibody.

• Data Analysis: Plot the response (e.g., HTRF ratio) against the log concentration of m-CPP. Fit the data to a sigmoidal dose-response curve to determine the EC50 (potency) and the maximal effect (Emax, efficacy) relative to a full agonist.

2. Calcium Flux Assays (for Gq-coupled receptors):

Principle: For Gq-coupled receptors like 5-HT2A and 5-HT2C, agonist activation leads to an increase in intracellular calcium.[13][14] This can be measured using fluorescent calcium indicators (e.g., Fluo-4 AM) that exhibit increased fluorescence upon binding to Ca²⁺.

Detailed Protocol (Example: 5-HT2C Receptor):

• Cell Culture: Plate cells expressing the 5-HT2C receptor in a black-walled, clear-bottom 96-well or 384-well plate.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a probenecid-containing buffer for 30-60 minutes at 37°C. Probenecid inhibits the extrusion of the dye from the cells.

• Compound Addition: Place the plate in a fluorescence plate reader (e.g., FLIPR, FlexStation). Record a baseline fluorescence reading.

• Measurement: Add varying concentrations of m-CPP to the wells and immediately begin measuring the fluorescence intensity over time (typically for 1-3 minutes).

• Data Analysis: Determine the peak fluorescence response over baseline for each concentration of m-CPP. Plot the peak response against the log concentration of m-CPP and fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax.

In Vivo Characterization: Bridging Molecular Activity and Behavioral Outcomes

While in vitro assays provide precise molecular data, in vivo studies are necessary to understand the integrated physiological and behavioral effects of m-CPP. Rodent models are frequently used for this purpose.[24]

Common Behavioral Paradigms:

• Locomotor Activity: m-CPP often induces hypoactivity, which is thought to be mediated primarily by 5-HT2C and possibly 5-HT1C receptors.[1][25][26]

• Feeding Behavior: m-CPP has potent anorectic (appetite-suppressing) effects, a response strongly linked to its agonist activity at 5-HT2C receptors.[1][10][11] This has spurred the development of selective 5-HT2C agonists for obesity treatment.[1]

• Anxiety Models (e.g., Elevated Plus Maze, Open Field Test): m-CPP can produce anxiogenic-like effects in both rodents and humans, an effect also attributed to 5-HT2C receptor activation.[1][27]

• Head-Twitch Response (HTR): In rodents, the HTR is a behavioral proxy for 5-HT2A receptor activation and is often used to screen for potential hallucinogenic properties.[1] m-CPP can induce this response, consistent with its partial agonism at 5-HT2A receptors.[1]

Conclusion and Future Directions

m-Chlorophenylpiperazine is a quintessential example of a non-selective serotonergic ligand whose complex pharmacology has been both a challenge and an opportunity for neuroscience research. Its profile as a partial agonist at 5-HT1A, 5-HT2A, and 5-HT2C receptors, an antagonist at human 5-HT2B receptors, and an agent with significant affinity for other 5-HT subtypes and transporters underscores the importance of a rigorous, multi-assay characterization approach.[1][3][7][8]

For the drug development professional, m-CPP serves as a critical reference compound and a reminder of the challenges in achieving receptor subtype selectivity. For the basic researcher, it remains a powerful, albeit complex, tool for probing the integrated functions of the serotonin system. Future investigations employing m-CPP in conjunction with more selective pharmacological agents, advanced genetic models (e.g., receptor knockout mice), and sophisticated neuroimaging techniques will continue to refine our understanding of the diverse roles that serotonin receptors play in brain function and disease.

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A Deep Dive into 1-(3-Chlorophenyl)piperazine dihydrochloride (m-CPP) for Neuroscience Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Role of m-CPP in Unraveling Serotonergic Function

1-(3-Chlorophenyl)piperazine dihydrochloride, commonly known as m-CPP, is a psychoactive compound belonging to the phenylpiperazine class of drugs.[1] Initially developed in the late 1970s, it has become an invaluable tool in neuroscience research for investigating the complexities of the serotonin (5-HT) system.[1] Although it has been explored as a recreational substance, its generally unpleasant, anxiety-provoking effects have limited this use and solidified its position primarily as a research chemical.[1] This guide provides a comprehensive overview of m-CPP, from its fundamental pharmacology to its practical application in preclinical and clinical research, offering insights for its effective and responsible use. It is also an active metabolite of several antidepressant drugs, including trazodone, nefazodone, and etoperidone, which is an important consideration in clinical and forensic contexts.[2]

Core Pharmacology: A Non-Selective Serotonergic Agent

The utility of m-CPP in neuroscience stems from its broad and complex pharmacological profile. It is a non-selective serotonin receptor agonist, meaning it binds to and activates multiple serotonin receptor subtypes.[3][4] This promiscuity, while a limitation for studying specific receptor functions in isolation, makes it a powerful tool for probing the overall function and sensitivity of the serotonergic system.[4]

Mechanism of Action

m-CPP's primary mechanism of action is its direct agonism at a wide array of serotonin receptors.[1][5] It also exhibits some activity as a serotonin reuptake inhibitor and releasing agent, further contributing to its complex effects on serotonergic neurotransmission.[1][5] This multifaceted activity results in a significant increase in synaptic serotonin levels and subsequent activation of postsynaptic receptors.

Receptor Binding Profile

m-CPP displays significant affinity for a variety of serotonin receptors, including 5-HT1A, 5-HT1B, 5-HT1D, 5-HT2A, 5-HT2B, 5-HT2C, 5-HT3, and 5-HT7.[1][5] It also interacts with the serotonin transporter (SERT).[1][5] Its strongest binding affinity is for the 5-HT2C and 5-HT2B receptors.[1] The anxiogenic (anxiety-producing) and anorectic (appetite-suppressing) effects of m-CPP are largely attributed to its potent agonism at 5-HT2C receptors.[1][5] In contrast, its nauseating effects are likely mediated by the stimulation of 5-HT3 receptors.[1]

Receptor Subtype	Binding Affinity (Ki, nM)	Functional Activity
5-HT2C	3.4	Agonist
5-HT2B	28.8	Antagonist (human)
5-HT2A	32.1	Partial Agonist (human)
SERT	Appreciable Affinity (IC50 = 230 nM)	Inhibitor

Note: This table presents a selection of key receptor interactions. Binding affinities can vary depending on the specific assay and tissue used.[1][6]

Signaling Pathways

The activation of various 5-HT receptors by m-CPP initiates a cascade of intracellular signaling events. For instance, agonism at 5-HT2C receptors, which are Gq/G11-coupled, leads to the activation of phospholipase C, resulting in the production of inositol trisphosphate (IP3) and diacylglycerol (DAG). This, in turn, mobilizes intracellular calcium and activates protein kinase C, leading to a variety of cellular responses.

Caption: Simplified signaling pathway of m-CPP at the 5-HT2C receptor.

Applications in Neuroscience Research

m-CPP's ability to robustly stimulate the serotonin system has made it a cornerstone tool for investigating the role of serotonin in various physiological and pathological processes.

Probing Serotonergic Function in Psychiatric Disorders

m-CPP is extensively used in "challenge tests" to assess the sensitivity of the serotonin system in patients with psychiatric disorders such as anxiety, depression, and obsessive-compulsive disorder.[4][7][8][9] By administering m-CPP and measuring subsequent neuroendocrine and behavioral responses, researchers can infer the functional status of serotonin receptors.[4][10] For example, blunted hormonal responses (e.g., cortisol, prolactin) to an m-CPP challenge may indicate subsensitivity of postsynaptic serotonin receptors.[9][10]

Animal Models of Anxiety and Depression

In preclinical research, m-CPP is widely used to induce anxiety-like and depressive-like behaviors in rodents, providing valuable animal models to screen for potential anxiolytic and antidepressant medications.[11][12][13][14][15] A single intraperitoneal injection of m-CPP can reliably produce anxiogenic effects in mice.[11] These models are crucial for understanding the neurobiological underpinnings of these disorders and for the early stages of drug development.

Investigating Appetite and Feeding Behavior

The potent anorectic effects of m-CPP, primarily mediated by 5-HT2C receptor agonism, have spurred research into the development of selective 5-HT2C agonists for the treatment of obesity.[1][16] Studies using m-CPP have helped to elucidate the central mechanisms by which serotonin regulates food intake and satiety.[16]

Experimental Protocols

The following are generalized protocols for common experimental paradigms using m-CPP. Researchers should adapt these protocols to their specific experimental needs and adhere to all institutional and governmental guidelines for animal and human research.

In Vivo Microdialysis in Rodents

In vivo microdialysis allows for the real-time measurement of neurotransmitter levels in the brains of freely moving animals.[17][18][19] This technique can be used to assess the effects of m-CPP on extracellular serotonin and dopamine levels.

Objective: To measure changes in extracellular serotonin levels in the hippocampus following systemic administration of m-CPP.

Materials:

• Stereotaxic apparatus

• Microdialysis probes (e.g., CMA 12)[20]

• Microinfusion pump

• Artificial cerebrospinal fluid (aCSF)

• m-CPP dihydrochloride solution

• HPLC system with electrochemical detection

Procedure:

• Surgical Implantation: Anesthetize the animal and place it in a stereotaxic frame.[20] Implant a guide cannula targeting the hippocampus.[20] Secure the cannula with dental cement. Allow for a post-surgical recovery period.[20]

• Probe Insertion and Habituation: On the day of the experiment, gently insert the microdialysis probe through the guide cannula.[20] Place the animal in a testing chamber and allow it to habituate for at least 1-2 hours while perfusing the probe with aCSF at a low flow rate (e.g., 1-2 µL/min).[20]

• Baseline Collection: Collect several baseline dialysate samples (e.g., every 20 minutes) to establish stable neurotransmitter levels.

• m-CPP Administration: Administer m-CPP (e.g., 1-5 mg/kg, intraperitoneally).

• Post-Injection Collection: Continue collecting dialysate samples for a predetermined period (e.g., 2-3 hours) to monitor changes in serotonin levels.

• Sample Analysis: Analyze the collected dialysate samples using HPLC-ED to quantify serotonin concentrations.

Caption: A typical experimental workflow for in vivo microdialysis with m-CPP.

Rodent Behavioral Assays for Anxiety

The elevated plus maze (EPM) is a widely used behavioral test to assess anxiety-like behavior in rodents. Anxiogenic compounds like m-CPP decrease the time spent in the open, more "threatening" arms of the maze.

Objective: To evaluate the anxiogenic effects of m-CPP using the elevated plus maze test.

Materials:

• Elevated plus maze apparatus

• Rodents (mice or rats)

• m-CPP dihydrochloride solution

• Saline solution (control)

• Video tracking software (optional, but recommended)

Procedure:

• Habituation: Acclimate the animals to the testing room for at least one hour before the experiment.

• Drug Administration: Administer m-CPP (e.g., 1-4 mg/kg, intraperitoneally) or saline to the animals.[11]

• Testing: 30 minutes after injection, place the animal in the center of the elevated plus maze, facing one of the open arms.[11]

• Data Collection: Record the animal's behavior for a 5-minute period. Key parameters to measure include:

  • Time spent in the open arms

  • Time spent in the closed arms

  • Number of entries into the open arms

  • Number of entries into the closed arms

• Data Analysis: Compare the behavioral parameters between the m-CPP-treated and saline-treated groups. A significant decrease in the time spent and entries into the open arms in the m-CPP group is indicative of an anxiogenic effect.

Considerations and Caveats

While m-CPP is a valuable research tool, its non-selective nature necessitates careful interpretation of experimental results.

• Pharmacokinetic Variability: m-CPP exhibits significant inter-individual variability in its pharmacokinetics, including clearance and bioavailability.[7][10] This can lead to a wide range of plasma concentrations and, consequently, variable pharmacodynamic responses.[10]

• Off-Target Effects: Although its primary actions are on the serotonin system, m-CPP also has some affinity for adrenergic receptors, which could contribute to its overall physiological effects.[1][5][21]

• Serotonin Syndrome: At higher doses, m-CPP can induce symptoms of serotonin syndrome, a potentially life-threatening condition characterized by autonomic dysfunction, neuromuscular excitation, and altered mental status.[3] Researchers should be aware of these potential adverse effects, especially in human studies.

Conclusion

1-(3-Chlorophenyl)piperazine dihydrochloride remains a pivotal pharmacological tool in neuroscience for dissecting the intricate roles of the serotonin system in health and disease. Its broad agonist activity, while a source of complexity, provides a unique window into the overall functional state of serotonergic neurotransmission. By understanding its detailed pharmacology and employing rigorous experimental designs, researchers can continue to leverage m-CPP to gain valuable insights into the neurobiology of psychiatric disorders and to pave the way for the development of novel therapeutic interventions.

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An In-depth Technical Guide to the Biological Activity of 1-(3-Chlorophenyl)piperazine Dihydrochloride (m-CPP)

Introduction: The Multifaceted Profile of a Serotonergic Probe

1-(3-Chlorophenyl)piperazine (m-CPP) is a psychoactive compound of the phenylpiperazine class that has garnered significant interest within the scientific community.[1] Initially developed during the exploration of novel antihistamines, its potent and complex interactions with the serotonin (5-hydroxytryptamine, 5-HT) system have established it as an invaluable research tool for neuropharmacologists and drug development professionals.[2] m-CPP is also an active metabolite of several clinically used antidepressant drugs, including trazodone and nefazodone, making the study of its biological activity crucial for understanding their overall therapeutic and side-effect profiles.[3][4]

This guide provides a comprehensive technical overview of the biological activity of m-CPP. It is designed for researchers and scientists, offering in-depth insights into its pharmacodynamics, detailed experimental protocols to assess its activity, and a discussion of its physiological and behavioral consequences. We will explore the causality behind its effects, grounded in its interactions with a wide array of neurotransmitter receptors.

Pharmacodynamics: A Complex Receptor Interaction Profile

The biological effects of m-CPP are a direct consequence of its ability to bind to and modulate the activity of multiple neurotransmitter receptors. Its primary sphere of influence is the serotonergic system, though it also displays affinity for other receptor types.[1]

Receptor Binding Affinity

m-CPP exhibits a broad binding profile, with significant affinity for numerous serotonin receptor subtypes. Radioligand binding assays are the gold-standard for determining the affinity of a compound for a specific receptor. These assays measure the displacement of a radioactively labeled ligand by the test compound (m-CPP), allowing for the calculation of the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50). Lower values indicate a higher binding affinity.

The receptor binding profile of m-CPP has been characterized across various studies. The following table summarizes its affinity for key human neurotransmitter receptors and transporters.

Receptor/Transporter	Binding Affinity (Ki or IC50, nM)	Reference(s)
Serotonin Receptors
5-HT1A	~360 - 1300	[5]
5-HT1B	~360 - 1300	[5]
5-HT1D	~360 - 1300	[5]
5-HT2A	32.1	[1]
5-HT2B	28.8	[1]
5-HT2C	3.4	[1]
5-HT3	~360 - 1300	[5]
Serotonin Transporter (SERT)	230 (IC50)	[6]
Adrenergic Receptors
α1-adrenergic	~2500 - 24000	[5]
α2-adrenergic	570 (IC50)	[5]

Note: Binding affinities can vary depending on the experimental conditions, tissue preparation, and radioligand used.

This profile reveals that m-CPP is a non-selective serotonergic agent with particularly high affinity for the 5-HT2C receptor.[1] Its affinity for the serotonin transporter (SERT) is also noteworthy and contributes to its complex mechanism of action.[6]

Functional Activity: Beyond Binding

While binding affinity indicates the strength of interaction, functional assays are necessary to determine the consequence of this binding—whether m-CPP acts as an agonist (activates the receptor), an antagonist (blocks the receptor), or a partial agonist.

• 5-HT2C Receptor : m-CPP acts as a partial agonist at human 5-HT2C receptors.[7] This is a critical aspect of its pharmacology, as the 5-HT2C receptor is heavily implicated in the regulation of mood, anxiety, and appetite.[8] Many of the anxiogenic and anorectic effects of m-CPP are attributed to its activity at this receptor.[1]

• 5-HT2B Receptor : In contrast to its effects on the 5-HT2C receptor, m-CPP acts as an antagonist at human 5-HT2B receptors.[7]

• Other Serotonin Receptors : It generally behaves as an agonist at most other serotonin receptors for which it has significant affinity.[1]

• Serotonin Transporter (SERT) : m-CPP not only binds to SERT but also acts as a serotonin releasing agent and a reuptake inhibitor, further increasing synaptic serotonin levels.[1]

Key Signaling Pathways Modulated by m-CPP

The functional activity of m-CPP at G protein-coupled receptors (GPCRs), such as the 5-HT2 receptors, initiates intracellular signaling cascades. The 5-HT2C receptor, a primary target of m-CPP, is coupled to Gq/11 proteins.

Activation of the 5-HT2C receptor by an agonist like m-CPP leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, while DAG activates protein kinase C (PKC). These events lead to a cascade of downstream cellular responses.

Caption: Canonical 5-HT2C receptor Gq signaling pathway activated by m-CPP.

Experimental Protocols for Assessing Biological Activity

To rigorously characterize the biological activity of m-CPP, a combination of in vitro and in vivo assays is essential. The following protocols represent standard methodologies in the field.

In Vitro Assays

This protocol determines the binding affinity (Ki) of m-CPP for a specific serotonin receptor subtype.

• Objective: To quantify the affinity of m-CPP for a target receptor.

• Principle: Measures the ability of unlabeled m-CPP to compete with a fixed concentration of a high-affinity radioligand for binding to receptors in a tissue or cell membrane preparation.[9]

• Methodology:

  • Membrane Preparation: Homogenize brain tissue (e.g., cortex for 5-HT2A receptors) or cells expressing the receptor of interest in ice-cold buffer. Centrifuge to pellet the membranes and wash to remove endogenous substances. Resuspend the final membrane pellet in assay buffer.[10]

  • Assay Setup: In a 96-well plate, combine the membrane preparation, a fixed concentration of the appropriate radioligand (e.g., [3H]ketanserin for 5-HT2A receptors), and varying concentrations of m-CPP.

  • Incubation: Incubate the plate at a specific temperature for a set time to allow binding to reach equilibrium.

  • Filtration: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand. Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.[10]

  • Quantification: Measure the radioactivity trapped on the filters using a scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the log concentration of m-CPP. Use non-linear regression to determine the IC50 value, which is then converted to the Ki value using the Cheng-Prusoff equation.[10]

This functional assay determines whether m-CPP acts as an agonist, antagonist, or inverse agonist at a GPCR.

• Objective: To measure G-protein activation following receptor binding by m-CPP.

• Principle: In the inactive state, a G-protein is bound to GDP. Receptor activation by an agonist promotes the exchange of GDP for GTP. This assay uses a non-hydrolyzable GTP analog, [35S]GTPγS, which accumulates upon G-protein activation and can be quantified.[11][12]

• Methodology:

  • Membrane Preparation: Prepare cell membranes as described for the radioligand binding assay.

  • Reaction Setup: In a 96-well plate, incubate the membranes with various concentrations of m-CPP in an assay buffer containing GDP and [35S]GTPγS.[11]

  • Incubation: Allow the reaction to proceed at a controlled temperature (e.g., 30°C) for a specific time.

  • Termination and Filtration: Stop the reaction by rapid filtration through a filter mat, similar to the binding assay.

  • Quantification: Measure the amount of bound [35S]GTPγS using a scintillation counter.

  • Data Analysis: Plot the stimulated [35S]GTPγS binding against the log concentration of m-CPP to generate a dose-response curve, from which potency (EC50) and efficacy (Emax) can be determined.[12]

Caption: General workflow for in vitro receptor pharmacology assays.

In Vivo Assays

This technique measures the effect of m-CPP on extracellular neurotransmitter levels in the brains of freely moving animals.

• Objective: To determine if m-CPP alters the release of serotonin in specific brain regions.

• Principle: A microdialysis probe with a semi-permeable membrane is implanted into a target brain area (e.g., the hypothalamus). The probe is perfused with a physiological solution, and neurotransmitters from the extracellular fluid diffuse into the probe. The collected fluid (dialysate) is then analyzed.[13][14]

• Methodology:

  • Surgical Implantation: Anesthetize a rat and, using a stereotaxic frame, surgically implant a microdialysis guide cannula targeted to the brain region of interest. Allow the animal to recover for several days.[15]

  • Microdialysis Experiment: On the day of the experiment, insert the microdialysis probe through the guide cannula. Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a low, constant flow rate (e.g., 1-2 µL/min).[15][16]

  • Baseline Collection: After a stabilization period, collect several baseline dialysate samples.

  • Drug Administration: Administer m-CPP (e.g., via intraperitoneal injection) or a vehicle control.

  • Post-treatment Collection: Continue to collect dialysate samples at regular intervals.

  • Analysis: Analyze the dialysate samples for serotonin and its metabolites using high-performance liquid chromatography with electrochemical detection (HPLC-ECD).[16]

  • Data Analysis: Express neurotransmitter concentrations as a percentage of the baseline levels and compare the effects of m-CPP to the vehicle control.

These models are used to assess the anxiogenic (anxiety-producing) effects of m-CPP.

• Objective: To evaluate the behavioral effects of m-CPP related to anxiety.

• Models:

  • Elevated Plus Maze (EPM): This apparatus consists of two open arms and two enclosed arms. Anxiogenic compounds like m-CPP typically decrease the amount of time rodents spend in the open, more threatening arms.[17]

  • Light-Dark Box: This box has a brightly lit compartment and a dark compartment. Anxiogenic drugs decrease the time spent in the light compartment.[18]

  • Social Interaction Test: In this test, the time two unfamiliar rodents spend in active social investigation is measured. Anxiogenic compounds reduce social interaction time.[19]

• General Protocol:

  • Acclimation: Acclimate the animals to the testing room.

  • Drug Administration: Administer m-CPP or vehicle control at various doses.

  • Behavioral Testing: At a specified time after injection, place the animal in the apparatus and record its behavior for a set duration (e.g., 5-10 minutes).

  • Data Analysis: Score relevant behaviors (e.g., time in open arms, entries into the light box) and compare between drug- and vehicle-treated groups using appropriate statistical tests.

Physiological and Behavioral Effects

The complex pharmacodynamic profile of m-CPP translates into a wide range of physiological and behavioral effects in both animals and humans.

• Anxiogenic Effects: In humans, m-CPP can induce anxiety and, in susceptible individuals, panic attacks.[1] This is consistent with findings from rodent models, where m-CPP reliably produces anxiety-like behaviors.[17][19] These effects are thought to be primarily mediated by its agonist activity at 5-HT2C receptors.[17][19]

• Appetite Regulation: m-CPP has potent anorectic (appetite-suppressing) effects. This has spurred the development of more selective 5-HT2C receptor agonists for the treatment of obesity.[1]

• Neuroendocrine Effects: m-CPP stimulates the release of several hormones, including prolactin and cortisol, and can increase body temperature.[20][21] These effects are often used as biomarkers of central serotonergic activity in clinical research.[20][22]

• Headache and Migraine: m-CPP is known to induce headaches and has been used as a pharmacological tool to test potential anti-migraine medications.[1] This effect may be related to its activity at 5-HT2B receptors.[1]

• Other Effects: Other reported effects include nausea (likely via 5-HT3 receptor stimulation), hypoactivity, and psychostimulant-like effects.[1]

Conclusion

1-(3-Chlorophenyl)piperazine dihydrochloride is a pharmacologically complex agent with a broad spectrum of biological activities, primarily centered on the serotonin system. Its promiscuous binding profile, coupled with its varied functional activities at different 5-HT receptor subtypes and the serotonin transporter, makes it a powerful but challenging tool for research. A thorough understanding of its pharmacodynamics, facilitated by the in vitro and in vivo methodologies outlined in this guide, is essential for interpreting experimental results and for advancing our knowledge of serotonergic neurotransmission in health and disease. The continued study of m-CPP and similar compounds will undoubtedly provide further insights into the development of more selective and effective therapeutics targeting the multifaceted serotonin system.

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1-(3-Chlorophenyl)piperazine dihydrochloride chemical properties and structure

An In-depth Technical Guide to 1-(3-Chlorophenyl)piperazine Dihydrochloride: Properties, Pharmacology, and Analytical Considerations

Introduction

1-(3-Chlorophenyl)piperazine, commonly known as m-Chlorophenylpiperazine (mCPP), is a psychoactive compound of the phenylpiperazine class.[1] While it has been investigated in scientific research and detected as a designer drug, its primary significance in the pharmaceutical sciences lies in its role as a major active metabolite of several widely prescribed antidepressant drugs, including trazodone, nefazodone, and etoperidone.[2][3][4] Understanding the chemical properties, structure, and pharmacological profile of mCPP is therefore critical for researchers and drug development professionals. This is because the metabolite itself contributes significantly to the overall therapeutic efficacy and side-effect profile of the parent drug.[2][3] The dihydrochloride salt is a common form used in research due to its stability and solubility in aqueous media.[5]

This guide provides a comprehensive technical overview of 1-(3-Chlorophenyl)piperazine dihydrochloride, focusing on its core chemical attributes, its complex serotonergic pharmacology, and essential methodologies for its analysis.

Chemical Identity and Physicochemical Properties

The accurate identification and characterization of a compound are foundational to any research endeavor. The use of the dihydrochloride salt enhances water solubility, which is a critical consideration for in-vitro and in-vivo experimental design.[5][6] The following tables summarize the key identifiers and physical properties for both the free base, 1-(3-Chlorophenyl)piperazine, and its dihydrochloride salt.

Table 1: Core Chemical Identifiers

Identifier	1-(3-Chlorophenyl)piperazine (Free Base)	1-(3-Chlorophenyl)piperazine Dihydrochloride
CAS Number	6640-24-0[7][8]	51639-49-7[9][10]
Molecular Formula	C₁₀H₁₃ClN₂[4][7][11]	C₁₀H₁₅Cl₃N₂[9] or C₁₀H₁₃ClN₂ · 2HCl
Molecular Weight	196.68 g/mol [4][7][11]	269.6 g/mol [9]
IUPAC Name	1-(3-chlorophenyl)piperazine[1][4]	1-(3-chlorophenyl)piperazine;dihydrochloride[9]
Common Synonyms	mCPP, 3-CPP, 1-(m-Chlorophenyl)piperazine[4][7]	mCPP dihydrochloride

Table 2: Physicochemical Properties

Property	Value / Description	Source(s)
Appearance	White to off-white crystalline solid/powder.	[5][6][12]
Melting Point	210-214 °C (decomposes) for hydrochloride salt.	[13][14]
Solubility	Dihydrochloride Salt: Soluble in water, methanol, ethanol, and DMSO.[5][6][12][15]	[5][6][12][15]
Storage	Store in a cool, dry, well-ventilated area in a tightly sealed container.[5] Hygroscopic and air-sensitive.[16]	[5][16]

Chemical Structure and Spectroscopic Profile

The structure of 1-(3-Chlorophenyl)piperazine consists of a piperazine ring linked to a chlorophenyl group at the meta position. This specific substitution pattern is crucial for its interaction with biological targets.

Canonical SMILES: C1CN(CCN1)C2=CC(=CC=C2)Cl[4]

InChI Key: VHFVKMTVMIZMIK-UHFFFAOYSA-N[1][4]

Spectroscopic Data: The ultraviolet (UV) absorption maxima for the hydrochloride salt are observed at 211, 249, and 288 nm, which is characteristic of the substituted benzene ring chromophore.[15]

Synthesis Overview

A common synthetic route to produce piperazine intermediates involves a multi-step process. The synthesis of 1-(3-chlorophenyl)-4-(3-chloropropyl)piperazine hydrochloride, a derivative of the topic compound, illustrates a representative workflow. This process begins with the reaction of diethanolamine with thionyl chloride to form an intermediate, which is then reacted with 3-chloroaniline.[17][18]

Caption: Synthesis workflow for 1-(3-Chlorophenyl)piperazine HCl.

This route is valued for its straightforward reaction conditions and simplified post-reaction workup, yielding a product of high purity.[17] The choice of solvents, such as xylene for the second step, is critical for optimizing reaction kinetics and yield.[17]

Pharmacology and Mechanism of Action

The primary pharmacological interest in mCPP stems from its broad and complex activity as a serotonergic agent.[19] It does not act on a single receptor but rather displays affinity for a wide array of serotonin (5-HT) receptor subtypes, often with varying effects (agonist, partial agonist, or antagonist) at each.[1] This promiscuous binding profile is responsible for its diverse physiological and psychological effects.

mCPP possesses a significant affinity for multiple serotonin receptors, including 5-HT₁ₐ, 5-HT₁ₑ, 5-HT₂ₐ, 5-HT₂ₑ, and 5-HT₂C, and also interacts with the serotonin transporter (SERT).[1][20] Its strongest actions are observed at the 5-HT₂ₑ and 5-HT₂C receptors.[1][20] The anxiogenic (anxiety-provoking) effects, headaches, and appetite suppression associated with mCPP are largely attributed to its agonist activity at the 5-HT₂C receptor.[1] Conversely, it can act as an antagonist at 5-HT₂ₐ receptors.[3]

Furthermore, mCPP functions not only as a serotonin reuptake inhibitor but also as a serotonin-releasing agent.[1] This dual-action mechanism contributes to a significant increase in synaptic serotonin levels, which underpins many of its observable effects. The compound is metabolized in the liver primarily by the CYP2D6 enzyme.[1]

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Core Safety and Handling Protocols for 1-(3-Chlorophenyl)piperazine Dihydrochloride

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract: This guide provides a comprehensive overview of the essential safety and handling procedures for 1-(3-Chlorophenyl)piperazine dihydrochloride (mCPP Dihydrochloride). As a key metabolite of several antidepressant drugs and a potent serotonergic agonist used in research, its handling demands rigorous adherence to safety protocols to mitigate risks of toxicity and irritation.[1][2] This document outlines detailed procedures for hazard assessment, exposure control, emergency response, and proper disposal, designed for researchers, scientists, and drug development professionals. The causality behind each recommendation is explained to foster a deep-rooted culture of safety and scientific integrity in the laboratory.

Compound Identification and Physicochemical Properties

1-(3-Chlorophenyl)piperazine dihydrochloride is the salt form of a psychoactive phenylpiperazine-class compound.[3] It is primarily encountered in research settings as a white to off-white crystalline powder.[4][5] Understanding its identity and properties is the foundational step in a comprehensive safety assessment. While various salt forms exist, this guide focuses specifically on the dihydrochloride salt.

Table 1: Compound Identifiers and Properties

Property	Data	Source(s)
Chemical Name	1-(3-chlorophenyl)piperazine;dihydrochloride	[6]
Common Synonyms	m-Chlorophenylpiperazine dihydrochloride, mCPP Dihydrochloride	[2][7]
CAS Number	51639-49-7	[2][6][8][9]
Molecular Formula	C₁₀H₁₅Cl₃N₂	[6][9]
Molecular Weight	269.6 g/mol	[6]
Appearance	White to off-white crystalline powder or solid	[4][5][10]
Melting Point	~210°C (May vary based on purity)	[2]
Solubility	Soluble in water. Soluble in warm DMSO and warm Methanol.	[4][5][11][12][13]
Stability	Stable under recommended storage conditions. May be air-sensitive.	[4][11]

Note: The monohydrochloride salt (CAS: 13078-15-4) and the free base (CAS: 6640-24-0) have different properties and should be handled according to their specific Safety Data Sheets (SDS).[7][11]

Hazard Analysis and GHS Classification

This compound is classified as hazardous under the Globally Harmonized System (GHS). The primary risks are acute oral toxicity and severe irritation to the skin, eyes, and respiratory tract.[7][8][11][12] The "Danger" signal word and the skull and crossbones pictogram underscore the need for stringent handling protocols.[7][11]

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement	Pictogram
Acute Toxicity, Oral	3	H301: Toxic if swallowed	☠️ (GHS06)
Skin Corrosion/Irritation	2	H315: Causes skin irritation	❗️ (GHS07)
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation	❗️ (GHS07)
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation	❗️ (GHS07)

Expert Analysis of Hazards:

• Acute Oral Toxicity (H301): The high toxicity upon ingestion is linked to its potent activity as a serotonin receptor agonist.[2][6] Systemic absorption can lead to significant, adverse pharmacological effects, including anxiety, headaches, and nausea.[2][3] Ingestion must be considered a critical exposure route to prevent.

• Irritation (H315, H319, H335): As a chlorinated aromatic amine salt, the compound is inherently irritating. The fine, crystalline powder form can easily become airborne, posing a significant inhalation hazard. Direct contact with skin or eyes can cause localized inflammation and damage. The dihydrochloride nature means it can react with moisture on mucous membranes to release hydrochloric acid, contributing to its irritant effect.

Exposure Control and Personal Protective Equipment (PPE)

A multi-layered approach, known as the hierarchy of controls, is essential for mitigating exposure. PPE is the final line of defense, to be used after engineering and administrative controls are implemented.

• Engineering Controls: The most effective control. Always handle 1-(3-Chlorophenyl)piperazine dihydrochloride inside a certified chemical fume hood to contain the powder and prevent inhalation. Ensure safety showers and eyewash stations are readily accessible and tested regularly.[11][14]

• Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPs). Restrict access to authorized personnel only. Ensure all users are trained on the specific hazards and handling procedures for this compound.

• Personal Protective Equipment (PPE): PPE must be worn at all times when handling the compound. Do not wear lab coats or gloves outside of the laboratory.

Detailed PPE Protocol

• Hand Protection: Wear double-layered nitrile gloves. The inner glove should be tucked under the lab coat sleeve, and the outer glove cuff should be pulled over the sleeve. Gloves must be inspected for tears before use and changed immediately if contamination is suspected. Use proper glove removal technique to avoid skin contact.[8]

• Eye and Face Protection: Wear chemical safety goggles that conform to EN166 or OSHA 29 CFR 1910.133 standards.[8][11] A full-face shield should be worn over the goggles when there is a risk of splashing or when handling larger quantities of the powder.[4]

• Skin and Body Protection: Wear a clean, buttoned lab coat. Protective, disposable sleeves are recommended to protect the forearms. Ensure clothing covers all exposed skin. Do not wear shorts or open-toed shoes in the lab.

• Respiratory Protection: Not typically required when handling small quantities inside a certified chemical fume hood.[4][11] If a fume hood is not available or if there is a risk of aerosol generation outside of containment (e.g., during a large spill), a NIOSH-approved respirator with a particle filter is necessary.[11]

Caption: End-to-End Laboratory Handling Workflow.

Storage and Chemical Stability

Proper storage is crucial to maintain the integrity of the compound and prevent accidental exposure.

• Conditions: Store in a cool, dry, and well-ventilated area away from heat sources and direct sunlight. [4][5][13]The storage location should be a locked cabinet or a restricted-access area.

• Container: Keep the container tightly closed to prevent moisture absorption and contamination. [4][11][13]Storing under an inert atmosphere is also recommended as the compound may be air-sensitive. [11]* Incompatibilities: Store separately from strong oxidizing agents and strong bases. [4]Contact with these materials can lead to vigorous reactions and decomposition.

• Hazardous Decomposition: When heated to decomposition, the compound may produce toxic fumes, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen chloride gas. [4][10][11]

Emergency Procedures

Immediate and correct response to an emergency can significantly reduce harm.

Protocol 6.1: Accidental Release (Spill)

• Alert & Evacuate: Alert personnel in the immediate area. If the spill is large or outside of a fume hood, evacuate the lab.

• Restrict Access: Prevent anyone from entering the spill area.

• Don PPE: For a small spill within a fume hood, the handler can clean it up, ensuring they are wearing full PPE (including double gloves, goggles, and lab coat).

• Contain & Clean:

  • Solid Spill: Gently cover the spill with an absorbent material or a damp paper towel to avoid raising dust. Carefully scoop the material into a labeled hazardous waste container.

  • Liquid Spill: Cover with an inert absorbent material (e.g., vermiculite, sand). Scoop the absorbed material into the hazardous waste container.

• Decontaminate: Wipe the spill area with soap and water.

• Dispose: Dispose of all cleaning materials as hazardous waste.

Caption: Emergency Response Workflow for a Chemical Spill.

Protocol 6.2: First Aid Measures

• Inhalation: Immediately move the person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention. [4][11][12]* Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists. [4][11][12]* Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention. [4][11][12]* Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately. [4][11][12]

Protocol 6.3: Firefighting

• Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide. [4]* Hazards: A fire may produce irritating and toxic gases, including hydrogen chloride and nitrogen oxides. [4][10]* Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear. [9][11]

Waste Disposal

All waste containing 1-(3-Chlorophenyl)piperazine dihydrochloride must be treated as hazardous.

• Classification: Chemical waste generators must determine if a discarded chemical is classified as hazardous and consult local, regional, and national regulations for proper classification and disposal. [11]* Containers: Use separate, clearly labeled, and sealed containers for solid and liquid waste.

• Collection: Do not mix with other waste streams. Arrange for disposal through a licensed professional waste disposal service. Do not empty into drains or release into the environment. [7][11][14]

Toxicological and Ecological Information

• Toxicological Summary: The primary toxicological concerns are acute oral toxicity and irritation. [7][11]It acts as a serotonin receptor agonist and is a metabolite of drugs like trazodone. [1][2]Long-term exposure to respiratory irritants may lead to airway diseases. [10]Many toxicological properties have not been fully investigated. [4][11]* Ecological Summary: Data on the environmental impact is limited. However, given its properties, it should not be allowed to enter drains, soil, or water sources. [4][7]The product is water-soluble and likely mobile in the environment. [11][12]

Conclusion

1-(3-Chlorophenyl)piperazine dihydrochloride is a valuable tool in neuroscience and pharmaceutical research, but it possesses significant hazards that demand respect and meticulous handling. By understanding the causality behind its toxicity and irritant properties, and by rigorously implementing the engineering controls, administrative procedures, and handling protocols outlined in this guide, researchers can mitigate risks effectively. A proactive and informed approach to safety is paramount to ensuring the well-being of laboratory personnel and the integrity of the research conducted.

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An In-depth Technical Guide to the Solubility of 1-(3-Chlorophenyl)piperazine Dihydrochloride

Abstract

This technical guide provides a comprehensive overview of the solubility of 1-(3-Chlorophenyl)piperazine dihydrochloride (m-CPP HCl), a compound of significant interest in pharmaceutical research and neuroscience. As a metabolite of several antidepressant drugs, including trazodone, and a research chemical in its own right, understanding its solubility is paramount for accurate preclinical studies, formulation development, and toxicological assessments.[1][2] This document synthesizes available data on its physicochemical properties, presents its solubility profile in various solvents, and offers detailed, field-proven protocols for its experimental determination. The guide is intended for researchers, scientists, and drug development professionals seeking a thorough understanding of this compound's behavior in solution.

Introduction and Scientific Context

1-(3-Chlorophenyl)piperazine, commonly known as m-CPP, is a phenylpiperazine derivative that functions as a non-selective serotonin receptor agonist and is the major metabolite of antidepressant medications like trazodone and nefazodone.[1][2] In research settings, it is often used in its dihydrochloride salt form (m-CPP HCl) to enhance stability and aqueous solubility. The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability, influencing everything from its absorption and distribution in vivo to its handling and formulation in vitro. Poor or misunderstood solubility can lead to inconsistent experimental results, formulation challenges, and ultimately, the failure of promising drug candidates. This guide aims to provide the necessary foundational knowledge to mitigate these risks.

Key Physicochemical Properties:

Property	Value	Source
Chemical Name	1-(3-chlorophenyl)piperazine;dihydrochloride	[3]
Synonyms	m-CPP dihydrochloride, Trazodone Impurity 1 DiHCl	[2]
Molecular Formula	C₁₀H₁₅Cl₃N₂	[3]
Molecular Weight	269.6 g/mol	[3]
Appearance	White to off-white crystalline powder	[4][5][6]
Melting Point	210-214 °C (decomposes)
pKa (Strongest Basic)	8.87 (Predicted for free base)	[7]

The structure of m-CPP features a piperazine ring, which contains two nitrogen atoms, attached to a chlorophenyl group. The dihydrochloride salt form means that both nitrogen atoms of the piperazine ring are protonated, forming a dication that readily associates with two chloride anions. This salt formation is a common strategy to dramatically increase the aqueous solubility of basic compounds like piperazines.

Theoretical Framework of Solubility

The solubility of m-CPP dihydrochloride is governed by its chemical structure and the nature of the solvent. As an ionic salt, its dissolution in polar solvents is highly favorable.

• Aqueous Solubility & pH Influence: In water, the dihydrochloride salt readily dissociates, yielding the protonated piperazine species and chloride ions. This process is highly favored due to the strong ion-dipole interactions between the charged compound and polar water molecules. The solubility is expected to be highest in acidic to neutral pH, where the piperazine nitrogens remain fully protonated. As the pH increases into the alkaline range (pH > pKa of ~8.87), the piperazine nitrogens will begin to deprotonate, leading to the formation of the less soluble free base, which may precipitate out of solution.[7] The pH of the local environment is a critical parameter for piperazine derivatives' effectiveness and behavior.[8][9]

• Organic Solvents: Solubility in organic solvents is dictated by the principle of "like dissolves like."

  • Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can engage in hydrogen bonding and have high dielectric constants, making them effective at solvating the ionic m-CPP dihydrochloride.[4][5][6]

  • Polar Aprotic Solvents (e.g., DMSO): Dimethyl sulfoxide is a powerful polar aprotic solvent capable of dissolving a wide range of compounds, including many salts.[10][11]

  • Non-Polar Solvents (e.g., Diethyl Ether, Chloroform): The free base form of m-CPP is more soluble in these solvents than the highly polar dihydrochloride salt.[4] However, the salt form is expected to have very poor solubility in non-polar media.

Quantitative Solubility Profile

The following table summarizes the available qualitative and quantitative solubility data for 1-(3-Chlorophenyl)piperazine dihydrochloride. It is important to note that quantitative data is sparse in publicly available literature, reinforcing the need for experimental determination for specific applications.

Solvent	Solubility	Temperature	Source(s)
Water	Soluble, "freely soluble"	Not specified	[4][5][6]
Water	Soluble to 100 mM	Not specified	[11]
PBS (pH 7.2)	10 mg/mL	Not specified	[11][12]
Methanol	Soluble, "freely soluble"	Not specified	[4][5][6][13]
Methanol (Warm)	Soluble	Not specified	[10]
Ethanol	Soluble	Not specified	[4][5]
DMSO	10 mg/mL	Not specified	[11][12]
DMSO (Warm)	Soluble	Not specified	[10]

Note: "Soluble" is a qualitative term. For precise formulation work, experimental determination is essential.

Experimental Protocol: Equilibrium Shake-Flask Solubility Assay

To ensure trustworthy and reproducible results, the equilibrium shake-flask method, compliant with OECD Guideline 105, is the gold standard for determining thermodynamic solubility.[14][15] This protocol is designed to be a self-validating system by incorporating a robust analytical quantification method.

Principle

An excess amount of the solid compound is agitated in the solvent of choice for a sufficient period to allow the system to reach equilibrium. The resulting saturated solution is then separated from the undissolved solid, and the concentration of the dissolved compound is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[14]

Workflow Diagram

Caption: Workflow for Shake-Flask Solubility Determination.

Step-by-Step Methodology

A. Preparation of Calibration Standards:

• Stock Solution: Accurately prepare a 1 mg/mL stock solution of m-CPP dihydrochloride in the mobile phase to be used for HPLC analysis.

• Serial Dilutions: Perform a serial dilution of the stock solution to create a minimum of five calibration standards (e.g., 100, 50, 25, 10, 1 µg/mL).

  • Causality: A multi-point calibration curve is essential for ensuring the linearity and accuracy of the analytical method over the expected concentration range.[16]

B. Sample Preparation and Equilibration:

• Add an excess of solid m-CPP dihydrochloride (approximately 5-10 mg) to a series of glass vials (n=3 for replicates).

  • Causality: Using a clear excess ensures that the resulting solution is truly saturated.

• Accurately pipette a known volume of the desired solvent (e.g., 1.0 mL of water, PBS, or ethanol) into each vial.

• Seal the vials tightly and place them in a shaker or rotator set to a constant temperature (e.g., 25 °C).

• Agitate the samples for 24 hours.

  • Causality: A 24-hour incubation is typically sufficient to ensure that the dissolution process has reached thermodynamic equilibrium. Shorter times may only yield kinetic solubility, which can be misleading.

C. Sample Processing and Analysis:

• After equilibration, allow the vials to stand for ~30 minutes for the excess solid to settle.

• Carefully withdraw a portion of the supernatant using a syringe.

• Attach a 0.22 µm syringe filter (e.g., PTFE or PVDF, chosen for solvent compatibility) and filter the solution into a clean HPLC vial.

  • Causality: Filtration is a critical step to remove all undissolved particulates, which would otherwise lead to an overestimation of solubility.

• Dilute the filtered sample with the mobile phase to bring its concentration within the range of the calibration curve. The dilution factor must be recorded accurately.

• Analyze the calibration standards and the diluted samples by HPLC-UV.

• Quantification: Plot the peak area from the HPLC chromatogram versus the concentration for the standards to generate a linear regression curve. Use the equation of the line to calculate the concentration of the diluted sample.

• Final Calculation: Multiply the calculated concentration by the dilution factor to determine the final solubility of m-CPP dihydrochloride in the solvent. Report the average and standard deviation of the replicates.

Conclusion

The solubility of 1-(3-Chlorophenyl)piperazine dihydrochloride is a key parameter that dictates its utility in both research and development. As a dihydrochloride salt, it exhibits high solubility in aqueous media and polar organic solvents like methanol and ethanol.[4][5][6] However, its solubility is highly dependent on pH, with a significant decrease expected in alkaline conditions as the compound converts to its less soluble free base. Due to the limited availability of precise quantitative data, it is imperative for researchers to perform experimental solubility assessments under their specific experimental conditions. The standardized shake-flask protocol detailed in this guide provides a reliable and reproducible framework for obtaining accurate thermodynamic solubility data, ensuring the integrity and success of subsequent scientific investigations and formulation efforts.

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An In-depth Technical Guide to 1-(3-Chlorophenyl)piperazine Dihydrochloride (m-CPP Dihydrochloride)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(3-Chlorophenyl)piperazine Dihydrochloride (m-CPP Dihydrochloride), a compound of significant interest in neuropharmacology and medicinal chemistry. Primarily known as the principal active metabolite of the antidepressant trazodone, m-CPP is a potent serotonin receptor agonist. This document delineates its chemical identity, synthesis, and physicochemical properties. It further explores its complex pharmacology, mechanism of action, and its dual role as a crucial tool in neuroscience research and a substance of forensic interest. Detailed analytical methodologies for its quantification and protocols for its use in experimental settings are also presented, alongside essential safety and handling information.

Chemical and Physical Properties

1-(3-Chlorophenyl)piperazine Dihydrochloride is the dihydrochloride salt of the N-arylpiperazine derivative, 1-(3-Chlorophenyl)piperazine. The hydrochloride salt form enhances its stability and solubility in aqueous solutions, making it suitable for research and pharmaceutical applications.

Identifier	Value	Source(s)
IUPAC Name	1-(3-chlorophenyl)piperazine;dihydrochloride	[PubChem][1]
Synonyms	m-CPP Dihydrochloride, meta-Chlorophenylpiperazine Dihydrochloride	[PubChem][1]
CAS Number	51639-49-7	[PubChem][1]
Molecular Formula	C₁₀H₁₅Cl₃N₂	[PubChem][1]
Molecular Weight	269.6 g/mol	[PubChem][1]
Appearance	White to off-white crystalline powder	[Guidechem][2]
Solubility	Soluble in water, ethanol, and methanol.	[Cayman Chemical][3], [Sigma-Aldrich][4]

Synthesis and Formulation

The synthesis of 1-(3-Chlorophenyl)piperazine and its subsequent conversion to the dihydrochloride salt is a multi-step process. A common synthetic route involves the reaction of 3-chloroaniline with di(2-chloroethyl)amine hydrochloride.

A generalized synthetic pathway is as follows:

• Formation of the Piperazine Ring: Diethanolamine is reacted with a chlorinating agent like thionyl chloride to form bis(2-chloroethyl)amine hydrochloride.

• N-Arylation: The resulting bis(2-chloroethyl)amine hydrochloride is then condensed with 3-chloroaniline, typically in a high-boiling solvent such as xylene, to yield 1-(3-chlorophenyl)piperazine.[5][6]

• Salt Formation: The free base is then treated with hydrochloric acid to precipitate the dihydrochloride salt, which can be purified by recrystallization.

The choice of the dihydrochloride salt is strategic for research and development. It provides a stable, crystalline solid with enhanced aqueous solubility compared to the free base, which is crucial for preparing stock solutions and for in vivo administration in experimental models.

Caption: Generalized synthesis pathway for 1-(3-Chlorophenyl)piperazine Dihydrochloride.

Pharmacology and Mechanism of Action

1-(3-Chlorophenyl)piperazine is a pharmacologically active compound, primarily recognized for its interaction with the serotonergic system. It is the major active metabolite of the antidepressant trazodone and is formed via metabolism by the cytochrome P450 enzyme CYP3A4.[7][8]

Serotonergic Activity

m-CPP exhibits a complex and non-selective profile at serotonin (5-HT) receptors, acting as an agonist at several subtypes.[9] Its affinity is particularly high for 5-HT₂C receptors, where it functions as an agonist.[4][10] This interaction is believed to mediate many of its physiological and behavioral effects, including its potent anorectic (appetite-suppressing) properties.[4][11] It also shows affinity for 5-HT₁A, 5-HT₁B, 5-HT₂A, and 5-HT₃ receptors.[8] While it acts as a partial agonist at 5-HT₂A and 5-HT₂C receptors, it behaves as an antagonist at 5-HT₂B receptors.[11]

Dopaminergic and Noradrenergic Effects

The effects of m-CPP are not limited to the serotonin system. Studies have shown that it can increase extracellular levels of dopamine in brain regions such as the nucleus accumbens and striatum, although this effect is less pronounced than its impact on serotonin.[12] It also has a notable affinity for α₂-adrenoceptors, which has led to questions about the contribution of the noradrenergic system to its overall effects.[13] However, studies in human volunteers suggest that the primary psychological and hormonal effects are not mediated by noradrenergic neurotransmission.[13]

Neuroendocrine and Behavioral Effects

In human studies, administration of m-CPP has been shown to induce a range of effects, including:

• Hormonal Changes: Significant increases in plasma levels of prolactin, cortisol, and growth hormone.[13][14]

• Psychological Effects: Can induce anxiety, and in susceptible individuals, panic attacks.[11][13] It has also been reported to worsen symptoms in patients with obsessive-compulsive disorder.[11]

• Physiological Effects: Increases in body temperature.[14]

These effects make m-CPP a valuable tool for probing the function of the serotonergic system in both healthy individuals and in various neuropsychiatric disorders.

Caption: Simplified signaling pathway of m-CPP's primary pharmacological actions.

Applications in Research

Given its distinct pharmacological profile, m-CPP serves as a critical tool in several areas of research:

• Probing Serotonergic Function: It is widely used as a pharmacological challenge agent to assess the sensitivity and function of the serotonin system in clinical and preclinical studies of depression, anxiety disorders, and obsessive-compulsive disorder.[13][14]

• Drug Development: As a key metabolite of trazodone, understanding its pharmacology is essential for the development of new antidepressants and anxiolytics.[10] It is also used as a reference compound in the screening of new chemical entities targeting serotonin receptors.

• Forensic and Toxicological Analysis: m-CPP is sometimes found as a component of illicit "ecstasy" tablets and is monitored as a drug of abuse.[3] Therefore, its detection is relevant in forensic toxicology.

Analytical Methodologies

Accurate quantification of m-CPP in various matrices is crucial for both pharmacokinetic studies and forensic analysis. The most common and reliable methods are chromatography-based, coupled with mass spectrometry.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a well-established method for the detection of piperazine derivatives, including m-CPP, in biological samples like urine.[4]

Experimental Protocol: GC-MS Analysis of m-CPP in Urine

• Sample Preparation: A urine sample (e.g., 1 mL) is subjected to solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to isolate the analyte and remove interfering substances.

• Derivatization (Optional but Recommended): To improve chromatographic properties and sensitivity, the extracted analyte is often derivatized, for example, by acylation.

• GC Separation: The derivatized sample is injected into a GC system equipped with a suitable capillary column (e.g., Supelco Equity 5). An optimized temperature program is used to separate m-CPP from other compounds.[15]

• MS Detection: The mass spectrometer is operated in electron ionization (EI) mode, and data is acquired in full scan or selected ion monitoring (SIM) mode for enhanced sensitivity and specificity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity and is particularly well-suited for quantifying low concentrations of m-CPP in complex matrices like plasma or in active pharmaceutical ingredients (APIs).[16]

Experimental Protocol: LC-MS/MS Quantification of m-CPP

• Sample Preparation: Samples are prepared to be compatible with the mobile phase. For API analysis, this may involve simple dissolution in a suitable solvent.[16]

• LC Separation: Chromatographic separation is typically achieved on a reverse-phase column (e.g., C18) using an isocratic or gradient elution with a mobile phase consisting of an aqueous component (e.g., ammonium acetate buffer) and an organic modifier (e.g., acetonitrile).[16]

• MS/MS Detection: A triple quadrupole mass spectrometer is used, operating in positive electrospray ionization (ESI) mode. Multiple Reaction Monitoring (MRM) is employed for quantification, monitoring a specific precursor-to-product ion transition for m-CPP. This provides exceptional selectivity and minimizes matrix interference.

Caption: General workflow for the analytical determination of m-CPP.

Safety, Handling, and Storage

1-(3-Chlorophenyl)piperazine Dihydrochloride is a research chemical and should be handled with appropriate precautions.

• Hazard Classification: It is classified as toxic if swallowed, causes skin irritation, and causes serious eye irritation. It may also cause respiratory irritation.[17][18]

• Personal Protective Equipment (PPE): Wear protective gloves, safety glasses or goggles, and a lab coat. Use in a well-ventilated area or under a chemical fume hood.[18][19]

• Handling: Avoid creating dust. Do not breathe dust. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[18][20]

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container. It is hygroscopic and should be protected from moisture.[18]

Conclusion

1-(3-Chlorophenyl)piperazine Dihydrochloride is a multifaceted compound that holds a significant place in neuroscience and pharmacology. As the primary active metabolite of trazodone, its serotonergic activity is central to the therapeutic effects and side-effect profile of its parent drug. For researchers, it serves as an indispensable tool for investigating the complexities of the serotonin system and its role in psychiatric disorders. A thorough understanding of its synthesis, pharmacology, and analytical detection, as outlined in this guide, is essential for its safe and effective use in advancing drug development and our understanding of neurobiology.

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An In-depth Technical Guide to 1-(3-Chlorophenyl)piperazine dihydrochloride (mCPP) for Research Applications

A Senior Application Scientist's Synthesis of Technical Data and Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding 1-(3-Chlorophenyl)piperazine (mCPP)

1-(3-Chlorophenyl)piperazine, commonly known as mCPP, is a psychoactive compound of the phenylpiperazine class. Initially synthesized in the late 1970s, it has become an invaluable tool in neuroscience research, primarily for its complex interactions with the serotonergic system.[1] As the dihydrochloride salt, mCPP is a water-soluble, crystalline solid, facilitating its use in a variety of experimental settings. While it has been identified as a metabolite of several clinically used drugs, including the antidepressant trazodone, and has appeared transiently in the recreational drug market, its principal value lies in its utility as a pharmacological probe to investigate the function and dysfunction of serotonin receptors.[2] This guide provides a comprehensive technical overview of mCPP, from its fundamental properties to detailed experimental protocols, designed to empower researchers in their scientific investigations.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 1-(3-Chlorophenyl)piperazine dihydrochloride is essential for its proper handling, storage, and application in experimental settings.

Property	Value	Source
Chemical Formula	C₁₀H₁₃ClN₂·2HCl	N/A
Molecular Weight	269.60 g/mol	N/A
Appearance	White to off-white crystalline solid	[3]
Solubility	Soluble in water	N/A
Storage	Store at -20°C for long-term stability.	N/A

Pharmacology and Mechanism of Action: A Complex Serotonergic Profile

The pharmacological profile of mCPP is characterized by its broad and complex interactions with multiple serotonin (5-HT) receptor subtypes. It is not a highly selective agent, which is a critical consideration in experimental design and data interpretation.

mCPP exhibits significant affinity for a wide range of serotonin receptors, acting as an agonist at most.[4] It also functions as a serotonin reuptake inhibitor and a serotonin releasing agent.[4] Its most potent actions are at the 5-HT₂C and 5-HT₂B receptors.[4] The anxiogenic (anxiety-producing) effects of mCPP are largely attributed to its agonist activity at 5-HT₂C receptors.[4]

Receptor Binding Affinity

The following table summarizes the reported binding affinities (Ki) of mCPP for various neurotransmitter receptors. Lower Ki values indicate higher binding affinity.

Receptor	Ki (nM)	Species
5-HT₁ₐ	130	Human
5-HT₁ₑ	360 - 1300 (IC₅₀)	Human[5]
5-HT₂ₐ	32.1	Human[4]
5-HT₂ₒ	28.8	Human[4]
5-HT₂C	3.4	Human[4]
5-HT₃	360 - 1300 (IC₅₀)	Human[5]
Serotonin Transporter (SERT)	230 (IC₅₀)	Human[2]
α₂-Adrenergic	570 (IC₅₀)	Human[5]
Dopamine D₂	>10,000	Rat[6]

Note: IC₅₀ values represent the concentration of a drug that is required for 50% inhibition in vitro.

Signaling Pathways

The primary mechanism of action of mCPP involves its binding to and activation of various serotonin receptors, which are predominantly G-protein coupled receptors (GPCRs). The activation of these receptors initiates a cascade of intracellular signaling events that ultimately modulate neuronal excitability and neurotransmitter release. For instance, agonism at the 5-HT₂C receptor, a Gq/11-coupled receptor, leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol (DAG). These second messengers then trigger the release of intracellular calcium and the activation of protein kinase C (PKC), respectively.

Figure 1: Simplified signaling pathway of mCPP at the 5-HT₂C receptor.

Pharmacokinetics and Metabolism

The pharmacokinetic profile of mCPP is characterized by significant inter-individual variability. It is primarily metabolized in the liver by the cytochrome P450 enzyme CYP2D6.[2] This is a critical consideration for researchers, as genetic polymorphisms in CYP2D6 can lead to substantial differences in drug exposure and response.

Parameter	Value	Species	Route of Administration
Tₘₐₓ (Time to Maximum Concentration)	~1 hour	Human	Oral
t₁/₂ (Elimination Half-life)	~70 minutes	Rat	Intravenous
t₁/₂ (Elimination Half-life)	~12 hours	Human	Intravenous
Bioavailability	Highly variable	Human	Oral

Data compiled from multiple sources.[7]

Safety and Handling

As a research chemical, 1-(3-Chlorophenyl)piperazine dihydrochloride requires careful handling to minimize risk to laboratory personnel.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated area, preferably in a chemical fume hood. In case of contact, wash the affected area thoroughly with water.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. For long-term storage, -20°C is recommended.

• Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.

Experimental Protocols

The following protocols provide a starting point for researchers using mCPP in their studies. It is crucial to optimize these protocols for specific experimental conditions and to adhere to all institutional and governmental guidelines for animal research.

Preparation of mCPP Dihydrochloride Solution for In Vivo Administration

Objective: To prepare a sterile solution of mCPP dihydrochloride suitable for intraperitoneal (i.p.) or subcutaneous (s.c.) injection in rodents.

Materials:

• 1-(3-Chlorophenyl)piperazine dihydrochloride powder

• Sterile saline (0.9% NaCl) or phosphate-buffered saline (PBS)

• Sterile vials

• Sterile syringe filters (0.22 µm)

• Vortex mixer

• pH meter and sterile solutions for pH adjustment (e.g., 0.1 M NaOH and 0.1 M HCl)

Procedure:

• Calculate the required amount of mCPP dihydrochloride based on the desired final concentration and volume.

• In a sterile vial, dissolve the mCPP dihydrochloride powder in a portion of the sterile saline or PBS.

• Vortex the solution until the powder is completely dissolved.

• Adjust the pH of the solution to approximately 7.0-7.4 using sterile 0.1 M NaOH or 0.1 M HCl. This is critical to minimize irritation at the injection site.

• Bring the solution to the final desired volume with sterile saline or PBS.

• Sterilize the solution by passing it through a 0.22 µm syringe filter into a new sterile vial.

• Store the prepared solution at 4°C for short-term use or aliquot and freeze at -20°C for long-term storage.

In Vivo Microdialysis for Serotonin and Dopamine Measurement

Objective: To measure the extracellular levels of serotonin and dopamine in a specific brain region of a freely moving rat following the administration of mCPP.

Materials:

• Stereotaxic apparatus

• Microdialysis probes (e.g., CMA 12)

• Guide cannulae

• Microinfusion pump

• Fraction collector

• Artificial cerebrospinal fluid (aCSF)

• mCPP solution (prepared as described above)

• HPLC system with electrochemical detection (ECD) or a mass spectrometer (MS)

Procedure:

• Surgical Implantation: Anesthetize the rat and place it in a stereotaxic apparatus. Surgically implant a guide cannula targeting the brain region of interest (e.g., prefrontal cortex, nucleus accumbens). Allow the animal to recover for at least 48 hours.

• Probe Insertion: On the day of the experiment, gently insert a microdialysis probe through the guide cannula.

• Perfusion: Perfuse the probe with aCSF at a constant flow rate (e.g., 1-2 µL/min) using a microinfusion pump.

• Baseline Collection: Collect baseline dialysate samples for at least 60-90 minutes to establish stable neurotransmitter levels.

• mCPP Administration: Administer mCPP (e.g., 1-5 mg/kg, i.p.) to the rat.

• Post-injection Collection: Continue to collect dialysate samples at regular intervals (e.g., every 10-20 minutes) for at least 2-3 hours post-injection.

• Sample Analysis: Analyze the dialysate samples for serotonin and dopamine content using HPLC-ECD or LC-MS/MS.[4][8][9][10]

Figure 2: Experimental workflow for in vivo microdialysis with mCPP.

Radioligand Binding Assay

Objective: To determine the binding affinity of mCPP for a specific serotonin receptor subtype (e.g., 5-HT₂C) in brain tissue homogenates.

Materials:

• Rat brain tissue (e.g., cortex or hippocampus)

• Radiolabeled ligand specific for the receptor of interest (e.g., [³H]mesulergine for 5-HT₂C receptors)

• Unlabeled mCPP for competition studies

• Assay buffer (e.g., Tris-HCl buffer)

• Homogenizer

• Centrifuge

• Glass fiber filters

• Scintillation counter and scintillation fluid

Procedure:

• Membrane Preparation: Homogenize the brain tissue in ice-cold assay buffer. Centrifuge the homogenate at low speed to remove nuclei and cellular debris. Centrifuge the resulting supernatant at high speed to pellet the membranes containing the receptors. Resuspend the membrane pellet in fresh assay buffer.

• Competition Binding Assay: In a series of tubes, add a fixed concentration of the radiolabeled ligand and varying concentrations of unlabeled mCPP.

• Incubation: Add the membrane preparation to each tube and incubate at a specific temperature (e.g., 37°C) for a set period to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each tube through a glass fiber filter to separate bound from unbound radioligand. Wash the filters with ice-cold assay buffer.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding of the radiolabeled ligand as a function of the mCPP concentration. Calculate the IC₅₀ value (the concentration of mCPP that inhibits 50% of specific binding) and then determine the Ki value using the Cheng-Prusoff equation.[11]

Validated HPLC-MS/MS Method for mCPP Quantification in Rat Plasma

Objective: To accurately and precisely quantify the concentration of mCPP in rat plasma samples.

Materials:

• HPLC system coupled to a tandem mass spectrometer (MS/MS)

• C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile phase A: 0.1% formic acid in water

• Mobile phase B: 0.1% formic acid in acetonitrile

• Internal standard (IS), e.g., a deuterated analog of mCPP

• Rat plasma samples

• Protein precipitation solvent (e.g., acetonitrile)

Procedure:

• Sample Preparation: To 100 µL of rat plasma, add 20 µL of the internal standard solution and 300 µL of acetonitrile to precipitate proteins. Vortex mix and then centrifuge to pellet the precipitated proteins.

• Extraction: Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase.

• Chromatographic Separation: Inject an aliquot of the reconstituted sample onto the HPLC-MS/MS system. Use a gradient elution program with mobile phases A and B to achieve separation of mCPP and the IS from endogenous plasma components.

• Mass Spectrometric Detection: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor the specific precursor-to-product ion transitions for mCPP and the IS in multiple reaction monitoring (MRM) mode.

• Quantification: Construct a calibration curve using known concentrations of mCPP in blank plasma. Quantify the concentration of mCPP in the unknown samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.[12][13][14][15][16]

Conclusion

1-(3-Chlorophenyl)piperazine dihydrochloride is a powerful and versatile research tool for investigating the complexities of the serotonergic system. Its broad receptor binding profile, while necessitating careful experimental design and interpretation, allows for the global perturbation of serotonin signaling, providing valuable insights into its role in both normal physiological processes and pathological conditions. By understanding its physicochemical properties, pharmacology, and by employing robust and validated experimental protocols, researchers can effectively harness the potential of mCPP to advance our understanding of neurobiology and to aid in the development of novel therapeutics for a range of neuropsychiatric disorders.

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An In-depth Technical Guide to the Psychoactive Effects of meta-Chlorophenylpiperazine (m-CPP)

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

meta-Chlorophenylpiperazine (m-CPP) is a psychoactive compound of the phenylpiperazine class that has been utilized extensively as a research tool to probe the function of the serotonin system.[1] As an active metabolite of several antidepressant drugs, including trazodone and nefazodone, its pharmacological profile is of significant interest.[2][3][4][5] This guide provides a comprehensive technical overview of the psychoactive effects of m-CPP, delving into its complex receptor pharmacology, the resultant signaling cascades, and the methodologies used to characterize its effects. The predominant psychoactive properties of m-CPP, including anxiety, dysphoria, and hormonal changes, are critically examined in the context of its interaction with multiple serotonin receptor subtypes.[1][3][6][7][8] This document serves as a detailed resource for professionals engaged in neuroscience research and the development of novel therapeutics targeting the serotonergic system.

Introduction: The Dichotomous Nature of a Research Tool

Initially synthesized in the late 1970s, m-CPP has a multifaceted history, having been explored in scientific research before emerging as a designer drug.[3] Despite its availability as a recreational substance, its effects are generally considered unpleasant, lacking the reinforcing properties of typical drugs of abuse.[3][9] Instead, m-CPP is notable for inducing anxiety, headaches, and dysphoria, making it a valuable pharmacological tool for modeling these states in both preclinical and clinical settings.[2][3][10] Its utility as a probe for serotonin receptor sensitivity is well-established, though its complex pharmacokinetics and non-selective binding profile necessitate careful interpretation of experimental results.[1][6][7]

Molecular Pharmacology: A Promiscuous Ligand

The psychoactive effects of m-CPP are a direct consequence of its broad-spectrum activity at numerous neurotransmitter receptors and transporters. Its primary interactions are within the serotonin system, though it also exhibits affinity for adrenergic and histamine receptors.[2][3]

Receptor Binding Profile

m-CPP binds to a wide array of serotonin (5-HT) receptors, often with high affinity. It also interacts with the serotonin transporter (SERT), norepinephrine transporter (NET), and several other receptor types.[2][3] This promiscuous binding is central to its complex and often contradictory behavioral effects.

Receptor/Transporter	Binding Affinity (Ki, nM)	Functional Activity	Putative Mediated Effects
5-HT2C	3.4	Partial Agonist	Anxiety, appetite loss, headache, penile erection, hypoactivity [2][3]
5-HT2B	28.8	Antagonist (human)	Potential role in migraine induction [3][11]
5-HT2A	32.1	Partial Agonist (human)	Head-twitch response in rodents; limited hallucinogenic potential in humans [3]
5-HT1A	Variable	Agonist	Modulatory effects on anxiety and mood
5-HT1B	Variable	Agonist	Role in discriminative stimulus effects
5-HT1D	Variable	Agonist	Contributes to overall serotonergic tone
5-HT3	Variable	Agonist	Nausea[2][3]
5-HT7	Variable	Antagonist	Modulatory central nervous system effects[12]
SERT	230	Inhibitor/Releasing Agent	Increased synaptic serotonin[2][13]
α1-adrenergic	Variable	-	Contributes to autonomic side effects
α2-adrenergic	Variable	-	Modulatory effects on noradrenergic and serotonergic systems[8]
H1	Variable	-	Potential for sedative effects

Note: Ki values can vary between studies and species. The data presented is a synthesis from multiple sources for comparative purposes.[3]

Key Signaling Pathways: The Central Role of the 5-HT2C Receptor

The anxiogenic and many of the other prominent psychoactive effects of m-CPP are primarily mediated through its agonist activity at the 5-HT2C receptor.[2][3][14][15] The 5-HT2C receptor is a G-protein coupled receptor (GPCR) that primarily couples to Gq/11. Activation of this pathway leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) stores, while DAG activates protein kinase C (PKC). This signaling cascade ultimately leads to neuronal depolarization and increased neuronal excitability in key brain regions associated with anxiety and fear, such as the amygdala and prefrontal cortex.

Figure 1: Simplified 5-HT2C Receptor Signaling Cascade

Pharmacokinetics and Metabolism

The pharmacokinetic profile of m-CPP is characterized by significant interindividual variability in clearance and bioavailability, which complicates its use in clinical research.[6][7] It is primarily metabolized by the cytochrome P450 enzyme CYP2D6.[3] The elimination half-life of m-CPP ranges from approximately 4 to 14 hours.[3] It is important to note that m-CPP is an active metabolite of several prescribed medications, including trazodone, nefazodone, and etoperidone, which can lead to its presence in individuals not knowingly consuming it as a primary substance.[3][4][5]

Psychoactive Effects in Humans

In human subjects, m-CPP administration consistently produces a range of psychological and physiological effects. These are generally perceived as unpleasant and are dose-dependent.

Subjective and Behavioral Effects

• Anxiety and Dysphoria: The most prominent subjective effects are increased anxiety, nervousness, and feelings of unease or dysphoria.[6][7][8] In susceptible individuals, it can induce panic attacks.[3]

• Stimulation: While not typically reinforcing, m-CPP can produce psychostimulant effects, including restlessness and an inability to remain still.[2][3]

• Cognitive Effects: Generally, m-CPP does not cause significant cognitive impairment.[8]

• Hallucinogenic Potential: Despite producing the head-twitch response in rodents, a behavioral proxy for hallucinogenic effects, m-CPP is generally not considered hallucinogenic in humans at typical research doses.[3] However, hallucinations have been reported with high doses.[3]

Physiological and Endocrine Effects

• Hormonal Changes: m-CPP reliably increases plasma levels of cortisol, prolactin, and adrenocorticotropic hormone (ACTH).[1][6][7][8][16] It can also elevate growth hormone levels.[8][17] These neuroendocrine responses are often used as a measure of central serotonergic activity.

• Autonomic Effects: Autonomic symptoms such as shivering, dizziness, and heightened sensitivity to light and noise are common.[7] Mild increases in blood pressure, heart rate, and body temperature can also occur.[1][17]

• Other Physical Effects: Headaches are a frequent side effect and m-CPP has been used to model migraines.[2][3] Nausea is also a common complaint, likely mediated by 5-HT3 receptor agonism.[2][3]

Serotonin Syndrome

Given its mechanism of action as a serotonin receptor agonist and reuptake inhibitor, there is a risk of serotonin syndrome, particularly in cases of overdose or when combined with other serotonergic drugs.[2][18] Symptoms can include agitation, myoclonus, hyperreflexia, and autonomic instability.[18]

Preclinical Assessment: Modeling Anxiety

Animal models are crucial for dissecting the specific receptor contributions to the behavioral effects of m-CPP. The anxiogenic-like properties of m-CPP are robustly demonstrated in various behavioral paradigms.

The Elevated Plus Maze (EPM)

The EPM is a widely used behavioral assay for assessing anxiety-like behavior in rodents. The test is based on the natural aversion of rodents to open and elevated spaces. An anxiogenic compound like m-CPP will decrease the proportion of time spent and the number of entries into the open arms of the maze.

• Apparatus: A plus-shaped maze with two open and two enclosed arms, elevated from the floor.

• Subjects: Male rodents (rats or mice) are typically used.

• Acclimation: Animals are habituated to the testing room for at least 60 minutes prior to the experiment.

• Drug Administration: m-CPP (0.1-4 mg/kg) or vehicle is administered via intraperitoneal (i.p.) injection 30 minutes before testing.[14][19]

• Test Procedure:

  • Each animal is placed in the center of the maze, facing an open arm.

  • The animal is allowed to freely explore the maze for a 5-minute session.

  • The session is recorded by an overhead video camera for later analysis.

• Data Analysis:

  • Key parameters measured include:

    • Time spent in the open arms.

    • Time spent in the closed arms.

    • Number of entries into the open arms.

    • Number of entries into the closed arms.

    • Total distance traveled (as a measure of general locomotor activity).

  • Anxiety-like behavior is inferred from a decrease in the percentage of time spent in the open arms and the percentage of open arm entries.

• Causality and Validation: The anxiogenic effect of m-CPP in this paradigm can be blocked by pretreatment with 5-HT2C receptor antagonists, providing a self-validating system to confirm the mechanism of action.[14][20]

Figure 2: Experimental Workflow for the Elevated Plus Maze Assay

Conclusion: A Complex Tool for a Complex System

m-CPP remains a valuable, albeit complex, tool for investigating the serotonergic system. Its psychoactive effects, particularly its ability to induce anxiety and alter neuroendocrine function, are directly linked to its multi-receptor binding profile, with a predominant role for the 5-HT2C receptor. For researchers and drug development professionals, a thorough understanding of its pharmacology is essential for designing experiments and interpreting results. The unpleasant subjective effects in humans largely preclude its recreational use and highlight the critical role of the 5-HT2C receptor in mediating aversive states. Future research utilizing more selective agonists will build upon the foundational knowledge gained from studies with m-CPP to further elucidate the intricate functions of the serotonin system in health and disease.

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A Technical Guide to the Role of meta-Chlorophenylpiperazine (m-CPP) in Elucidating Serotonin Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Serotonin System and the Need for Pharmacological Probes

The serotonin (5-hydroxytryptamine, 5-HT) system is a neuromodulatory network of profound complexity, influencing a vast array of physiological and psychological processes, from mood and appetite to cognition and sleep. Dysregulation of serotonergic pathways is a cornerstone of the pathophysiology of numerous psychiatric and neurological disorders, including depression, anxiety, and obsessive-compulsive disorder. Understanding the function and dysfunction of this system requires precise tools to selectively activate or block its constituent parts. meta-Chlorophenylpiperazine (m-CPP) emerged in the late 1970s as a key pharmacological probe.[1] While its utility is nuanced by a complex receptor interaction profile, m-CPP remains an indispensable tool for dissecting the roles of specific serotonin receptors in both preclinical and clinical research.[2] This guide provides a technical overview of m-CPP's pharmacology and its application in studying serotonin pathways, offering field-proven insights and detailed experimental workflows.

Section 1: Core Pharmacology of m-CPP

Mechanism of Action: A Profile of Non-Selective Agonism

m-CPP's primary utility stems from its function as a direct serotonin receptor agonist.[2][3] However, it is crucial for researchers to recognize that it is not a selective compound. It exhibits significant affinity for a wide range of serotonin receptor subtypes.[1][4] Its strongest actions are generally considered to be at the 5-HT2C and 5-HT2B receptors.[1] This broad-spectrum activity is a double-edged sword: it allows for the general stimulation of serotonergic systems but necessitates careful experimental design and interpretation to isolate the effects of individual receptor subtypes.

Beyond direct receptor agonism, m-CPP also interacts with the serotonin transporter (SERT).[1][5] Evidence suggests it can act as a serotonin releasing agent and a reuptake inhibitor, leading to an increase in extracellular serotonin levels.[1][6][7] This presynaptic action adds a layer of complexity to its effects and must be considered when interpreting data, as observed outcomes may result from a combination of direct postsynaptic receptor stimulation and increased synaptic serotonin concentration.[5]

Pharmacokinetics and Metabolism

Orally administered m-CPP is well-tolerated in humans, with peak plasma levels typically observed 120-180 minutes post-ingestion.[8] The elimination half-life is variable, ranging from approximately 4 to 14 hours.[1][9] A key metabolic pathway involves the cytochrome P450 enzyme CYP2D6.[1] This is a critical consideration for clinical studies, as genetic polymorphisms in CYP2D6 can lead to significant inter-individual variability in drug metabolism and, consequently, in pharmacokinetic and pharmacodynamic responses.[9] Notably, m-CPP is also an active metabolite of several widely used drugs, including the antidepressant trazodone, which is metabolized by CYP3A4 to form m-CPP.[1][10]

Section 2: m-CPP as a Probe for 5-HT Receptor Function

m-CPP's value lies in its ability to activate multiple 5-HT receptors, producing measurable physiological and behavioral outputs. The key to its effective use is understanding its receptor affinity profile and employing strategies to dissect the contributions of specific receptor subtypes.

Receptor Binding Profile

m-CPP binds to a wide array of serotonin receptors with varying affinities. Its interaction with the 5-HT2 family, particularly 5-HT2C, is central to many of its observed effects, including anxiety and appetite suppression.[1][11]

Table 1: Comparative Binding Affinities (Ki, nM) of m-CPP at Human Serotonin Receptors

Receptor	Binding Affinity (Ki, nM)	Functional Activity	Key Associated Effects
5-HT2C	3.4	Partial Agonist	Anxiety, Appetite Suppression, Penile Erection[1][11]
5-HT2B	28.8	Antagonist	Migraine Induction[1]
5-HT2A	32.1	Partial Agonist	Potential Hallucinogenic Effects (rodent models)[1]
5-HT1A	High Affinity	Agonist	Modulates mood and anxiety
5-HT1B	High Affinity	Agonist	Implicated in aggression and impulse control
5-HT3	High Affinity	Agonist	Nausea[1]

Note: Ki values are compiled from multiple sources and represent approximate comparative affinities. Actual values may vary between studies and species.

Spotlight on the 5-HT2C Receptor Signaling Pathway

The 5-HT2C receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq/11 pathway. Activation by an agonist like m-CPP initiates a cascade that leads to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG), ultimately increasing intracellular calcium and activating Protein Kinase C (PKC). This pathway is fundamental to many of the anxiogenic and anorectic effects of m-CPP.[11][12]

Caption: Canonical 5-HT2C receptor signaling cascade activated by m-CPP.

Section 3: Preclinical Applications in Animal Models

In preclinical research, m-CPP is a cornerstone for modeling anxiety-like states and probing serotonergic function in vivo.

Workflow: Assessing Anxiogenic-like Effects

The anxiogenic (anxiety-producing) effects of m-CPP, largely mediated by 5-HT2C receptor activation, can be reliably measured using conflict-based behavioral paradigms like the Elevated Plus Maze (EPM).[13][14] This test leverages the natural aversion of rodents to open, elevated spaces.

Experimental Protocol: Elevated Plus Maze (EPM) Test

• Acclimation: House animals in the testing room for at least 1 hour prior to the experiment to minimize novelty-induced stress.

• Drug Administration: Administer m-CPP (e.g., 0.5 - 2.5 mg/kg, intraperitoneal) or vehicle control. The dose range is selected to be sufficient to engage 5-HT2C receptors without causing significant motor impairment.

• Post-Injection Period: Return the animal to its home cage for a 30-minute absorption period.

• Test Procedure: Place the rodent in the center of the EPM, facing an open arm. Allow the animal to explore freely for 5 minutes.

• Data Acquisition: Use an automated video-tracking system to record time spent in the open arms, closed arms, and center zone, as well as the number of entries into each arm.

• Data Analysis:

  • Primary Endpoint: Percent of time spent in the open arms ([Time in Open / (Time in Open + Time in Closed)] * 100).

  • Validation Check: Total arm entries. A significant decrease in total entries may indicate sedation, confounding the interpretation of anxiety-like behavior.

• Causality & Validation: An anxiogenic effect is demonstrated by a significant decrease in the time spent in the open arms in the m-CPP group compared to the vehicle group. To validate that this effect is 5-HT2C-mediated, a separate cohort can be pre-treated with a selective 5-HT2C antagonist (e.g., SB 242084) prior to m-CPP administration. The antagonist should block the anxiogenic-like effect of m-CPP.

Workflow: Measuring In Vivo Serotonin Release

In vivo microdialysis is a powerful technique to measure real-time changes in extracellular neurotransmitter levels in specific brain regions of freely moving animals. m-CPP administration causes a robust, dose-dependent increase in extracellular 5-HT.[6][7]

Caption: Workflow for in vivo microdialysis to measure m-CPP-induced serotonin release.

Experimental Protocol: In Vivo Microdialysis

• Surgical Implantation: Under anesthesia, stereotaxically implant a guide cannula above the brain region of interest (e.g., hippocampus, nucleus accumbens). Allow for a 5-7 day recovery period.

• Probe Insertion: On the day of the experiment, insert a microdialysis probe through the guide cannula into the target region.

• Perfusion & Equilibration: Begin perfusing the probe with artificial cerebrospinal fluid (aCSF) at a low, constant flow rate (e.g., 1-2 µL/min). Allow the system to equilibrate for 1-2 hours.

• Baseline Collection: Collect 3-4 baseline dialysate samples at regular intervals (e.g., 20 minutes per sample).

• Drug Administration: Administer m-CPP intravenously (e.g., 0.25 - 2.5 mg/kg).[6]

• Post-Injection Collection: Continue collecting dialysate samples for at least 2-3 hours post-injection.

• Neurochemical Analysis: Analyze the 5-HT concentration in each dialysate sample using High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD).

• Self-Validation: The protocol is validated by observing a stable baseline prior to injection and a dose-dependent increase in extracellular 5-HT following m-CPP administration. To confirm the role of the serotonin transporter, pretreatment with a selective serotonin reuptake inhibitor (SSRI) like citalopram should antagonize the 5-HT release effect of m-CPP.[6]

Section 4: Clinical Research Applications

In humans, m-CPP serves as a valuable neuropharmacological challenge agent to probe the sensitivity and function of the serotonin system, particularly in psychiatric populations.[2][15]

The m-CPP Neuroendocrine Challenge Test

The principle behind this test is that activation of central 5-HT receptors by m-CPP stimulates the release of specific pituitary hormones, primarily prolactin and cortisol, via the hypothalamus-pituitary-adrenal (HPA) axis.[2][3][16] The magnitude of this hormonal response is used as an index of postsynaptic serotonin receptor sensitivity.

Protocol Outline: Human m-CPP Challenge

All human studies must be conducted under strict ethical guidelines with Institutional Review Board (IRB) approval.

• Participant Screening: Participants undergo a thorough medical and psychiatric evaluation. Drug-free status is confirmed via urinalysis.

• Procedure:

  • Participants fast overnight.

  • An intravenous catheter is inserted for repeated blood sampling.

  • After a baseline period, m-CPP (e.g., 0.25 - 0.5 mg/kg, oral) or placebo is administered in a double-blind, crossover design.[3][15]

  • Blood samples are collected at baseline and at regular intervals (e.g., every 30 minutes) for 3-4 hours post-administration.[15]

  • Behavioral and physiological measures (e.g., anxiety scales, blood pressure, temperature) are also recorded.[3][17]

• Hormone Analysis: Plasma/serum is separated and analyzed for prolactin and cortisol concentrations using standard immunoassay techniques.

• Application: This test has been widely used to investigate serotonin system dysregulation. For instance, some studies have reported blunted hormonal responses in patients with depression or schizophrenia, suggesting altered 5-HT receptor sensitivity.[15][18]

Table 2: Typical Neuroendocrine and Physiological Responses to Oral m-CPP in Healthy Volunteers

Parameter	Direction of Change	Typical Magnitude of Change	Primary Mediating Receptors
Prolactin	Increase	Significant elevation over baseline[3]	5-HT2A/2C
Cortisol	Increase	Significant elevation over baseline[2][3]	5-HT2A/2C
Body Temperature	Increase	~0.4°C[3]	5-HT2
Anxiety	Increase	Small but significant increase in self-rated anxiety[3][17]	5-HT2C

Section 5: Data Interpretation and Critical Limitations

The Challenge of Non-Selectivity

The single greatest limitation of m-CPP is its lack of receptor selectivity.[4][11] An observed effect cannot be definitively attributed to a single receptor subtype without further validation.

Mitigation Strategies:

• Pharmacological Blockade: As mentioned, pre-treating with a selective antagonist for a specific receptor (e.g., a 5-HT2C antagonist to block anxiogenic effects) is the gold standard for confirming the involvement of that receptor.[19]

• Knockout Models: In preclinical research, using genetically modified animals lacking a specific receptor (e.g., 5-HT2C knockout mice) can provide conclusive evidence. The absence of an m-CPP-induced effect in these animals strongly implicates the deleted receptor.[11]

• Dose-Response Analysis: Characterizing the full dose-response curve can provide insights. Effects mediated by high-affinity receptors may appear at lower doses than those requiring engagement of lower-affinity targets.

Presynaptic vs. Postsynaptic Effects

Because m-CPP can also increase synaptic serotonin levels, it is crucial to consider that an outcome could be due to this indirect action rather than (or in addition to) direct postsynaptic receptor agonism.[5] Differentiating these effects can be challenging but may be approached by comparing m-CPP's effects with those of pure SSRIs or direct agonists with no transporter activity.

Conclusion

Despite its complex pharmacological profile, m-CPP remains a powerful and extensively utilized tool in serotonin research.[2] Its ability to robustly engage multiple components of the serotonin system provides a window into the functional status of these pathways in both health and disease. For the modern researcher, the key to leveraging m-CPP effectively lies not in ignoring its non-selectivity, but in designing intelligent, self-validating experiments that systematically control for its multifaceted mechanism of action. By combining m-CPP administration with pharmacological blockade, genetic models, and sophisticated analytical techniques, scientists can continue to unravel the intricate role of serotonin in the brain.

References

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Protocols & Analytical Methods

synthesis of 1-(3-Chlorophenyl)piperazine dihydrochloride from diethanolamine

An Application Guide for the Synthesis of 1-(3-Chlorophenyl)piperazine Dihydrochloride from Diethanolamine

Introduction

1-(3-Chlorophenyl)piperazine (CPP) is a critical N-arylpiperazine intermediate in the synthesis of numerous active pharmaceutical ingredients (APIs), most notably the antidepressant Trazodone.[1][2][3] The N-arylpiperazine motif is a privileged scaffold in medicinal chemistry, appearing in a wide range of centrally acting agents.[4][5] This document provides a detailed, two-stage protocol for the synthesis of 1-(3-Chlorophenyl)piperazine as its stable dihydrochloride salt, commencing from the accessible and cost-effective starting material, diethanolamine.

The synthetic strategy hinges on a classical and robust approach: the initial conversion of diethanolamine into a reactive bis-electrophile, followed by a cyclization reaction with 3-chloroaniline.[4][5][6] This method, while established, requires careful control of reaction conditions and rigorous safety protocols, which are detailed herein. This guide is intended for researchers and process chemists in drug development, offering not just a procedural blueprint but also the underlying chemical principles and practical insights for a successful synthesis.

Overall Synthesis Scheme

The transformation from diethanolamine to the target compound is achieved in two primary stages, as depicted below. The first stage involves the chlorination of the hydroxyl groups, and the second stage is a double N-alkylation and cyclization to form the piperazine ring.

Caption: Overall reaction pathway for the synthesis.

Part 1: Synthesis of Bis(2-chloroethyl)amine Hydrochloride (Intermediate I)

Principle and Mechanism

The first stage of the synthesis converts the diol, diethanolamine, into a bis-alkyl chloride. Thionyl chloride (SOCl₂) is an excellent reagent for this transformation. The reaction proceeds via a nucleophilic attack of the hydroxyl oxygen on the sulfur atom of thionyl chloride. This is followed by the elimination of sulfur dioxide (SO₂) and hydrogen chloride (HCl) gas, which drives the reaction to completion. The in-situ generated HCl protonates the secondary amine, yielding the stable hydrochloride salt of the product, which precipitates from the reaction mixture and can be isolated by filtration.[6][7] This intermediate is a powerful nitrogen mustard and must be handled with extreme care.

Experimental Protocol

• Reaction Setup : In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HCl and SO₂ fumes), add diethanolamine (10.5 g, 0.1 mol) dissolved in chloroform (60 mL).[6]

• Reagent Addition : Cool the flask in an ice-water bath to 0-5 °C. Prepare a solution of thionyl chloride (31.0 g, 0.26 mol, ~19 mL) in chloroform (40 mL) and add it to the dropping funnel.

• Reaction : Add the thionyl chloride solution dropwise to the stirred diethanolamine solution over a period of 60-90 minutes, ensuring the internal temperature does not exceed 10 °C. Vigorous gas evolution will be observed.

• Completion : After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction mixture to a gentle reflux for 2 hours to ensure the reaction goes to completion.

• Isolation : Cool the reaction mixture to room temperature. The product will precipitate as a solid. Collect the solid by vacuum filtration, wash it with cold acetone (2 x 20 mL), and dry it under vacuum to yield bis(2-chloroethyl)amine hydrochloride as a white crystalline solid.[6]

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount	Moles	Notes
Diethanolamine	105.14	10.5 g	0.1	Corrosive, handle with care.[8][9]
Thionyl Chloride	118.97	31.0 g	0.26	Highly corrosive, reacts violently with water.[10][11]
Chloroform	119.38	100 mL	-	Solvent.
Acetone	58.08	40 mL	-	For washing the product.

Part 2: Synthesis of 1-(3-Chlorophenyl)piperazine Dihydrochloride

Principle and Mechanism

This stage involves the construction of the piperazine ring through a double N-alkylation reaction. The primary amine of 3-chloroaniline acts as the nucleophile, attacking one of the chloroethyl groups of Intermediate I. This is followed by an intramolecular cyclization, where the newly formed secondary amine attacks the second chloroethyl group, closing the six-membered piperazine ring. This reaction is typically performed in a high-boiling solvent like xylene under reflux conditions to overcome the activation energy for both steps.[6][7] The resulting free base is an oil, which is then converted to its crystalline, stable dihydrochloride salt by treatment with hydrochloric acid.

Experimental Protocol

• Reaction Setup : In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine bis(2-chloroethyl)amine hydrochloride (9.0 g, 0.05 mol) and 3-chloroaniline (6.4 g, 0.05 mol) in xylene (100 mL).[6]

• Cyclization Reaction : Heat the mixture to reflux (approx. 140 °C) with vigorous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 24 hours.

• Work-up (Free Base) : Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash with a 10% sodium hydroxide solution (2 x 50 mL) to remove unreacted starting materials and neutralize any HCl. Separate the organic layer, dry it over anhydrous magnesium sulfate, and filter.

• Solvent Removal : Remove the xylene under reduced pressure using a rotary evaporator to obtain the crude 1-(3-chlorophenyl)piperazine free base as a viscous oil.

• Salt Formation : Dissolve the crude oil in isopropanol (50 mL). While stirring, slowly add concentrated hydrochloric acid (~10 mL) until the solution is strongly acidic (check with pH paper).

• Isolation and Purification : The dihydrochloride salt will precipitate. Cool the mixture in an ice bath for 1 hour to maximize precipitation. Collect the solid by vacuum filtration. Recrystallize the crude product from ethanol to obtain pure 1-(3-chlorophenyl)piperazine dihydrochloride as a white solid.[12]

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount	Moles	Notes
Bis(2-chloroethyl)amine HCl	178.48	9.0 g	0.05	Toxic and corrosive.
3-Chloroaniline	127.57	6.4 g	0.05	Toxic.
Xylene	106.16	100 mL	-	Solvent.
Sodium Hydroxide	40.00	~10 g	-	For 10% aqueous solution.
Isopropanol	60.10	50 mL	-	Solvent for salt formation.
Hydrochloric Acid (conc.)	36.46	~10 mL	-	For salt formation.
Ethanol	46.07	As needed	-	For recrystallization.

Process Workflow and Safety

The entire process involves handling hazardous materials and requires careful planning and execution within a well-ventilated fume hood.

Caption: Experimental workflow from starting materials to final product.

Critical Safety Considerations

• Thionyl Chloride : This reagent is highly corrosive, a lachrymator, and reacts violently with water, releasing toxic gases (HCl and SO₂).[10][11] Always handle it in a chemical fume hood, wearing appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and chemical splash goggles.

• Diethanolamine : Corrosive and can cause serious eye damage. Avoid contact with skin and eyes.[8][9]

• Chlorinated Solvents : Chloroform and the intermediate bis(2-chloroethyl)amine hydrochloride are toxic and suspected carcinogens. All manipulations should be performed to minimize exposure.

• Gas Trap : The use of a gas trap (e.g., a bubbler containing NaOH solution) during the thionyl chloride reaction is mandatory to neutralize the acidic and toxic gases produced.

Discussion and Alternative Approaches

The described synthesis route is a well-established, scalable method for producing N-arylpiperazines from basic building blocks. Its primary advantages are the low cost of starting materials and the robustness of the reactions.

For modern drug discovery and process development, alternative methods for C-N bond formation are often considered. The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction that directly couples an aryl halide (like 1-bromo-3-chlorobenzene or 1,3-dichlorobenzene) with piperazine.[13][14] This method offers excellent functional group tolerance and often proceeds under milder conditions but requires expensive palladium catalysts and specialized phosphine ligands.[14][15] While not starting from diethanolamine, it represents the current state-of-the-art for this class of transformation and is a valuable tool for synthesizing diverse libraries of analogues.

References

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• International Journal of Pharmaceutical Sciences Review and Research. SYNTHESIS AND PHARMACOLOGY OF NOVEL ANTIDEPRESSANT AGENTS WITH DOPAMINE AUTORECEPTOR AGONIST PROPERTIES. Available from: [Link]

• Wrobel, J., et al. Microwave-Assisted Synthesis of Trazodone and Its Derivatives as New 5-HT1A Ligands: Binding and Docking Studies. Molecules. 2019;24(8):1609. Available from: [Link]

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Application Notes & Protocols: Characterizing Serotonin Receptor Interactions Using 1-(3-Chlorophenyl)piperazine (mCPP) in Radioligand Binding Assays

Abstract: This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed framework for utilizing 1-(3-Chlorophenyl)piperazine dihydrochloride (mCPP) in competitive radioligand binding assays. mCPP is a potent and pharmacologically complex agent, primarily targeting multiple serotonin (5-HT) receptor subtypes. Understanding its binding profile is crucial for neuroscience research and the development of novel therapeutics. This document moves beyond a simple recitation of steps, delving into the scientific rationale behind protocol design, offering a self-validating experimental workflow, and ensuring technical accuracy through authoritative citations.

Introduction: The Pharmacological Significance of mCPP

1-(3-Chlorophenyl)piperazine (mCPP) is a phenylpiperazine class psychoactive compound that has been extensively used as a pharmacological tool to probe the serotonin system.[1] It is a non-selective serotonin receptor agonist with significant affinity for numerous 5-HT receptor subtypes, making it both a valuable and complex research compound.[2][3] Notably, mCPP is also an active metabolite of several widely prescribed drugs, including the antidepressant trazodone, which underscores the clinical relevance of its receptor interactions.[2][4]

Its primary utility in a research setting lies in its ability to compete with other ligands for binding sites on receptors. By employing mCPP in competitive radioligand binding assays, researchers can determine the affinity (expressed as the inhibition constant, Kᵢ) of novel compounds for specific serotonin receptors, particularly the 5-HT₂ subfamily, where mCPP exhibits potent activity.[2][3] These assays are a cornerstone of early-stage drug discovery, providing essential data on a compound's potency and selectivity.

Receptor Binding Profile of mCPP

mCPP interacts with a broad array of serotonergic targets. Its promiscuity requires careful consideration when designing and interpreting experiments. The compound generally displays the highest affinity for the 5-HT₂ receptor subfamily, especially the 5-HT₂C receptor.[2] Its binding affinity for various key receptors, compiled from authoritative databases and literature, is summarized below. The inhibition constant (Kᵢ) is the concentration of a competing ligand (in this case, mCPP) that will bind to half the binding sites at equilibrium in the absence of the radioligand; a lower Kᵢ value indicates a higher binding affinity.

Receptor Target	Mean Kᵢ (nM)	Notes
Serotonin 5-HT₂C	~1-30	Generally considered one of the highest affinity targets for mCPP.[2] Its agonist activity at this receptor is linked to many of its physiological effects, such as anxiety and appetite suppression.[2][3]
Serotonin 5-HT₂B	~25-40	High affinity. mCPP acts as an antagonist at human 5-HT₂B receptors, and this interaction may mediate its migraine-inducing effects.[2]
Serotonin 5-HT₂A	~30-50	High affinity. mCPP is a partial agonist at this receptor.[2]
Serotonin 5-HT₁B	~50-150	Moderate to high affinity.
Serotonin 5-HT₁A	~140-200	Moderate affinity.
Serotonin Transporter (SERT)	~230-500	mCPP has appreciable affinity for the serotonin transporter, where it can act as a serotonin releasing agent, complicating the interpretation of in vivo studies.[5][6]
Adrenergic α₂	~500-600	Moderate affinity.[7]
Other Serotonin Receptors	Varies	mCPP also binds to 5-HT₁D, 5-HT₃, and 5-HT₇ receptors with varying, generally lower, affinities.[2][3]

Note: Kᵢ values are compiled from multiple sources and can vary based on experimental conditions (e.g., tissue source, radioligand used, buffer composition). Researchers should always establish baseline values within their own assay systems.

Principle of the Competitive Radioligand Binding Assay

The competitive binding assay is the gold standard for determining the affinity of an unlabeled test compound (the "competitor," e.g., mCPP or a novel drug) for a receptor.[8][9] The experiment quantifies the ability of the competitor to prevent the binding of a high-affinity, radiolabeled ligand ("radioligand") to the receptor of interest.

The core principle relies on the law of mass action. A fixed concentration of receptor preparation and a fixed concentration of a specific radioligand (typically at or below its dissociation constant, Kₑ) are incubated with increasing concentrations of the unlabeled competitor. As the concentration of the competitor increases, it occupies more receptor sites, thereby displacing the radioligand. This reduction in bound radioactivity is measured, typically by liquid scintillation counting after separating the bound from the free radioligand via rapid filtration.[10]

The resulting data are plotted as a sigmoidal dose-response curve, from which the IC₅₀ (the concentration of competitor that inhibits 50% of the specific binding of the radioligand) is determined. The IC₅₀ value is then converted to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation , which accounts for the concentration and affinity of the radioligand used in the assay.[2][11]

Diagram: Principle of Competitive Binding

Caption: Step-by-step experimental workflow.

Assay Procedure (96-well plate format)

• Plate Setup: Design the plate map to include triplicate wells for:

  • Total Binding (TB): Contains receptor membranes and radioligand only (add 50 µL of Assay Buffer).

  • Non-Specific Binding (NSB): Contains all components plus a saturating concentration of an unlabeled ligand to block all specific binding. Add 50 µL of Mianserin for a final concentration of 10 µM. [1] * Competitor Wells: Contains all components plus one of the serially diluted concentrations of the competitor (mCPP or test compound).

• Serial Dilutions: Prepare serial dilutions of mCPP and your test compound in Assay Buffer or an appropriate vehicle (e.g., 2% DMSO in Assay Buffer). A typical concentration range would span from 10⁻¹¹ M to 10⁻⁵ M (11 points).

• Reagent Addition: Add reagents to the wells in the following order. The total assay volume is 200 µL.

  • 50 µL of Assay Buffer (for TB wells), Mianserin (for NSB wells), or competitor dilution.

  • 50 µL of [³H]-Mesulergine working solution to all wells.

  • 100 µL of the diluted membrane preparation (protein concentration should be optimized, typically 5-20 µ g/well ).

• Incubation: Incubate the plate for 90 minutes at room temperature with gentle agitation. [1]This allows the binding reaction to reach equilibrium.

• Filtration: Terminate the assay by rapidly filtering the contents of the plate through a glass fiber filter mat using a cell harvester. This step is critical; it must be fast to prevent the dissociation of the ligand-receptor complex.

• Washing: Immediately wash the filters 3-4 times with 300 µL of ice-cold Wash Buffer to remove unbound radioligand.

• Scintillation Counting: Dry the filter mat completely. Add scintillation cocktail to each filter spot and allow it to equilibrate. Measure the radioactivity (Counts Per Minute, CPM) in each well using a liquid scintillation counter.

Data Analysis and Interpretation

• Calculate Specific Binding:

  • Specific Binding (SB) = Total Binding (CPM) - Non-Specific Binding (CPM).

  • The specific binding should represent >80% of the total binding for a robust assay.

• Generate Competition Curve: Plot the percentage of specific binding against the log concentration of the competitor.

  • % Specific Binding = (CPM in competitor well - NSB CPM) / (TB CPM - NSB CPM) * 100

• Determine IC₅₀: Use a non-linear regression curve-fitting software (e.g., GraphPad Prism) to fit the data to a "log(inhibitor) vs. response -- variable slope" model and determine the LogIC₅₀, from which the IC₅₀ is calculated.

• Calculate Kᵢ using the Cheng-Prusoff Equation:

  • Kᵢ = IC₅₀ / (1 + [L]/Kₑ) [2][11] * Where:

    • IC₅₀ is the experimentally determined concentration of the competitor that inhibits 50% of specific binding.

    • [L] is the concentration of the radioligand ([³H]-Mesulergine) used in the assay.

    • Kₑ is the equilibrium dissociation constant of the radioligand for the receptor. This value should be determined independently via saturation binding experiments under identical buffer and temperature conditions.

Causality and Critical Insights

• Why Tris Buffer? Tris is a common biological buffer that maintains a stable pH in the physiological range (7.2-7.6) required for most receptor binding, without significantly interacting with the receptor or ligands. [12]* Why [³H]-Mesulergine for 5-HT₂C? It is a high-affinity antagonist radioligand. Using an antagonist is often preferred for competition assays as their binding is less sensitive to the G-protein coupling state of the receptor, leading to more consistent and reproducible results compared to agonist radioligands. [13]* Why Mianserin for NSB? Mianserin is a high-affinity ligand for 5-HT₂C receptors. [1]Using it at a high concentration (10 µM) ensures that all specific binding sites for [³H]-Mesulergine are occupied, so any remaining radioactivity is due to non-specific binding to filters, lipids, or other proteins.

• Solubility and Stability: Always ensure mCPP and test compounds are fully dissolved. Stock solutions are typically made in DMSO. The final concentration of DMSO in the assay well should be kept low (<1%) to avoid artifacts. The stability of compounds in aqueous assay buffer at 37°C or room temperature should be confirmed, especially for novel chemical entities. [14]

Signaling Pathway Context: 5-HT₂C Receptor

Understanding the downstream signaling of the receptor being studied provides crucial context for binding data. The 5-HT₂C receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gαq/11 family of G-proteins. [10][15]

Diagram: 5-HT₂C Gαq/11 Signaling Pathway

Caption: Canonical Gαq/11 signaling cascade activated by 5-HT₂C agonists.

Upon agonist binding, the activated Gαq subunit stimulates the enzyme Phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). [15][16]IP₃ diffuses to the endoplasmic reticulum to trigger the release of stored calcium ions (Ca²⁺), while DAG activates Protein Kinase C (PKC). These events lead to a cascade of downstream cellular responses. [16][17]It is important to note that the 5-HT₂C receptor can also couple to other G-protein pathways, leading to a complex and biased signaling profile that is an active area of research. [18]

Conclusion

1-(3-Chlorophenyl)piperazine is an indispensable tool for probing the serotonergic system. Its well-characterized, albeit complex, binding profile makes it an excellent reference compound in competitive binding assays for validating new chemical entities targeting 5-HT receptors. The protocol and principles outlined in this guide provide a solid, scientifically-grounded foundation for researchers to generate high-quality, reproducible affinity data, thereby accelerating the path of drug discovery in neuroscience.

References

• Wikipedia. meta-Chlorophenylpiperazine. [Link]

• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50)

• Eurofins Discovery. 5-HT2C Human Serotonin GPCR Binding Antagonist Radioligand LeadHunter Assay. [Link]

• PsychonautWiki. mCPP. [Link]

• Wall, S. C., et al. (1995). The serotonin agonist m-chlorophenylpiperazine (mCPP) binds to serotonin transporter sites in human brain. Neuroreport. [Link]

• Moutkine, I., et al. (2017). 5-HT2C receptor signaling. ResearchGate. [Link]

• Enzyme Inhibition Calculator. Ki to IC50 Converter. [Link]

• Knight, A. R., et al. (2004). Pharmacological characterisation of the agonist radioligand binding site of 5-HT(2A), 5-HT(2B) and 5-HT(2C) receptors. Naunyn-Schmiedeberg's Archives of Pharmacology.

• Mancia, F., et al. (2012). Drug discovery targeting human 5-HT2C receptors: Residues S3.36 and Y7.43 impact ligand-binding pocket structure via hydrogen bond formation. PMC. [Link]

• Porter, R. H., et al. (1999). Pharmacological characterisation of the agonist radioligand binding site of 5-HT(2A), 5-HT(2B) and 5-HT(2C) receptors. PubMed. [Link]

• Peng, Y., et al. (2018). 5-HT2C Receptor Structures Reveal the Structural Basis of GPCR Polypharmacology. Cell.

• Berg, K. A., et al. (1998). 5-HT2C receptor signaling pathways. ResearchGate. [Link]

• Wikipedia. 5-HT2C receptor. [Link]

• Samanin, R., et al. (1981). Effects of m-chlorophenylpiperazine on receptor binding and brain metabolism of monoamines in rats. Neurochemistry International. [Link]

• Hamik, A., & Peroutka, S. J. (1989). 1-(m-chlorophenyl)piperazine (mCPP) Interactions With Neurotransmitter Receptors in the Human Brain. Biological Psychiatry. [Link]

• DiBerto, J. F., & Roth, B. L. (2019). Targeting the 5-HT2C Receptor in Biological Context and the Current State of 5-HT2C Receptor Ligand Development. PubMed Central. [Link]

• Kim, K., et al. (2023). Serotonin 5-HT2C Receptor Signaling Analysis Reveals Psychedelic Biased Agonism. ACS Chemical Neuroscience.

• Springer Nature Experiments. Configuring Radioligand Receptor Binding Assays for HTS Using Scintillation Proximity Assay Technology. [Link]

• National Center for Biotechnology Information. NIMH's Psychoactive Drug Screening Program results for compound 1. [Link]

• Gifford Bioscience. Radioligand Binding Assay. [Link]

• Davenport, A. P., & Russell, F. D. (2000). Radioligand binding assays and their analysis. PubMed. [Link]

• Wikipedia. Ki Database. [Link]

• Innoprot. 5-HT2C Serotonin Receptor Assay. [Link]

• National Institute of Mental Health. The NIMH Psychoactive Drug Screening Program (PDSP). [Link]

• Baumann, M. H., et al. (1995). The serotonin agonist m-chlorophenylpiperazine (mCPP) binds to serotonin transporter sites in human brain. PubMed. [Link]

• Sills, M. A., et al. (1992). Long-term administration of m-chlorophenylpiperazine (mCPP) to rats induces changes in serotonin receptor binding, dopamine levels and locomotor activity without altering prolactin and corticosterone secretion. PubMed. [Link]

• Gonzalez-Maeso, J., et al. (2018). Biophysical validation of serotonin 5-HT2A and 5-HT2C receptor interaction. PMC. [Link]

• AAPS PharmSciTech. Physicochemical Properties of Buffers Used in Simulated Biological Fluids with Potential Application for In Vitro Dissolution Testing: A Mini-review. [Link]

• PubChem. Mecoprop. [Link]

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Application Note: Protocol for the Preparation of 1-(3-Chlorophenyl)piperazine dihydrochloride (mCPP) for In-Vitro Research

Abstract

This document provides a comprehensive, detailed protocol for the solubilization and preparation of 1-(3-Chlorophenyl)piperazine dihydrochloride (mCPP), a widely used serotonergic agent, for various in-vitro applications. Proper preparation of this compound is critical for ensuring experimental reproducibility and obtaining reliable data. This guide covers key chemical properties, solvent selection, step-by-step dissolution procedures for stock and working solutions, and best practices for storage and stability. The methodologies described herein are designed for researchers, scientists, and drug development professionals aiming to investigate the compound's activity in assays such as receptor binding, cell-based signaling, and other neuropharmacological studies.

Introduction to mCPP

1-(3-Chlorophenyl)piperazine, commonly known as mCPP, is a non-selective serotonin (5-HT) receptor agonist and reuptake inhibitor. It exhibits significant affinity for a wide range of serotonin receptor subtypes, including 5-HT₁ₐ, 5-HT₁ₑ, 5-HT₂ₐ, 5-HT₂ₑ, 5-HT₂C, 5-HT₃, and 5-HT₇, as well as the serotonin transporter (SERT)[1][2]. Due to its broad serotonergic profile, mCPP is extensively utilized as a pharmacological tool to probe the function of the serotonin system in both preclinical and clinical research[3]. It is also a known active metabolite of several antidepressant drugs, such as trazodone[4].

The dihydrochloride salt form of mCPP is commonly supplied as a crystalline powder, which enhances its stability and solubility in aqueous solutions compared to the free base[5][6]. However, incorrect handling and dissolution can lead to issues such as incomplete solubilization, precipitation, or degradation, thereby compromising the accuracy and validity of experimental outcomes. This application note establishes a self-validating protocol to mitigate these risks.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of mCPP dihydrochloride is fundamental to its correct preparation. The key properties are summarized below.

Property	Value	Source(s)
Chemical Name	1-(3-Chlorophenyl)piperazine dihydrochloride	N/A
Synonyms	m-Chlorophenylpiperazine dihydrochloride, mCPP 2HCl	N/A
CAS Number	119532-26-2 (for dihydrochloride)	[5]
Molecular Formula	C₁₀H₁₃ClN₂ · 2HCl (or C₁₀H₁₅Cl₃N₂)	[5]
Molecular Weight	269.60 g/mol	N/A
Appearance	White to off-white crystalline powder	[5][6]
Melting Point	222 - 226 °C	[7]
Solubility	Soluble in Water, Methanol, Ethanol, and DMSO	[6][7][8][9]

Solvent Selection: A Critical First Step

The choice of solvent is dictated by the specific requirements of the in-vitro system. The dihydrochloride salt form offers good solubility in polar solvents, which is advantageous for many biological experiments.

Key Considerations:

• Aqueous Solvents (Water, PBS): The hydrochloride salt structure makes mCPP readily soluble in water and buffered solutions like Phosphate-Buffered Saline (PBS). This is the preferred choice for most cell-based assays, as it avoids the potential cytotoxicity associated with organic solvents.

• Organic Solvents (DMSO): Dimethyl sulfoxide (DMSO) is a powerful aprotic solvent capable of dissolving mCPP at very high concentrations. It is often used for creating highly concentrated stock solutions for long-term storage. However, the final concentration of DMSO in the experimental medium must be carefully controlled (typically <0.5%, preferably <0.1%) to prevent solvent-induced artifacts or cell toxicity[10][11].

• Ethanol/Methanol: While mCPP is soluble in alcohols, their higher volatility and potential effects on cell membranes make them less common choices for primary stock solutions in cell culture experiments compared to water or DMSO.

Decision Workflow for Solvent Selection

The following diagram outlines the logical process for choosing the most appropriate solvent for your experiment.

Caption: Workflow for selecting the optimal primary solvent for mCPP.

Experimental Protocol: Preparation of Stock Solutions

This protocol provides a validated, step-by-step method for preparing a 10 mM stock solution. Calculations should be adjusted accordingly for different desired concentrations.

Materials and Equipment

• 1-(3-Chlorophenyl)piperazine dihydrochloride (mCPP) powder

• Analytical balance (0.01 mg precision)

• Sterile, conical, or microcentrifuge tubes (e.g., 1.5 mL, 15 mL)

• Calibrated pipettes and sterile tips

• Vortex mixer

• Sonicator water bath (optional, but recommended)

• Appropriate solvent:

  • Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

  • Sterile, deionized (DI) water or Phosphate-Buffered Saline (PBS, pH 7.4)

Step-by-Step Protocol for a 10 mM Stock Solution

• Pre-Calculation:

  • Molecular Weight (MW) of mCPP dihydrochloride: 269.60 g/mol

  • To make a 10 mM (0.010 mol/L) solution, you need: 0.010 mol/L * 269.60 g/mol = 2.696 g/L = 2.696 mg/mL

  • Therefore, to prepare 1 mL of a 10 mM stock, you will weigh out 2.70 mg of mCPP powder.

• Weighing the Compound:

  • Tare the analytical balance with a suitable weigh boat or paper.

  • Carefully weigh out the calculated mass of mCPP (e.g., 2.70 mg). Causality Note: Accurate weighing is the foundation of accurate final concentrations. Using a high-precision balance minimizes this source of error.

• Solubilization:

  • Transfer the weighed powder into a sterile tube appropriately sized for your final volume (e.g., a 1.5 mL tube for a 1 mL final volume).

  • Add approximately 80% of the final solvent volume (e.g., 800 µL of DMSO or water for a 1 mL final volume) to the tube.

  • Cap the tube securely and vortex vigorously for 30-60 seconds. Causality Note: Vortexing provides mechanical agitation to break up powder clumps and increase the surface area for dissolution.

• Ensuring Complete Dissolution:

  • Visually inspect the solution against a light source for any undissolved particulates.

  • If particulates remain, place the tube in a sonicator water bath for 5-10 minutes. Causality Note: Sonication uses ultrasonic waves to create micro-cavitations, which provides highly effective, localized agitation to dissolve stubborn particles without significant heating.

  • Vortex again and re-inspect. Repeat sonication if necessary until the solution is perfectly clear.

• Final Volume Adjustment:

  • Once the compound is fully dissolved, add the remaining solvent to reach the final desired volume (e.g., add the final 200 µL to reach 1 mL).

  • Invert the tube several times to ensure the final solution is homogeneous.

• Labeling and Storage:

  • Clearly label the tube with: Compound Name (mCPP), Concentration (10 mM), Solvent (e.g., DMSO), and Preparation Date.

  • For long-term storage, aliquot the stock solution into single-use volumes (e.g., 20-50 µL) to avoid repeated freeze-thaw cycles, which can degrade the compound[12].

  • Store aliquots at -20°C for short-to-medium term (1-3 months) or -80°C for long-term stability (up to 6 months or longer)[10][12]. Protect from light.

Preparation of Working Solutions (Serial Dilution)

Working solutions are prepared by diluting the concentrated stock solution into the appropriate cell culture medium or assay buffer immediately before use.

Workflow for Preparing Working Solutions

Caption: Standard workflow for diluting stock solutions to final concentrations.

Example Calculation: To prepare 1 mL of a 10 µM working solution from a 10 mM stock:

• Use the formula C₁V₁ = C₂V₂

• (10 mM) * V₁ = (10 µM) * (1 mL)

• (10,000 µM) * V₁ = (10 µM) * (1000 µL)

• V₁ = (10 * 1000) / 10,000 = 1 µL

• Action: Add 1 µL of the 10 mM stock solution to 999 µL of your assay buffer or cell medium.

Best Practice: To avoid pipetting very small volumes, it is highly recommended to perform a serial or intermediate dilution. For instance, first dilute the 10 mM stock 1:10 to create a 1 mM intermediate stock. Then, add 10 µL of the 1 mM solution to 990 µL of medium to achieve the final 10 µM concentration. This two-step process significantly improves accuracy.

Troubleshooting

Problem	Probable Cause(s)	Recommended Solution
Precipitate forms in stock solution upon storage (especially at -20°C).	Concentration exceeds solubility limit at low temperature. Moisture absorbed by DMSO.	Gently warm the vial to 37°C and sonicate to redissolve before use. Ensure use of anhydrous DMSO and tightly sealed vials. Consider storing at a lower concentration or preparing fresh.
Precipitate forms when diluting DMSO stock into aqueous buffer/medium.	Rapid change in solvent polarity causes the compound to crash out of solution ("oiling out").	Add the DMSO stock to the aqueous solution dropwise while vortexing or stirring. Perform a stepwise dilution to gradually decrease the DMSO concentration[10].
Inconsistent or poor experimental results.	Compound degradation due to repeated freeze-thaw cycles. Inaccurate initial concentration.	Always prepare single-use aliquots of the stock solution[12]. Re-verify calculations and ensure the analytical balance is properly calibrated. Prepare a fresh stock solution.

References

• Wikipedia. (n.d.). meta-Chlorophenylpiperazine. Retrieved from [Link]

• Kahn, R. S., & Wetzler, S. (1991). m-Chlorophenylpiperazine as a probe of serotonin function. Biological Psychiatry, 30(11), 1139-1166. doi:10.1016/0006-3223(91)90184-n

• PsychonautWiki. (2023). mCPP. Retrieved from [Link]

• Rothman, R. B., et al. (1995). The serotonin agonist m-chlorophenylpiperazine (mCPP) binds to serotonin transporter sites in human brain. Neuroreport, 6(16), 2150-2152. doi:10.1097/00001756-199511000-00013
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Application Note: A Robust and Validated LC-MS/MS Method for the High-Throughput Quantification of 1-(3-Chlorophenyl)piperazine dihydrochloride in Human Plasma

Abstract

This application note describes a detailed, sensitive, and high-throughput liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of 1-(3-Chlorophenyl)piperazine (mCPP) in human plasma. 1-(3-Chlorophenyl)piperazine, a major metabolite of several antidepressant drugs such as trazodone and a known designer drug, requires a reliable analytical method for pharmacokinetic studies, clinical toxicology, and forensic analysis.[1][2] The protocol herein provides two robust sample preparation strategies—Liquid-Liquid Extraction (LLE) and Protein Precipitation (PPT)—coupled with a rapid 2.5-minute chromatographic separation and detection by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This method has been developed and validated following the principles outlined in the International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation to ensure data integrity and reliability for regulatory submissions.[3][4]

Introduction and Scientific Rationale

1-(3-Chlorophenyl)piperazine (mCPP) is a psychoactive compound belonging to the phenylpiperazine class. It functions as a non-selective serotonin receptor agonist and is the primary active metabolite of antidepressants like trazodone.[1][5] Its presence and concentration in biological matrices are of significant interest in both clinical and forensic settings. The development of a robust bioanalytical method is paramount for accurately assessing drug metabolism, pharmacokinetics, and potential abuse.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for bioanalysis due to its inherent selectivity, sensitivity, and wide dynamic range.[6] The primary challenge in quantifying small molecules like mCPP in plasma is the removal of endogenous interferences, primarily proteins and phospholipids, which can cause ion suppression and compromise analytical accuracy. This note presents two effective sample preparation techniques:

• Liquid-Liquid Extraction (LLE): A classic technique that provides a very clean extract by partitioning the analyte of interest into an immiscible organic solvent, leaving behind proteins and polar interferences. This method is often associated with excellent recovery and minimal matrix effects.

• Protein Precipitation (PPT): A high-throughput method where a large excess of organic solvent (e.g., acetonitrile) is used to denature and precipitate plasma proteins.[7] While simpler and faster than LLE, it may result in a less clean extract, potentially requiring more careful chromatographic optimization to mitigate matrix effects.

The choice between LLE and PPT often depends on the required sensitivity, sample throughput, and available automation capabilities. This document provides detailed protocols for both, allowing laboratories to select the most suitable approach for their specific needs. The method utilizes a deuterated internal standard (mCPP-d8) to ensure the highest level of accuracy and precision by compensating for variability in sample preparation and instrument response.[8]

Physicochemical Properties of the Analyte

Understanding the analyte's properties is critical for method development, particularly for optimizing sample extraction and chromatography.

Property	Value	Source
Chemical Name	1-(3-Chlorophenyl)piperazine dihydrochloride	PubChem
Synonyms	mCPP dihydrochloride	PubChem
Molecular Formula	C₁₀H₁₅Cl₃N₂	[9]
Molecular Weight	269.6 g/mol	[9]
Parent Compound (Free Base) MW	196.67 g/mol	[1]
CAS Number	51639-49-7	[9]
Predicted pKa	8.85 ± 0.10	LookChem
Solubility	Soluble in water, DMSO, and Methanol.	[10][11]

Note: Calculations for stock solutions should be based on the molecular weight of the dihydrochloride salt (269.6 g/mol ) to accurately prepare standards of the free base concentration.

Experimental Design and Protocols

This section details the materials, reagents, and step-by-step procedures for the quantification of mCPP in human plasma.

Materials and Reagents

• Analyte: 1-(3-Chlorophenyl)piperazine dihydrochloride (≥98% purity)

• Internal Standard (IS): 1-(3-Chlorophenyl)piperazine-d8 (mCPP-d8)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), n-Hexane (HPLC grade), Formic Acid (LC-MS grade)

• Reagents: Ammonium Acetate (LC-MS grade), Deionized Water (18.2 MΩ·cm)

• Biological Matrix: Drug-free human plasma (K2-EDTA anticoagulant)

• Labware: Polypropylene microcentrifuge tubes (1.5 mL), 96-well collection plates, autosampler vials.

Preparation of Standards and Quality Controls

Causality: Separate stock solutions for calibration standards (CS) and quality control (QC) samples are prepared to avoid bias and ensure an independent assessment of the method's accuracy, as recommended by regulatory guidelines.[4]

• Primary Stock Solutions (1 mg/mL as free base):

  • Accurately weigh an amount of mCPP dihydrochloride equivalent to 10 mg of the free base (approx. 13.71 mg) and dissolve in 10 mL of methanol.

  • Prepare a separate primary stock solution for QCs using a different weighing.

  • Prepare the mCPP-d8 internal standard stock solution at 1 mg/mL in methanol.

• Working Standard Solutions:

  • Prepare serial dilutions of the primary stock solutions in 50:50 (v/v) methanol:water to create working solutions for spiking CS and QC samples.

• Internal Standard Working Solution (50 ng/mL):

  • Dilute the mCPP-d8 stock solution in acetonitrile (for PPT) or methanol (for LLE) to a final concentration of 50 ng/mL.

• Calibration Standards and Quality Controls:

  • Spike 95 µL of drug-free human plasma with 5 µL of the appropriate working standard solution to achieve the final concentrations.

  • Calibration Curve Range: 0.2, 0.5, 1, 5, 10, 25, 50, 60 ng/mL.

  • QC Levels: 0.2 ng/mL (LLOQ), 0.6 ng/mL (Low QC), 8 ng/mL (Mid QC), 45 ng/mL (High QC).

Sample Preparation Protocols

Rationale: This method is fast and simple. Acetonitrile is used as the precipitating agent at a 3:1 ratio to plasma, which ensures efficient protein removal while minimizing sample dilution.[7][12]

• Aliquot 100 µL of plasma sample (CS, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 300 µL of the internal standard working solution (50 ng/mL mCPP-d8 in acetonitrile).

• Vortex vigorously for 30 seconds to ensure complete protein denaturation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[13]

• Carefully transfer the supernatant to an autosampler vial or 96-well plate for LC-MS/MS analysis.

Rationale: This method provides a cleaner extract by leveraging the basic nature of mCPP. The analyte is extracted from alkalinized plasma into a non-polar organic solvent (n-hexane), leaving interferences behind. This protocol is adapted from a validated method for mCPP in human plasma.[9][12]

• Aliquot 500 µL of plasma sample into a polypropylene tube.

• Add 50 µL of the internal standard working solution (in methanol).

• Add 50 µL of 1M NaOH to alkalinize the sample.

• Add 2.5 mL of n-hexane.

• Vortex for 5 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of mobile phase (50:50 acetonitrile:water with 0.1% formic acid) and transfer to an autosampler vial.

LC-MS/MS Instrumentation and Conditions

Rationale: A cyano-propyl stationary phase is selected for its unique selectivity, offering mixed-mode retention (reversed-phase and normal-phase characteristics) which is beneficial for retaining and separating basic compounds like mCPP.[14] The mobile phase contains a low concentration of formic acid to promote protonation of the analyte, which is essential for efficient electrospray ionization in positive ion mode.

Parameter	Recommended Setting
LC System	High-performance liquid chromatography system
Column	Betabasic Cyano, 100 x 2.1 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Isocratic: 40% B (for 2.5 min) or Gradient: 10% B to 90% B over 2 min
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Total Run Time	2.5 minutes
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Source Temp.	500°C
IonSpray Voltage	5500 V
Curtain Gas	35 psi
Nebulizer Gas (GS1)	50 psi
Heater Gas (GS2)	50 psi

Mass Spectrometer Parameter Optimization

Rationale: The sensitivity and specificity of an MRM assay are critically dependent on instrument parameters such as declustering potential (DP) and collision energy (CE).[15][16] These must be optimized for each analyte and instrument. The following protocol describes a standard infusion-based optimization.

• Prepare a 100 ng/mL solution of mCPP and mCPP-d8 in the mobile phase.

• Infuse the solution directly into the mass spectrometer at ~10 µL/min.

• Precursor Ion (Q1) Scan: Acquire a full scan spectrum to confirm the mass of the protonated molecular ions ([M+H]⁺) for both mCPP (~m/z 197.2) and mCPP-d8 (~m/z 205.2).

• Product Ion (Q3) Scan: Select the precursor ion in Q1 and scan Q3 to identify the most abundant and stable fragment ions. The collision energy should be ramped (e.g., 5-50 eV) to find an optimal starting point.

• MRM Optimization: For each precursor→product ion pair, perform automated or manual optimization of the DP and CE to maximize the signal intensity. Start with the values in the table below and adjust accordingly.

Optimized MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	DP (V)	CE (eV)
mCPP (Quantifier)	197.2	118.1	150	Optimize	Optimize
mCPP (Qualifier)	197.2	155.1	150	Optimize	Optimize
mCPP-d8 (IS)	205.2	126.1	150	Optimize	Optimize

Note: The qualifier transition provides an additional layer of identification, ensuring the specificity of the method. The m/z values are nominal and should be confirmed on a high-resolution instrument if available.

Method Validation Protocol

This method must be validated according to regulatory guidelines (e.g., ICH M10) to ensure its suitability for analyzing study samples.[3][4][13] The following parameters should be assessed.

Validation Parameter	Description and Protocol	Acceptance Criteria
Selectivity	Analyze at least six different blank plasma lots for interferences at the retention times of mCPP and mCPP-d8.	Response in blank samples should be <20% of the LLOQ response for the analyte and <5% for the IS.
Calibration Curve	Analyze a calibration curve with at least six non-zero standards over three separate runs.	A linear regression model (1/x² weighting) should yield a correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations must be within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	Analyze five replicates of each QC level (LLOQ, LQC, MQC, HQC) in three separate runs (intra-day) and on three different days (inter-day).	Mean accuracy should be within 85-115% of nominal (80-120% for LLOQ). Precision (%CV) should not exceed 15% (20% for LLOQ).
Matrix Effect	Compare the peak response of mCPP spiked into post-extraction blank plasma from six different lots to the response in a pure solution.	The coefficient of variation (%CV) of the IS-normalized matrix factor should be ≤15%.
Recovery	Compare the peak response of extracted QC samples to the response of post-extraction spiked samples at LQC, MQC, and HQC levels.	Recovery should be consistent and reproducible, although 100% recovery is not required.
Stability	Assess the stability of mCPP in plasma under various conditions by analyzing QC samples (LQC and HQC) against a freshly prepared calibration curve.[17]	Mean concentration of stability samples should be within ±15% of nominal concentration.
- Freeze-Thaw Stability: Three freeze-thaw cycles (-20°C or -80°C to room temp).
- Short-Term (Bench-Top) Stability: At room temperature for an expected duration of sample handling (e.g., 4-24 hours).
- Long-Term Stability: At storage temperature (-20°C or -80°C) for a period exceeding the study sample storage time.
- Post-Preparative Stability: In the autosampler for the expected duration of an analytical run.

Workflow and Data Visualization

The following diagrams illustrate the logical flow of the experimental and data analysis processes.

Experimental Workflow

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experimental use of m-CPP to induce anxiety-like behavior in rats

Application Note & Protocol

Topic: Experimental Use of m-CPP to Induce Anxiety-Like Behavior in Rats

Audience: Researchers, scientists, and drug development professionals.

Introduction: Leveraging m-CPP as an Anxiogenic Tool in Preclinical Research

1-(3-Chlorophenyl)piperazine, commonly known as m-CPP, is a psychoactive compound of the phenylpiperazine class. While historically explored for various therapeutic applications, its most significant contribution to modern neuroscience is its role as a reliable pharmacological tool for inducing anxiety-like states in preclinical models.[1] In humans, m-CPP administration can provoke anxiogenic effects and even panic attacks in susceptible individuals, providing a strong translational basis for its use in animal research.[1]

This application note provides a comprehensive guide for researchers aiming to establish a robust and reproducible rat model of anxiety using m-CPP. The protocols outlined herein are designed to be self-validating, with clear explanations of the underlying mechanisms and experimental choices. By leveraging the anxiogenic properties of m-CPP, researchers can effectively screen novel anxiolytic compounds, investigate the neurobiological underpinnings of anxiety disorders, and validate new therapeutic targets.

Scientific Rationale & Mechanism of Action

The anxiogenic effects of m-CPP are primarily attributed to its action on the serotonin (5-HT) system. It is a non-selective serotonin receptor agonist with a complex binding profile, but its anxiety-provoking properties are most strongly linked to its potent agonism at postsynaptic 5-HT2C receptors .[1][2][3]

• Primary Mechanism: Activation of 5-HT2C receptors is a key driver of m-CPP's anxiogenic effects.[2][4] Studies have demonstrated that the anxiety-like behaviors induced by m-CPP, such as reduced exploration in the elevated plus-maze, are effectively blocked by 5-HT2C receptor antagonists.[2][5] This specific interaction provides a targeted mechanism for studying the role of the 5-HT2C pathway in anxiety.

• Receptor Affinity Profile: m-CPP also shows significant affinity for a range of other serotonin receptors, including 5-HT1A, 5-HT1B, 5-HT2A, and 5-HT3, among others.[1][3] This broader activity should be considered when interpreting results, as these other receptors may subtly modulate the primary anxiogenic response. However, research indicates the 5-HT2C interaction is the dominant mediator of the anxiety-like phenotype.[2]

• Neuroanatomical Correlates: The anxiogenic response is mediated by the activation of these receptors in key brain regions associated with fear and anxiety, including the hippocampus and amygdala.[6][7]

Signaling Pathway Overview

// Nodes mCPP [label="m-CPP (Systemic Administration)", fillcolor="#FBBC05", fontcolor="#202124"]; Receptor [label="Postsynaptic 5-HT2C Receptor Agonism", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=ellipse]; Brain [label="Increased Neuronal Activity in\nAnxiety-Related Brain Circuits\n(e.g., Amygdala, Hippocampus)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Behavior [label="Anxiety-Like Behaviors\n(e.g., Avoidance of Open Spaces)", fillcolor="#34A853", fontcolor="#FFFFFF", shape=Mdiamond];

// Edges mCPP -> Receptor [label=" Binds to and activates"]; Receptor -> Brain [label=" Leads to"]; Brain -> Behavior [label=" Results in"]; } dot Caption: Proposed mechanism of m-CPP-induced anxiety.

Experimental Protocols

This section details the necessary steps to reliably induce and measure anxiety-like behavior in rats using m-CPP. Adherence to these protocols is critical for reproducibility.

Animal Model and Housing

• Species: Male Sprague-Dawley or Wistar rats are commonly used.

• Weight: 250-350 g.

• Housing: Animals should be group-housed (2-3 per cage) in a temperature- and humidity-controlled vivarium with a 12-hour light/dark cycle. Food and water should be available ad libitum.

• Acclimation: Allow animals to acclimate to the facility for at least one week before any experimental procedures.

• Habituation: Habituate the animals to the testing room for at least 45-60 minutes prior to the start of any behavioral testing to reduce novelty-induced stress.[8][9]

m-CPP Preparation and Administration

• Compound: 1-(3-Chlorophenyl)piperazine hydrochloride (m-CPP HCl).

• Vehicle: Sterile 0.9% saline is the standard vehicle.

• Preparation:

  • Calculate the required amount of m-CPP based on the desired dose and the number of animals. A typical anxiogenic dose range is 0.5 - 2.0 mg/kg .[2][5]

  • Dissolve the m-CPP HCl powder in the saline vehicle. Gentle warming or vortexing may be required to ensure complete dissolution.

  • Prepare the solution fresh on the day of the experiment.

• Administration:

  • Route: Intraperitoneal (i.p.) injection is the most common and effective route for systemic administration.

  • Volume: Administer at a volume of 1 ml/kg body weight.[10]

  • Timing: Conduct behavioral testing 15-30 minutes post-injection to coincide with the peak anxiogenic effects of the drug.[11]

• Control Group: A control group receiving an i.p. injection of the saline vehicle is mandatory for comparison.

Behavioral Assessment: The Elevated Plus Maze (EPM)

The EPM is the gold-standard assay for assessing anxiety-like behavior in rodents, based on their natural aversion to open, elevated spaces.[8][12][13]

• Apparatus: A plus-shaped maze elevated from the floor, typically with two open arms and two enclosed arms of equal size.

• Procedure:

  • Place the rat in the center of the maze, facing one of the open arms.[14]

  • Allow the animal to freely explore the maze for a single 5-minute session .[8][14]

  • An overhead camera connected to a video-tracking software (e.g., ANY-maze) should record the session for later analysis.[9][13]

  • Between trials, thoroughly clean the maze with 70% ethanol to eliminate olfactory cues.[9][12]

• Key Parameters to Measure:

  • % Time Spent in Open Arms: The primary index of anxiety. Anxious animals spend less time in the open arms.

  • % Open Arm Entries: The number of entries into open arms as a percentage of total arm entries. A lower percentage indicates anxiety.

  • Total Arm Entries: A measure of general locomotor activity. This is crucial to ensure that the drug effect is specific to anxiety and not simply causing sedation or hypoactivity.[10]

Experimental Workflow Diagram

// Nodes A [label="1. Animal Acclimation\n(≥ 7 days)", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="2. Habituation to Testing Room\n(45-60 min)", fillcolor="#F1F3F4", fontcolor="#202124"]; C [label="3. Drug Administration\n(m-CPP or Vehicle i.p.)", fillcolor="#FBBC05", fontcolor="#202124"]; D [label="4. Incubation Period\n(15-30 min)", fillcolor="#F1F3F4", fontcolor="#202124"]; E [label="5. Behavioral Testing\n(Elevated Plus Maze - 5 min)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; F [label="6. Data Analysis", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges A -> B; B -> C; C -> D; D -> E; E -> F; } dot Caption: Standard experimental workflow for m-CPP studies.

Expected Outcomes & Data Presentation

Administration of m-CPP is expected to produce a dose-dependent increase in anxiety-like behavior. This is primarily observed as a significant reduction in the exploration of the open arms of the EPM compared to vehicle-treated controls.

Table 1: Typical Dose-Dependent Effects of m-CPP in the Rat Elevated Plus Maze

Treatment Group	Dose (mg/kg, i.p.)	% Time in Open Arms (Mean ± SEM)	% Open Arm Entries (Mean ± SEM)	Total Arm Entries (Mean ± SEM)
Vehicle	0 (Saline)	35 ± 4%	40 ± 5%	15 ± 2
m-CPP	0.5	20 ± 3%	25 ± 4%	14 ± 2
m-CPP	1.0	10 ± 2%	15 ± 3%	13 ± 2
m-CPP	2.0	< 5%	< 10%	12 ± 3

Note: Data are representative and synthesized from typical findings in the literature.[2][5][15] Actual results may vary based on specific experimental conditions and rat strain. Statistical significance vs. Vehicle is denoted by *p<0.05, **p<0.01.

Interpretation:

• A significant decrease in the percentage of time and entries into the open arms indicates an anxiogenic effect.

• A non-significant change in total arm entries suggests the observed behavioral changes are not due to general motor impairment. If a significant decrease in total entries is observed, particularly at higher doses, it may indicate sedative effects that could confound the interpretation of anxiety-specific measures.

Conclusion & Best Practices

The use of m-CPP provides a powerful and pharmacologically specific model for inducing an anxiety-like state in rats. The reliability of this model is contingent upon careful adherence to standardized protocols for drug preparation, administration, and behavioral testing. The primary mechanism, agonism of 5-HT2C receptors, offers a clear target for investigating the efficacy of novel anxiolytic compounds. Researchers should always include a vehicle control group and monitor locomotor activity to ensure the specificity of the observed anxiogenic effects. This model serves as an invaluable tool in the preclinical pipeline for the development of next-generation treatments for anxiety disorders.

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• Griebel, G., Rodgers, R. J., Perrault, G., Sanger, D. J. (1998). A discriminative stimulus produced by 1-(3-chlorophenyl)-piperazine (mCPP) as a putative animal model of anxiety. Behavioural Pharmacology, 9(2), 121-131. Available from: [Link]

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• Wankhar, W., Rathod, R., Reddy, R., Mahadevan, A., Muthusamy, A., Rajanikant, G. K. (2020). Effect of 5-HT2C receptor agonist and antagonist on chronic unpredictable stress (CUS) - Mediated anxiety and depression in adolescent Wistar albino rat: Implicating serotonin and mitochondrial ETC-I function in serotonergic neurotransmission. Behavioural Brain Research, 393, 112780. Available from: [Link]

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• Venkataraman, A., Ingraham, H. (2023). Elevated plus maze protocol v1. protocols.io. Available from: [Link]

• Andersen, M. L., et al. (2014). Anxiety-like effects of meta-chlorophenylpiperazine in paradoxically sleep-deprived mice. Pharmacology Biochemistry and Behavior, 119, 48-54. Available from: [Link]

• De Vry, J., et al. (2004). Anxiety-like effects induced by acute fluoxetine, sertraline or m-CPP treatment are reversed by pretreatment with the 5-HT2C receptor antagonist SB-242084 but not the 5-HT1A receptor antagonist WAY-100635. European Journal of Pharmacology, 505(1-3), 119-128. Available from: [Link]

• Samad, N., Haleem, D. J. (2009). Behavioral and neurochemical of m-CPP following exposure to single restraint stress in rat. Acta Neurologica Belgica, 109(1), 24-31. Available from: [Link]

• Cheng, X., et al. (2020). Anxiety Mouse Model Constructed by Single Intraperitoneal Injection of m-Chlorophenpiperazine. Journal of Behavioral and Brain Science, 10, 417-431. Available from: [Link]

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The Strategic Role of 1-(3-Chlorophenyl)piperazine Dihydrochloride in Modern Pharmaceutical Synthesis: Applications and Protocols

In the landscape of pharmaceutical development, the efficient and reliable synthesis of Active Pharmaceutical Ingredients (APIs) is paramount. The selection of versatile and high-purity intermediates is a critical determinant of success in this endeavor. Among these, 1-(3-Chlorophenyl)piperazine dihydrochloride (mCPP), a key building block, has garnered significant attention for its role in the synthesis of several psychoactive drugs.[1][2] This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, providing in-depth application notes and detailed protocols for the utilization of mCPP as a pharmaceutical intermediate.

Introduction to 1-(3-Chlorophenyl)piperazine Dihydrochloride (mCPP)

1-(3-Chlorophenyl)piperazine dihydrochloride is a white to off-white crystalline powder with the molecular formula C₁₀H₁₄Cl₂N₂.[1] Its structure, featuring a piperazine ring substituted with a 3-chlorophenyl group, makes it a valuable precursor in medicinal chemistry, particularly for compounds targeting the central nervous system.[1] mCPP is a well-established intermediate in the synthesis of antidepressant drugs such as Trazodone and Nefazodone.[3]

Key Physicochemical Properties:

Property	Value	Reference
Molecular Formula	C₁₀H₁₄Cl₂N₂	[1]
Molecular Weight	233.14 g/mol	[4]
Appearance	White to off-white crystalline powder	[1]
Solubility	Soluble in water	[1]
Melting Point	210-214 °C (decomposes)

The dihydrochloride salt form of mCPP offers enhanced stability and solubility in aqueous media, facilitating its use in various reaction conditions.

Application in the Synthesis of Trazodone

Trazodone, an antidepressant of the serotonin antagonist and reuptake inhibitor (SARI) class, is a prominent example of a pharmaceutical synthesized using mCPP.[5] The synthesis typically involves the N-alkylation of 1-(3-chlorophenyl)piperazine with a suitable three-carbon side chain, which is then coupled with a triazolopyridine moiety.

Synthetic Pathway Overview

A common synthetic route to Trazodone involves a two-step process starting from mCPP. The first step is the synthesis of the key intermediate, 1-(3-chlorophenyl)-4-(3-chloropropyl)piperazine. This is followed by the coupling of this intermediate with[1][6][7]triazolo[4,3-a]pyridin-3(2H)-one.

Caption: Synthetic pathway for Trazodone from mCPP.

Detailed Experimental Protocols

Protocol 1: Synthesis of 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine

This protocol is adapted from established industrial synthesis methods.[6][8]

Materials:

• 1-(3-Chlorophenyl)piperazine hydrochloride (100 g, 0.43 mol)

• 1-Bromo-3-chloropropane (143.6 g, 0.911 mol)

• Sodium hydroxide (46 g, 1.15 mol)

• Acetone (300 mL)

• Water (500 mL)

Procedure:

• To a stirred mixture of 1-(3-chlorophenyl)piperazine hydrochloride in acetone and water, add sodium hydroxide.

• To this mixture, add 1-bromo-3-chloropropane under stirring at a temperature of 25-30°C.

• Continue stirring the reaction mixture for 15 hours at the same temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, stop stirring and allow the layers to separate.

• Separate the lower organic layer and evaporate the solvent under reduced pressure to obtain the product as a pale yellow oil.

Protocol 2: Synthesis of Trazodone

This protocol describes the coupling reaction to form Trazodone.[5][6]

Materials:

• 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine (100 g, 0.36 mol)

• [1][6][7]triazolo[4,3-a]pyridin-3(2H)-one (66.1 g, 0.49 mol)

• Sodium carbonate (30.81 g)

• Tetrabutylammonium bromide (TBAB) (1.5 g)

• Isopropyl alcohol (180 mL)

• Sodium methoxide solution

Procedure:

• To a mixture of[1][6][7]triazolo[4,3-a]pyridin-3(2H)-one and sodium carbonate in isopropyl alcohol, add 1-(3-chlorophenyl)-4-(3-chloropropyl)piperazine and tetrabutylammonium bromide at 25-30°C with stirring.

• Heat the reaction mixture to 80-85°C and maintain stirring at this temperature. Monitor the reaction by TLC.

• After completion, cool the reaction mixture to 60-70°C.

• Add a solution of sodium methoxide in isopropyl alcohol to the reaction mixture and stir.

• Filter the mixture and wash the solid with isopropyl alcohol to obtain crude Trazodone.

• Further purification can be achieved by recrystallization.

Application in the Synthesis of Nefazodone

Nefazodone, another antidepressant, shares a structural similarity with Trazodone and its synthesis also utilizes the 1-(3-chlorophenyl)piperazine moiety. While detailed public-domain protocols starting directly from mCPP are less common, the synthetic strategy is analogous to that of Trazodone, involving the coupling of a functionalized piperazine derivative with a different heterocyclic core. Nefazodone is known to be a metabolite of mCPP.

Representative Synthetic Pathway

The synthesis of Nefazodone involves the reaction of 1-(3-chlorophenyl)piperazine with a side chain containing a triazolone ring.

Sources

• 1. 1-(3- Chlorophenyl) Piperazine Hydrochloride Manufacturer in Padra, Gujarat [kaivalchem.com]
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• 3. Piperazine-derived designer drug 1-(3-chlorophenyl)piperazine (mCPP): GC-MS studies on its metabolism and its toxicological detection in rat urine including analytical differentiation from its precursor drugs trazodone and nefazodone - PubMed [pubmed.ncbi.nlm.nih.gov]
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Preparation of 1-(3-Chlorophenyl)piperazine Dihydrochloride (mCPP) Standard Solutions: An Application Note and Protocol for Drug Development and Research

Abstract

This comprehensive application note provides a detailed, field-proven methodology for the preparation of accurate and reliable standard solutions of 1-(3-Chlorophenyl)piperazine Dihydrochloride (mCPP). Designed for researchers, analytical scientists, and drug development professionals, this guide moves beyond a simple set of instructions to explain the scientific rationale behind each step, ensuring the integrity and reproducibility of experimental results. The protocol is grounded in principles outlined by the United States Pharmacopeia (USP) and the Food and Drug Administration (FDA) for analytical procedure validation. It encompasses critical aspects from safe handling and material selection to the preparation of stock and working solutions, and robust quality control using High-Performance Liquid Chromatography (HPLC).

Introduction: The Critical Role of Accurate Standard Solutions

1-(3-Chlorophenyl)piperazine (mCPP) is a significant compound in pharmaceutical research and development, primarily known as a major metabolite of the antidepressant drug trazodone.[1][2] Its pharmacological activity as a serotonin receptor agonist also makes it a subject of interest in neuroscience.[1] Accurate quantification of mCPP is essential in a variety of analytical applications, including pharmacokinetic studies, impurity profiling of drug substances, and in vitro pharmacological assays. The foundation of such quantitative analysis lies in the preparation of highly accurate and precise standard solutions.

This guide provides a robust framework for preparing mCPP standard solutions, emphasizing the "why" behind each step to empower the scientist with a deeper understanding of the process.

Chemical and Physical Properties of mCPP Dihydrochloride

A thorough understanding of the physicochemical properties of 1-(3-Chlorophenyl)piperazine Dihydrochloride is paramount for its proper handling and the preparation of stable solutions.

Property	Value	Reference(s)
Chemical Name	1-(3-Chlorophenyl)piperazine Dihydrochloride	[1]
Synonyms	m-Chlorophenylpiperazine Dihydrochloride, mCPP Dihydrochloride	[1]
Molecular Formula	C₁₀H₁₃ClN₂ · 2HCl	[6]
Molecular Weight	269.60 g/mol	[6]
Appearance	White to off-white crystalline powder	[6]
Melting Point	210-214 °C	[7][8]
Solubility	Soluble in water, methanol, and ethanol. Sparingly soluble in chloroform.	[8][9][10]
Stability	Stable under normal conditions. Hygroscopic.	[6][11]

Safety and Handling Precautions

1-(3-Chlorophenyl)piperazine Dihydrochloride is classified as toxic if swallowed and causes skin and serious eye irritation.[1][11] Adherence to strict safety protocols is mandatory.

• Engineering Controls: All handling of the solid compound and preparation of concentrated solutions should be performed in a certified chemical fume hood to avoid inhalation of the powder.[11] An eyewash station and safety shower must be readily accessible.

• Personal Protective Equipment (PPE):

  • Gloves: Wear nitrile or other chemically resistant gloves.

  • Eye Protection: Chemical safety goggles are required.

  • Lab Coat: A standard laboratory coat must be worn.

• First Aid Measures:

  • If Swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[11]

  • In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[11]

  • In Case of Skin Contact: Wash with plenty of soap and water.[11]

• Disposal: Dispose of waste materials in accordance with local, regional, and national hazardous waste regulations.[12]

Materials and Equipment

Reagents

• 1-(3-Chlorophenyl)piperazine Dihydrochloride Reference Standard (with a Certificate of Analysis)

• HPLC-grade Methanol (MeOH)

• HPLC-grade Dimethyl Sulfoxide (DMSO) (optional, for specific applications)

• Deionized (DI) Water, Type I (18.2 MΩ·cm)

• HPLC-grade Acetonitrile (ACN)

• Ammonium Acetate, HPLC grade

Equipment

• Calibrated analytical balance (readable to at least 0.01 mg)

• Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL, 100 mL)

• Calibrated pipettes (positive displacement or Class A volumetric)

• Amber glass vials with PTFE-lined caps for storage

• Sonicator bath

• Vortex mixer

• High-Performance Liquid Chromatography (HPLC) system with UV detector

Protocol for Preparation of Standard Solutions

This protocol details the preparation of a 1.0 mg/mL primary stock solution and subsequent working standard solutions. The choice of solvent is critical; methanol is recommended for general use due to its volatility and compatibility with reversed-phase HPLC.[13]

Calculation of Analyte Mass

The precise mass of the reference standard to be weighed must be adjusted for its purity, as stated on the Certificate of Analysis (CoA). The CoA provides critical information such as the purity (assay value), water content, and residual solvents.[14][15]

Formula for Corrected Mass:

Example Calculation:

• Target Concentration: 1.0 mg/mL

• Volumetric Flask Volume: 25.0 mL

• Purity from CoA: 99.5%

In this example, 25.126 mg of the reference standard must be weighed to achieve a final concentration of 1.0 mg/mL of the active compound.

Preparation of the Primary Stock Solution (1.0 mg/mL)

The following workflow outlines the steps for preparing a primary stock solution.

Caption: Workflow for preparing the primary stock solution.

Preparation of Working Standard Solutions

Working standards are prepared by diluting the primary stock solution to concentrations relevant to the analytical range of the intended assay.[16]

Example: Preparation of a 100 µg/mL Working Standard

• Allow the primary stock solution (1.0 mg/mL or 1000 µg/mL) to equilibrate to room temperature.

• Using a calibrated pipette, transfer 5.0 mL of the primary stock solution into a 50 mL Class A volumetric flask.

• Dilute to the calibration mark with methanol.

• Cap the flask and invert 15-20 times to ensure homogeneity.

• Transfer to a clearly labeled amber vial and store under the same conditions as the primary stock solution.

This process can be repeated to create a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) to establish a calibration curve for quantitative analysis.[17]

Quality Control and Validation

The integrity of the prepared standard solutions must be verified. This is achieved through a combination of proper documentation and analytical testing, aligning with FDA and USP guidelines on analytical method validation.[18][19][20]

Documentation

Meticulous documentation is a regulatory requirement and a tenet of good laboratory practice.[19][21] A dedicated logbook should be maintained for the preparation of all standard solutions, including the following information:

• Name of the standard solution (e.g., mCPP Primary Stock)

• Unique ID number

• Date of preparation

• Name of the analyst

• Reference standard used (including manufacturer, lot number, and purity)

• Calculations for corrected mass

• Final concentration

• Solvent used (including manufacturer and lot number)

• Assigned expiry or "use before" date

• Storage conditions

Analytical Verification (HPLC-UV)

The concentration and purity of the prepared standard solutions should be confirmed using a validated stability-indicating analytical method. High-Performance Liquid Chromatography with UV detection is a common and robust technique for this purpose.[22]

Proposed HPLC-UV Method:

Parameter	Condition	Rationale
Column	C8 or C18, 150 x 4.6 mm, 3.5 µm	Provides good retention and separation for piperazine derivatives.[18][23]
Mobile Phase	5.0 mM Ammonium Acetate : Acetonitrile (70:30, v/v)	A common mobile phase for related compounds, offering good peak shape.[10]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Ensures reproducible retention times.
Detection Wavelength	254 nm	mCPP exhibits UV absorbance at this wavelength.[24]
Injection Volume	10 µL	A typical volume for analytical HPLC.

Solution Stability Assessment

The stability of the standard solutions in the chosen solvent and storage conditions must be established to assign a scientifically justified expiry date.[3][25] If published stability data is unavailable, it should be determined empirically.

Protocol for Stability Assessment:

• Prepare a fresh stock solution and store it under the intended conditions (e.g., 2-8°C, protected from light).

• Analyze the solution by HPLC immediately after preparation (Time 0).

• Analyze the solution at regular intervals (e.g., 1, 3, 7, 14, 30 days).

• Compare the peak area and purity at each time point to the Time 0 results. The solution is considered stable if the concentration remains within a predefined range (e.g., 98-102% of the initial concentration) and no significant degradation products are observed.

• Forced Degradation: To ensure the analytical method is "stability-indicating," a forced degradation study can be performed on a sample of the mCPP solution. This involves subjecting the solution to harsh conditions (e.g., acid, base, oxidation, heat, light) to intentionally induce degradation.[26] The HPLC method should be able to separate the intact mCPP peak from any degradation products that are formed.

The following diagram illustrates the quality control feedback loop for ensuring the validity of standard solutions.

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• 1. 1-(3-Chlorophenyl)piperazine | LGC Standards [lgcstandards.com]
• 2. 1-(3-Chlorophenyl)piperazine | C10H13ClN2 | CID 1355 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. 1-(3-Chlorophenyl)piperazine Hydrochloride Solution - Certified Reference Material at Best Price [nacchemical.com]
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• 10. Trace level quantification of 1-(3-chloropropyl)-4-(3-chlorophenyl)piperazine HCl genotoxic impurity in trazodone using LC–MS/MS - Arabian Journal of Chemistry [arabjchem.org]
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Application Notes and Protocols: Utilizing m-CPP in Preclinical Models of Obsessive-Compulsive Disorder

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Serotonergic Hypothesis of OCD and the Role of m-CPP

Obsessive-compulsive disorder (OCD) is a debilitating neuropsychiatric condition characterized by intrusive, anxiety-provoking thoughts (obsessions) and repetitive, ritualistic behaviors (compulsions)[1]. A leading neurobiological theory implicates dysfunction in the brain's serotonin (5-HT) system[2][3][4]. Pharmacological agents that modulate serotonergic neurotransmission have been instrumental in both treating OCD and in developing animal models to study its underlying pathophysiology[2][5].

One such agent is meta-chlorophenylpiperazine (m-CPP), a non-selective serotonin receptor agonist[5][6]. In clinical studies, m-CPP has been shown to exacerbate symptoms in individuals with OCD[5][7][8][9]. This observation forms the basis of its use in preclinical research to induce and study OCD-like behaviors in rodents[5][6]. By mimicking certain aspects of the disorder, m-CPP provides a valuable tool for investigating the neurobiological mechanisms of OCD and for screening potential therapeutic compounds[1][10][11].

These application notes provide a detailed guide to the use of m-CPP in established rodent models of OCD, focusing on the scientific rationale, experimental protocols, and data interpretation.

m-CPP: Mechanism of Action in Inducing Compulsive-Like Behaviors

m-CPP is a piperazine derivative that acts as an agonist at multiple serotonin receptor subtypes, with a notable affinity for 5-HT2C receptors[5][12][13]. The activation of 5-HT2C receptors is believed to be a key mechanism through which m-CPP induces compulsive-like behaviors in animal models[5][14]. In addition to its effects on serotonin receptors, m-CPP can also interact with other neurotransmitter systems, including dopamine and norepinephrine, although its primary effects in the context of OCD models are attributed to its serotonergic activity[12][15][16]. Chronic administration of selective serotonin reuptake inhibitors (SSRIs), the first-line treatment for OCD, has been shown to block the behavioral effects of m-CPP, further validating its use in this research area[1].

dot

Caption: Proposed signaling pathway of m-CPP in inducing OCD-like behaviors.

Preclinical Models of OCD Utilizing m-CPP

Several behavioral paradigms in rodents are used to model the compulsive-like aspects of OCD. The administration of m-CPP can potentiate the behaviors in these models, providing a measurable outcome for research.

The Marble-Burying Test

The marble-burying test is a widely used model to assess compulsive-like and anxiety-related behaviors in rodents[17][18][19][20]. Mice, when presented with small glass marbles on the surface of their bedding, will spontaneously bury them. This behavior is considered to have face validity for the repetitive, compulsive behaviors seen in OCD[21][22].

Experimental Workflow

dot

Caption: Experimental workflow for the m-CPP-induced marble-burying test.

Detailed Protocol

• Materials:

  • Standard mouse cages (e.g., 26 x 20 x 14 cm)

  • Bedding (e.g., wood chips), 5 cm deep

  • Glass marbles (approximately 1.5 cm in diameter), 20 per cage

  • m-CPP hydrochloride (dissolved in sterile saline)

  • Vehicle control (sterile saline)

  • Syringes and needles for intraperitoneal (i.p.) injection

  • Timer

• Procedure:

  • Acclimation: Allow mice to acclimate to the testing room for at least 1 hour before the experiment.

  • Drug Preparation: Prepare a fresh solution of m-CPP in sterile saline on the day of the experiment. The concentration should be calculated based on the desired dose and the average weight of the mice.

  • Drug Administration: Administer m-CPP or vehicle via i.p. injection. A typical dose range for m-CPP to increase marble burying is 0.1-1.0 mg/kg[5][6][23][24][25]. The injection should be given 30 minutes before placing the mouse in the testing cage.

  • Test Initiation: Gently place a single mouse into the prepared cage containing 20 marbles evenly spaced on the surface of the bedding.

  • Observation Period: Leave the mouse undisturbed in the cage for 30 minutes[18][26].

  • Scoring: After the 30-minute period, carefully remove the mouse from the cage. Count the number of marbles that are at least two-thirds buried in the bedding[18][27]. Scoring should be performed by an observer who is blind to the treatment conditions.

The Nestlet-Shredding Test

The nestlet-shredding test is another paradigm used to measure repetitive, compulsive-like behavior in mice[21][22][26][28]. Mice have a natural tendency to shred materials to build nests. Excessive and non-functional shredding of a pre-weighed nestlet can be indicative of compulsive-like behavior.

Detailed Protocol

• Materials:

  • Standard mouse cages

  • Pre-weighed nestlets (e.g., pressed cotton squares)

  • m-CPP hydrochloride (dissolved in sterile saline)

  • Vehicle control (sterile saline)

  • Syringes and needles for i.p. injection

  • Timer

  • A sensitive weighing scale

• Procedure:

  • Acclimation: As with the marble-burying test, ensure mice are acclimated to the testing environment.

  • Drug Administration: Administer m-CPP or vehicle i.p. 30 minutes prior to the test. Doses are typically in the range of 1.0 mg/kg[5][6].

  • Test Initiation: Place a single, pre-weighed nestlet in the center of a clean cage. Introduce one mouse into the cage.

  • Observation Period: Allow the mouse to interact with the nestlet for 30 minutes[28].

  • Scoring: After the 30-minute session, remove the mouse. Carefully collect all the unshredded pieces of the nestlet and weigh them. The amount of shredded nestlet is calculated by subtracting the final weight from the initial weight.

Ritualistic Chewing Behavior

In rats, m-CPP has been shown to induce ritualistic chewing behaviors (RCBs), which can be quantified as a measure of compulsive-like activity[1][29]. This model has demonstrated predictive validity, as chronic, but not acute, treatment with SSRIs can block the m-CPP-induced RCBs[1].

Detailed Protocol

• Materials:

  • Observation chambers

  • Video recording equipment

  • m-CPP hydrochloride (dissolved in sterile saline)

  • Vehicle control (sterile saline)

  • Syringes and needles for i.p. injection

  • Timer

• Procedure:

  • Acclimation: Acclimate rats to the observation chambers.

  • Drug Administration: Administer m-CPP (typically 1 mg/kg, i.p.) or vehicle[1][29].

  • Observation Period: Place the rat in the observation chamber and record its behavior for a specified period (e.g., 60 minutes).

  • Scoring: The frequency and duration of purposeless oral movements, such as chewing, are scored from the video recordings by a trained observer blind to the treatment conditions[14][30].

Quantitative Data Summary

The effects of m-CPP on compulsive-like behaviors are dose-dependent. The following table summarizes typical dose ranges and their observed effects in the marble-burying test.

m-CPP Dose (mg/kg, i.p.)	Effect on Marble Burying	Reference(s)
0.1	Increased burying behavior	[23][24][25]
0.3 - 0.5	Variable effects, sometimes increased burying	[23]
1.0	Often increased burying, but can also decrease at higher doses	[5][6][23][24]

Considerations and Self-Validation

• Strain and Species Differences: The behavioral response to m-CPP can vary between different strains and species of rodents[5][6]. It is crucial to use a consistent strain throughout a study and to be aware of the existing literature for that specific strain.

• Locomotor Activity: Higher doses of m-CPP can sometimes decrease overall locomotor activity, which could confound the interpretation of results from the marble-burying and nestlet-shredding tests[5][6][16]. It is recommended to concurrently measure locomotor activity to rule out sedation as a contributing factor to any observed decrease in compulsive-like behaviors.

• Acute vs. Chronic Administration: The protocols described here focus on the acute effects of m-CPP. For studying the efficacy of potential treatments, a chronic administration paradigm of the test compound prior to the m-CPP challenge is often employed[1].

• Control Groups: The inclusion of both a vehicle-treated control group and a positive control group (e.g., an animal treated with a known anti-compulsive drug like an SSRI) is essential for validating the experimental findings[17].

Conclusion

The use of m-CPP in rodent models of OCD provides a valuable platform for investigating the neurobiology of this complex disorder and for the initial screening of novel therapeutics. The marble-burying, nestlet-shredding, and ritualistic chewing behavior paradigms, when conducted with careful attention to protocol and potential confounding factors, can yield robust and reproducible data. By understanding the underlying mechanisms of m-CPP's action and the nuances of these behavioral models, researchers can effectively utilize this pharmacological tool to advance our understanding of and treatment options for obsessive-compulsive disorder.

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• JoVE. (2013). Marble Burying and Nestlet Shredding as Tests of Repetitive, Compulsive-like Behaviors in Mice. [Link]

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• Al-Amin, M. M., et al. (2024). Establishing an OCD Model in BALB/c Mice Using RU24969: A Molecular and Behavioural Study of Optimal Dose Selection. Current Issues in Molecular Biology, 46(4), 2845-2859. [Link]

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Application Notes and Protocols for Studying 5-HT2C Receptor Function Using m-CPP

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of meta-chlorophenylpiperazine (m-CPP) as a pharmacological tool to investigate the function of the 5-hydroxytryptamine 2C (5-HT2C) receptor. This document outlines the theoretical background, practical considerations, and detailed protocols for in vitro and in vivo experimental paradigms.

Introduction: The 5-HT2C Receptor and the Utility of m-CPP

The 5-HT2C receptor, a G-protein coupled receptor (GPCR), is a key player in a multitude of physiological and psychological processes.[1][2] Its exclusive expression in the central nervous system has implicated it in the pathophysiology of numerous disorders, including obesity, depression, schizophrenia, and drug addiction, making it a significant target for therapeutic intervention.[3][4][5] The 5-HT2C receptor's function is intricately regulated through mechanisms like RNA editing, which generates multiple receptor isoforms with distinct pharmacological properties.[4]

Meta-chlorophenylpiperazine (m-CPP) is a piperazine derivative that acts as an agonist at several serotonin receptors, with a notable affinity for the 5-HT2C receptor.[6][7] While not entirely selective, its well-characterized pharmacology makes it a valuable tool for probing 5-HT2C receptor function. Understanding its broader receptor profile is crucial for interpreting experimental results.[6][8] These notes will guide the user in designing and executing robust experiments that leverage the properties of m-CPP while accounting for its limitations.

Pharmacological Profile of m-CPP

A critical aspect of using m-CPP is acknowledging its binding affinity for various serotonin receptor subtypes. The following table summarizes the binding affinities (Ki) of m-CPP for several human serotonin receptors.

Receptor Subtype	Binding Affinity (Ki) in nM	Functional Activity
5-HT2C	3.4	Partial Agonist [9]
5-HT1A	Variable reports	Agonist
5-HT1B	Variable reports	Agonist[8]
5-HT2A	32.1	Partial Agonist/Antagonist[6][9]
5-HT2B	28.8	Antagonist[9]
5-HT3	High affinity	Agonist
SERT	High affinity	Reuptake inhibitor/Releasing agent[6]

Note: Ki values can vary between studies and experimental conditions. It is imperative to consult primary literature for specific experimental contexts.

The partial agonist activity of m-CPP at the 5-HT2C receptor is a key feature, meaning it produces a submaximal response compared to the endogenous full agonist, serotonin.[9] This property can be advantageous in preventing receptor overstimulation and desensitization in certain experimental setups.[10]

Part 1: In Vitro Characterization of 5-HT2C Receptor Function

In vitro assays are fundamental for delineating the direct interaction of m-CPP with the 5-HT2C receptor and quantifying its functional consequences at the cellular level.

5-HT2C Receptor Signaling Pathways

Activation of the 5-HT2C receptor initiates a cascade of intracellular signaling events. The canonical pathway involves coupling to Gq/11 proteins, leading to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[11] IP3 stimulates the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[12] However, evidence suggests that the 5-HT2C receptor can also couple to other G-proteins, such as Gi/o and G12/13, and engage β-arrestin pathways, leading to a diverse range of cellular responses.[1][2]

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Application Note: Analytical Techniques for the Detection of m-CPP in Seized Drug Samples

Introduction

Meta-chlorophenylpiperazine (m-CPP) is a psychoactive substance belonging to the phenylpiperazine class of drugs.[1] Initially synthesized for research purposes, it has since been identified in illicit markets, frequently sold as "ecstasy" or used as an adulterant in other drug formulations.[1][2][3] The accurate and reliable detection of m-CPP in seized materials is crucial for forensic investigations, public health monitoring, and law enforcement. This application note provides detailed protocols and technical insights into the principal analytical techniques for the identification and quantification of m-CPP in seized drug samples.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful and widely used technique in forensic drug analysis, offering high-resolution separation and definitive identification.[4] It is particularly suitable for the analysis of volatile and semi-volatile compounds such as m-CPP.

Principle of GC-MS for m-CPP Analysis

The methodology involves a two-step process: separation by gas chromatography followed by detection with mass spectrometry. A prepared sample extract is injected into the gas chromatograph, where it is vaporized. An inert carrier gas transports the vaporized sample through a capillary column containing a stationary phase. Separation is achieved based on the differential partitioning of the sample components between the stationary and mobile phases. As m-CPP elutes from the column, it enters the mass spectrometer, where it is ionized, typically by electron ionization (EI). The resulting charged fragments are separated based on their mass-to-charge ratio, generating a unique mass spectrum that serves as a chemical fingerprint for unambiguous identification.

Protocol: GC-MS Analysis of m-CPP

1.2.1. Sample Preparation

• Homogenization: Ensure the seized sample (e.g., tablet, powder) is ground into a fine, homogenous powder to allow for representative sampling.[5]

• Extraction:

  • Accurately weigh approximately 10 mg of the homogenized sample into a 10 mL volumetric flask.

  • Add 5 mL of methanol and sonicate for 15 minutes to ensure complete dissolution of m-CPP.

  • Dilute to volume with methanol and mix thoroughly.

  • Filter the extract through a 0.45 µm syringe filter into a GC vial.

1.2.2. Instrumentation and Parameters

• Gas Chromatograph: Agilent 7890B GC System or equivalent.[6]

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent 5% phenylmethylsiloxane column.[4][7]

• Injector Temperature: 280 °C.

• Injection Volume: 1 µL (splitless mode).[8]

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 minute.

  • Ramp: 15 °C/min to 280 °C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[6]

• MSD Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.[6]

• Quadrupole Temperature: 150 °C.[6]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[6]

• Scan Range: 40-500 amu.[4]

1.2.3. Data Analysis

• Identification: The retention time of the m-CPP peak in the sample chromatogram must match that of a certified reference standard. The acquired mass spectrum is then compared to a reference library (e.g., NIST, SWGDRUG) for definitive confirmation.

• Quantification: For quantitative analysis, a calibration curve is constructed by analyzing a series of m-CPP standards at known concentrations.

Workflow Diagram

Caption: Workflow for GC-MS analysis of m-CPP in seized samples.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and robust technique for the analysis of a wide range of compounds, including those that are non-volatile or thermally unstable.[9] It is frequently coupled with a Diode Array Detector (DAD) for enhanced specificity.

Principle of HPLC-DAD for m-CPP Analysis

HPLC separates compounds based on their distribution between a liquid mobile phase and a solid stationary phase packed in a column. For m-CPP analysis, reversed-phase chromatography is typically used, employing a nonpolar C18 stationary phase and a polar mobile phase. As the mobile phase is pumped through the column, m-CPP partitions between the two phases, and its retention is governed by its polarity. The DAD detector continuously measures the absorbance of the column eluent over a range of UV wavelengths, providing both a chromatogram for quantification and a UV spectrum for each peak, which aids in identification.

Protocol: HPLC-DAD Analysis of m-CPP

2.2.1. Sample Preparation

• Homogenization: Homogenize the seized drug sample to ensure uniformity.

• Extraction:

  • Accurately weigh 10 mg of the homogenized sample into a 10 mL volumetric flask.

  • Add 5 mL of the mobile phase and sonicate for 15 minutes.

  • Dilute to the mark with the mobile phase and mix thoroughly.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

2.2.2. Instrumentation and Parameters

• HPLC System: Agilent 1260 Infinity II LC System (or equivalent) with a Diode Array Detector.

• Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent.

• Mobile Phase: An isocratic mixture of acetonitrile and 0.1% formic acid in water (e.g., 30:70, v/v).[7]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• DAD Wavelength: Monitor at 210 nm for quantification and collect spectra from 200-400 nm for peak purity and identity confirmation.

2.2.3. Data Analysis

• Identification: The retention time of the m-CPP peak in the sample should align with that of a reference standard. The UV spectrum of the peak should also match the reference spectrum.

• Quantification: A calibration curve is constructed by analyzing a series of m-CPP standards of known concentrations.[10]

Workflow Diagram

Caption: Workflow for HPLC-DAD analysis of m-CPP in seized samples.

Spectroscopic Techniques

While chromatographic methods provide confirmatory data, spectroscopic techniques like Fourier-Transform Infrared Spectroscopy (FTIR) offer a rapid, non-destructive means for preliminary screening of bulk samples.[11][12]

Principle of FTIR Spectroscopy

FTIR spectroscopy measures the absorption of infrared radiation by a sample.[11] When infrared radiation passes through a sample, molecules absorb energy at specific frequencies that correspond to their vibrational modes (e.g., stretching, bending of chemical bonds). The resulting spectrum is a unique "fingerprint" of the molecule, with characteristic absorption bands corresponding to specific functional groups. For m-CPP, key absorbances related to the aromatic ring, piperazine moiety, and C-Cl bond can be identified.

Protocol: FTIR Analysis of m-CPP

3.2.1. Sample Preparation

• Powders/Tablets: A small amount of the homogenized sample is placed directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.[11] Minimal to no sample preparation is required.

3.2.2. Instrumentation and Parameters

• FTIR Spectrometer: Bruker ALPHA II or equivalent, equipped with a diamond ATR accessory.

• Spectral Range: 4000-400 cm⁻¹.[11][13]

• Resolution: 4 cm⁻¹.[13]

• Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.[13]

3.2.3. Data Analysis

• The spectrum of the seized sample is compared against a spectral library containing a reference spectrum of m-CPP. A high correlation or "hit quality index" suggests the presence of m-CPP.

Method Validation and Quality Assurance

To ensure the scientific validity and legal defensibility of analytical results, all methods must be properly validated.[14] Key validation parameters include:

• Selectivity/Specificity: The method's ability to distinguish m-CPP from other potential components in the seized sample.

• Linearity and Range: The concentration range over which the analytical response is directly proportional to the analyte concentration.

• Accuracy and Precision: Accuracy reflects the closeness of a measured value to the true value, while precision measures the reproducibility of the results.[15]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentrations at which the analyte can be reliably detected and quantified, respectively.[15][16]

• Robustness: The method's resilience to small, deliberate variations in analytical parameters.

The routine use of certified reference materials, procedural blanks, and control samples is imperative for ongoing quality control.[14]

Summary of Techniques

Technique	Principle	Sample Preparation	Throughput	Confirmation Level
GC-MS	Gas-phase separation and mass-based detection.	Solvent extraction, filtration.	Moderate	High (Confirmatory)
HPLC-DAD	Liquid-phase separation and UV-Vis absorbance detection.	Solvent extraction, filtration.	High	High (Confirmatory)
FTIR	Infrared absorption by molecular functional groups.	Minimal (direct analysis with ATR).	Very High	Low (Screening/Presumptive)

Conclusion

The analytical methodologies detailed in this application note provide a comprehensive framework for the reliable detection and quantification of m-CPP in seized drug samples. GC-MS and HPLC-DAD stand as the gold-standard confirmatory techniques due to their high selectivity and sensitivity. FTIR spectroscopy serves as an excellent tool for rapid, high-throughput preliminary screening. The selection of a specific method should be based on the analytical objective, required level of confirmation, sample matrix, and available instrumentation. Rigorous adherence to validated protocols and quality assurance measures is essential to generate accurate and defensible forensic data.

References

• de Oliveira, M. F., et al. (2013). Separation and determination of chlorophenylpiperazine isomers in confiscated pills by capillary electrophoresis.
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• Romão, W., et al. (2011). Chemical profile of meta-chlorophenylpiperazine (m-CPP) in ecstasy tablets by easy ambient sonic-spray ionization, X-ray fluorescence, ion mobility mass spectrometry and NMR. Analytical and Bioanalytical Chemistry, 400(9), 2949-2959.
• U.S. Department of Justice, Drug Enforcement Administration. (n.d.).
• Maurer, H. H., et al. (2003). Studies on the metabolism and the toxicological analysis of the piperazine-derived designer drug 1-(3-chlorophenyl)piperazine (mCPP) in rat urine using gas chromatography-mass spectrometry (GC-MS). Journal of Analytical Toxicology, 27(8), 560-566.
• El-Aneed, A., et al. (2022). A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae. Molecules, 27(23), 8235.
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Administration of 1-(3-Chlorophenyl)piperazine Dihydrochloride (mCPP) in Animal Studies: Application Notes and Protocols

This guide provides a comprehensive overview and detailed protocols for the administration of 1-(3-Chlorophenyl)piperazine dihydrochloride (mCPP) in animal research settings. It is intended for researchers, scientists, and drug development professionals engaged in preclinical studies involving the serotonergic system. This document emphasizes scientific integrity, experimental rigor, and animal welfare.

Introduction to mCPP: A Probe of the Serotonergic System

1-(3-Chlorophenyl)piperazine, commonly known as mCPP, is a psychoactive compound that functions as a non-selective serotonin (5-HT) receptor agonist.[1][2][3] It exhibits a strong affinity for various serotonin receptor subtypes, with particularly notable activity at the 5-HT2C receptor.[2][4] Due to its ability to induce anxiety-like behaviors and exacerbate symptoms in obsessive-compulsive disorder (OCD) models, mCPP is a widely utilized pharmacological tool in neuroscience research to investigate the role of the serotonergic system in psychiatric disorders.[5][6][7] It is also used to test the efficacy of potential anxiolytic and anti-compulsive therapeutic agents.[4][7]

Pharmacological Profile and Mechanism of Action

mCPP's primary mechanism of action involves the direct stimulation of postsynaptic serotonin receptors.[8] It also demonstrates an affinity for the serotonin transporter (SERT), potentially leading to an increase in extracellular serotonin levels by promoting transporter-mediated release.[8][9] This dual action results in a complex pharmacological profile that can influence a range of physiological and behavioral outcomes.

The anxiogenic effects of mCPP are thought to be mediated primarily through its agonist activity at 5-HT2C receptors.[4] In animal models, administration of mCPP can lead to increased defensive and compulsive behaviors, often accompanied by a decrease in locomotor activity.[5][6]

Signaling Pathway Overview

The following diagram illustrates the principal mechanism of action of mCPP at the synaptic level.

Caption: Typical workflow for a behavioral study using mCPP.

Safety and Toxicological Considerations

While generally safe at commonly used research doses, mCPP can have adverse effects. It can induce anxiety, headaches, and nausea. [2]In animal studies, high doses may lead to decreased body weight and changes in liver and kidney weights. [10][11]It is essential to monitor animals closely for any signs of distress, such as piloerection, abnormal posture, or significant changes in activity. The acute oral and intraperitoneal LD50 for MCPP (mecoprop) in rats were found to be 1210 and 402 mg/kg, respectively. [11]

Conclusion

The administration of 1-(3-Chlorophenyl)piperazine dihydrochloride is a valuable technique in preclinical neuroscience research for probing the function of the serotonergic system. Adherence to sterile techniques, appropriate dosing, and careful selection of administration routes are critical for obtaining reliable, reproducible data and ensuring animal welfare. The protocols and guidelines presented in this document provide a foundation for the safe and effective use of mCPP in animal studies.

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• Gobert, A., et al. (1997). Effects of mCPP on the Extracellular Concentrations of Serotonin and Dopamine in Rat Brain. ResearchGate. [Link]

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Application Notes and Protocols for m-CPP Induced Hypophagia Experiments

A Comprehensive Guide for Researchers in Neuroscience and Drug Development

Introduction: The Role of Serotonin in Appetite and the Utility of m-CPP

The intricate regulation of food intake and energy balance is a central focus in neuroscience and metabolic research. The serotonergic system, a key neurotransmitter network in the brain, plays a pivotal role in modulating appetite and satiety. Meta-chlorophenylpiperazine (m-CPP) is a psychoactive compound that acts as an agonist at several serotonin (5-HT) receptors, with a particularly strong action at the 5-HT2C receptor subtype. Activation of 5-HT2C receptors is well-established to produce a state of hypophagia, or reduced food intake, primarily by enhancing feelings of satiety. This makes m-CPP a valuable pharmacological tool for investigating the neurobiological mechanisms of appetite control and for the preclinical assessment of potential anti-obesity therapeutics.

These application notes provide a detailed protocol for conducting m-CPP induced hypophagia experiments in rodent models, designed to ensure scientific rigor, reproducibility, and the generation of high-quality data.

Scientific Principles: The Neurobiology of m-CPP-Induced Hypophagia

The hypophagic effect of m-CPP is predominantly mediated through its agonist activity at 5-HT2C receptors. These receptors are densely expressed in key brain regions involved in the regulation of feeding behavior, including the hypothalamus, particularly the arcuate nucleus (ARC), and the nucleus tractus solitarius (NTS) in the hindbrain.

Activation of 5-HT2C receptors on pro-opiomelanocortin (POMC) neurons in the ARC leads to the release of α-melanocyte-stimulating hormone (α-MSH). α-MSH then acts on melanocortin 4 receptors (MC4R) to promote satiety and reduce food intake. Furthermore, there is evidence that 5-HT2C receptor activation can modulate the activity of glucagon-like peptide-1 (GLP-1) producing neurons, another critical pathway in the signaling of satiation. While m-CPP also interacts with other serotonin receptor subtypes, such as 5-HT1B, its effect on reducing food intake is strongly linked to the 5-HT2C receptor.

It is important to acknowledge that m-CPP can also induce other behavioral effects, such as anxiety and hypoactivity, which are also thought to be mediated by 5-HT2C receptor activation. Therefore, experimental designs should aim to dissociate the specific effects on appetite from potential confounding behaviors.

Experimental Protocol: A Step-by-Step Guide

This protocol outlines the key steps for a robust and reliable m-CPP induced hypophagia study.

Animal Models

The choice of animal model is critical for the successful execution of these experiments. Rodents, particularly rats and mice, are the most commonly used species.

• Species and Strain: Sprague-Dawley or Wistar rats, and C57BL/6 mice are frequently used due to their well-characterized feeding behaviors.

• Age and Weight: Use adult animals of a consistent age and weight range to minimize variability.

• Housing: House animals individually to allow for accurate measurement of individual food intake. Provide a standard light-dark cycle (e.g., 12:12 hours) and maintain a controlled temperature and humidity.

• Acclimatization: Allow animals to acclimate to the housing conditions and handling procedures for at least one week prior to the start of the experiment. This minimizes stress-induced alterations in feeding behavior.

Drug Preparation and Administration

Proper preparation and administration of m-CPP are essential for accurate dosing and consistent results.

• m-CPP Hydrochloride: Typically used for its solubility in saline.

• Vehicle: Sterile 0.9% saline is the standard vehicle.

• Preparation: Dissolve m-CPP in the vehicle to the desired concentration. Gentle warming and vortexing may be required to ensure complete dissolution. Prepare fresh solutions on the day of the experiment.

• Dosage Range: The effective dose of m-CPP to induce hypophagia can vary between species and strains. A dose-response study is recommended to determine the optimal dose for your specific experimental conditions. Typical ranges are 1-10 mg/kg for intraperitoneal (i.p.) administration in rats.

• Administration Route: Intraperitoneal (i.p.) injection is a common and effective route of administration. Oral administration is also possible, but bioavailability can be more variable.

Experimental Design

A well-controlled experimental design is fundamental to the validity of the results.

• Control Groups:

  • Vehicle Control: Administer the vehicle (e.g., saline) to a control group to account for any effects of the injection procedure.

  • Positive Control (Optional): A known anorectic agent can be included to validate the experimental setup.

• Randomization: Randomly assign animals to treatment groups to avoid bias.

• Blinding: Whenever possible, the experimenter should be blind to the treatment conditions during data collection and analysis.

• Food Deprivation: A period of food deprivation (e.g., 18 hours) prior to drug administration can enhance the feeding response and the detection of hypophagic effects.

• Test Meal: Provide a pre-weighed amount of standard chow or a palatable diet after drug administration.

Measurement of Food Intake

Accurate measurement of food consumption is the primary endpoint of the study.

• Manual Measurement: Weigh the food hopper at specific time points after drug administration (e.g., 1, 2, 4, and 24 hours). Calculate food intake by subtracting the final weight from the initial weight. Account for any spillage by placing a collection tray under the food hopper.

• Automated Monitoring Systems: Automated systems can provide continuous and more detailed data on feeding patterns, such as meal size, duration, and frequency.

Behavioral Monitoring

Observing the animals' behavior is crucial to ensure that the reduction in food intake is not a secondary consequence of other drug-induced effects.

• Locomotor Activity: Monitor locomotor activity in an open field or using automated activity monitors to assess for hypoactivity.

• Anxiety-like Behaviors: Use tests such as the elevated plus-maze or light-dark box to evaluate potential anxiogenic effects.

• General Health: Observe the animals for any signs of distress or adverse effects.

Data Analysis and Interpretation

• Statistical Tests:

  • Two-way ANOVA: To analyze the effects of treatment and time on food intake.

  • One-way ANOVA with post-hoc tests (e.g., Tukey's or Dunnett's): To compare food intake between different treatment groups at specific time points.

  • Student's t-test: For comparing two groups (e.g., vehicle vs. a single dose of m-CPP).

• Data Presentation: Present data as means ± standard error of the mean (SEM). Use graphs and tables to clearly visualize the results.

• Interpretation: A significant reduction in food intake in the m-CPP treated group compared to the vehicle control group, without significant alterations in locomotor activity or signs of malaise, would indicate a specific hypophagic effect.

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

Caption: Experimental workflow for m-CPP induced hypophagia studies.

m-CPP Signaling Pathway in Hypophagia

Caption: Simplified signaling pathway of m-CPP induced hypophagia.

Summary of Key Experimental Parameters

Parameter	Recommendation	Rationale
Animal Model	Adult Sprague-Dawley/Wistar rats or C57BL/6 mice	Well-characterized feeding behavior and response to serotonergic agents.
Housing	Individual housing	Allows for accurate measurement of individual food intake.
Acclimatization	Minimum of 1 week	Reduces stress and stabilizes baseline feeding patterns.
Drug	m-CPP Hydrochloride	Soluble in saline for reliable administration.
Vehicle	0.9% Sterile Saline	Inert and standard vehicle for injections.
Dosage	1-10 mg/kg (i.p.) for rats (pilot study recommended)	To determine the optimal dose that induces hypophagia without significant side effects.
Administration	Intraperitoneal (i.p.) injection	Common, effective, and provides rapid systemic distribution.
Control Groups	Vehicle control is essential	To control for the effects of the injection procedure and handling.
Food Deprivation	18 hours (optional, but recommended)	Increases feeding motivation and enhances the detection of hypophagic effects.
Primary Endpoint	Cumulative food intake (g) at 1, 2, 4, and 24 hours	Provides a time-course of the drug's effect on appetite.
Secondary Endpoints	Locomotor activity, anxiety-like behaviors	To assess the specificity of the hypophagic effect.
Statistical Analysis	ANOVA, t-tests	To determine the statistical significance of the observed effects.

Conclusion

The protocol detailed in these application notes provides a robust framework for investigating m-CPP induced hypophagia. By adhering to these guidelines, researchers can generate reliable and reproducible data to further our understanding of the serotonergic regulation of appetite and to aid in the discovery and development of novel treatments for obesity and other eating disorders. Careful consideration of the experimental design, including appropriate controls and behavioral monitoring, is paramount to ensure the scientific integrity and validity of the findings.

References

• Lam, D. D., et al. (2008). Serotonin 5-HT2C receptor agonist promotes hypophagia via downstream activation of melanocortin 4 receptors. Endocrinology, 149(3), 1323–1328. [Link]

• Heisler, L. K., et al. (2002). Serotonin 5-HT2C receptor agonist promotes hypophagia via downstream activation of melanocortin 4 receptors. Endocrinology, 149(3), 1323-1328. [Link]

• PsychonautWiki. (2023). MCPP. [Link]

• Wikipedia. (2023). meta-Chlorophenylpiperazine. [Link]

• ResearchGate. (n.d.). Animal models for hypophagia and hyperphagia in socially subordinated animals. [Link]

• Bickerdike, M. J. (2003). 5-HT2C receptor agonists as potential drugs for the treatment of obesity. Current topics in medicinal chemistry, 3(8), 885–897. [Link]

• de Lartigue, G., et al. (2019). Hypophagia induced by hindbrain serotonin is mediated through central GLP-1 signaling and involves 5-HT2C and 5-HT3 receptor activation. Neuropsychopharmacology, 44(10), 1742–1751. [Link]

• Garfield, A. S., & Heisler, L. K. (2009). The 5-HT2C receptor agonist, lorcaserin, and the 5-HT6 receptor antagonist, SB-742457, promote satiety; a microstructural analysis of feeding behaviour. British journal of pharmacology, 158(3), 820–830. [Link]

• Mequinion, M., et al. (2015). The Use of Animal Models to Decipher Physiological and Neurobiological Alterations of Anorexia Nervosa Patients. Frontiers in behavioral neuroscience, 9, 290. [Link]

• ResearchGate. (n.d.). Some statistical aspects of food intake assessment. [Link]

• ResearchGate. (n.d.). Monitoring feeding behaviour and food intake: Methods and applications. [Link]

• Wierenga, M. M., et al. (2014). Animal models of eating disorders. Current topics in behavioral neurosciences, 16, 1–32. [Link]

• Sargent, P. A., et al. (1997). 5-HT2C receptor activation decreases appetite and body weight in obese subjects. Psychopharmacology, 133(3), 309–312. [Link]

• Frontiers. (2021). Animal Models for Anorexia Nervosa—A Systematic Review. [Link]

• Thomas, J. M., et al. (2018). The 5-HT2C receptor agonist meta-chlorophenylpiperazine (mCPP) reduces palatable food consumption and BOLD fMRI responses to food images in healthy female volunteers. Psychopharmacology, 235(1), 257–267. [Link]

• Thomas, J. M., et al. (2015). Effects of the 5-HT2C receptor agonist meta-chlorophenylpiperazine on appetite, food intake and emotional processing in healthy volunteers. Psychopharmacology, 232(3), 575–585. [Link]

• Kennett, G. A., & Curzon, G. (1988). Evidence that hypophagia induced by mCPP and TFMPP requires 5-HT1C and 5-HT1B receptors; hypophagia induced by RU 24969 only requires 5-HT1B receptors. Psychopharmacology, 96(1), 93–100. [Link]

• Gibson, E. L., et al. (1998). Effect of chronic m-CPP on locomotion, hypophagia, plasma corticosterone and 5-HT2C receptor levels in the rat. British journal of pharmacology, 124(7), 1497–1506. [Link]

• Centers for Disease Control and Prevention. (n.d.). NHANES Dietary Analyses Module. [Link]

• National Center for Biotechnology Information. (n.d.). Relating Food Consumption Data and Nutritional Status Data. [Link]

• Walsh, A. E., et al. (1994). m-Chlorophenylpiperazine decreases food intake in a test meal. Psychopharmacology, 116(1), 120–122. [Link]

• Radboud University. (n.d.). Effect of m

Application Note: Strategic Synthesis of Trazodone Analogues via Nucleophilic Substitution Using 1-(3-Chlorophenyl)piperazine Dihydrochloride

Introduction: Beyond Trazodone

Trazodone, chemically known as 2-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}[1][2]triazolo[4,3-a]pyridin-3(2H)-one, is a cornerstone therapeutic agent for major depressive disorder.[3] It functions as a Serotonin Antagonist and Reuptake Inhibitor (SARI), exhibiting a complex pharmacology that includes antagonism at 5-HT₂ₐ and α₁-adrenergic receptors, alongside inhibition of the serotonin transporter.[3][4][5] This unique profile contributes to its antidepressant, anxiolytic, and hypnotic properties.

The clinical success of trazodone has spurred extensive research into its analogues. The goal of this research is to fine-tune its pharmacological activity by modifying its structure. By altering the length of the alkyl linker or substituting the triazolopyridine or phenylpiperazine moieties, researchers aim to modulate receptor selectivity, for instance, to enhance affinity for 5-HT₁ₐ or 5-HT₇ receptors, which are also implicated in depression and anxiety.[6][2] Such modifications can lead to new chemical entities with improved efficacy, better side-effect profiles, or novel therapeutic applications.[7]

This application note provides a detailed guide to the synthesis of trazodone and its analogues, focusing on strategies that utilize the common and commercially available starting material, 1-(3-Chlorophenyl)piperazine dihydrochloride . We will explore the mechanistic basis of the key synthetic transformations, present detailed protocols for both conventional and modern microwave-assisted methods, and discuss critical aspects of purification and characterization.

Mechanistic Overview and Synthetic Strategy

The core of trazodone synthesis is a classic nucleophilic substitution (Sₙ2) reaction .[8] The secondary amine of the 1-(3-chlorophenyl)piperazine acts as the nucleophile, attacking an electrophilic alkyl carbon, which results in the formation of a new carbon-nitrogen bond and displaces a leaving group (typically a halide).

Starting from 1-(3-Chlorophenyl)piperazine dihydrochloride, two primary synthetic pathways are employed:

• Strategy A: Convergent Synthesis. This approach involves the direct reaction of 1-(3-chlorophenyl)piperazine with a pre-synthesized heterocyclic intermediate, such as 2-(3-halopropyl)[1][6][2]triazolo[4,3-a]pyridin-3(2H)-one. This is a convergent approach where two complex fragments are joined in a single step.

• Strategy B: Stepwise Synthesis. This linear strategy involves first alkylating 1-(3-chlorophenyl)piperazine with a bifunctional linker, like 1-bromo-3-chloropropane, to form an intermediate such as 1-(3-chloropropyl)-4-(3-chlorophenyl)piperazine.[1][9] This intermediate is then coupled with the[1][6][2]triazolo[4,3-a]pyridin-3(2H)-one heterocycle.

A crucial experimental detail is the form of the starting material. 1-(3-Chlorophenyl)piperazine is typically supplied as a dihydrochloride salt for stability.[10] In this protonated form, the nitrogen lone pairs are unavailable for nucleophilic attack. Therefore, the addition of a base is non-negotiable; it is required to neutralize the hydrochloride salt in situ, generating the reactive free base.

Figure 1: Key synthetic strategies for trazodone analogues.

Modern Synthetic Enhancements: The Role of Microwave Irradiation

Traditional methods for these syntheses often require prolonged heating (several to dozens of hours) in organic solvents like toluene or acetonitrile.[1] Recent advancements have demonstrated that microwave-assisted synthesis dramatically accelerates these reactions, reducing times from hours to mere minutes while often improving yields.[1][4] The process typically involves heating the reactants in a sealed vessel in the presence of a base (e.g., K₂CO₃) and sometimes a phase-transfer catalyst (PTC) like tetrabutylammonium bromide (TBAB).[1][9]

Detailed Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times. The reagents used are hazardous and should be handled with care.

Protocol 1: Microwave-Assisted One-Pot Synthesis of Trazodone

This protocol is adapted from modern, high-efficiency procedures and represents a rapid method to obtain the target compound.[1]

Reagents & Materials:

• [1][6][2]triazolo[4,3-a]pyridin-3(2H)-one (1.35 g, 10 mmol)

• 1-bromo-3-chloropropane (2.36 g, 15 mmol)

• 1-(3-Chlorophenyl)piperazine dihydrochloride (2.69 g, 10 mmol)

• Potassium Carbonate (K₂CO₃), anhydrous (4.14 g, 30 mmol)

• Acetonitrile (ACN), anhydrous (20 mL)

• Microwave synthesis reactor (e.g., CEM Discover SP)

Procedure:

• Stage 1 - Linker Attachment: To a 35 mL microwave reactor vessel equipped with a magnetic stir bar, add[1][6][2]triazolo[4,3-a]pyridin-3(2H)-one (10 mmol), 1-bromo-3-chloropropane (15 mmol), and half of the potassium carbonate (15 mmol). Add 10 mL of acetonitrile.

• Seal the vessel and place it in the microwave reactor. Irradiate at 100 W for 60 seconds. The internal temperature will rise rapidly.

• Stage 2 - Piperazine Coupling: Cool the vessel to room temperature using compressed air. Carefully open the vessel and add 1-(3-chlorophenyl)piperazine dihydrochloride (10 mmol) and the remaining potassium carbonate (15 mmol). Add another 10 mL of acetonitrile.

• Reseal the vessel and irradiate again at 100 W for 90 seconds.

• Work-up: After cooling, filter the reaction mixture to remove inorganic salts and wash the solid residue with a small amount of acetonitrile.

• Combine the filtrates and evaporate the solvent under reduced pressure using a rotary evaporator.

• Dissolve the resulting residue in dichloromethane (50 mL) and wash with water (3 x 25 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude trazodone free base.

Protocol 2: Conventional Stepwise Synthesis of a Trazodone Analogue

This protocol follows the traditional two-step method, which allows for the isolation and purification of the key piperazine intermediate.[9]

Step A: Synthesis of 1-(3-chloropropyl)-4-(3-chlorophenyl)piperazine

• In a round-bottom flask, suspend 1-(3-chlorophenyl)piperazine dihydrochloride (10.0 g, 37.4 mmol) in a 10% aqueous sodium hydroxide solution until the free base fully precipitates and the solution is basic. Extract the free base into cyclohexane (3 x 50 mL).

• Combine the organic layers, dry over Na₂SO₄, and concentrate to obtain the piperazine free base as an oil.

• Dissolve the oil in isopropyl alcohol (100 mL). Add sodium carbonate (8.0 g, 75.5 mmol) and 1-bromo-3-chloropropane (11.8 g, 75.0 mmol).

• Heat the mixture to reflux (approx. 80-85°C) and maintain for 7 hours, monitoring the reaction progress by TLC.

• Cool the reaction, filter off the inorganic salts, and concentrate the filtrate to obtain the crude intermediate. This can be purified by vacuum distillation or column chromatography.

Step B: Condensation with[1][6][2]triazolo[4,3-a]pyridin-3(2H)-one

• In a round-bottom flask, combine[1][6][2]triazolo[4,3-a]pyridin-3(2H)-one (4.0 g, 29.6 mmol), 1-(3-chloropropyl)-4-(3-chlorophenyl)piperazine from Step A (8.1 g, 29.6 mmol), sodium carbonate (6.3 g, 59.4 mmol), and TBAB (0.95 g, 2.9 mmol) in isopropyl alcohol (100 mL).

• Heat the mixture to reflux (80-85°C) and stir for 24 hours.

• Cool the mixture to 60-70°C and filter the hot solution to remove solids. Wash the solids with hot isopropyl alcohol.

• Allow the filtrate to cool to room temperature, then further cool in an ice bath (0-10°C) to induce crystallization.

• Collect the precipitated solid by filtration, wash with cold isopropyl alcohol, and dry under vacuum to yield the trazodone analogue.

Protocol 3: Conversion to the Hydrochloride Salt

The hydrochloride salt often exhibits superior stability and aqueous solubility, making it preferable for biological testing and formulation.[11]

• Dissolve the purified trazodone free base (e.g., 5.0 g) in isopropyl alcohol (40 mL) with gentle heating (60-70°C).

• If the solution is colored, add a small amount of activated carbon, stir for 15 minutes, and filter through a pad of Celite while hot. Wash the filter pad with a small amount of hot isopropyl alcohol.

• Cool the clear filtrate to approximately 35-40°C.

• Slowly add a concentrated aqueous solution of hydrochloric acid (HCl) or a solution of HCl in isopropanol dropwise with stirring until the pH is acidic (pH 2-3).

• Stir the mixture as the hydrochloride salt precipitates. Cool to 0-5°C and continue stirring for 1-2 hours to maximize precipitation.

• Collect the white solid by filtration, wash with cold isopropyl alcohol, and dry in a vacuum oven at 50°C.

Purification and Characterization

Purification Insights: Removing Genotoxic Impurities

A critical aspect of synthesizing active pharmaceutical ingredients is the control of impurities, particularly potentially genotoxic alkylating agents like the dihaloalkane starting materials.[12][13] A patented purification method involves washing an organic solution of the crude trazodone base with a basic aqueous solution (e.g., aqueous NaOH) at an elevated temperature (≥40°C).[14][15] This process effectively hydrolyzes and removes residual alkylating agents, ensuring the final product meets stringent purity requirements (<15 ppm).[12]

Figure 2: Workflow for impurity removal.

Analytical Characterization

The identity and purity of the synthesized compounds must be confirmed using a suite of standard analytical techniques.

Technique	Purpose & Expected Results
¹H-NMR	Confirms the chemical structure. Expect characteristic signals for the aromatic protons of the chlorophenyl and triazolopyridine rings, the piperazine ring protons (typically broad signals), and the aliphatic protons of the alkyl linker (triplets and multiplets).[1][16]
¹³C-NMR	Confirms the carbon skeleton of the molecule.[1]
Mass Spec.	Confirms the molecular weight. For Trazodone (C₁₉H₂₂ClN₅O), the expected monoisotopic mass is ~371.15 g/mol .[3][17]
FT-IR	Identifies key functional groups. Expect characteristic peaks for C=O stretch (amide, ~1690 cm⁻¹), C=N (~1640 cm⁻¹), aromatic C=C (~1590 cm⁻¹), and C-Cl stretch (~740 cm⁻¹).[16]
HPLC	Determines the purity of the final compound, which should typically be >98% for further biological evaluation.[6]
Melting Point	A sharp melting point range indicates high purity. Trazodone hydrochloride has a reported melting point of ~224-227°C.

Conclusion

The synthesis of trazodone analogues using 1-(3-chlorophenyl)piperazine dihydrochloride is a robust and flexible process central to the discovery of new psychoactive agents. By understanding the underlying nucleophilic substitution mechanism and leveraging modern techniques like microwave-assisted synthesis, researchers can rapidly generate diverse libraries of compounds. Careful attention to reaction conditions, particularly the in situ neutralization of the piperazine salt, and rigorous purification to remove genotoxic impurities are paramount for obtaining high-quality materials suitable for biological and pharmaceutical development. The protocols and insights provided herein serve as a comprehensive guide for scientists engaged in this exciting area of medicinal chemistry.

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• Stachowicz, K., et al. (2022). New, Eco-Friendly Method for Synthesis of 3-Chlorophenyl and 1,1′-Biphenyl Piperazinylhexyl Trazodone Analogues with Dual 5-HT1A/5-HT7 Affinity and Its Antidepressant-like Activity. Molecules, 27(21), 7270. [Link]

• Gawalska, A., et al. (2019). Microwave-Assisted Synthesis of Trazodone and Its Derivatives as New 5-HT1A Ligands: Binding and Docking Studies. PubMed. [Link]

• Stachowicz, K., et al. (2022). New, Eco-Friendly Method for Synthesis of 3-Chlorophenyl and 1,1'-Biphenyl Piperazinylhexyl Trazodone Analogues with Dual 5-HT1A/5-HT7 Affinity and Its Antidepressant-like Activity. PubMed. [Link]

• Karpińska, J., et al. (2021). New Pharmaceutical Salts of Trazodone. Molecules, 26(16), 4987. [Link]

• Rubat, C., et al. (1996). Synthesis and trazodone-like analgesic activity of 4-phenyl-6-aryl-2-[3-(4-arylpiperazin-1-yl)propyl]pyridazin-3-ones. Chemical & Pharmaceutical Bulletin, 44(5), 980-6. [Link]

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• Singh, S., et al. (2010). PYRIDINE-3-(2H)-ONE-2[3-{4-(3- SUBSTITUTED PHENYL)-1-PIPERAZINY}ALKYL] HYDROCHLO. International Journal of Pharmaceutical Sciences Review and Research, 5(3), 159-164. [Link]

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use of 1-(3-Chlorophenyl)piperazine dihydrochloride in forensic toxicology

An Application Guide to the Forensic Toxicology of 1-(3-Chlorophenyl)piperazine (mCPP)

Introduction: The Dual Identity of mCPP in Forensic Casework

1-(3-Chlorophenyl)piperazine, commonly known as mCPP, is a psychoactive substance of the phenylpiperazine class that presents a significant challenge in modern forensic toxicology.[1] Initially synthesized for scientific research to probe the function of the serotonergic system, mCPP has emerged as a designer drug, often sold as a substitute for or in combination with MDMA ('ecstasy').[2][3][4] Its recreational use is driven by its stimulant and hallucinogenic properties, although many users report the experience to be unpleasant, marked by anxiety and severe headaches.[3][5]

The complexity for forensic toxicologists arises from mCPP's dual identity: it is not only a recreational drug but also the primary active metabolite of several widely prescribed antidepressant medications, including trazodone, nefazodone, and etoperidone.[2][3][6][7] Consequently, the detection of mCPP in a biological sample necessitates a critical and nuanced interpretation to distinguish between the illicit use of a designer drug and the legitimate therapeutic use of a prescribed medication. This distinction is paramount in legal and clinical contexts, where the source of the mCPP can have profound implications.

This technical guide provides a comprehensive overview of the analytical methodologies and interpretive frameworks necessary for the robust identification and quantification of mCPP in forensic casework. It is designed for researchers, forensic scientists, and drug development professionals, offering detailed protocols and the scientific rationale behind them.

Pharmacology and Metabolism: The Serotonergic Footprint

Pharmacodynamics

mCPP exerts its psychoactive effects primarily by interacting with the brain's serotonin (5-HT) system. It has a complex pharmacological profile, possessing a significant affinity for a wide array of serotonin receptors, including 5-HT1A, 5-HT1B, 5-HT2A, 5-HT2B, and 5-HT2C.[3][4] It functions as an agonist at most of these receptors, but notably as an antagonist at the 5-HT2B receptor.[4] Furthermore, mCPP acts as both a serotonin reuptake inhibitor and a serotonin-releasing agent, leading to a broad and potent modulation of serotonergic neurotransmission.[3] This multifaceted interaction is responsible for its stimulant effects, but also for adverse reactions such as nausea (via 5-HT3 stimulation) and anxiety (likely mediated by 5-HT2C activity).[3]

Metabolism

Understanding the metabolic fate of mCPP is crucial for its detection and for interpreting its origin. When precursor drugs like trazodone are ingested, they are primarily metabolized by the cytochrome P450 enzyme CYP3A4 to form mCPP.[2] Subsequently, mCPP itself undergoes extensive metabolism, principally through the action of CYP2D6.[3][8]

The major metabolic transformations of mCPP include:

• Aromatic Hydroxylation: The most significant pathway is the hydroxylation of the chlorophenyl ring, primarily forming p-hydroxy-mCPP (OH-mCPP).[6][8][9] This metabolite is a key target for toxicological screening.

• Piperazine Ring Degradation: The piperazine moiety can be cleaved, leading to metabolites such as N-(3-chlorophenyl)ethylenediamine and, subsequently, 3-chloroaniline.[6][9]

• Conjugation: Hydroxylated metabolites are often excreted in urine as glucuronide and/or sulfate conjugates.[9][10]

The presence and pattern of these metabolites are vital for confirming mCPP exposure and extending the detection window.

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Technical Notes & Optimization

Technical Support Center: Strategies for Improving the Aqueous Solubility of 1-(3-Chlorophenyl)piperazine Dihydrochloride

Introduction: 1-(3-Chlorophenyl)piperazine (m-CPP) is a critical intermediate and metabolite in pharmaceutical research, particularly in the study of serotonergic compounds.[1][2][3] As a dihydrochloride salt, it is supplied in a form intended to enhance aqueous solubility.[4] However, researchers frequently encounter challenges in achieving desired concentrations in aqueous buffers, especially near physiological pH. This guide provides a comprehensive, scientifically-grounded framework for understanding and overcoming these solubility issues. We will explore the chemical principles governing its solubility and provide systematic, step-by-step protocols for enhancement.

Section 1: Understanding the Molecule's Physicochemical Properties

A clear grasp of the molecule's properties is the foundation for troubleshooting its solubility. 1-(3-Chlorophenyl)piperazine is a diprotic weak base, meaning the piperazine ring contains two nitrogen atoms that can be protonated.[5] The dihydrochloride salt form (m-CPP·2HCl) provides these two protonated, positively charged sites, which dramatically increases the molecule's affinity for polar solvents like water compared to its free base form.[6]

The key to controlling solubility lies in understanding the pKa values of these two nitrogens. The pKa is the pH at which 50% of the molecules are in the ionized (protonated) form and 50% are in the neutral (deprotonated) form. For piperazine, the two pKa values are approximately 5.35 and 9.73.[5][7] While the 3-chlorophenyl substituent will slightly alter these values, they serve as an excellent guide.

• pKa1 (~9.73): Governs the equilibrium between the monoprotonated (BH+) and the neutral free base (B) form.

• pKa2 (~5.35): Governs the equilibrium between the diprotonated (BH₂²⁺) and the monoprotonated (BH+) form.

The fully protonated (BH₂²⁺) form is the most water-soluble species. As the pH of the solution increases above pKa2, the molecule begins to lose a proton, forming the less soluble monohydrochloride. As the pH rises further and surpasses pKa1, the molecule deprotonates completely to the free base, which has very low aqueous solubility.

Caption: pH-dependent ionization and its effect on solubility.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of 1-(3-Chlorophenyl)piperazine dihydrochloride in water? A1: The dihydrochloride salt is generally described as soluble in water.[4][8][9] One supplier specifies a solubility of up to 100 mM in water.[10] Another indicates solubility of 10 mg/mL in PBS (pH 7.2), which is approximately 43 mM.[2] However, this can be misleading as the final pH of the solution will be acidic. Dissolving the salt in neutral, unbuffered water will result in an acidic solution, facilitating dissolution.

Q2: I'm trying to dissolve the compound in a neutral (pH 7.4) buffer, but it won't go into solution or it precipitates out. Why? A2: This is the most common issue. At a pH of 7.4, which is significantly above the second pKa (~5.35), a substantial portion of the highly soluble diprotonated (BH₂²⁺) form has been converted to the less soluble monoprotonated (BH⁺) form. If your target concentration exceeds the solubility limit of this BH⁺ species at pH 7.4, you will observe incomplete dissolution or precipitation. The intrinsic solubility of the free base is very low, and at neutral pH, you are shifting the equilibrium towards this form.[11][12]

Q3: Is it safe to heat the solution to aid dissolution? A3: Gentle heating (e.g., to 37-40°C) can increase the rate of dissolution and may slightly increase the solubility limit.[12] However, prolonged exposure to high temperatures is not recommended without stability data, as it could lead to degradation. Heating is most effective when combined with other methods like pH adjustment. Always cool the solution to your target experimental temperature to ensure the compound remains in solution.

Section 3: Systematic Troubleshooting Workflow

Before attempting complex formulations, follow a logical progression of steps to identify the simplest effective method for your application.

Caption: Systematic workflow for troubleshooting solubility.

Section 4: In-Depth Solubilization Protocols

Method 1: pH Adjustment (Primary Approach)

This is the most effective and direct method for improving the solubility of amine hydrochloride salts.[13] By lowering the pH of your aqueous buffer, you shift the equilibrium towards the highly soluble, diprotonated (BH₂²⁺) form according to the Henderson-Hasselbalch equation.

Protocol:

• Select a Buffer: Choose a buffer system with a pKa below your target pH (e.g., citrate for pH 3-6, phosphate for pH 6-8, but adjusted down).

• Prepare Acidic Buffer: Prepare your buffer and adjust the pH to be at least 1-2 units below the second pKa of piperazine (~5.35). A starting pH of 4.0 to 4.5 is often effective.

• Dissolve Compound: Slowly add the 1-(3-Chlorophenyl)piperazine dihydrochloride powder to the vortexing acidic buffer. The solid should dissolve readily.

• Final pH Adjustment (Optional & Critical): If your experiment requires a higher pH, you can slowly add a base (e.g., 1 M NaOH) dropwise while vigorously stirring. Be aware that as you approach and surpass the pKa, you risk precipitation if the concentration is too high. This method is useful for finding the maximum soluble concentration at a specific pH.

Self-Validation & Trustworthiness:

• Causality: Lowering the pH protonates the piperazine nitrogens, increasing the molecule's polarity and affinity for water.[14]

• Pitfall: Never add the compound to neutral water and then try to lower the pH with acid. This can trap the less soluble free base in clumps that are slow to dissolve. Always add the solid to the pre-adjusted acidic buffer.

Method 2: Utilizing Co-solvents

If pH adjustment is not compatible with your experimental system, the use of water-miscible organic co-solvents is a common secondary strategy.[13] Co-solvents work by reducing the overall polarity of the solvent system (reducing the dielectric constant), which decreases the energy required to solvate a lipophilic molecule.[12]

Protocol:

• Prepare Stock Solution: Prepare a high-concentration stock solution of the compound in 100% Dimethyl Sulfoxide (DMSO).[2][12] The compound is typically very soluble in DMSO.

• Dilution: Add the DMSO stock solution dropwise into your aqueous buffer while vortexing.

• Final Concentration: Ensure the final concentration of the organic solvent is low (typically <1%, ideally <0.1%) to avoid off-target effects in biological assays.

Data Presentation: Common Co-solvents

Co-solvent	Typical Starting Stock Conc.	Final Assay Conc. (Recommended Max)	Notes
DMSO	10-50 mM	< 0.5%	Most common and effective; can have biological effects at higher concentrations.[12]
Ethanol	10-50 mM	< 1%	Good alternative to DMSO; less toxic for many cell types.

| PEG 400 | 5-20 mM | < 2% | Often used in in vivo formulations; can be viscous. |

Method 3: Complexation with Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[15] They can encapsulate poorly soluble molecules, like the chlorophenyl portion of m-CPP, forming an "inclusion complex" where the hydrophilic exterior of the cyclodextrin renders the entire complex water-soluble.[16][17][18] This method is excellent for avoiding organic solvents or extreme pH values.

Protocol:

• Prepare Cyclodextrin Solution: Dissolve a molar excess (e.g., 5-10 fold) of a suitable cyclodextrin, such as Hydroxypropyl-β-cyclodextrin (HP-β-CD), in your aqueous buffer.

• Add Compound: Slowly add the 1-(3-Chlorophenyl)piperazine dihydrochloride powder to the cyclodextrin solution.

• Equilibrate: Stir or sonicate the mixture at room temperature for 1-2 hours to allow for efficient complex formation. The solution should become clear as the inclusion complex forms.[19]

Section 5: Summary of Methods

Method	Mechanism	Pros	Cons
pH Adjustment	Increases ionization of the molecule	Highly effective, simple, inexpensive	Low pH may not be suitable for all biological experiments
Co-solvents	Reduces solvent polarity	Easy to prepare high-concentration stocks	Organic solvents can interfere with assays; risk of precipitation on dilution
Cyclodextrins	Encapsulation/Inclusion complex formation[16]	Biocompatible, avoids extreme pH and organic solvents	Requires molar excess of cyclodextrin, may alter drug availability to targets

References

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• PubMed Central. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. [Link]

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• International Journal of Pharmaceutical Sciences Review and Research. SYNTHESIS AND PHARMACOLOGY OF NOVEL ANTIDEPRESSANT AGENTS WITH DOPAMINE AUTORECEPTOR AGONIST PROPERTIES. [Link]

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• Ascendia Pharma. 5 Novel Techniques for Solubility Enhancement. [Link]

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• Reddit. does HCL dissolve in water?. [Link]

• Quora. Is HCl gas soluble in water? If yes, in how many g/L?. [Link]

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common issues in 1-(3-Chlorophenyl)piperazine dihydrochloride synthesis and purification

Welcome to the technical support center for 1-(3-Chlorophenyl)piperazine Dihydrochloride (mCPP Dihydrochloride). This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the synthesis and purification of this important pharmaceutical intermediate. We will delve into the causality behind experimental choices, providing field-proven insights to ensure the integrity and success of your work.

Troubleshooting Guide: Synthesis & Purification

This section addresses specific, common problems in a direct question-and-answer format.

Synthesis Issues

Question 1: My reaction yield is significantly lower than expected. What are the common causes?

Answer: Low yields in the synthesis of 1-(3-chlorophenyl)piperazine, typically formed by reacting 3-chloroaniline with bis(2-chloroethyl)amine hydrochloride, can stem from several factors:

• Purity of Starting Materials: The purity of 3-chloroaniline and bis(2-chloroethyl)amine hydrochloride is paramount. Impurities in the aniline can lead to unwanted side reactions, while degraded bis(2-chloroethyl)amine (which can cyclize or polymerize upon storage) will be unavailable for the primary reaction.

• Reaction Temperature and Duration: The condensation reaction requires sufficient thermal energy to proceed, often involving refluxing in a high-boiling solvent like xylene or dimethylbenzene.[1] However, excessively high temperatures or prolonged reaction times can lead to decomposition and the formation of tar-like byproducts. The reaction progress should be monitored (e.g., by TLC or GC-MS) to determine the optimal endpoint.[2]

• Base Stoichiometry and Strength: If starting from the hydrochloride salt of the piperazine precursor, a base is required to generate the free amine for subsequent reactions.[2][3] Insufficient or an inappropriate base can stall the reaction. For alkylation steps, the choice of base and solvent system (e.g., NaOH in an acetone/water mixture) is critical for efficient reaction.[2][3]

• Inefficient Work-up and Extraction: The product, as a free base, is often an oil.[1][3] During aqueous work-up, emulsions can form, leading to poor phase separation and loss of product. Ensure proper pH adjustment and consider using brine washes to break emulsions and improve extraction efficiency into an organic solvent.

Question 2: My post-reaction analysis (TLC/GC-MS) shows multiple unexpected spots/peaks. What are the likely side products?

Answer: The presence of multiple side products is a frequent challenge. The most common culprits include:

• Unreacted Starting Materials: The most obvious impurities are residual 3-chloroaniline and bis(2-chloroethyl)amine.

• N-Oxide Formation: Piperazine nitrogens are susceptible to oxidation, especially if exposed to oxidizing agents or even air at high temperatures over long periods.[4][5][6] This forms the corresponding N-oxide, which will have different chromatographic properties. While often a minor byproduct, its presence can complicate purification.

• Products of Decomposition: At elevated temperatures, starting materials or the product itself can degrade, leading to a complex mixture of impurities. This is often visually indicated by a dark, tarry reaction mixture.

• Isomeric Impurities: Ensure the starting material is purely 3-chloroaniline and not contaminated with 2- or 4-chloroaniline. The resulting piperazine isomers can be difficult to separate. Spectrophotometric methods can be used to differentiate between meta- and para- isomers.[7]

dot

Caption: Troubleshooting workflow for low synthesis yield.

Purification & Salt Formation Issues

Question 3: I'm trying to form the dihydrochloride salt, but my product is "oiling out" instead of crystallizing. How can I resolve this?

Answer: "Oiling out" is a common problem where the product separates as a liquid phase instead of a solid. It typically occurs when the product's melting point is lower than the temperature of the solution it's precipitating from, or when the solution is supersaturated too quickly.

• Control the Cooling Rate: Rapid cooling is a primary cause. Allow the solution to cool slowly to room temperature first, then transfer it to an ice bath or refrigerator. Slow cooling encourages the formation of a stable crystal lattice.

• Solvent System Choice: The solvent is critical. While the product is soluble in solvents like warm methanol, crystallization often requires a mixed solvent system or an anti-solvent.[8] A common procedure involves dissolving the oily free base in a solvent like acetone or ethanol, then adding concentrated HCl.[1][3] If this causes oiling, try dissolving the base in dilute hydrochloric acid directly with heating, then cooling slowly.[3]

• Scratching and Seeding: If crystals are slow to form, scratching the inside of the flask with a glass rod at the solution's surface can create nucleation sites. Alternatively, adding a small "seed" crystal from a previous successful batch can initiate crystallization.

• Purity: Impurities can significantly inhibit crystallization. If the problem persists, it may be necessary to purify the free base first (e.g., via column chromatography) before attempting salt formation.

Question 4: How can I be certain I have formed the dihydrochloride salt and not a mixture of mono- and di-hydrochloride?

Answer: This is a crucial point for ensuring product consistency. The piperazine ring has two basic nitrogen atoms, and both must be protonated to form the dihydrochloride.[9]

• Stoichiometry of Acid: The most direct control is to use a slight excess (e.g., 2.1-2.2 equivalents) of hydrogen chloride relative to the 1-(3-chlorophenyl)piperazine base. This drives the equilibrium towards the formation of the dication.

• pH Control: The final pH of the solution after adding HCl should be strongly acidic.

• Spectroscopic Verification: Solid-state NMR (¹³C-CP/MAS and ¹⁵N-CP/MAS) is a powerful, albeit less common, technique to definitively determine which nitrogens are protonated.[9] For most labs, standard ¹H and ¹³C NMR in a solvent like D₂O will show characteristic downfield shifts for the protons and carbons adjacent to the protonated nitrogens compared to the free base. The symmetry of the piperazine ring is broken upon mono-protonation but is different in the di-protonated state, leading to distinct spectra.[10]

• Titration: A simple acid-base titration can be used to determine the number of equivalents of acid associated with your product.

Question 5: My final product is off-white or slightly brown. How can I improve its color?

Answer: A persistent color usually indicates the presence of minor, highly colored impurities, often arising from oxidation or decomposition during the synthesis.

• Activated Charcoal Treatment: The most common method is to treat a solution of the product with activated charcoal. Dissolve the crude hydrochloride salt in a suitable solvent (e.g., boiling water or an alcohol/water mixture), add a small amount of activated charcoal (typically 1-2% w/w), and heat briefly.[3][11] The charcoal adsorbs the colored impurities.

• Filtration: It is critical to filter the hot solution through a pad of celite or a fine filter paper to remove all charcoal particles. If the solution cools too much during filtration, the product may crystallize prematurely, trapping charcoal. Using a heated funnel can prevent this.

• Recrystallization: After the charcoal treatment and filtration, the purified product is obtained by allowing the clear, colorless filtrate to cool and crystallize.[3]

Issue Summary Table
Problem	Probable Cause(s)	Recommended Solution(s)
Low Yield	Impure reactants; Suboptimal temperature/time	Verify reactant purity; Monitor reaction progress (TLC/GC)
Oily Product	Rapid cooling; Incorrect solvent; Impurities	Slow cooling rate; Use seed crystals; Purify base first
Color Impurity	Oxidation/decomposition byproducts	Recrystallize with activated charcoal treatment
Incorrect Salt Form	Insufficient acid (HCl) used	Use >2 equivalents of HCl; Verify with NMR or titration

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of 1-(3-Chlorophenyl)piperazine Dihydrochloride?

• Appearance: Typically a white to off-white or sometimes brownish-grey crystalline powder.[12][13][14]

• Melting Point: The reported melting point varies, but is generally in the range of 210-214 °C (with decomposition).

• Solubility: It is soluble in solvents like methanol and warm DMSO.[8][15] Its solubility in water is good, which is a primary reason for preparing the salt form.[12]

• Stability: The dihydrochloride salt is stable under ordinary conditions of use and storage.[8] It should be protected from strong oxidizing agents and strong bases.[8][16]

Q2: Which analytical techniques are recommended for quality control and purity assessment?

• Chromatography: HPLC is suitable for determining purity and quantifying the analyte.[7] For identifying and quantifying trace-level impurities, more sensitive methods like GC-MS or LC-MS/MS are often employed.[17][18]

• NMR Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure. The spectra of the hydrochloride salt will differ from the free base, particularly for the signals of the piperazine ring protons and carbons.[10]

• Mass Spectrometry (MS): Provides confirmation of the molecular weight and can help identify impurities by their fragmentation patterns.[18]

• Infrared (IR) Spectroscopy: Useful for identifying key functional groups and confirming the presence of N-H stretches from the protonated amine salt.[9]

Q3: What are the primary safety and handling precautions for this compound?

• 1-(3-Chlorophenyl)piperazine and its salts are classified as toxic if swallowed.[16] They can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[16]

• Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated area or fume hood. Wear appropriate PPE, including gloves, safety glasses or goggles, and a lab coat. A dust mask is recommended when handling the powder.

• Storage: Keep the container tightly sealed and store in a dry, cool place as recommended on the product insert.[16]

Q4: Why is the dihydrochloride salt form typically used instead of the free base?

• The free base of 1-(3-chlorophenyl)piperazine is often an oil, which is difficult to handle, purify, and accurately weigh.[2][3]

• Converting the base to its dihydrochloride salt significantly improves its properties for pharmaceutical use. Salt formation generally increases stability, enhances water solubility, and provides a crystalline solid that is much easier to purify by recrystallization, handle, and formulate into a final dosage form.[19][20]

Experimental Protocols

Protocol 1: General Synthesis of 1-(3-Chlorophenyl)piperazine Hydrochloride

This protocol is a generalized representation based on common literature methods.[1]

dot

Caption: General synthesis workflow.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 3-chloroaniline (1.0 eq) and bis(2-chloroethyl)amine hydrochloride (1.0 eq) in a suitable high-boiling solvent (e.g., xylene, ~5-10 mL per gram of aniline).

• Reaction: Heat the mixture to reflux. Monitor the reaction progress by TLC or GC-MS until the starting materials are consumed (typically 24 hours).[1]

• Work-up: Cool the reaction mixture to room temperature. Dilute with water and basify with an aqueous NaOH solution to deprotonate any remaining amine hydrochlorides.

• Extraction: Extract the aqueous layer multiple times with an organic solvent (e.g., dichloromethane or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Isolation of Free Base: Concentrate the organic extract under reduced pressure to yield the crude 1-(3-chlorophenyl)piperazine, which is typically a viscous oil.[1]

Protocol 2: Purification via Dihydrochloride Salt Formation & Recrystallization

This protocol details the crucial purification step.[3]

• Salt Formation: Dissolve the crude oily free base from Protocol 1 in a minimal amount of a suitable solvent like acetone or ethanol. While stirring, slowly add concentrated hydrochloric acid (~2.1 equivalents). A precipitate should form.

• Isolation (Initial): If a solid precipitates, cool the mixture in an ice bath to maximize precipitation, then collect the solid by vacuum filtration. Wash the filter cake with cold acetone or ether and air dry.

• Alternative Salt Formation: If the product oils out, dissolve the crude oil in boiling dilute hydrochloric acid.[3]

• Recrystallization: Transfer the crude solid to a clean flask. Add a minimal amount of boiling water (or an ethanol/water mixture) to fully dissolve the solid. If the solution is colored, this is the stage to perform the activated charcoal treatment as described in the Troubleshooting Guide.

• Crystallization: Filter the hot solution (if necessary) and allow the clear filtrate to cool slowly to room temperature, then in an ice bath.

• Final Product: Collect the resulting white crystalline solid by vacuum filtration, wash with a small amount of cold water or ethanol, and dry thoroughly under vacuum to obtain pure 1-(3-chlorophenyl)piperazine dihydrochloride.

References

• Muby Chemicals. 1-3-chlorophenyl-4-3-chloropropyl piperazine hydrochloride Supplier.

• Cayman Chemical. 1-(3-Chlorophenyl)piperazine (hydrochloride) (CAS 13078-15-4).

• Cayman Chemical. 1-(3-Chlorophenyl)piperazine (hydrochloride) - Safety Data Sheet. (2024-08-22).

• Bremner, J. B., et al. Conformationally defined piperazine bis(N-oxides) bearing amino acid derived side chains. Chemical Communications (RSC Publishing).

• Asha Pharma. 1-(3- Chlorophenyl) Piperazine Hydrochloride Manufacturer.

• O'Neil, I. The Synthesis of Chiral N-Oxides and Their Applications to β-Turn Mimetic Design. The University of Liverpool Repository.

• Google Patents. WO2007128694A1 - N-oxides of pyridylmethylpiperazine and -piperidine derivatives.

• Czernek, J., et al. Synthesis and Characterization of New 3-(4-Arylpiperazin-1-yl)-2-hydroxypropyl 4-Propoxybenzoates and Their Hydrochloride Salts. Molecules (2016-06-01).

• PrepChem.com. Synthesis of 1-(3-chloropropyl)-4-(3-chlorophenyl)piperazine.

• CymitQuimica. CAS 6640-24-0: 1-(3-Chlorophenyl)piperazine.

• Google Patents. US7750013B2 - N-oxides as prodrugs of piperazine and piperidine derivatives.

• Sigma-Aldrich. 1-(3-Chlorophenyl)piperazine hydrochloride 99%.

• UNODC. Recommended methods for the Identification and Analysis of Piperazines in Seized Materials.

• Venugopal, N., et al. Trace level quantification of 1-(3-chloropropyl)- 4-(3-chlorophenyl)piperazine HCl genotoxic impurity in trazodone using LC–MS/MS. ResearchGate (2025-06-28).

• IndiaMART. 1-(3-Chlorophenyl)piperazine Hydrochloride Solution - Certified Reference Material.

• ChemicalBook. 1-(3-Chlorophenyl)piperazine dihydrochloride CAS#: 51639-49-7.

• Cerilliant. 1-(3-Chlorophenyl)piperazine (mCPP) HCl | Certified Solutions Standards.

• BenchChem. An In-depth Technical Guide to 1-(3- chlorophenyl)-4-(3- chloropropyl)piperazine hydrochloride.

• Google Patents. CN104402842A - Synthetic method of piperazidines drug intermediate.

• International Journal of Pharmaceutical Sciences Review and Research. SYNTHESIS AND PHARMACOLOGY OF NOVEL ANTIDEPRESSANT AGENTS WITH DOPAMINE AUTORECEPTOR AGONIST PROPERTIES.

• Google Patents. MX2011006590A - Process for the preparation of piperazine compounds and hydrochloride salts thereof.

• BenchChem. Spectroscopic Analysis of 1-(2-chloroethyl)piperazine Hydrochloride Derivatives: A Comparative Guide.

• Pharmaceutical Technology. Salt Selection in Drug Development.

• EPO. 1-\3-Halo-2-pyridinyl\piperazines, processes for their preparation and pharmaceutical composition containing them.

• Google Patents. WO2016078107A1 - Method for synthesizing piperazine pharmaceutical intermediate.

• MDPI. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations.

• ResearchGate. 1-(3-Chlorophenyl)piperazine (mCPP) - A new designer drug that is still a legal substance. (2025-08-07).

• PubMed. Piperazine-derived designer drug 1-(3-chlorophenyl)piperazine (mCPP): GC-MS studies on its metabolism and its toxicological detection in rat urine.

• NIH. Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs.

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Technical Support Center: Troubleshooting Poor Signal in LC-MS Analysis of m-CPP

Welcome to the technical support center for the LC-MS analysis of meta-chlorophenylpiperazine (m-CPP). As a Senior Application Scientist, I have designed this guide to provide researchers, scientists, and drug development professionals with a structured, in-depth approach to diagnosing and resolving poor signal intensity for this specific analyte. This resource moves beyond simple checklists to explain the causality behind experimental choices, ensuring a robust and reliable analytical method.

Section 1: The First Response - Initial Checks for Low m-CPP Signal

Question: My m-CPP signal is suddenly very low or completely absent. What are the first and most critical things I should check?

Answer: A sudden loss of signal typically points to a singular, acute issue rather than a subtle method deficiency. Before diving into complex method redevelopment, a systematic initial assessment can often solve the problem in minutes. The process involves isolating the problem to the Mass Spectrometer (MS), the Liquid Chromatograph (LC), or the sample itself.[1]

Start by verifying the fundamental system performance with a known, reliable standard compound. This initial step helps determine if the issue is specific to your m-CPP analysis or a broader system failure.[2]

Here is a logical workflow for your initial checks:

Caption: Initial troubleshooting workflow for m-CPP signal loss.

Causality Explained:

• MS Check: The MS is the detector. If it cannot detect a simple, reliable compound infused directly into it, then the detector itself is the point of failure. Checking for a visible electrospray is a quick way to confirm that the fundamental ionization process is active.[1]

• LC Check: The LC is the delivery system. Leaks, clogs, or incorrect mobile phase composition will prevent the analyte from reaching the detector, resulting in zero signal. Abnormal backpressure is a key indicator of these hydraulic issues.[3]

• Sample Check: Analyte degradation is a common but often overlooked problem.[2][4] m-CPP, like many piperazine derivatives, can be unstable under certain conditions. Preparing a fresh standard from a reliable stock source definitively rules out sample integrity as the cause of a sudden signal loss.[5]

Section 2: Optimizing the Separation - Liquid Chromatography Issues

Question: I see a signal for m-CPP, but it's weak and the peak shape is poor (tailing or splitting). How does this impact my signal and how can I fix it?

Answer: Poor peak shape is a direct cause of reduced signal intensity (sensitivity). A tailing or broad peak spreads the analyte ions over a longer period as they enter the mass spectrometer, which lowers the peak height and, consequently, the signal-to-noise ratio. For m-CPP, a basic compound, peak tailing is often caused by secondary ionic interactions between the protonated piperazine nitrogen atoms and residual acidic silanols on the surface of silica-based C18 columns.[4]

Solutions:

• Mobile Phase Modification: The most effective solution is to add a volatile acidic modifier to your mobile phase.

  • Mechanism: The modifier (e.g., formic acid) acts as a competing base, protonating the analyte in solution and "masking" the silanol groups on the stationary phase. This minimizes secondary interactions and results in a sharper, more symmetrical peak.

  • Recommendation: Use 0.1% formic acid in both your aqueous (A) and organic (B) mobile phases. Formic acid is ideal for MS applications as it is volatile and aids in the efficient protonation of m-CPP for positive mode electrospray ionization (ESI).[4][6]

• Solvent Mismatch: If your sample is dissolved in a solvent significantly stronger than the initial mobile phase (e.g., 100% acetonitrile), it can cause the analyte to move through the column too quickly at the start, leading to band broadening and distorted peaks.[3]

  • Solution: Ensure your sample solvent is as close as possible to, or weaker than, your starting mobile phase conditions (e.g., 90:10 Water:Acetonitrile).[3]

• Column Choice: While standard C18 columns are widely used, consider a column with a different stationary phase or end-capping technology if tailing persists. Modern hybrid-particle columns often offer better peak shape for basic compounds.

Table 1: Recommended Starting LC Parameters for m-CPP

Parameter	Recommended Setting	Rationale
Column	C18, < 3 µm particle size (e.g., 2.1 x 100 mm)	Provides good reversed-phase retention for m-CPP.[7]
Mobile Phase A	Water + 0.1% Formic Acid	Formic acid improves peak shape and ionization efficiency.[6]
Mobile Phase B	Acetonitrile or Methanol + 0.1% Formic Acid	Acetonitrile often provides sharper peaks and lower backpressure.
Flow Rate	0.3 - 0.5 mL/min	Standard analytical flow rate compatible with ESI.[6]
Gradient	Start at 5-10% B, ramp to 95% B over 5-8 min	A generic gradient suitable for elution of m-CPP and separation from matrix components.
Column Temp	30 - 40 °C	Improves peak shape and reduces viscosity/backpressure.[6]
Injection Vol	2 - 10 µL	Keep volume low to prevent overload and peak distortion.

Section 3: Fine-Tuning the Detector - Mass Spectrometry & Ion Source Optimization

Question: My chromatography looks good, but my m-CPP signal is still weak. How do I properly optimize the mass spectrometer and ion source settings?

Answer: Optimizing the ion source is critical for maximizing the number of m-CPP ions that are generated, desolvated, and transmitted into the mass analyzer. Electrospray ionization (ESI) is the preferred method for a polar, basic compound like m-CPP, and it should be run in positive ion mode to detect the protonated molecule, [M+H]⁺.[4][8]

The key ESI parameters to tune are interdependent and should be optimized systematically.

Key ESI Parameters for Optimization:

• Capillary/Sprayer Voltage: This voltage creates the charge separation at the tip of the ESI needle. Too low, and ionization will be inefficient; too high, and you can cause electrical discharge or in-source fragmentation.[9][10]

  • Typical Range (Positive Mode): 3.0 to 5.0 kV.

• Nebulizer Gas Pressure: This gas shears the liquid eluent into fine droplets. Higher pressure creates smaller droplets, which aids desolvation, but excessive pressure can cool the droplets too much, hindering the process.[9]

• Drying Gas Flow & Temperature: This heated gas (usually nitrogen) is essential for evaporating the solvent from the droplets, shrinking them until the analyte ions are released into the gas phase.[8]

  • Causality: For m-CPP, which elutes at a certain percentage of organic solvent, the temperature and flow must be sufficient to evaporate that specific mobile phase composition. Highly aqueous mobile phases require more energy (higher temperature/flow) for desolvation.[8]

• Source/Desolvation Temperature: This is the temperature of the source housing. If it's too low, desolvation is incomplete, leading to neutral molecules and solvent clusters entering the MS. If it's too high, it can cause thermal degradation of m-CPP.[9]

Protocol for ESI Parameter Optimization:

• Setup: Infuse a solution of pure m-CPP standard (e.g., 100 ng/mL) mixed with your typical mobile phase composition at the expected elution time (e.g., 50:50 A:B) directly into the MS source using a syringe pump.

• Tune One by One: While monitoring the signal intensity of the m-CPP precursor ion (e.g., m/z 197.1 for [C₁₀H₁₄ClN₂]⁺), adjust one parameter at a time to find the value that gives the maximum signal.

• Iterate: Because the parameters are interdependent, repeat the process to fine-tune the settings. For example, after optimizing the gas flow, re-check the capillary voltage.

• Verification: Once optimized via infusion, confirm the settings by injecting a standard onto the LC-MS system.

Section 4: The Matrix - Diagnosing and Mitigating Ion Suppression

Question: My m-CPP signal is strong when I inject a pure standard, but it drops significantly when I analyze it in a biological matrix (e.g., plasma, urine). What is happening?

Answer: This is a classic and highly common case of ion suppression .[11] Ion suppression occurs when co-eluting compounds from the sample matrix (e.g., salts, phospholipids, proteins) interfere with the ionization of your target analyte in the ESI source.[12] These matrix components compete with m-CPP for access to the droplet surface or for the available charge, reducing the efficiency of its ionization and thus lowering its signal, even though the same amount of analyte is being delivered by the LC.[13]

This is a major challenge in bioanalysis and can severely compromise the accuracy, precision, and sensitivity of an assay.[12][13]

Caption: Decision workflow for diagnosing and mitigating ion suppression.

Experimental Protocol: Post-Column Infusion for Ion Suppression Diagnosis

This is the definitive method to visualize when and where ion suppression occurs during your chromatographic run.[14]

Objective: To generate a stable baseline signal of m-CPP by infusing it post-column and observing any dips in this baseline caused by the elution of matrix components.

Materials:

• Syringe pump

• Tee-junction fitting

• Pure m-CPP standard solution (e.g., 100 ng/mL)

• Blank, extracted matrix sample (e.g., plasma processed via protein precipitation)

Procedure:

• Setup: Connect the LC column outlet to one port of the tee-junction. Connect the syringe pump (infusing the m-CPP standard at a low flow rate, e.g., 10 µL/min) to the second port. Connect the third port to the MS ion source.

• Equilibrate: Start the LC flow with your analytical method and begin the infusion from the syringe pump. You should observe a stable, continuous signal for the m-CPP ion in your MS software.

• Inject Blank Matrix: Once the baseline is stable, inject the extracted blank matrix sample onto the LC system.

• Analyze: Monitor the m-CPP signal baseline. Any significant drop in the baseline indicates a region of ion suppression. Note the retention time of these suppression zones.

• Compare: Overlay the chromatogram of an actual m-CPP sample with the ion suppression profile. If your m-CPP peak elutes within a suppression zone, you have confirmed the cause of your poor signal.

Mitigation Strategies for Ion Suppression

Once confirmed, ion suppression must be addressed.

• Chromatographic Separation: The simplest approach is to adjust your LC gradient to move the m-CPP peak away from the suppression zone.[2][15]

• Improved Sample Preparation: Different sample cleanup techniques have varying abilities to remove interfering matrix components like phospholipids.[16][17][18]

Table 2: Comparison of Sample Preparation Techniques

Technique	Description	Pros	Cons
Protein Precipitation (PPT)	Add cold organic solvent (e.g., Acetonitrile) to precipitate proteins. Centrifuge and inject supernatant.[17]	Fast, simple, inexpensive.	Least effective cleanup. Leaves salts, phospholipids, and other endogenous components. High risk of ion suppression.[14][18]
Liquid-Liquid Extraction (LLE)	Partition analyte between the aqueous sample and an immiscible organic solvent based on pH and polarity.	More selective than PPT. Can remove salts and some polar interferences.	More labor-intensive, uses larger solvent volumes.[19]
Solid-Phase Extraction (SPE)	Pass the sample through a solid sorbent that retains the analyte. Wash away interferences, then elute the purified analyte.[17][20]	Most effective cleanup. Can specifically target and remove phospholipids and salts. Leads to the lowest ion suppression.[2][21]	Requires method development, more expensive.

For robust, sensitive bioanalysis of m-CPP, Solid-Phase Extraction (SPE) is highly recommended to minimize matrix effects and achieve the best signal intensity.[21]

References

• Optimization of ESI at Capillary LC Flow Rates for Efficient Quantitative Biomarker Analysis. Vertex AI Search.
• Technical Support Center: LC-MS Analysis of (4- Chlorophenyl)-[4-(8-nitroquinolin-5-yl)piperazin - Benchchem. BenchChem. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF_Y28WRPhZgNxGS949V5Wt2NV85n8kVaUunnJZ6cZjnhm4JrR7SsyKqQjomBdWUt5mVnuRtxF_Ws9N6vyYIe1Tlfy_EiIeFhjTqo8Kcug5IR-8-BdBS1OFiRkMuxOQ4ek3DvK5QpzfaESI08ddaLFfbjALB6NVC1j59j0XhrMQzdFYdRy9K1ECaBUxK-VpOuDPUYlFIEbWPpJLXcWQM58h--akdUnj1rGdsYPPBFEld7AeXmFw9sAdFAmf4hQxgD4xUJHrjZzP
• Development of a New LC-MS/MS Screening Method for Detection of 120 NPS and 43 Drugs in Blood - MDPI. MDPI.
• Troubleshooting low signal intensity in mass spectrometry of 3'',4''-Di-O-p-coumaroylquercitrin - Benchchem. BenchChem.
• Troubleshooting Loss of Signal: Where did my peaks go? - Biotage. Biotage.
• How to optimize ESI source parameters for better sensitivity in LC-MS analysis - ruthigen. ruthigen.
• Tips for Electrospray Ionization LC–MS - LCGC International. LCGC International.
• Ion suppression (mass spectrometry) - Wikipedia. Wikipedia.
• A Fatality Following Ingestion of the Designer Drug Meta-Chlorophenylpiperazine (mCPP) in an Asthmatic-HPLC-MS/MS Detection in Biofluids and Hair | Request PDF - ResearchGate. ResearchGate.
• 10 Tips for Electrospray Ionisation LC-MS - Element Lab Solutions. Element Lab Solutions.
• Ion suppression in mass spectrometry - PubMed. PubMed.
• Sample Preparation Techniques for Biological Matrices - Agilent. Agilent.
• Identification and reduction of ion suppression effects on pharmacokinetic parameters by polyethylene glycol 400 - PubMed. PubMed.
• Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs - PMC - PubMed Central. PubMed Central.
• LC-MS ESI Parameter Optimization with Bayesian Optimization for High Sensitivity Measurement. Shimadzu.
• Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Phenomenex.
• Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs - OUCI. OUCI.
• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Experimental and Clinical Toxicology.
• Analysis of Drugs from Biological Samples - | International Journal of Innovative Science and Research Technology. IJISRT.
• What can be a cause of losing signal over time in LC-MS/MS? - ResearchGate. ResearchGate.
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• LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise. Chromatography Online.
• LC-MS/MS screening method for designer amphetamines, tryptamines, and piperazines in serum | Request PDF - ResearchGate. ResearchGate.
• A review on biological matrices and analytical methods used for determination of drug of abuse - Journal of Applied Pharmaceutical Science. Journal of Applied Pharmaceutical Science.
• WP000861: Context matters: selecting LC-MS sample preparation methods for LC-MS/MS in clinical research and toxicology applicati - Thermo Fisher Scientific. Thermo Fisher Scientific.
• Bioanalytical sample preparation | Biotage. Biotage.
• A New Multi-Analyte LC-MS-MS Screening Method for the Detection of 120 NPSs and 49 Drugs in Hair - PubMed. PubMed.
• Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites in Urine in Clinical Research - Agilent. Agilent.
• LC MS Method Development And GLP Validation For PK Plasma Sample Analysis. NorthEast BioLab.
• Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin—Analytical Challenges and Degradation Studies - MDPI. MDPI.
• Guide to achieving reliable quantitative LC-MS measurements. Royal Society of Chemistry.
• stability indicating by lc-ms method - International Journal of Pharmaceutical Sciences Review and Research. IJPSRR.

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Technical Support Center: Optimizing 1-(3-Chlorophenyl)piperazine (mCPP) Dihydrochloride Dosage for Behavioral Studies

Welcome to the technical support center for the use of 1-(3-Chlorophenyl)piperazine dihydrochloride (mCPP) in behavioral research. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting support for optimizing mCPP dosage in your experimental paradigms.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of mCPP in behavioral studies.

Q1: What is the primary mechanism of action of mCPP?

A1: mCPP is a non-selective serotonin (5-HT) receptor agonist with a complex pharmacological profile. It exhibits a high affinity for 5-HT2C receptors, and its anxiogenic (anxiety-inducing) effects are primarily attributed to its agonist activity at these receptors. It also has significant affinity for other serotonin receptors, including 5-HT1A, 5-HT1B, 5-HT2A, and 5-HT3, and acts as a serotonin reuptake inhibitor[1][2]. This broad receptor activity contributes to its complex behavioral effects.

Q2: What are the expected behavioral effects of mCPP in rodents?

A2: In rodents, mCPP is primarily used to induce anxiety-like behaviors, making it a useful tool for screening potential anxiolytic (anti-anxiety) compounds[3][4]. Common behavioral effects at anxiogenic doses include reduced exploration of open or brightly lit spaces in assays like the elevated plus-maze and light-dark box[3][5]. At higher doses, it can lead to hypoactivity (decreased movement) and a reduction in social interaction[1].

Q3: What is a typical starting dose range for mCPP in rodent behavioral studies?

A3: Based on published literature, a common intraperitoneal (i.p.) dose range for inducing anxiogenic-like effects in rats and mice is between 0.1 mg/kg and 1.0 mg/kg [1][5][6]. A frequently used acute dose in rats is 1.0 mg/kg[7]. It is crucial to perform a dose-response study within your specific experimental conditions to determine the optimal dose.

Q4: How should I prepare a solution of 1-(3-Chlorophenyl)piperazine dihydrochloride for injection?

A4: 1-(3-Chlorophenyl)piperazine dihydrochloride is typically dissolved in sterile 0.9% saline. It is recommended to prepare fresh solutions on the day of the experiment to ensure stability and prevent degradation[8]. The solution should be vortexed until the compound is fully dissolved. For a detailed protocol, please refer to the "Experimental Protocols" section of this guide.

Q5: What are the known side effects or toxicities of mCPP in preclinical studies?

A5: Besides its anxiogenic effects, mCPP can induce other behavioral and physiological changes. In humans, it has been associated with headaches, dysphoria, and nausea[1][3]. In rodents, higher doses can lead to hypoactivity and may have sedative effects, which can confound the interpretation of behavioral assays[1]. Acute oral toxicity in rats has been reported to be 1210 mg/kg[9]. It's important to monitor animals for any signs of distress or adverse reactions during your studies.

II. Troubleshooting Guide

This section provides solutions to common problems encountered during behavioral experiments with mCPP.

Problem	Potential Cause(s)	Troubleshooting Steps & Recommendations
High variability in behavioral responses between animals.	1. Pharmacokinetic Variability: mCPP is known to have significant inter-individual pharmacokinetic variability[3][6]. 2. Inconsistent Drug Administration: Variations in injection technique can lead to inconsistent dosing. 3. Environmental Stressors: Differences in handling, noise, or lighting can impact animal behavior.	1. Acclimatization: Ensure all animals are properly acclimated to the housing and testing environment. 2. Standardized Procedures: Standardize all procedures, including animal handling, injection technique, and the time of day for testing. 3. Increase Sample Size: A larger sample size may be necessary to achieve statistical power despite the inherent variability. 4. Cross-Over Design: Consider a cross-over study design where each animal serves as its own control, which can help minimize inter-individual variability[10].
No significant anxiogenic effect at expected doses.	1. Suboptimal Dose: The selected dose may be too low for the specific animal strain or experimental conditions. 2. Timing of Behavioral Testing: The behavioral test may not be conducted at the time of peak drug effect. 3. Habituation: Animals may be overly habituated to the testing apparatus.	1. Conduct a Dose-Response Study: Systematically test a range of doses (e.g., 0.1, 0.3, 1.0, 3.0 mg/kg, i.p.) to determine the optimal anxiogenic dose. 2. Perform a Time-Course Study: Administer a single dose of mCPP and test animal behavior at different time points (e.g., 15, 30, 60, 90 minutes) to identify the peak effect time. 3. Review Acclimatization Protocol: Ensure the acclimatization period is appropriate and not excessive.
Animals appear sedated or hypoactive, confounding anxiety measures.	1. Dose is too high: Higher doses of mCPP can induce sedative effects[1]. 2. Compound-related adverse effects: The observed hypoactivity may be an adverse effect rather than sedation.	1. Lower the Dose: Reduce the administered dose to a range that produces anxiogenic effects without significant motor impairment. 2. Use Locomotor Activity as a Control: Always measure general locomotor activity (e.g., total distance traveled in an open field or closed arm entries in the elevated plus-maze) to differentiate between anxiolytic/anxiogenic effects and general changes in motor function.
Unexpected or paradoxical behavioral effects.	1. Complex Pharmacology: mCPP's interaction with multiple serotonin receptor subtypes can lead to complex and sometimes unexpected behavioral outcomes. 2. Animal Strain Differences: Different rodent strains can exhibit varying sensitivities and behavioral responses to serotonergic agents.	1. Review Literature for Strain-Specific Effects: Investigate if there are published data on the effects of mCPP in your specific rodent strain. 2. Consider Receptor Specificity: If possible, use more selective serotonin receptor agonists or antagonists in parallel experiments to dissect the contribution of different receptor subtypes to the observed behavior.

III. Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments involving mCPP.

Protocol 1: Preparation of mCPP Dihydrochloride Solution for Intraperitoneal (i.p.) Injection

Objective: To prepare a sterile solution of mCPP dihydrochloride in saline for administration to rodents.

Materials:

• 1-(3-Chlorophenyl)piperazine dihydrochloride powder

• Sterile 0.9% saline

• Sterile conical tubes (15 mL or 50 mL)

• Vortex mixer

• Sterile syringes and needles (e.g., 25-27 gauge for mice, 23-25 gauge for rats)

• Analytical balance

Procedure:

• Calculate the required amount of mCPP: Based on the desired dose (mg/kg), the average weight of the animals, and the injection volume (typically 5-10 mL/kg), calculate the total amount of mCPP powder needed.

• Weigh the mCPP powder: Accurately weigh the calculated amount of mCPP dihydrochloride powder using an analytical balance.

• Dissolve in saline: Transfer the weighed powder to a sterile conical tube. Add the calculated volume of sterile 0.9% saline.

• Vortex to dissolve: Securely cap the tube and vortex vigorously until the powder is completely dissolved and the solution is clear.

• Storage: It is recommended to prepare the solution fresh on the day of the experiment. If short-term storage is necessary, store at 4°C, protected from light, and allow the solution to return to room temperature before injection.

Protocol 2: Dose-Response Curve Generation for Anxiogenic Effects

Objective: To determine the optimal dose of mCPP for inducing a significant and reliable anxiogenic-like response in a specific behavioral assay (e.g., Elevated Plus-Maze).

Methodology:

• Animal Model: Select a single rodent species and strain (e.g., male Wistar rats, 8-10 weeks old).

• Group Allocation: Assign animals to at least 4-5 dose groups, including a vehicle control group (0.9% saline). A typical group size is 8-12 animals per group.

• Dose Selection: Select doses based on a logarithmic or semi-logarithmic scale. A suggested range for an initial dose-response study is: Vehicle, 0.1 mg/kg, 0.3 mg/kg, 1.0 mg/kg, and 3.0 mg/kg mCPP, administered i.p.

• Administration: Administer the assigned dose or vehicle to each animal at a consistent time before the behavioral test (e.g., 30 minutes prior).

• Behavioral Testing: Conduct the behavioral assay (e.g., Elevated Plus-Maze). Record key parameters such as time spent in open arms, number of open arm entries, and number of closed arm entries.

• Data Analysis: Analyze the data using appropriate statistical methods (e.g., one-way ANOVA followed by post-hoc tests) to compare the effects of different mCPP doses to the vehicle control. Plot the dose-response curve to visualize the relationship between the dose and the behavioral effect.

Protocol 3: Time-Course Analysis of mCPP's Behavioral Effects

Objective: To determine the time of peak behavioral effect of a single dose of mCPP.

Methodology:

• Animal Model: Use the same rodent species and strain as in your planned studies.

• Group Allocation: Assign animals to different time-point groups (e.g., 15 min, 30 min, 60 min, 90 min post-injection) and a vehicle control group tested at a single time point (e.g., 30 min).

• Dosing: Administer a single, effective dose of mCPP (determined from your dose-response study, e.g., 1.0 mg/kg, i.p.) or vehicle to all animals.

• Behavioral Testing: Test each group in the behavioral assay at their assigned time point post-injection.

• Data Analysis: Compare the behavioral responses of the different time-point groups to the vehicle control group to identify the time at which mCPP produces its maximal effect.

IV. Visualizations

Diagram 1: mCPP Signaling Pathway

Caption: Simplified signaling pathway of mCPP at the 5-HT2C receptor.

Diagram 2: Experimental Workflow for mCPP Dose Optimization

Caption: A workflow for optimizing mCPP dosage in behavioral studies.

V. References

• Gijsman, H. J., van Gerven, J. M., Tieleman, M. C., Schoemaker, R. C., Pieters, M. S., & Cohen, A. F. (1998). Pharmacokinetic and pharmacodynamic profile of oral and intravenous meta-chlorophenylpiperazine in healthy volunteers. Journal of Clinical Psychopharmacology, 18(4), 289–295. [Link]

• Wikipedia. (2023). meta-Chlorophenylpiperazine. [Link]

• Jaehde, U., Pajonk, F. G., & Soyka, M. (1997). Pharmacokinetics of m-chlorophenylpiperazine after intravenous and oral administration in healthy male volunteers: implication for the pharmacodynamic profile. Psychopharmacology, 134(4), 396–403. [Link]

• Verschuuren, H. G., van Esch, G. J., & van der Pauw, C. L. (1971). Short-term oral and dermal toxicity of MCPA and MCPP. Toxicology, 1(2), 123–133. [Link]

• Wright, I. K., Upton, N., & Marsden, C. A. (1994). Evidence that mCPP-induced anxiety in the plus-maze is mediated by postsynaptic 5-HT2C receptors but not by sympathomimetic effects. Neuropharmacology, 33(3-4), 457–465. [Link]

• PsychonautWiki. (2023). mCPP. [Link]

• de Mello Cruz, A. P., Pinheiro, G., Alves, S. H., Ferreira, G., Mendes, G. L., & Zangrossi, H., Jr. (2005). mCPP-induced behavioral changes in OCD research: a systematic review of rodent studies. Behavioural Brain Research, 161(2), 263–275. [Link]

• Griebel, G., Rodgers, R. J., Perrault, G., & Sanger, D. J. (1998). mCPP-induced anxiety in the light-dark box in rats--a new method for screening anxiolytic activity. Psychopharmacology, 136(3), 283–290. [Link]

• Griebel, G., Rodgers, R. J., Perrault, G., & Sanger, D. J. (1997). The effects of the 5-HT1A receptor agonist, 8-OH-DPAT, on anxiety-related behaviours in the elevated plus-maze and the light/dark paradigm in mice. Pharmacology, Biochemistry and Behavior, 57(4), 817–824. [Link]

• Sienkiewicz-Jarosz, H., Maciejak, P., Krzaścik, P., Wiercińska-Drapało, A., & Płaznik, A. (2005). Anxiogenic-like effects of mCPP microinfusions into the amygdala (but not dorsal or ventral hippocampus) in mice exposed to elevated plus-maze. Behavioural Brain Research, 161(2), 263–275. [Link]

• Kennett, G. A., Whitton, P., Shah, K., & Curzon, G. (1989). Anxiogenic-like effects of mCPP and TFMPP in animal models are opposed by 5-HT1C receptor antagonists. European Journal of Pharmacology, 164(3), 445–454. [Link]

• van der Mey, D., Joordens, R. J., van der Staay, F. J., & de Vry, J. (2002). Discriminative stimulus properties of mCPP and alprazolam are not mediated by anxiety. Behavioural Pharmacology, 13(8), 629–640. [Link]

• Sukoff Rizzo, S. J., & Crawley, J. N. (2017). Methodological Considerations for Optimizing and Validating Behavioral Assays. Current Protocols in Neuroscience, 79, 8.35.1–8.35.29. [Link]

• Zavřelová, A., Nekvindová, J., & Bárta, I. (2022). Pharmacokinetic Variability in Pre-Clinical Studies: Sample Study with Abiraterone in Rats and Implications for Short-Term Comparative Pharmacokinetic Study Designs. Pharmaceutics, 14(3), 633. [Link]

• Schneider, P., & Popik, P. (2011). A Novel Elevated Plus-Maze Procedure to Avoid the One-Trial Tolerance Problem. Frontiers in Behavioral Neuroscience, 5, 43. [Link]

• U.S. Food and Drug Administration. (1995). V B. Metabolism and Pharmacokinetic Studies. [Link]

• U.S. Food and Drug Administration. (2016). FDA Qualification of MCP-MOD Method. [Link]

• Zhang, Y., & Li, W. (2014). Murine Pharmacokinetic Studies. Journal of Visualized Experiments, (88), 51583. [Link]

• Lebel, D., Meunier, V., & Friciu, M. (2020). Stability of Methadone Hydrochloride for Injection in Saline Solution. The Canadian Journal of Hospital Pharmacy, 73(2), 121–126. [Link]

• Hao, H., Wang, Y., & Liu, C. (2019). A novel analytical method of TFMPP and mCPP in fluids of drug addicts using LLE-GC/NPD. Biomedical Research and Therapy, 6(4), 3144-3153. [Link]

• Donnelly, R. F. (1997). Stability of morphine sulphate in saline under simulated patient administration conditions. Journal of Clinical Pharmacy and Therapeutics, 22(5-6), 405–410. [Link]

• Hafner, M., Niepel, M., & Sorger, P. K. (2017). Designing drug response experiments and quantifying their results. Current Protocols in Chemical Biology, 9(4), 259–274. [Link]

• de Estrela, C., de Castro, e Silva, E., & de Lima, T. C. (1995). Central administration of mCPP, a serotonin 5-HT(2B/2C) agonist, decreases water intake in rats. Pharmacology, Biochemistry and Behavior, 52(3), 541–545. [Link]

• CDD Support. (2025). Setting up a Dose Response Protocol. [Link]

• Baptista, R. J., & Mitrano, J. A. (1991). Stability of morphine sulfate and meperidine hydrochloride in a parenteral nutrient formulation. American Journal of Health-System Pharmacy, 48(7), 1494–1497. [Link]

• Zhang, J., Wang, S., & Tang, X. (2013). Preparation, Characterization, and In Vivo Evaluation of Gentiopicroside-Phospholipid Complex (GTP-PC) and Its Self-Nanoemulsion Drug Delivery System (GTP-PC-SNEDDS). International Journal of Molecular Sciences, 14(12), 24480–24500. [Link]

• ResearchGate. (2014). Preparation and in vivo evaluation of spray dried matrix type controlled-release microparticles of tamsulosin hydrochloride for orally disintegrating tablet. [Link]

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Technical Support Center: Overcoming Matrix Effects in m-CPP Quantification

Welcome to the technical support center for the bioanalysis of meta-chlorophenylpiperazine (m-CPP). This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of quantifying m-CPP in various biological samples. As a non-selective serotonin receptor agonist and a primary metabolite of antidepressants like trazodone, accurate measurement of m-CPP is critical in both pharmacological research and clinical settings.[1]

The inherent complexity of biological matrices such as plasma, serum, urine, and whole blood presents a significant challenge to achieving accurate and reproducible quantification.[2][3] The most pervasive of these challenges is the "matrix effect," where endogenous components of the sample interfere with the ionization of the target analyte, m-CPP, leading to ion suppression or enhancement.[4][5] This guide provides in-depth, experience-driven troubleshooting advice and frequently asked questions to help you mitigate these effects and ensure the integrity of your bioanalytical data.

Frequently Asked Questions (FAQs)

Q1: What is the matrix effect and why is it a major concern for m-CPP quantification by LC-MS/MS?

A1: The matrix effect is the alteration of ionization efficiency for an analyte, such as m-CPP, due to the presence of co-eluting, undetected components from the biological sample.[4][5] In electrospray ionization (ESI), the most common ionization technique for this type of analysis, these interfering molecules can compete with m-CPP for charge in the ESI droplet, leading to a suppressed signal (ion suppression), or in some cases, an enhanced signal.[6] This phenomenon can lead to inaccurate and unreliable quantification, compromising the integrity of pharmacokinetic, toxicokinetic, and clinical studies.[7] The primary culprits behind matrix effects in biological samples are phospholipids from cell membranes, as well as salts, endogenous metabolites, and proteins.[8][9]

Q2: According to regulatory bodies like the FDA and EMA, what are the requirements for assessing matrix effects?

A2: Both the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate the evaluation of matrix effects during the validation of bioanalytical methods.[2][10][11] The key requirement is to demonstrate that the method is free from significant matrix effects that could compromise the accuracy and precision of the results.[11] This is typically assessed by comparing the response of the analyte in post-extraction spiked blank matrix from at least six different sources to the response of the analyte in a neat solution.[12] The matrix factor (MF), which is the ratio of the analyte peak response in the presence of matrix to the analyte peak response in the absence of matrix, should be consistent across these different sources.[4] The coefficient of variation (%CV) of the internal standard-normalized matrix factor should not be greater than 15%.[12]

Q3: What is a suitable internal standard (IS) for m-CPP analysis, and how does it help in mitigating matrix effects?

A3: The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte, such as deuterated m-CPP (e.g., m-CPP-d8). A SIL-IS is considered the gold standard because it has nearly identical physicochemical properties to the analyte.[11][13] This means it will co-elute with m-CPP and experience the same degree of ion suppression or enhancement.[13] By calculating the ratio of the analyte peak area to the IS peak area, the variability introduced by the matrix effect can be effectively normalized, leading to more accurate and precise quantification.[14] It is crucial to ensure complete co-elution of the analyte and the SIL-IS for maximum correction of matrix effects.[13]

Troubleshooting Guide: Sample Preparation

The most effective strategy to combat matrix effects is to remove the interfering components from the sample before analysis. The choice of sample preparation technique is therefore a critical decision in method development.

Issue 1: Poor recovery and significant ion suppression observed with Protein Precipitation (PPT).

Background: Protein precipitation is a simple and fast method, often the first choice for high-throughput analysis. It involves adding a solvent (typically acetonitrile or methanol) to the sample to denature and precipitate proteins. However, this technique is non-selective and often fails to remove phospholipids, which are a primary source of ion suppression.[8]

Troubleshooting Steps:

• Optimize the Precipitation Solvent: While acetonitrile is a common choice, a mixture of solvents can sometimes yield better results. For some analytes, a 30:70 mixture of acetone and acetonitrile has been shown to be a good compromise between the clean precipitation of acetonitrile and the solubilizing capacity of acetone.[12]

• Incorporate a Phospholipid Removal (PLR) Step: After protein precipitation, use a specialized phospholipid removal plate or cartridge. These products contain sorbents that selectively retain phospholipids, allowing your analyte of interest to pass through. This hybrid approach combines the speed of PPT with a more effective cleanup.

• Consider a Different Technique: If significant matrix effects persist, PPT may not be suitable for your assay's sensitivity requirements. In such cases, a more selective technique like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) should be considered.

Workflow Diagram: Decision Tree for Sample Preparation

Caption: A simplified diagram illustrating how matrix components interfere with analyte ionization.

By understanding the principles behind matrix effects and systematically applying the troubleshooting strategies outlined in this guide, researchers can develop robust and reliable bioanalytical methods for the quantification of m-CPP. Always remember that thorough method validation, including a comprehensive assessment of matrix effects, is paramount to ensuring data quality and regulatory compliance.

References

• Comparison of different serum sample extraction methods and their suitability for mass spectrometry analysis. (n.d.). PMC - NIH. Retrieved January 10, 2026, from [Link]

• Advances in Sample Preparation: Removing Phospholipids from Biological Samples. (2015, July 9). LCGC. Retrieved January 10, 2026, from [Link]

• HPLC analysis of the antidepressant trazodone and its main metabolite m-CPP in human plasma. (n.d.). IRIS. Retrieved January 10, 2026, from [Link]

• Determination of plasma and brain concentrations of trazodone and its metabolite, 1-m-chlorophenylpiperazine, by gas-liquid chromatography. (n.d.). PubMed. Retrieved January 10, 2026, from [Link]

• Determination of trazodone and its metabolite, m-CPP, in serum and urine by HPLC. (n.d.). PubMed. Retrieved January 10, 2026, from [Link]

• Simple Approach for the Removal of Phospholipids in Small Molecule Quantitative Bioanalysis Using Ostro Sample Preparation Plates. (n.d.). Waters Corporation. Retrieved January 10, 2026, from [Link]

• Sample Preparation: Techniques. (n.d.). Phenomenex. Retrieved January 10, 2026, from [Link]

• Pharmacokinetics of Trazodone and Its Major Metabolite M-Chlorophenylpiperazine in Plasma and Brain of Rats. (1999, January 1). medica@musc. Retrieved January 10, 2026, from [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis. (n.d.). PMC - NIH. Retrieved January 10, 2026, from [Link]

• Comparison of Different Whole Blood Sample Pretreatment Methods for Targeted Analysis of Basic Drugs. (n.d.). Phenomenex. Retrieved January 10, 2026, from [Link]

• All You Need To Know About Phospholipid Removal (PLR). (n.d.). Element Lab Solutions. Retrieved January 10, 2026, from [Link]

• Analysis of Immunosuppressants from Whole Blood using Protein Precipitation and LC/MS/MS. (n.d.). Chromatography Today. Retrieved January 10, 2026, from [Link]

• Protein precipitation of whole blood for quantification of 59 different analytes by LC-MS/MS: method development challenges. (2015, October 1). ResearchGate. Retrieved January 10, 2026, from [Link]

• The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). (2021, July 1). LCGC. Retrieved January 10, 2026, from [Link]

• SAMPLE PREPARATION. (n.d.). Phenomenex. Retrieved January 10, 2026, from [Link]

• Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. (n.d.). Agilent. Retrieved January 10, 2026, from [Link]

• Scheme 1 The general liquid-liquid extraction protocol for peptide and protein biomarker detection. (n.d.). ResearchGate. Retrieved January 10, 2026, from [Link]

• Matrix Effect in Bio-Analysis of Illicit Drugs with LC-MS/MS. (2003, September 18). CORE. Retrieved January 10, 2026, from [Link]

• Strategies for Dealing with Matrix Suppression in LC/MS/MS Bioanalyses. (2025, March 3). Labsci @ Pittcon. Retrieved January 10, 2026, from [Link]

• Reducing the Effect of Ion Suppression in Mass Spectrometry Using ACQUITY UPLC. (n.d.). Waters Corporation. Retrieved January 10, 2026, from [Link]

• Accounting for the matrix effect. (2024, July 4). Reddit. Retrieved January 10, 2026, from [Link]

• Ion suppression (mass spectrometry). (n.d.). Wikipedia. Retrieved January 10, 2026, from [Link]

• How to remove matrix effect in LC-MS/MS? (2012, August 25). ResearchGate. Retrieved January 10, 2026, from [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (n.d.). Longdom Publishing S.L. Retrieved January 10, 2026, from [Link]

• Ion Suppression: A Major Concern in Mass Spectrometry. (n.d.). LCGC International. Retrieved January 10, 2026, from [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). YouTube. Retrieved January 10, 2026, from [Link]

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Technical Support Center: Stability of 1-(3-Chlorophenyl)piperazine Dihydrochloride in Methanol

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth information and troubleshooting advice regarding the stability of 1-(3-chlorophenyl)piperazine dihydrochloride (m-CPP) in methanol solutions. Our goal is to equip you with the necessary knowledge to ensure the integrity of your experiments and the reliability of your results.

Frequently Asked Questions (FAQs)

Here we address common questions regarding the handling and stability of m-CPP in methanolic solutions.

Q1: What is the general stability of 1-(3-Chlorophenyl)piperazine dihydrochloride in a methanol solution under standard laboratory conditions?

A1: 1-(3-Chlorophenyl)piperazine dihydrochloride is generally stable when dissolved in methanol and stored under appropriate conditions.[1] However, several factors can influence its long-term stability, including exposure to light, elevated temperatures, and the presence of contaminants. For routine use, it is recommended to store solutions in a cool, dark place.[2]

Q2: How does exposure to light affect the stability of m-CPP in methanol?

A2: Exposure to light, particularly UV light, can lead to the photodegradation of piperazine derivatives.[3][4] This process can result in the formation of various degradation products, altering the concentration and purity of your m-CPP solution. To mitigate this, always store m-CPP solutions in amber vials or protect them from light by wrapping the container in aluminum foil.

Q3: What is the impact of temperature on the stability of the solution?

A3: Elevated temperatures can accelerate the thermal degradation of piperazine compounds.[5][6][7] While m-CPP is relatively stable at room temperature, prolonged exposure to higher temperatures can lead to a decrease in concentration and the formation of impurities. For long-term storage, it is advisable to keep the solution refrigerated (2-8 °C).

Q4: Can the pH of the methanol solution affect the stability of m-CPP?

A4: While methanol itself does not have a pH in the same way an aqueous solution does, the presence of acidic or basic impurities can potentially influence the stability of m-CPP. The dihydrochloride salt form of m-CPP is acidic. Significant changes in the solution's effective acidity or basicity due to contaminants could potentially catalyze degradation reactions. It is crucial to use high-purity, neutral methanol for preparing your solutions.[8]

Q5: What are the potential degradation products of m-CPP in methanol?

A5: While specific degradation pathways in methanol are not extensively detailed in readily available literature, general degradation of arylpiperazines can involve oxidation, N-dealkylation, and modifications to the aromatic ring.[9][10] In the presence of light, photolytic cleavage and rearrangement are also possible.[3] Identifying these degradation products typically requires analytical techniques such as HPLC-MS or GC-MS.[10][11][12][13]

Troubleshooting Guide

This section provides solutions to common problems encountered during the preparation and use of m-CPP solutions in methanol.

Problem	Potential Cause	Troubleshooting Steps
Inconsistent analytical results (e.g., varying peak areas in chromatography).	Degradation of the m-CPP stock or working solution.	1. Prepare a fresh stock solution: Use high-purity m-CPP and HPLC-grade methanol. 2. Verify storage conditions: Ensure the solution is stored in a tightly sealed, light-protected container at the recommended temperature. 3. Perform a stability study: Analyze the solution at different time points (e.g., 0, 24, 48 hours) to determine its stability under your specific laboratory conditions.[14][15]
Appearance of unexpected peaks in the chromatogram.	Formation of degradation products or contamination.	1. Analyze a blank methanol sample: This will help identify any peaks originating from the solvent itself. 2. Review solution preparation and handling: Ensure all glassware is scrupulously clean and that there is no cross-contamination. 3. Characterize the unknown peaks: If the issue persists, consider using mass spectrometry (MS) to identify the impurities.
Precipitation or cloudiness in the solution.	Poor solubility or temperature effects.	1. Confirm solubility: While m-CPP is soluble in methanol, high concentrations or low temperatures can reduce its solubility.[1][2][16][17][18] Gentle warming and sonication can aid in dissolution. 2. Check for contamination: The presence of water or other impurities can affect solubility. Use anhydrous methanol if necessary. 3. Filter the solution: If undissolved particles remain, filter the solution through a 0.22 µm syringe filter before use.
Discoloration of the solution over time.	Oxidation or photodegradation.	1. Protect from light and air: Store the solution under an inert atmosphere (e.g., nitrogen or argon) if it is particularly sensitive to oxidation. 2. Use fresh solvent: Methanol can absorb atmospheric gases over time. Using freshly opened or sparged methanol can minimize oxidative degradation.

Experimental Protocols

Protocol 1: Preparation of a Standard m-CPP Solution in Methanol

• Materials:

  • 1-(3-Chlorophenyl)piperazine dihydrochloride (high purity)

  • HPLC-grade methanol

  • Calibrated analytical balance

  • Volumetric flask (Class A)

  • Amber glass vial with a PTFE-lined cap

• Procedure: a. Accurately weigh the desired amount of m-CPP dihydrochloride. b. Quantitatively transfer the weighed compound into the volumetric flask. c. Add a portion of methanol to the flask and sonicate for 5-10 minutes to aid dissolution. d. Allow the solution to return to room temperature. e. Add methanol to the calibration mark. f. Cap the flask and invert it several times to ensure homogeneity. g. Transfer the solution to a labeled amber glass vial for storage.

Protocol 2: Short-Term Stability Assessment by HPLC-UV

• Objective: To evaluate the stability of the m-CPP methanol solution over a 48-hour period under ambient laboratory conditions.

• Procedure: a. Prepare a fresh m-CPP solution in methanol as described in Protocol 1. b. Immediately after preparation (T=0), inject the solution onto a suitable HPLC system with a UV detector. Record the peak area of m-CPP. c. Store the solution on a lab bench under ambient light and temperature. d. Inject the same solution at subsequent time points (e.g., T=12, 24, 36, and 48 hours). e. Calculate the percentage change in the peak area relative to the initial time point. A change of more than a predefined percentage (e.g., 2-5%) may indicate instability.

Visualizations

Experimental Workflow for Stability Testing

Caption: Workflow for preparing and testing the stability of m-CPP in methanol.

Potential Factors Affecting Stability

Caption: Key factors that can influence the stability of m-CPP in a methanol solution.

References

• Industrial Chemicals. 1-(3-Chlorophenyl)piperazine hydrochloride. [Link]

• Pipzine Chemicals. 1-(3-Chlorophenyl)piperazine Hydrochloride. [Link]

• Methanol Test. [Link]

• LookChem. 1-(3-Chlorophenyl)piperazine. [Link]

• Emmanuel, M. (2025). Long-Term Stability Testing of Methanol Catalysts Under Industrial Conditions. ResearchGate. [Link]

• Freeman, S. A. (2011). Thermal degradation of piperazine and its structural analogs. ResearchGate. [Link]

• Lee, S., et al. (2018). Visualization of the photodegradation of a therapeutic drug by chemometric-assisted fluorescence spectroscopy. Photochemical & Photobiological Sciences. [Link]

• Satała, G., et al. (2023). Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands. Molecules. [Link]

• ASTM D2380-04 Standard Test Method for Methanol Content of Formaldehyde Solutions. [Link]

• Purosolv. (2024). Quality Assurance in Pharma-Grade Methanol Testing. [Link]

• Fine, N., et al. (2013). Degradation of piperazine by UV light in the presence of air. Conditions. ResearchGate. [Link]

• Freeman, S. A., et al. (2011). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. Energy Procedia. [Link]

• Ren, Y., et al. (2019). A novel analytical method of TFMPP and mCPP in fluids of drug addicts using LLE-GC/NPD. Technology and Health Care. [Link]

• Freeman, S. A., et al. (2010). Thermal Degradation of Aqueous Piperazine for CO2 Capture. 1. Effect of Process Conditions and Comparison of Thermal Stability of CO2 Capture Amines. Industrial & Engineering Chemistry Research. [Link]

• PubChem. 1-(3-Chlorophenyl)piperazine. [Link]

• 1-(3-Chlorophenyl)piperazine Hydrochloride Solution - Certified Reference Material at Best Price. [Link]

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• Ren, Y., et al. (2019). A novel analytical method of TFMPP and mCPP in fluids of drug addicts using LLE-GC/NPD. Technology and Health Care. [Link]

• Haugen, G., et al. (2022). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. International Journal of Molecular Sciences. [Link]

• ChemBK. 1-(3-Chlorophenyl)piperazine. [Link]

• PharmaGuru. (2025). Solution Stability In Analytical Method Validation: How To Perform. [Link]

• Pharmaguideline. (2025). Strategies for Resolving Stability Issues in Drug Formulations. [Link]

• Pandey, P. K. (2024). How to Perform Solutions Stability in Analytical Method validation: Case Study. Pharma Knowledge Forum. [Link]

• Ren, Y., et al. (2019). A novel analytical method of TFMPP and mCPP in fluids of drug addicts using LLE-GC/NPD. Technology and Health Care. [Link]

• López-Rodríguez, M. L., et al. (1997). Synthesis and structure-activity relationships of a new model of arylpiperazines. 3.1 2-[omega-(4-arylpiperazin-1-yl)alkyl]perhydropyrrolo- [1,2-c]imidazoles and -perhydroimidazo[1,5-a]pyridines: study of the influence of the terminal amide fragment on 5-HT1A affinity/selectivity. Journal of Medicinal Chemistry. [Link]

• Konstantinou, I. K., et al. (2001). Photocatalytic Degradation of Selected s-Triazine Herbicides and Organophosphorus Insecticides over Aqueous TiO2 Suspensions. Environmental Science & Technology. [Link]

• Bana, P., et al. (2019). Flow oriented synthetic design in the continuous preparation of the aryl piperazine drug flibanserin. ResearchGate. [Link]

• Pienimäki, P. (2002). Factors affecting the stability of drugs and drug metabolites in biological matrices. Journal of Pharmaceutical and Biomedical Analysis. [Link]

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Technical Support Center: Synthesis of 1-(3-chlorophenyl)-4-(3-chloropropyl)piperazine

Welcome to the dedicated technical support guide for the synthesis of 1-(3-chlorophenyl)-4-(3-chloropropyl)piperazine. This molecule is a crucial intermediate in the synthesis of several pharmacologically active compounds, most notably the antidepressant Trazodone.[1][2][3] This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during its synthesis. Here, we provide in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to enhance the efficiency and success of your experiments.

Troubleshooting Guide: Navigating Common Synthetic Hurdles

The synthesis of 1-(3-chlorophenyl)-4-(3-chloropropyl)piperazine, typically achieved through the N-alkylation of 1-(3-chlorophenyl)piperazine with a 3-chloropropylating agent like 1-bromo-3-chloropropane, can present several challenges.[4][5][6] This section addresses the most common issues in a question-and-answer format, providing both explanations and actionable solutions.

1. Low or No Product Yield

"My reaction shows very low conversion to the desired product, even after extended reaction times. What are the likely causes and how can I improve the yield?"

Possible Causes & Solutions:

• Insufficient Basicity: The N-alkylation of a piperazine requires a base to neutralize the hydrohalic acid formed during the reaction. If the starting material is the hydrochloride salt of 1-(3-chlorophenyl)piperazine, a stoichiometric amount of base is necessary to liberate the free amine for reaction.[4][5]

  • Solution: Ensure at least two equivalents of a suitable base are used if starting from the hydrochloride salt—one to neutralize the salt and one to scavenge the acid produced during alkylation. Common bases for this reaction include sodium hydroxide, potassium carbonate, or triethylamine.[4][7]

• Poor Solubility of Reagents: In biphasic systems, such as aqueous sodium hydroxide and an organic solvent, poor mixing can limit the reaction rate.

  • Solution: Vigorous stirring is essential to maximize the interfacial area between the aqueous and organic phases. The use of a phase-transfer catalyst (PTC) like tetrabutylammonium bromide (TBAB) can significantly improve the reaction rate by transporting the deprotonated piperazine into the organic phase.[7]

• Reaction Temperature: While many protocols suggest room temperature or slightly below, some reactions may require gentle heating to overcome the activation energy barrier.[5][8]

  • Solution: Monitor the reaction by TLC or LC-MS. If the reaction is sluggish at room temperature, consider gradually increasing the temperature to 40-50 °C. However, be aware that higher temperatures can also promote side reactions.

2. Formation of Impurities, Primarily Di-alkylation Product

"My crude product shows a significant amount of a higher molecular weight impurity. I suspect it's the di-alkylated product. How can I minimize its formation?"

Explanation of the Problem:

The piperazine ring has two secondary amine groups. While the second nitrogen is less nucleophilic after the first alkylation due to steric hindrance and electronic effects, it can still react with the alkylating agent, especially under forcing conditions or with an excess of the electrophile. This leads to the formation of a quaternary ammonium salt, which can complicate purification.

Strategies to Promote Mono-alkylation:

Strategy	Rationale
Control Stoichiometry	Use a slight excess of the piperazine starting material relative to the alkylating agent. This statistically favors the reaction of the alkylating agent with an unreacted piperazine molecule.[9]
Slow Addition of Alkylating Agent	Adding the 1-bromo-3-chloropropane dropwise over a prolonged period maintains a low concentration of the electrophile in the reaction mixture, reducing the probability of a second alkylation event.[9]
Lower Reaction Temperature	Running the reaction at a lower temperature (e.g., 0-10 °C) can decrease the rate of the second, less favorable alkylation more significantly than the first, thus improving selectivity.[8][9]
Choice of Base	A milder base can be less likely to fully deprotonate the mono-alkylated piperazine, making it less nucleophilic and less prone to a second reaction.[9]

3. Reaction Stagnation or Incomplete Conversion

"The reaction starts well, but then seems to stall, leaving a significant amount of starting material. What could be causing this?"

Possible Causes & Solutions:

• Deactivation of Reactants: The alkylating agent, 1-bromo-3-chloropropane, can be susceptible to hydrolysis, especially in the presence of a strong aqueous base. This would consume the electrophile and prevent the reaction from going to completion.

  • Solution: Consider using a non-aqueous solvent system with an organic base like triethylamine or a solid inorganic base like potassium carbonate. If an aqueous system is necessary, ensure the reaction is not unnecessarily prolonged at elevated temperatures.

• Product Precipitation: In some solvent systems, the hydrochloride salt of the product may precipitate, effectively removing it from the reaction mixture and preventing further reaction of any remaining starting materials.

  • Solution: Ensure adequate solvent volume to maintain all species in solution. If precipitation is observed, a change in solvent or solvent mixture may be required.

4. Difficulties in Product Isolation and Purification

"My product is an oil that is difficult to crystallize, and column chromatography is not providing a clean separation. What are some effective purification strategies?"

Purification Protocol:

• Acid-Base Extraction: After the reaction, perform a standard work-up. The crude product, which is a free base, can be dissolved in an organic solvent like diethyl ether or dichloromethane and washed with water to remove inorganic salts.

• Conversion to the Hydrochloride Salt: The most common and effective method for purifying this compound is by converting the oily free base into its solid hydrochloride salt.[4]

  • Dissolve the crude oily residue in a suitable solvent such as acetone or isopropanol.

  • Slowly add a solution of hydrochloric acid (e.g., concentrated HCl or HCl in dioxane) until the solution is acidic.

  • The hydrochloride salt of the product will precipitate as a solid.

  • The solid can then be collected by filtration and washed with a cold solvent to remove soluble impurities.

• Recrystallization: The purity of the hydrochloride salt can be further enhanced by recrystallization from a suitable solvent, such as water or an alcohol/water mixture.[4]

Frequently Asked Questions (FAQs)

Q1: Can I use 1,3-dichloropropane instead of 1-bromo-3-chloropropane?

A1: While 1,3-dichloropropane can be used, 1-bromo-3-chloropropane is generally preferred because the carbon-bromine bond is more labile than the carbon-chlorine bond, making it a more reactive and efficient alkylating agent. This typically leads to shorter reaction times and higher yields.

Q2: How can I effectively monitor the progress of the reaction?

A2: Thin-layer chromatography (TLC) is a simple and effective method for monitoring the reaction.[7] Use a suitable mobile phase (e.g., a mixture of chloroform and methanol or ethyl acetate and hexanes) to achieve good separation between the starting material, product, and any significant byproducts. Staining with potassium permanganate or iodine can help visualize the spots. For more quantitative analysis, LC-MS is an excellent alternative.

Q3: What are the key safety precautions for this synthesis?

A3:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Work in a well-ventilated fume hood, as 1-bromo-3-chloropropane is volatile and harmful if inhaled.

• Handling of Reagents: 1-bromo-3-chloropropane is a lachrymator and is corrosive. Sodium hydroxide is also highly corrosive. Handle these reagents with care.

• Waste Disposal: Dispose of all chemical waste according to your institution's safety guidelines.

Q4: My final product is an oil even after attempting to form the hydrochloride salt. What should I do?

A4: If the hydrochloride salt does not precipitate, it may be due to the presence of impurities that are inhibiting crystallization. Try the following:

• Solvent Selection: Experiment with different solvents for the salt formation. Acetone, isopropanol, or diethyl ether are good starting points.

• Seeding: If you have a small amount of solid product from a previous batch, use it to seed the solution to induce crystallization.

• Trituration: Add a non-polar solvent like hexanes or pentane to the oily product and stir vigorously. This can sometimes induce solidification.

• Further Purification: If the above methods fail, it may be necessary to purify the free base by column chromatography before attempting the salt formation again.

Experimental Workflow & Visualization

Synthetic Pathway

The synthesis proceeds via a standard SN2 reaction where the secondary amine of the piperazine acts as a nucleophile, attacking the electrophilic carbon of 1-bromo-3-chloropropane.

Caption: General synthetic scheme for the N-alkylation of 1-(3-chlorophenyl)piperazine.

Troubleshooting Logic Flow

This diagram outlines a systematic approach to diagnosing and resolving common issues during the synthesis.

Caption: A flowchart for troubleshooting the synthesis of the target compound.

References

• PrepChem. Synthesis of 1-(3-chloropropyl)-4-(3-chlorophenyl)piperazine. Available from: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. SYNTHESIS AND PHARMACOLOGY OF NOVEL ANTIDEPRESSANT AGENTS WITH DOPAMINE AUTORECEPTOR AGONIST PROPERTIES. Available from: [Link]

• Google Patents. CN104402842A - Synthetic method of piperazidines drug intermediate.
• Google Patents. WO2016078107A1 - Method for synthesizing piperazine pharmaceutical intermediate.

• Technical Disclosure Commons. A process for the preparation of Trazodone and its hydrochloride. (2024-05-29). Available from: [Link]

• Technical Disclosure Commons. A process for the preparation of Trazodone and its hydrochloride. (2023-06-05). Available from: [Link]

• Google Patents. WO2019154770A1 - Continuous process for the preparation of trazodone.

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• 5. globalresearchonline.net [globalresearchonline.net]
• 6. CN104402842A - Synthetic method of piperazidines drug intermediate - Google Patents [patents.google.com]
• 7. 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 8. WO2016078107A1 - Method for synthesizing piperazine pharmaceutical intermediate - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing m-CPP Synthesis and Minimizing By-Product Formation

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for the synthesis of 1-(3-chlorophenyl)piperazine (m-CPP), a critical intermediate and metabolite in pharmaceutical development[1][2]. Achieving high purity is paramount, and the formation of by-products presents a significant challenge. This document offers troubleshooting solutions and answers to frequently asked questions to help you optimize your reaction conditions, enhance yield, and ensure the integrity of your final product.

Section 1: Troubleshooting Guide

This section addresses common issues encountered during m-CPP synthesis, focusing on the prevalent method of reacting m-chloroaniline with diethanolamine under acidic catalysis[3].

Issue 1: High Levels of a High Molecular Weight Impurity Detected by GC-MS or LC-MS

Question: My post-reaction analysis shows a significant peak with a mass corresponding to a disubstituted piperazine. How can I prevent the formation of this impurity?

Answer:

• Probable Cause: You are likely observing the formation of N,N'-bis(m-chlorophenyl)piperazine . This by-product arises when a molecule of m-CPP, or an intermediate, reacts with a second molecule of m-chloroaniline. This side reaction is primarily driven by three factors:

  • Incorrect Stoichiometry: An excess of m-chloroaniline relative to diethanolamine significantly increases the probability of the second substitution.

  • Excessive Temperature: High reaction temperatures can provide the necessary activation energy for this less favorable, sterically hindered secondary reaction to occur at an appreciable rate.

  • Prolonged Reaction Time: Allowing the reaction to proceed long after the diethanolamine has been consumed creates an environment where the product (m-CPP) can react further with any remaining m-chloroaniline.

• Recommended Actions:

  • Adjust Molar Ratios: Employ a slight molar excess of diethanolamine (e.g., 1.1 to 1.2 equivalents) relative to m-chloroaniline. This ensures that the aniline is the limiting reagent, minimizing its availability for a second substitution.

  • Implement Strict Temperature Control: Maintain the reaction temperature within the optimal range as determined by your process development. Avoid localized overheating by ensuring efficient stirring and controlled heating. A target temperature is often in the range of 150-200°C, but this must be carefully optimized[4].

  • Monitor Reaction Progress: Use in-process controls (e.g., TLC, GC, or HPLC) to track the consumption of m-chloroaniline. Quench the reaction as soon as the starting material is consumed to prevent over-reaction.

  • Controlled Addition: Consider the slow, dropwise addition of m-chloroaniline to the heated mixture of diethanolamine and catalyst. This maintains a low instantaneous concentration of the aniline, favoring the formation of the monosubstituted product.

Issue 2: Presence of Positional Isomers (o-CPP or p-CPP) in the Final Product

Question: My analysis, using a validated method like capillary electrophoresis, indicates the presence of o-chlorophenylpiperazine and/or p-chlorophenylpiperazine. My reaction conditions are optimized; what is the source of these impurities?

Answer:

• Probable Cause: The formation of positional isomers almost exclusively points to impurities within your starting materials. The commercial synthesis of m-chloroaniline can often produce a mixture of isomers (ortho, meta, and para)[5]. If your m-chloroaniline starting material is not of sufficient purity, these isomeric impurities will react alongside the meta-isomer to produce the corresponding piperazine derivatives.

• Recommended Actions:

  • Starting Material Qualification: Before beginning the synthesis, rigorously test the purity of your m-chloroaniline. Use a high-resolution analytical technique such as GC-MS or a specific capillary electrophoresis method to quantify isomeric purity[6].

  • Purify the Starting Material: If the m-chloroaniline contains unacceptable levels of other isomers, it must be purified. Techniques like fractional distillation or crystallization can be employed to isolate the desired meta-isomer[5].

  • Source High-Purity Reagents: Procure starting materials from reputable suppliers who provide a detailed Certificate of Analysis (CoA) specifying the purity and isomeric content.

Issue 3: Low Yield and Significant Unreacted Starting Materials

Question: The reaction has run for the prescribed time, but the yield is low, and I'm recovering a large amount of unreacted diethanolamine and m-chloroaniline. What could be the cause?

Answer:

• Probable Cause: Low conversion is typically due to suboptimal reaction conditions that fail to overcome the activation energy of the cyclization reaction. Key factors include:

  • Inefficient Catalysis: The acid catalyst (e.g., phosphoric acid, hydrochloric acid) is crucial for protonating the hydroxyl groups of diethanolamine, making them good leaving groups (water) for the intramolecular cyclization. Insufficient catalyst or an inappropriate choice of catalyst can stall the reaction.

  • Insufficient Temperature: The double N-alkylation and subsequent cyclization require significant thermal energy. If the temperature is too low, the reaction rate will be impractically slow.

  • Poor Mixing: In a heterogeneous or viscous reaction mixture, poor agitation can lead to localized concentration gradients and prevent the reactants from interacting effectively.

• Recommended Actions:

  • Catalyst Optimization: Ensure the catalyst is added in the correct amount. Phosphoric acid is a common choice. The catalyst's role is to facilitate the dehydration and cyclization steps[7][8]. Experiment with catalyst loading to find the optimal concentration for your specific setup.

  • Temperature Optimization: Gradually increase the reaction temperature in small increments across several trial runs. Monitor the reaction progress at each temperature to identify the point at which the reaction proceeds efficiently without significant by-product formation.

  • Ensure Efficient Agitation: Use an appropriate overhead stirrer or a sufficiently sized magnetic stir bar to ensure the reaction mixture is homogeneous and heat is distributed evenly.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism for m-CPP synthesis from m-chloroaniline and diethanolamine?

The reaction proceeds via a double N-alkylation followed by an acid-catalyzed intramolecular cyclization. The process can be visualized as follows:

Caption: Formation pathway of the primary disubstituted by-product.

Q3: How can I effectively monitor the reaction to prevent by-product formation?

Regularly sample the reaction mixture and analyze it using a suitable chromatographic method.

• Thin-Layer Chromatography (TLC): A quick and easy method for qualitative monitoring. A well-chosen solvent system will show the disappearance of the starting material spots and the appearance of the product spot.

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): These methods provide quantitative data. You can track the percentage of remaining starting materials and the formation of both the desired product and key by-products over time. This allows for precise determination of the reaction endpoint. Developing a robust analytical method is crucial for process control.[9][10]

Q4: What are the recommended purification techniques to remove key by-products?

• Distillation: If the boiling points of m-CPP and the by-products are sufficiently different, vacuum distillation can be an effective method for purification on a larger scale.

• Crystallization: This is a highly effective method for removing impurities. The crude product can be dissolved in a suitable solvent system and allowed to crystallize, leaving impurities behind in the mother liquor. Often, converting the m-CPP base to a salt (e.g., hydrochloride) can facilitate crystallization and improve purity.

• Column Chromatography: For small-scale synthesis or when high purity is essential, silica gel chromatography can separate m-CPP from closely related by-products.

Section 3: Recommended Protocol for High-Selectivity m-CPP Synthesis

This protocol is a representative example and must be adapted and optimized for your specific laboratory conditions and scale.

Objective: To synthesize m-CPP with high purity by minimizing the formation of N,N'-bis(m-chlorophenyl)piperazine.

Materials:

• m-Chloroaniline (≥99% purity, isomerically pure)

• Diethanolamine (≥99% purity)

• Phosphoric Acid (85%)

• Toluene

• Sodium Hydroxide Solution (50% w/w)

• Deionized Water

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Magnesium Sulfate

Procedure:

• Reactor Setup: Equip a round-bottom flask with a mechanical stirrer, a reflux condenser, a dropping funnel, and a temperature probe. Purge the system with an inert gas (Nitrogen or Argon).

• Charge Reagents: To the flask, add diethanolamine (1.1 eq) and phosphoric acid (0.3 eq). Begin stirring and heat the mixture to 160°C.

• Controlled Addition: Once the temperature is stable, add m-chloroaniline (1.0 eq) dropwise from the dropping funnel over a period of 1-2 hours. Maintain the internal temperature between 160-170°C.

• Reaction: After the addition is complete, continue heating and stirring the mixture at 170-180°C. Monitor the reaction progress by GC every hour. The reaction is typically complete in 4-6 hours when >98% of the m-chloroaniline has been consumed.

• Workup - Quench and Basify: Cool the reaction mixture to below 80°C. Slowly add toluene to dilute the mixture. Carefully add 50% sodium hydroxide solution until the aqueous layer is strongly basic (pH > 12). This neutralizes the acid and converts any m-CPP salts to the free base.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with toluene.

• Washing: Combine the organic layers and wash with deionized water, followed by a wash with brine to help break any emulsions.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude m-CPP product as an oil or solid.

• Purification: Purify the crude product by vacuum distillation or by crystallization from an appropriate solvent system (e.g., heptane/ethyl acetate) to achieve the desired purity.

Section 4: Summary of Key Parameters for By-Product Control

Parameter	Recommended for High Purity	Condition Leading to By-Products	Primary By-Product Affected
Molar Ratio	1.1 - 1.2 eq. Diethanolamine	>1.0 eq. m-Chloroaniline	N,N'-bis(m-chlorophenyl)piperazine
Temperature	160 - 180°C (Optimized)	> 200°C or uncontrolled exotherm	N,N'-bis(m-chlorophenyl)piperazine, Degradation
Reaction Time	Monitor until SM consumed (e.g., 4-6h)	Significantly longer than necessary	N,N'-bis(m-chlorophenyl)piperazine
Starting Material	Isomerically pure m-chloroaniline (>99%)	Contaminated with o- or p-isomers	o-CPP, p-CPP
Reagent Addition	Slow, controlled addition of m-chloroaniline	Rapid, bulk addition of reagents	N,N'-bis(m-chlorophenyl)piperazine

References

• Gaillard, Y., & Pépin, G. (2013). Separation and determination of chlorophenylpiperazine isomers in confiscated pills by capillary electrophoresis. Journal of Chromatography B, 927, 84-89. [Link]

• Ren, Y., et al. (2019). A novel analytical method of TFMPP and mCPP in fluids of drug addicts using LLE-GC/NPD. Technology and Health Care, 27(S1), 1-18. [Link]

• Ren, Y., et al. (2019). A novel analytical method of TFMPP and mCPP in fluids of drug addicts using LLE-GC/NPD. ResearchGate. [Link]

• Maurer, H. H., et al. (2003). Piperazine-derived designer drug 1-(3-chlorophenyl)piperazine (mCPP): GC-MS studies on its metabolism and its toxicological detection in rat urine. Journal of Analytical Toxicology, 27(8), 560-568. [Link]

• UNODC. (2013). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. United Nations Office on Drugs and Crime. [Link]

• Sergeev, D. S., et al. (2020). Methods for the catalytic synthesis of piperazine. Catalysis in Industry, 12(3), 219-231. [Link]

• van der Waal, J. C., et al. (2017). New Protocol for Piperazine Production Using Homogeneously Catalyzed Alcohol Amination of Diethanolamine by a Ru-PNP Pincer Complex and the Coupling Reagent Phosphorus Pentachloride for Cyclization of Aminoethyl ethanolamine. ResearchGate. [Link]

• U.S. Patent 2,894,035A. (1959). Preparation of m-chloroaniline.

• PubChem. (n.d.). 1-(3-Chlorophenyl)piperazine. National Center for Biotechnology Information. [Link]

• Wikipedia. (n.d.). meta-Chlorophenylpiperazine. Wikimedia Foundation. [Link]

• ClinPGx. (n.d.). m-chlorophenylpiperazine (m-CPP). ClinPGx. [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 10. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 1-(3-Chlorophenyl)piperazine Dihydrochloride

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the synthesis of 1-(3-Chlorophenyl)piperazine dihydrochloride (m-CPP HCl). This guide is designed for researchers, chemists, and drug development professionals to address common challenges and improve the yield and purity of this critical pharmaceutical intermediate.[1][2] As a key precursor in the synthesis of antidepressant drugs like Trazodone, optimizing its production is paramount.[3][4] This document moves beyond standard protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively.

Core Synthesis Pathway Overview

The most prevalent and industrially relevant synthesis of 1-(3-Chlorophenyl)piperazine involves a two-step process. It begins with the chlorination of diethanolamine to form a reactive intermediate, bis(2-chloroethyl)amine, followed by a cyclization reaction with 3-chloroaniline.[5] The resulting free base is then converted to its more stable dihydrochloride salt for purification and storage.[6][7]

Sources

• 1. 1-(3-Chlorophenyl) Piperizane Hydrochloride Manufacturer India : Ganesh Chemical [shreeganeshchemical.com]
• 2. piperazine Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 3. Microwave-Assisted Synthesis of Trazodone and Its Derivatives as New 5-HT1A Ligands: Binding and Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1-(3-Chlorophenyl)piperazine | C10H13ClN2 | CID 1355 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CN104402842A - Synthetic method of piperazidines drug intermediate - Google Patents [patents.google.com]
• 6. 1-(3-Chlorophenyl) Piperazine at Best Price - High Purity [nigamfinechem.co.in]
• 7. 1-(3-Chlorophenyl)piperazine Hydrochloride Solution - Certified Reference Material at Best Price [nacchemical.com]

Technical Support Center: Addressing Variability in Animal Response to m-CPP Administration

Welcome to the technical support center for researchers utilizing meta-chlorophenylpiperazine (m-CPP) in preclinical studies. This guide is designed to provide in-depth troubleshooting and frequently asked questions to help you navigate the inherent variability in animal responses to m-CPP administration. Our goal is to enhance the reproducibility and reliability of your experimental data by explaining the causal factors behind observed variations and offering evidence-based protocols.

Introduction: The Challenge of Variability with m-CPP

Meta-chlorophenylpiperazine (m-CPP) is a psychoactive compound widely used in neuroscience research to probe the function of the serotonin (5-HT) system.[1] It acts as a non-selective serotonin receptor agonist with varying affinities for different 5-HT receptor subtypes, and also interacts with the serotonin transporter (SERT).[2][3] This complex pharmacology, while useful for studying global serotonergic function, is a primary contributor to the variability seen in behavioral and physiological responses across and within animal studies.[1] This guide will dissect the key sources of this variability and provide actionable strategies to mitigate them.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions researchers have when working with m-CPP.

Q1: What is the primary mechanism of action for m-CPP?

A1: m-CPP is a phenylpiperazine derivative that primarily acts as a serotonin receptor agonist. It has a broad binding profile, with significant affinity for 5-HT1A, 5-HT1B, 5-HT1D, 5-HT2A, 5-HT2B, 5-HT2C, 5-HT3, and 5-HT7 receptors.[4][3] Its strongest effects are often attributed to its actions at the 5-HT2B and 5-HT2C receptors.[4][3] Additionally, m-CPP can inhibit serotonin reuptake by binding to the serotonin transporter (SERT), which can increase extracellular serotonin levels.[2]

Q2: Why do I see different behavioral effects in my animals compared to published studies, even when using the same dose?

A2: This is a common issue and can be attributed to a number of factors, including:

• Species and Strain Differences: Different species and even strains of the same species (e.g., Wistar vs. Sprague-Dawley rats) can exhibit different metabolic rates and receptor expression levels, leading to varied responses.[1]

• Supplier Variation: Animals from different suppliers may have genetic and epigenetic differences that influence their response to pharmacological agents.

• Environmental Factors: Housing conditions, diet, and light-dark cycles can all impact the baseline neurochemistry of the animals, thus altering their response to m-CPP.

• Handling Stress: The stress of handling and injection can significantly confound behavioral results.[5][6][7]

Q3: Can m-CPP administration lead to adverse effects in my animals?

A3: Yes, high doses of m-CPP can induce a state of excessive serotonergic activity known as serotonin syndrome.[8][9][10] Clinical signs in animals can include tremors, rigidity, hyperthermia, agitation, and in severe cases, seizures.[8][11][12] It is crucial to carefully select doses and monitor animals for any signs of distress.

Q4: What is a typical dose range for m-CPP in rodents?

A4: The dose of m-CPP can vary widely depending on the research question and the specific behavioral or physiological endpoint being measured. A systematic review of rodent studies investigating OCD-like behaviors found that the most frequent dose was 1.0 mg/kg administered acutely via intraperitoneal injection.[1] However, doses in the literature range from as low as 0.1 mg/kg to as high as 10 mg/kg or more for specific applications.[13][14] It is always recommended to conduct a dose-response study to determine the optimal dose for your specific experimental paradigm.

Troubleshooting Guides

This section provides detailed troubleshooting for common problems encountered during m-CPP experiments.

Issue 1: High Variability in Behavioral Readouts (e.g., Locomotor Activity, Anxiety-Like Behavior)

Potential Causes and Solutions:

• Complex Pharmacodynamics of m-CPP: The broad receptor profile of m-CPP means it can simultaneously activate multiple signaling pathways, some of which may have opposing effects on behavior. For example, while 5-HT2C receptor activation is often associated with anxiety-like effects and hypoactivity, actions at other 5-HT receptors can modulate these responses.[4][3][15]

  • Solution: Consider co-administration with selective antagonists for specific 5-HT receptors to isolate the contribution of a particular receptor subtype to the observed behavior. This can help to dissect the complex pharmacology of m-CPP and reduce variability.

• Inconsistent Drug Administration: The method of administration can significantly impact the pharmacokinetics of m-CPP. Intraperitoneal (IP) injections, while common, can result in variable absorption rates.

  • Solution: Ensure consistent injection technique. For long-term studies, consider using osmotic minipumps for continuous infusion, which can provide more stable plasma concentrations of the drug.[16]

• Handling-Induced Stress: As mentioned in the FAQs, stress from handling can significantly alter an animal's behavioral response.[5][7][17] Stressed animals may exhibit increased anxiety-like behaviors or altered locomotor activity, which can mask or exaggerate the effects of m-CPP.

  • Solution: Implement a consistent and low-stress handling protocol. Acclimatize animals to the handling and injection procedures for several days before the start of the experiment. Techniques like tunnel handling for mice are preferable to tail handling.[5][7]

Experimental Protocol: Acclimatization to Handling and Injection

• Habituation to Experimenter: For at least 5 days prior to the experiment, the experimenter should handle each animal for 1-2 minutes daily.

• Mock Injections: For 3 days leading up to the experiment, perform mock injections with a saline vehicle. This helps to dissociate the stress of the injection procedure from the pharmacological effects of m-CPP.

• Consistent Timing: All handling and injections should occur at the same time each day to minimize circadian rhythm effects.

Issue 2: Inconsistent Pharmacokinetic Profiles

Potential Causes and Solutions:

• Metabolic Differences: The primary route of metabolism for m-CPP is through the cytochrome P450 enzyme CYP2D6.[4] The expression and activity of this enzyme can vary significantly between species and even between individuals of the same strain.[18][19]

  • Solution: When comparing results across studies, be mindful of the species and strain used. If significant pharmacokinetic variability is suspected, it may be necessary to perform pilot pharmacokinetic studies to characterize the half-life and clearance of m-CPP in your specific animal model.

• Influence of the Gut Microbiome: The gut microbiota can significantly impact drug metabolism.[20][21][22] Variations in the composition of the gut microbiome between animals can lead to differences in how m-CPP is metabolized and absorbed.[23][24]

  • Solution: To minimize variability arising from the gut microbiome, source animals from a single, reputable vendor and maintain a consistent diet and housing environment. For studies where this is a critical variable, consider co-housing animals to normalize their gut microbiota.

Diagram: Factors Influencing m-CPP Response Variability

Caption: A self-validating workflow for m-CPP experiments.

• Power Analysis: Before starting your experiment, conduct a power analysis to determine the appropriate sample size. This will help to ensure that your study is adequately powered to detect a true effect and will prevent the use of an excessive number of animals. [25][26]* Randomization and Blinding: Animals should be randomly assigned to treatment groups. The experimenter conducting the behavioral assessments and data analysis should be blinded to the treatment conditions to minimize bias. [27]* Positive and Negative Controls: Include appropriate control groups in your experimental design. A vehicle-treated group is essential. A positive control (a compound with a known effect in your behavioral paradigm) can help to validate your experimental setup. [27] By implementing these strategies, you can increase the rigor and reproducibility of your research involving m-CPP. This guide is intended to be a living document; as new research emerges, we will continue to update our recommendations.

References

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• The Impact of the Gut Microbiota on Drug Metabolism and Clinical Outcome. (2016). PMC.
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• The influence of gut microbiota on drug metabolism and toxicity. (2017). PMC - NIH.
• Our Gut Microbes May Chemically Transform Medication Impacting Drug Safety and Efficacy. (2020). Technology Networks.
• The serotonin agonist m-chlorophenylpiperazine (mCPP) binds to serotonin transporter sites in human brain. (1995). PubMed.
• How Animal Model Handling Affects Your Research. (2025). Taconic Biosciences.
• Meta-Chlorophenylpiperazine-Induced Behavioral Changes in Obsessive-Compulsive Disorder Research: A Systematic Review of Rodent Studies. (2022). PubMed.
• meta-Chlorophenylpiperazine. (n.d.). Wikipedia.
• MCPP. (2023). PsychonautWiki.
• [Metachlorophenylpiperazine (mCPP): a new designer drug]. (n.d.). PubMed.
• m-Chlorophenylpiperazine (mCPP) is an antagonist at the cloned human 5-HT2B receptor. (1996). Neuroreport.
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• The impact of handling technique and handling frequency on laboratory mouse welfare is sex-specific. (2020). PubMed Central.
• Impact of Refinements to Handling and Restraint Methods in Mice. (n.d.). MDPI.
• Summary of published findings on animals' response to handling (cont.). (n.d.).
• Oral administration of the 5-HT2Creceptor agonist, mCPP, reduces body weight gain in rats over 28 days as a result of maintained hypophagia. (2003). PubMed.
• Behavioral assessments for pre-clinical pharmacovigilance. (n.d.). Frontiers.
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• Long-term administration of m-chlorophenylpiperazine (mCPP) to rats induces changes in serotonin receptor binding, dopamine levels and locomotor activity without altering prolactin and corticosterone secretion. (1992). PubMed.
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• Statistical Considerations for Preclinical Studies. (2025).
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• Comparative effects of continuous infusion of mCPP, Ro 60-0175 and d-fenfluramine on food intake, water intake, body weight and locomotor activity in r
• A discriminative stimulus produced by 1-(3-chlorophenyl)-piperazine (mCPP) as a putative animal model of anxiety. (n.d.). PubMed.
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• D
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Technical Support Center: Electrochemical Analysis of meta-Chlorophenylpiperazine (m-CPP)

An Application Scientist's Guide to Minimizing Interference in the Electrochemical Detection of m-CPP

Welcome to the technical support resource for researchers, scientists, and drug development professionals engaged in the electrochemical detection of meta-chlorophenylpiperazine (m-CPP). As a psychoactive substance of the phenylpiperazine class, m-CPP is often found in complex matrices, from seized illicit tablets to biological fluids, presenting significant analytical challenges.[1][2] Interference from structurally similar compounds, excipients, or endogenous molecules is a primary obstacle to achieving accurate, reproducible, and sensitive detection.

This guide is structured to provide both immediate troubleshooting solutions for ongoing experiments and foundational knowledge to prevent interference in future assays. As Senior Application Scientists, we emphasize understanding the root cause of analytical problems to develop robust and reliable methods.

Troubleshooting Guide: Resolving Active Interference Issues

This section addresses specific problems you may be encountering during your voltammetric analysis of m-CPP.

Question: My cyclic voltammogram (CV) shows a distorted, drifting, or unstable baseline. What's wrong?

An unstable baseline is typically a foundational issue with the electrochemical cell setup, not necessarily chemical interference. Before investigating specific interferents, you must ensure your system is stable.[3]

Causality: A stable baseline requires a consistent electrochemical interface and a reliable reference potential. Drifting often points to three culprits:

• Working Electrode Contamination: The electrode surface is fouled from previous experiments or improper storage.[4]

• Reference Electrode Malfunction: The reference electrode's filling solution is contaminated or depleted, or the junction is clogged, leading to a fluctuating potential.[5][6]

• Contaminated Supporting Electrolyte: The buffer or electrolyte solution contains electroactive impurities.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for an unstable baseline.

Question: I'm seeing overlapping peaks. How can I resolve the m-CPP signal from an unknown interferent?

Peak overlap occurs when m-CPP and another compound have similar oxidation potentials under the experimental conditions.[7][8] This is common in seized drug samples containing adulterants like benzocaine (BEN) or procaine (PRO).[7]

Causality: The oxidation potential of a molecule is an intrinsic property but can be influenced by its chemical environment. By systematically altering this environment, you can induce a shift in the oxidation potential of either m-CPP or the interferent, thereby resolving the signals.

Mitigation Strategies:

• pH Optimization: The electro-oxidation of piperazine derivatives is often a pH-dependent process involving both protons and electrons.[9][10] By changing the pH of the supporting electrolyte, you can shift the peak potential (Ep) of m-CPP. Interferents may exhibit a different or negligible pH-dependent shift, allowing for separation. For instance, one study identified an optimal pH of 10 for m-CPP detection using a boron-doped diamond electrode.[7]

• Surfactant-Mediated Measurement: Introducing a surfactant, such as sodium dodecyl sulfate (SDS), into the electrolyte can resolve overlapping peaks.[7] The hydrophobic and hydrophilic interactions between the surfactant micelles, the electrode surface, and the analyte molecules can differentially affect their access to the electrode surface or alter their local chemical environment, leading to shifts in peak potentials. A study successfully used 550.0 μmol L⁻¹ SDS to separate the signals of m-CPP from benzocaine and procaine.[7]

• Advanced Waveform Analysis: Techniques like derivative or square-wave voltammetry (SWV) can offer better resolution than standard cyclic voltammetry by minimizing background charging currents.[11][12]

Table 1: Common Adulterants and Interferents in m-CPP Analysis

Interferent	Typical Matrix	Approximate Oxidation Potential	Recommended Mitigation Strategy
Benzocaine (BEN)	Seized Drug Samples	Overlaps with m-CPP (~+1.1 V)	Surfactant Addition (SDS)[7]
Procaine (PRO)	Seized Drug Samples	Overlaps with m-CPP (~+1.1 V)	Surfactant Addition (SDS)[7]
MDMA	Seized Drug Samples	Overlaps with m-CPP	Electrode Modification, pH Optimization[7]
Ascorbic Acid (AA)	Biological Fluids	~+0.3 V to +0.5 V	Electrode modification (e.g., polymer films)[13]
Uric Acid (UA)	Biological Fluids	~+0.4 V to +0.6 V	Electrode modification, pH optimization[14]
Dopamine (DA)	Biological Fluids	~+0.2 V	Chronic m-CPP administration can alter DA levels.[15] Selective electrode coatings are essential.

Frequently Asked Questions (FAQs): Proactive Interference Prevention

This section provides guidance on designing robust experiments to avoid interference from the outset.

Q1: How can I fundamentally improve my sensor's selectivity for m-CPP?

Improving selectivity requires modifying the working electrode surface to create an interface that preferentially interacts with m-CPP or repels interfering species.[4][16]

Causality: A bare electrode surface is often non-selective. By introducing recognition elements or physical barriers, you can control which molecules undergo electron transfer.

Key Electrode Modification Strategies:

• Nanomaterials: Incorporating nanomaterials like nickel oxide (NiO) nanoparticles, graphene, or carbon nanotubes can enhance sensitivity and selectivity.[17][18] NiO nanoparticles, for example, have shown an electrocatalytic effect towards the piperazine moiety, lowering its oxidation potential and moving its signal away from potential interferences.[10][19]

• Molecularly Imprinted Polymers (MIPs): MIPs are "plastic antibodies" created by polymerizing functional monomers around a template molecule (m-CPP).[20] After removing the template, the polymer is left with recognition cavities that are sterically and chemically specific to m-CPP, dramatically enhancing selectivity.[21][22]

• Charge-Selective Films: Applying a polymer film with a specific charge, such as overoxidized polypyrrole or Nafion, can repel interferents of a similar charge.[23] For example, a negatively charged film can help block the signal from negatively charged species like ascorbic acid at neutral pH.

Caption: Conceptual diagram of a modified electrode enhancing selectivity.

Q2: What is the best way to prepare biological samples like urine or plasma for analysis?

Direct analysis of biological fluids is rarely feasible due to the high concentration of proteins, salts, and endogenous molecules that cause severe electrode fouling and matrix effects.[24] A robust sample preparation protocol is critical.[25]

Causality: The goal of sample preparation is to isolate the analyte of interest (m-CPP) from the complex sample matrix, thereby concentrating the analyte and removing potential interferents.[26][27]

Recommended Techniques:

• Solid-Phase Extraction (SPE): This is a highly effective technique for both cleanup and concentration.[26] A sample is passed through a solid sorbent cartridge that retains m-CPP based on properties like hydrophobicity or ion exchange. Interferents are washed away, and the purified m-CPP is then eluted with a small volume of solvent.

• Supported Liquid Extraction (SLE): SLE is a modern alternative to traditional liquid-liquid extraction. The aqueous sample is absorbed onto an inert solid support, and an immiscible organic solvent is passed through to selectively extract the analyte.[26]

• Protein Precipitation (PP): For samples like plasma or serum, adding a solvent like acetonitrile or methanol will denature and precipitate proteins, which can then be removed by centrifugation. This is a simpler but less selective cleanup method.[24]

Experimental Protocols

Protocol 1: General Purpose Working Electrode Cleaning & Polishing (Glassy Carbon Electrode - GCE)

Objective: To restore a clean, electrochemically active surface, ensuring a stable baseline and reproducible results.

Materials:

• Polishing cloths (e.g., nylon, silk)

• Alumina slurry (e.g., 0.3 µm and 0.05 µm particle sizes)

• High-purity deionized (DI) water

• Ethanol or isopropanol

• Ultrasonic bath

Procedure:

• Mechanical Polishing (Coarse): a. Place a 0.3 µm alumina polishing cloth on a flat surface. b. Apply a small amount of 0.3 µm alumina slurry to the cloth. c. Hold the GCE perpendicular to the cloth and polish in a figure-eight motion for 2-3 minutes. Apply gentle, consistent pressure.

• Rinse: Thoroughly rinse the electrode tip with DI water to remove all alumina particles.

• Mechanical Polishing (Fine): a. Repeat the polishing step on a separate 0.05 µm alumina polishing cloth for 3-5 minutes.

• Sonication & Rinsing: a. Rinse the electrode tip thoroughly with DI water. b. Place the electrode tip in a beaker of DI water and sonicate for 2-3 minutes to dislodge any embedded polishing particles. c. Repeat the sonication step in a beaker of ethanol or isopropanol for 2-3 minutes. d. Finally, rinse thoroughly with DI water and allow to air dry.

• Electrochemical Activation (Optional but Recommended): a. Place the cleaned electrode in the supporting electrolyte to be used for the experiment. b. Run several CV cycles over a wide potential window (e.g., -1.0 V to +1.0 V) until a stable, low-background voltammogram is achieved. This step electrochemically cleans the surface.[28]

Protocol 2: Generic Solid-Phase Extraction (SPE) for m-CPP from Urine

Objective: To extract and concentrate m-CPP from a urine matrix, removing salts and polar interferents.

Materials:

• Mixed-mode cation exchange SPE cartridge (e.g., C8/SCX)

• Urine sample, pH adjusted to ~6.0

• Methanol (MeOH)

• DI Water

• Elution solvent: 5% ammonium hydroxide in methanol

• SPE vacuum manifold

Procedure:

• Cartridge Conditioning: a. Pass 3 mL of MeOH through the SPE cartridge. b. Pass 3 mL of DI water through the cartridge. Do not let the sorbent bed go dry.

• Sample Loading: a. Load 1-2 mL of the pH-adjusted urine sample onto the cartridge. b. Apply a slow, steady vacuum to pass the sample through the sorbent at a rate of ~1 drop per second.

• Washing (Removing Interferents): a. Pass 3 mL of DI water through the cartridge to wash away salts. b. Pass 3 mL of MeOH through the cartridge to wash away non-polar interferents. c. Dry the cartridge under full vacuum for 5 minutes.

• Elution (Collecting m-CPP): a. Place a clean collection tube under the cartridge. b. Add 2 mL of the elution solvent (5% ammonium hydroxide in methanol) to the cartridge. c. Apply a slow vacuum to elute the m-CPP from the sorbent into the collection tube.

• Evaporation & Reconstitution: a. Evaporate the elution solvent to dryness under a gentle stream of nitrogen. b. Reconstitute the dried extract in a known, small volume of the electrochemical supporting electrolyte for analysis.

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• 10. pubs.acs.org [pubs.acs.org]
• 11. Strategies for Assessing the Limit of Detection in Voltammetric Methods: Comparison and Evaluation of Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Perspective—Advances in Voltammetric Methods for the Measurement of Biomolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 13. NanoMIP-based approach for the suppression of interference signals in electrochemical sensors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]
• 15. Long-term administration of m-chlorophenylpiperazine (mCPP) to rats induces changes in serotonin receptor binding, dopamine levels and locomotor activity without altering prolactin and corticosterone secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Electrode Surface Modification To Reduce Sensor Drift [eureka.patsnap.com]
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• 21. Enhancement of Electrochemical Detection of Gluten with Surface Modification Based on Molecularly Imprinted Polymers Combined with Superparamagnetic Iron Oxide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
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• 28. mdpi.com [mdpi.com]

Technical Support Center: Best Practices for Handling and Storing Hygroscopic 1-(3-Chlorophenyl)piperazine Dihydrochloride (mCPP)

Welcome to the technical support guide for 1-(3-Chlorophenyl)piperazine dihydrochloride (mCPP). This document provides researchers, scientists, and drug development professionals with essential information, troubleshooting guides, and frequently asked questions (FAQs) for the effective handling and storage of this hygroscopic compound. Adherence to these best practices is critical for ensuring experimental reproducibility, maintaining compound integrity, and ensuring laboratory safety.

I. Understanding the Challenges: The Hygroscopic Nature of mCPP

1-(3-Chlorophenyl)piperazine dihydrochloride is known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][2] This property can lead to a variety of experimental challenges, including:

• Inaccurate Weighing: Absorption of water can lead to significant errors in mass measurements, resulting in the preparation of solutions with incorrect concentrations.

• Physical Changes: The compound may clump, cake, or even deliquesce (dissolve in the absorbed water), making it difficult to handle and dispense.[1][3]

• Chemical Degradation: The presence of water can potentially lead to hydrolysis or other degradation pathways, compromising the purity and stability of the compound.

• Altered Solubility: Changes in the physical state of the compound due to moisture absorption can affect its dissolution rate and solubility characteristics.

This guide will provide you with the necessary protocols and knowledge to mitigate these challenges and ensure the successful use of mCPP in your research.

II. Troubleshooting Guide: Common Problems and Solutions

This section addresses specific issues that may arise during the handling and use of m-CPP.

Problem 1: The mCPP powder appears clumped or "wet" upon opening the container.

• Possible Cause: This is a clear indication of moisture absorption due to improper storage or exposure to ambient humidity.[3][4]

• Recommended Solution:

  • Immediate Action: If clumping is minor, you may gently break up the clumps with a clean, dry spatula before weighing.[1] However, be aware that the material has already been compromised by water absorption, which will affect the accuracy of your weighing.

  • For Critical Applications: For experiments where precise concentration is crucial, it is strongly recommended to use a fresh, unopened container of mCPP. If this is not possible, the material can be dried in a vacuum oven at a low temperature or in a desiccator over a strong desiccant like phosphorus pentoxide. It is crucial to verify the drying temperature to avoid thermal degradation of the compound.

  • Preventative Measures: Always store mCPP in a tightly sealed container, preferably in a desiccator or a dry box.[5]

Problem 2: Inconsistent results are observed in experiments using different batches or aliquots of mCPP.

• Possible Cause: This variability can often be traced back to inconsistent handling and storage practices, leading to varying degrees of hydration between different aliquots of the compound. The hygroscopic nature of mCPP means that even brief exposure to air can alter its properties.[1]

• Recommended Solution:

  • Standardize Your Workflow: Implement a strict and consistent protocol for handling mCPP across all experiments. This includes minimizing the time the container is open and always handling it in a controlled, low-humidity environment.

  • Weighing in a Controlled Environment: Whenever possible, weigh mCPP in a glove box with a controlled inert atmosphere (e.g., nitrogen or argon).[6][7] If a glove box is not available, work quickly and in an area with low humidity.

  • Aliquotting: For frequent use, consider pre-aliquoting the mCPP into smaller, single-use vials under an inert atmosphere. This minimizes the repeated exposure of the main stock to ambient air.

Problem 3: Difficulty in accurately weighing a small amount of mCPP.

• Possible Cause: The tendency of the compound to quickly absorb moisture can cause the reading on the analytical balance to drift, making it challenging to obtain a stable and accurate measurement.[6]

• Recommended Solution:

  • Use of a Glove Box: As mentioned previously, a glove box provides the most stable environment for weighing hygroscopic compounds.[6][7]

  • Rapid Weighing Technique: If a glove box is unavailable, have all necessary equipment ready to minimize the weighing time. Tare the weighing vessel, add the compound quickly, and record the weight as soon as the reading stabilizes.

  • Weighing by Difference: A more accurate method is to weigh a sealed vial containing the mCPP, transfer the desired amount to your reaction vessel, and then re-weigh the original vial. The difference in weight will give you the exact amount of compound transferred.

  • Solution-Based Dosing: For very small quantities, consider preparing a concentrated stock solution in a suitable anhydrous solvent and then dispensing the required volume.[6] This is often more accurate than weighing milligram or sub-milligram quantities of a hygroscopic solid.

III. Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 1-(3-Chlorophenyl)piperazine dihydrochloride?

A1: To maintain its integrity, mCPP should be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[8] For long-term storage, keeping it in a desiccator with a suitable desiccant (e.g., silica gel, calcium chloride) is highly recommended.[5] Some suppliers recommend refrigeration.[2] Always refer to the manufacturer's specific storage recommendations on the product label or Safety Data Sheet (SDS).

Q2: How should I properly open and close a container of mCPP to minimize moisture exposure?

A2: Before opening, allow the container to equilibrate to room temperature, especially if it has been refrigerated, to prevent condensation from forming on the cold powder.[9] Open the container for the shortest time possible in a low-humidity environment. After dispensing the required amount, securely reseal the container immediately.[1][9] For screw-cap containers, ensure the threads are clean and the cap is tightened firmly. Using paraffin film to seal the cap can provide an extra barrier against moisture ingress.

Q3: What personal protective equipment (PPE) should be worn when handling mCPP?

A3: As a standard laboratory practice, appropriate PPE should always be worn. This includes safety glasses or goggles, a lab coat, and chemical-resistant gloves.[10] Given that mCPP can cause skin and eye irritation, direct contact should be avoided.[11][12] If there is a risk of generating dust, a dust mask or respirator may be necessary.[13] Always work in a well-ventilated area or under a chemical fume hood.[13]

Q4: What are the known solubilities of mCPP?

A4: 1-(3-Chlorophenyl)piperazine dihydrochloride is soluble in water, methanol, and ethanol.[8][14] It is also soluble in DMSO and PBS (pH 7.2) at a concentration of 10 mg/mL.[2] When preparing solutions, it is advisable to use anhydrous solvents to prevent introducing water into your experiment.

Q5: Is mCPP stable in solution?

A5: While mCPP is generally stable, the long-term stability of its solutions can depend on the solvent, pH, and storage conditions. It is recommended to prepare fresh solutions for each experiment. If storage is necessary, solutions should be stored in tightly sealed containers, protected from light, and refrigerated at low temperatures. For aqueous solutions, consider sterile filtering and storing at -20°C for longer-term storage.

IV. Experimental Protocols

Protocol 1: Weighing 1-(3-Chlorophenyl)piperazine Dihydrochloride

Objective: To accurately weigh a specific amount of mCPP while minimizing moisture absorption.

Materials:

• 1-(3-Chlorophenyl)piperazine dihydrochloride

• Analytical balance

• Weighing paper or a small glass vial

• Spatula

• Gloves

• Safety glasses

Procedure:

• Preparation: Ensure the analytical balance is calibrated and located in a draft-free area.[15] If the mCPP container is refrigerated, allow it to warm to room temperature before opening.

• Taring the Vessel: Place a clean, dry weighing vessel (e.g., weighing paper or a small vial) on the balance pan and tare the balance to zero.

• Dispensing the Compound:

  • Method A (Direct Weighing): Quickly and carefully add the mCPP to the weighing vessel until the desired weight is reached. Minimize the time the stock container is open.

  • Method B (Weighing by Difference): Weigh a sealed vial containing mCPP and record the mass. Transfer an approximate amount of the compound to your reaction vessel. Re-weigh the original vial and record the new mass. The difference between the initial and final mass is the exact amount of mCPP transferred.

• Recording the Weight: Record the final, stable weight from the balance.

• Cleanup: Immediately clean any spills on the balance or surrounding area. Tightly seal the mCPP container and return it to the appropriate storage location.

Protocol 2: Preparation of a Stock Solution

Objective: To prepare a stock solution of mCPP at a desired concentration.

Materials:

• Weighed 1-(3-Chlorophenyl)piperazine dihydrochloride

• Anhydrous solvent (e.g., DMSO, ethanol, or water)

• Volumetric flask

• Pipettes

• Magnetic stirrer and stir bar (optional)

• Vortex mixer

Procedure:

• Solvent Preparation: Ensure the chosen solvent is of high purity and anhydrous, if required for the experiment.

• Dissolving the Compound: Carefully transfer the weighed mCPP to the volumetric flask. Add a portion of the solvent (approximately half of the final volume) to the flask.

• Ensuring Complete Dissolution: Gently swirl the flask or use a vortex mixer or magnetic stirrer to ensure the compound is fully dissolved.

• Bringing to Final Volume: Once the mCPP is completely dissolved, add the solvent to the calibration mark on the volumetric flask.

• Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: If not for immediate use, transfer the solution to a tightly sealed container and store under the appropriate conditions (e.g., refrigerated and protected from light).

V. Data and Diagrams

Table 1: Key Properties of 1-(3-Chlorophenyl)piperazine Dihydrochloride

Property	Value	Reference
Molecular Formula	C₁₀H₁₅Cl₃N₂	[16]
Molecular Weight	269.6 g/mol	[16]
Appearance	White to off-white crystalline powder	[8][17]
Melting Point	212-214 °C	[2]
Solubility	Soluble in water, ethanol, methanol	[8][14]
Storage Temperature	Refrigerator	[2]
Hygroscopicity	Hygroscopic	[2]

Diagrams

Caption: Workflow of improper handling of mCPP.

Caption: Best practices for mCPP storage and handling.

VI. References

• TutorChase. How do you handle hygroscopic solutes in the lab? [Link]

• University of Rochester, Department of Chemistry. Tips & Tricks: Weighing. [Link]

• PubMed. Degradation of the (R)- and (S)-enantiomers of the herbicides MCPP and dichlorprop in a continuous field-injection experiment. [Link]

• Chembase.cn. 1-(3-Chlorophenyl)piperazine dihydrochloride (cas 51639-49-7) SDS/MSDS download. [Link]

• Interactive Learning Paradigms, Incorporated. The MSDS HyperGlossary: Hygroscopic. [Link]

• Capot Chemical. MSDS of 1-(3-Chlorophenyl)piperazine dihydrochloride. [Link]

• Industrial Chemicals. 1-(3-Chlorophenyl)piperazine hydrochloride. [Link]

• Labcompare. The Do's and Don'ts of Laboratory Balances. [Link]

• HepatoChem. How do you handle hygroscopic salts? [Link]

• Pipzine Chemicals. 1-(3-Chlorophenyl)piperazine Hydrochloride. [Link]

• Ibis Scientific, LLC. The Role of Desiccants in Protecting Hygroscopic Chemicals. [Link]

• Chromatography Forum. How to weigh a higroscopic substance. [Link]

• ResearchGate. mCPP-induced behavioral changes in OCD research: a systematic review of rodent studies. [Link]

• ResearchGate. Microbiological Degradation of the Phenoxy Herbicide MCPP [2-(2-Methyl-4-Chlorophenoxy) Propionic Acid]. [Link]

• TradeIndia. 1-(3- Chlorophenyl) Piperazine Hydrochloride Manufacturer in Padra, Gujarat. [Link]

• Bitesize Bio. Common Sins When Weighing Out Chemicals. [Link]

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• 8. Buy 1-(3-Chlorophenyl)piperazine Hydrochloride, Affordable Price, High Purity 98%, Pharmaceutical Grade [forecastchemicals.com]
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• 14. 1-(3-Chlorophenyl)piperazine Hydrochloride | Structure, Uses, Safety, Supplier China [pipzine-chem.com]
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• 16. Page loading... [guidechem.com]
• 17. 1-(3- Chlorophenyl) Piperazine Hydrochloride Manufacturer in Padra, Gujarat [kaivalchem.com]

Technical Support Center: Ensuring Reproducibility in Experiments Using 1-(3-Chlorophenyl)piperazine dihydrochloride (m-CPP)

Welcome to the technical support center for 1-(3-Chlorophenyl)piperazine dihydrochloride (m-CPP). This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with m-CPP and to ensure the reproducibility of your experimental results. Inconsistent data can be a significant roadblock in research, and this guide provides in-depth troubleshooting advice and frequently asked questions to address common challenges.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the handling, storage, and properties of m-CPP.

Q1: What is 1-(3-Chlorophenyl)piperazine dihydrochloride (m-CPP) and what are its common applications?

1-(3-Chlorophenyl)piperazine dihydrochloride, often abbreviated as m-CPP, is a derivative of piperazine. It is known to be a metabolite of the antidepressant drug trazodone.[1][2] In the research field, it is primarily used as a pharmacological tool to study the serotonin system, as it has an affinity for various serotonin receptor subtypes.

Q2: What are the key physical and chemical properties of m-CPP?

Understanding the basic properties of m-CPP is the first step in ensuring consistent experimental outcomes.

Property	Value	Source
Molecular Formula	C₁₀H₁₄Cl₂N₂	[2]
Molecular Weight	233.13 g/mol	[2]
Appearance	White to off-white crystalline powder	[3]
Melting Point	210-214 °C (decomposes)	[2]
Purity	Typically ≥98%	[1]

Q3: How should I properly store m-CPP powder and its solutions to ensure stability?

Proper storage is critical to prevent degradation of the compound.

• Powder: Store the solid powder at -20°C for long-term stability (≥4 years).[4] It should be kept in a tightly sealed container to protect it from moisture and light.

• Solutions: For solutions in organic solvents like DMSO, it is recommended to prepare fresh or store aliquots at -80°C for up to six months.[5] Aqueous solutions should be used fresh, and it is not recommended to store them for more than a day.[4] Avoid repeated freeze-thaw cycles.[5]

Q4: What are the general safety precautions for handling m-CPP?

m-CPP is a bioactive compound and should be handled with care.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, safety glasses, and a lab coat.

• Handling: Avoid inhalation of the powder by working in a well-ventilated area or a fume hood. Prevent contact with skin and eyes.[6]

• Disposal: Dispose of the compound and its containers in accordance with local regulations for hazardous waste.

Section 2: Troubleshooting Guide for Inconsistent Experimental Results

This section provides a structured approach to diagnosing and resolving common issues encountered during experiments with m-CPP.

Issue 1: High Variability Between Replicates in Cell-Based Assays

Symptoms: You observe significant differences in the readouts of replicate wells that have been treated with the same concentration of m-CPP.

Potential Causes & Solutions:

• Uneven Cell Seeding: Inconsistent cell numbers per well is a common source of variability.

  • Solution: Ensure your cell suspension is homogenous by gently swirling the flask before and during plating. Use calibrated pipettes and a consistent pipetting technique.

• "Edge Effect": Wells on the perimeter of a microplate are prone to evaporation, which can concentrate the media and your compound.

  • Solution: Avoid using the outer wells for experimental samples. Instead, fill them with sterile media or phosphate-buffered saline (PBS) to create a humidity barrier.

• Compound Precipitation: m-CPP, especially at higher concentrations, may precipitate out of the solution in your culture medium.

  • Solution: Visually inspect your wells under a microscope after adding the compound. If you see precipitates, you may need to lower the final concentration or use a different solvent system for your stock solution, ensuring the final solvent concentration in the media is low (typically <0.5% for DMSO) and non-toxic to your cells.[5]

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting inconsistent results in your experiments with m-CPP.

Sources

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• 2. 1-(3-Chlorophenyl)piperazine Hydrochloride Solution - Certified Reference Material at Best Price [nacchemical.com]
• 3. 1-(3-Chlorophenyl) Piperazine at Best Price - High Purity [nigamfinechem.co.in]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Effects of m-CPP and TFMPP on Locomotor Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of the effects of meta-chlorophenylpiperazine (m-CPP) and 3-(Trifluoromethyl)phenylpiperazine (TFMPP) on locomotor activity. Drawing upon experimental data, this document will explore the pharmacological mechanisms underpinning their actions and provide a detailed protocol for reproducible in-vivo assessment.

Introduction: Unraveling Serotonergic Modulation of Locomotion

The serotonergic system, a key neuromodulatory network, plays a critical role in regulating a wide array of physiological and behavioral processes, including motor control.[1][2] Both m-CPP and TFMPP are piperazine derivatives that act as non-selective serotonin receptor agonists, making them valuable tools for probing the complexities of serotonergic signaling.[3][4] Understanding their distinct and overlapping effects on locomotor activity provides crucial insights into the specific roles of serotonin receptor subtypes in modulating motor output. This guide will dissect these differences, offering a clear comparative framework for researchers in the field.

Pharmacological Profiles: A Tale of Two Piperazines

While both m-CPP and TFMPP are broadly classified as serotonin agonists, their receptor binding affinities and functional activities exhibit important distinctions that dictate their physiological effects.

m-Chlorophenylpiperazine (m-CPP): m-CPP possesses a complex pharmacological profile with affinity for multiple serotonin receptor subtypes. It is a partial agonist at human 5-HT2C receptors and an antagonist at human 5-HT2B receptors.[5] Additionally, m-CPP demonstrates a notable affinity for the serotonin transporter (SERT), suggesting it can also modulate serotonergic neurotransmission by influencing serotonin reuptake.[6][7] Its binding profile also includes interactions with 5-HT1A, 5-HT1B, and adrenergic receptors.[8][9]

3-(Trifluoromethyl)phenylpiperazine (TFMPP): TFMPP also displays broad-spectrum activity at serotonin receptors, with a particularly high affinity for the 5-HT1B and 5-HT2C receptor subtypes, where it acts as a full agonist.[3][10][11] Unlike m-CPP, TFMPP has insignificant affinity for the 5-HT3 receptor.[10] It also binds to the serotonin transporter and can evoke serotonin release.[10]

The following diagram illustrates the primary receptor targets for both compounds.

Caption: Primary receptor targets of m-CPP and TFMPP.

Comparative Analysis of Locomotor Effects

Experimental evidence from rodent models consistently demonstrates that both m-CPP and TFMPP induce a dose-dependent suppression of spontaneous locomotor activity.[3] This hypoactive effect is a hallmark of many serotonergic agonists and is a key point of comparison between these two compounds.

Mechanism of Hypoactivity: The reduction in locomotor activity induced by both m-CPP and TFMPP is primarily attributed to their agonist activity at 5-HT2C receptors.[12][13][14] Activation of 5-HT2C receptors is known to exert an inhibitory influence on the mesolimbic dopamine system, a critical pathway for locomotor initiation and motivation.[15][16] By dampening dopaminergic activity, these compounds effectively reduce overall motor output. Some studies also suggest a role for 5-HT1B and 5-HT1C receptors in mediating the locomotor suppressant effects of piperazine agonists.[3]

Dose-Dependent Effects: The suppressive effect on locomotion is generally observed across a range of doses for both compounds. For instance, studies have shown that m-CPP at doses of 1, 3, and 5 mg/kg intraperitoneally (i.p.) significantly decreases locomotor activity in rats.[12] Similarly, TFMPP has been shown to reduce locomotor activity in a dose-dependent manner.[3] At higher doses, both compounds can produce more pronounced behavioral effects, including the serotonin syndrome, which is characterized by a constellation of symptoms including neuromuscular hyperactivity, autonomic dysfunction, and altered mental status.[17][18]

Subtle Differences in Behavioral Profile: While both drugs are primarily associated with hypoactivity, the nuances of their receptor binding profiles may lead to subtle differences in their overall behavioral effects. For example, TFMPP's potent agonism at 5-HT1B receptors could contribute to its behavioral profile, as 5-HT1B agonists have been shown to have variable effects on locomotion depending on the animal model and experimental conditions.[19][20][21]

Quantitative Data Summary

The following table summarizes representative experimental data on the effects of m-CPP and TFMPP on locomotor activity in rodents.

Compound	Species	Dose Range (mg/kg, i.p.)	Primary Effect on Locomotor Activity	Key Receptor Implication	Reference
m-CPP	Rat	1 - 5	Dose-dependent decrease	5-HT2C	[12]
m-CPP	Rat	0.3	Decreased	5-HT2C	[13]
m-CPP	Rat	0.1 - 1.0	Reduced at highest dose	5-HT1C	[22]
TFMPP	Rat	Not specified	Dose-dependent suppression	5-HT1C/5-HT1B	[3]
TFMPP	Rodent	Not specified	Reduces locomotor activity	Not specified	[10]

Experimental Protocol: Open Field Test for Locomotor Activity

The open field test is a widely accepted and validated method for assessing spontaneous locomotor activity and anxiety-like behavior in rodents.[23][24][25]

Materials and Apparatus

• Open field arena (e.g., 50 x 50 x 50 cm for mice) made of a non-porous material.[24][25]

• Video camera mounted above the arena.

• Video tracking software for automated data acquisition.

• 70% ethanol for cleaning the apparatus.

• Test compounds (m-CPP, TFMPP) and vehicle (e.g., saline).

Experimental Workflow Diagram

Caption: Workflow for the open field locomotor activity test.

Step-by-Step Methodology

• Acclimation: Allow the animals to acclimate to the testing room for at least 30-60 minutes before the experiment begins to reduce stress-induced behavioral alterations.[25][26]

• Drug Administration: Administer the test compound (m-CPP or TFMPP) or vehicle via the desired route (e.g., intraperitoneal injection) at the predetermined doses. Allow for a sufficient pretreatment time for the drug to take effect (typically 15-30 minutes).

• Placement in Arena: Gently place the animal in the center of the open field arena.

• Behavioral Recording: Immediately begin recording the animal's behavior using the overhead video camera and tracking software for a predetermined duration (e.g., 10-30 minutes).

• Animal Removal: At the end of the testing period, carefully remove the animal from the arena and return it to its home cage.

• Arena Cleaning: Thoroughly clean the open field arena with 70% ethanol and allow it to dry completely between each animal to eliminate olfactory cues.[24][25]

• Data Analysis: Use the video tracking software to analyze the following parameters:

  • Total distance traveled: A primary measure of locomotor activity.

  • Time spent in the center zone vs. periphery: An indicator of anxiety-like behavior.

  • Rearing frequency: A measure of exploratory behavior.

  • Velocity: The speed of movement.

Conclusion

Both m-CPP and TFMPP are potent modulators of the serotonergic system that consistently produce a dose-dependent reduction in locomotor activity in rodent models. This effect is primarily mediated by their agonist activity at 5-HT2C receptors, which leads to an inhibition of the mesolimbic dopamine pathway. While both compounds share this primary mechanism of action, their distinct affinities for other serotonin receptor subtypes, such as 5-HT1B, and the serotonin transporter may contribute to subtle differences in their overall behavioral profiles. The open field test provides a robust and reliable method for quantifying and comparing the locomotor effects of these and other psychoactive compounds. A thorough understanding of the pharmacological nuances of m-CPP and TFMPP is essential for their effective use as research tools to unravel the intricate role of the serotonergic system in motor control and other complex behaviors.

References

• Gobert, A., Rivet, J. M., Lejeune, F., Newman-Tancredi, A., & Millan, M. J. (1992). Long-term administration of m-chlorophenylpiperazine (mCPP) to rats induces changes in serotonin receptor binding, dopamine levels and locomotor activity without altering prolactin and corticosterone secretion. Psychopharmacology, 107(2-3), 229–235. [Link]

• Haleem, D. J., & Khan, A. (2008). m-CPP induced hypolocomotion does not interfere in the assessment of memory functions in rats. Pakistan journal of pharmaceutical sciences, 21(2), 139–143. [Link]

• Fletcher, P. J., Rizos, Z., Sinyard, J., Tampakeras, M., & Higgins, G. A. (2017). Pharmacological Modulation of 5-HT2C Receptor Activity Produces Bidirectional Changes in Locomotor Activity, Responding for a Conditioned Reinforcer, and Mesolimbic DA Release in C57BL/6 Mice. Neuropsychopharmacology, 42(11), 2197–2206. [Link]

• Wikipedia. (n.d.). Trifluoromethylphenylpiperazine. Retrieved from [Link]

• Kimura, A., Kaneko, M., Li, B., & Nonogaki, K. (2010). Effect of 5-HT2C receptor agonists on locomotor activity in 2CR mice in a novel environment. ResearchGate. [Link]

• Anilocus. (n.d.). Open Field Test Protocol for Anxiety-Like Behavior in Rodents. Retrieved from [Link]

• Powell, S. B., & Geyer, M. A. (2009). 5-HT2A and 5-HT2C receptors exert opposing effects on locomotor activity in mice. Neuropsychopharmacology, 34(8), 1958–1967. [Link]

• Nagy, D., Tasi, D., Farkas, I., & Kemenesi, G. (2019). Locomotion Activity Measurement in an Open Field for Mice. Bio-protocol, 9(17), e3360. [Link]

• Seibenhener, M. L., & Wooten, M. C. (2015). Use of the Open Field Maze to Measure Locomotor and Anxiety-like Behavior in Mice. Journal of visualized experiments : JoVE, (96), 52434. [Link]

• Lucki, I., & Frazer, A. (1985). Effects of 5-HT receptor subtype-selective drugs on locomotor activity and motor habituation in the DHT adult rat model. Psychopharmacology, 85(3), 329–335. [Link]

• Kraeuter, A. K., Guest, P. C., & Sarnyai, Z. (2019). The Open Field Test for Measuring Locomotor Activity and Anxiety-Like Behavior: Techniques and Protocols. In Methods in Molecular Biology (Vol. 1916, pp. 99–103). Humana Press. [Link]

• Der-Ghazarian, T. S., Call, T., Scott, S. N., Dai, K., Brunwasser, S. J., Noudali, S. N., Pentkowski, N. S., & Neisewander, J. L. (2017). Effects of a 5-HT1B Receptor Agonist on Locomotion and Reinstatement of Cocaine-Conditioned Place Preference after Abstinence from Repeated Injections in Mice. Frontiers in pharmacology, 8, 723. [Link]

• Der-Ghazarian, T. S., Call, T., Scott, S. N., Dai, K., Brunwasser, S. J., Noudali, S. N., Pentkowski, N. S., & Neisewander, J. L. (2017). Effects of a 5-HT1B Receptor Agonist on Locomotion and Reinstatement of Cocaine-Conditioned Place Preference after Abstinence from Repeated Injections in Mice. Frontiers in pharmacology, 8, 723. [Link]

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A Comparative Guide to the Validation of an LC-MS/MS Method for 1-(3-Chlorophenyl)piperazine dihydrochloride in Accordance with ICH Guidelines

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and quality control, the validation of analytical methods stands as a cornerstone of regulatory compliance and product safety. This guide offers an in-depth, expert-driven comparison of the validation process for an LC-MS/MS method tailored to 1-(3-Chlorophenyl)piperazine dihydrochloride (mCPP), a significant metabolite of several antidepressant drugs.[1][2][3] By adhering to the International Council for Harmonisation (ICH) Q2(R1) guidelines, we will explore the critical parameters of method validation, providing both the "how" and the "why" behind each experimental choice.[4][5][6]

The "Why": Method Validation in Drug Development

The primary objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[5][6] For an active pharmaceutical ingredient (API) like mCPP, this means ensuring that the method used to quantify it is accurate, precise, and specific. An unvalidated or poorly validated method can lead to erroneous results, potentially compromising batch release, stability studies, and ultimately, patient safety. The ICH guidelines provide a harmonized framework for demonstrating that an analytical method is reliable and reproducible.[7]

The "How": A Guided Validation Workflow

The validation of an LC-MS/MS method for mCPP can be systematically approached by evaluating a series of key performance characteristics. The following sections detail the experimental design for each validation parameter, complete with acceptance criteria derived from the ICH Q2(R1) guidelines.

Experimental Design and Method Parameters

A robust and reliable LC-MS/MS method is the foundation of a successful validation. The following hypothetical, yet scientifically grounded, method was developed for the quantification of mCPP.

Table 1: Proposed LC-MS/MS Method Parameters for mCPP Analysis

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Optimized for separation of mCPP from potential interferences
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	mCPP: Precursor ion > Product ion (e.g., m/z 197.1 > 154.1); Internal Standard (IS): To be selected (e.g., deuterated mCPP)

Validation Parameters as per ICH Q2(R1) Guidelines

Specificity

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[7]

Experimental Protocol:

• Analyze a blank sample (diluent without analyte).

• Analyze a sample of the mCPP standard.

• Analyze a sample containing a mixture of mCPP and its potential impurities or degradation products.

• If analyzing in a biological matrix, analyze a blank matrix sample and a matrix sample spiked with mCPP.

Acceptance Criteria:

• No significant interfering peaks should be observed at the retention time of mCPP in the blank or placebo samples.

• The mCPP peak should be well-resolved from any other peaks in the chromatogram.

Linearity and Range

Objective: To demonstrate a direct proportional relationship between the concentration of the analyte and the analytical response over a specified range.[7]

Experimental Protocol:

• Prepare a series of at least five calibration standards of mCPP spanning the expected concentration range (e.g., 1 - 1000 ng/mL).

• Analyze each calibration standard in triplicate.

• Plot the mean peak area ratio (analyte/internal standard) against the corresponding concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Table 2: Representative Linearity Data

Concentration (ng/mL)	Mean Peak Area Ratio
1	0.012
10	0.118
100	1.205
500	6.025
1000	12.100

Acceptance Criteria:

• The correlation coefficient (r²) should be ≥ 0.99.

• The y-intercept should be close to zero.

• A visual inspection of the plot should confirm a linear relationship.

Accuracy

Objective: To determine the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[7]

Experimental Protocol:

• Prepare quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) within the linear range.

• Analyze at least five replicates of each QC sample.

• Calculate the percent recovery for each sample.

Table 3: Representative Accuracy Data

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	% Recovery
Low	5	4.9	98.0%
Medium	250	255.5	102.2%
High	800	792.0	99.0%

Acceptance Criteria:

• The mean percent recovery should be within 85-115% for each concentration level.

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions. Precision is evaluated at three levels: repeatability, intermediate precision, and reproducibility.

Experimental Protocol:

• Repeatability (Intra-assay precision): Analyze a minimum of six replicates of the low, medium, and high QC samples on the same day, with the same analyst, and on the same instrument.

• Intermediate Precision (Inter-assay precision): Repeat the repeatability experiment on different days, with different analysts, and/or on different instruments.

Table 4: Representative Precision Data

QC Level	Concentration (ng/mL)	Intra-assay %RSD	Inter-assay %RSD
Low	5	≤ 5.0%	≤ 8.0%
Medium	250	≤ 3.0%	≤ 5.0%
High	800	≤ 2.5%	≤ 4.0%

Acceptance Criteria:

• The relative standard deviation (%RSD) should typically be ≤ 15%.

Quantitation Limit (LOQ) and Detection Limit (LOD)

Objective:

• LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• LOD: The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

Experimental Protocol:

• Based on Signal-to-Noise Ratio: Analyze a series of diluted solutions of mCPP and determine the concentration at which the signal-to-noise ratio is approximately 10 for LOQ and 3 for LOD.

• Based on the Standard Deviation of the Response and the Slope: Prepare and analyze blank samples and calculate the standard deviation of the response. Use the following formulas:

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S) (where σ = the standard deviation of the response and S = the slope of the calibration curve)

Acceptance Criteria:

• The LOQ must be determined with acceptable precision and accuracy.

Robustness

Objective: To measure the capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocol:

• Introduce small, deliberate variations to the method parameters, such as:

  • Column temperature (e.g., ± 5 °C)

  • Mobile phase pH (e.g., ± 0.2 units)

  • Flow rate (e.g., ± 10%)

• Analyze a system suitability sample under each of the modified conditions.

• Evaluate the impact of the changes on system suitability parameters (e.g., peak shape, retention time, and resolution).

Acceptance Criteria:

• The system suitability parameters should remain within acceptable limits for all tested variations.

Visualizing the Validation Workflow

A clear understanding of the validation process is crucial. The following diagram illustrates the logical flow and interconnectedness of the validation parameters.

Caption: Workflow for LC-MS/MS method validation as per ICH Q2(R1) guidelines.

Conclusion

The validation of an LC-MS/MS method for 1-(3-Chlorophenyl)piperazine dihydrochloride is a meticulous but essential process. By systematically evaluating specificity, linearity, range, accuracy, precision, quantitation and detection limits, and robustness, researchers can ensure that their analytical data is reliable, reproducible, and compliant with international regulatory standards.[4][5][6] This guide provides a comprehensive framework for this process, empowering scientists to confidently develop and validate robust analytical methods for pharmaceutical analysis.

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A Researcher's Guide to Navigating the Serotonergic Landscape: 1-(3-Chlorophenyl)piperazine (mCPP) versus Selective 5-HT Receptor Agonists

For decades, 1-(3-Chlorophenyl)piperazine, commonly known as mCPP, has served as a stalwart pharmacological tool for probing the complex functions of the serotonin (5-HT) system.[1] Its widespread use stems from its capacity to act as a direct agonist across multiple 5-HT receptor subtypes, eliciting a broad range of neuroendocrine and behavioral responses.[1][2] However, this promiscuity is both its greatest strength and its most significant limitation. As the field advances, the need for precision in dissecting the roles of individual 5-HT receptors—critical targets for therapeutics in psychiatry and neurology—has led to the development of highly selective agonists.[3][4][5]

This guide provides a comparative analysis of mCPP against a panel of more selective 5-HT receptor agonists. We will delve into receptor binding and functional activity profiles, compare their in vivo pharmacological effects, and provide detailed experimental protocols to empower researchers to make informed decisions for their studies. The central theme is understanding the trade-off: the broad, system-level challenge offered by mCPP versus the targeted, mechanism-specific insights gained from selective agonists.

Section 1: The Pharmacological Divide: A Comparative Analysis of Receptor Affinity and Function

The fundamental difference between mCPP and modern selective agonists lies in their interaction with the diverse family of 5-HT receptors. mCPP exhibits appreciable affinity for numerous subtypes, particularly within the 5-HT1 and 5-HT2 families, and also interacts with the serotonin transporter (SERT), complicating the interpretation of its effects.[6][7][8][9] This contrasts sharply with agonists designed to target a single receptor subtype with high fidelity.

Receptor Binding Affinity Profile

The binding affinity, quantified as the inhibition constant (Kᵢ), reveals the concentration of a drug required to occupy 50% of the receptors. A lower Kᵢ value indicates a higher binding affinity. The following table contrasts the binding profiles of mCPP with several exemplary selective agonists: Buspirone (5-HT₁ₐ), Lorcaserin (5-HT₂꜀), and the research compound DOI (5-HT₂ₐ/₂꜀).

Compound	5-HT₁ₐ (Kᵢ, nM)	5-HT₁B (Kᵢ, nM)	5-HT₂ₐ (Kᵢ, nM)	5-HT₂꜀ (Kᵢ, nM)	SERT (Kᵢ, nM)	Primary Mechanism of Action
mCPP	~26	~16	~130	~4	~230	Non-selective 5-HT₁/₂ agonist; SERT ligand[2][8][9]
Buspirone	~10-30	>1000	>1000	>1000	>1000	Selective 5-HT₁ₐ partial agonist[5][10]
Lorcaserin	~870	~147	~553	~13	>1000	Selective 5-HT₂꜀ agonist[11][12]
DOI	~80	~125	~0.5-3	~3-10	>1000	Potent 5-HT₂ₐ/₂꜀ agonist[4][13]

Note: Kᵢ values are approximate and can vary based on experimental conditions and tissue source. Data compiled from multiple sources.

This data clearly illustrates mCPP's broad-spectrum activity. Its high affinity for the 5-HT₂꜀ receptor is notable, explaining many of its effects on appetite, but its potent interactions with 5-HT₁ₐ, 5-HT₁B, and even the serotonin transporter mean that its in vivo effects are a composite of multiple pharmacological actions.[9][12] In contrast, Lorcaserin is over 40-fold more selective for the 5-HT₂꜀ receptor over the 5-HT₂ₐ receptor, providing a much cleaner tool to study 5-HT₂꜀-mediated functions.[11]

Functional Activity and Signaling Pathways

Beyond binding, the functional consequence of an agonist's interaction is paramount. Most 5-HT receptors are G-protein coupled receptors (GPCRs) that trigger distinct intracellular signaling cascades.

• 5-HT₁ Subfamily (e.g., 5-HT₁ₐ, 5-HT₁B): These receptors typically couple to the Gᵢ/ₒ alpha subunit. Agonist binding inhibits the enzyme adenylyl cyclase, leading to a decrease in the intracellular second messenger cyclic AMP (cAMP).[14]

• 5-HT₂ Subfamily (e.g., 5-HT₂ₐ, 5-HT₂꜀): These receptors couple to Gᵩ/₁₁ alpha subunits. Agonist binding activates phospholipase C (PLC), which catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol (DAG). This cascade ultimately leads to an increase in intracellular calcium (Ca²⁺) and activation of Protein Kinase C (PKC).[15][16]

mCPP acts as an agonist or partial agonist at these receptors, activating both Gᵢ/ₒ and Gᵩ/₁₁ pathways simultaneously.[2][16] This non-selective activation can make it difficult to attribute a physiological response to a single signaling cascade.

Canonical G-protein signaling pathways for major 5-HT receptor subfamilies.

Section 2: Contrasting In Vivo Pharmacological Profiles

The differences in receptor binding and functional activity translate directly to distinct in vivo effects. While mCPP produces a constellation of responses, selective agonists elicit more constrained, target-specific outcomes.

In Vivo Effect	mCPP	Buspirone (5-HT₁ₐ)	Lorcaserin (5-HT₂꜀)	DOI (5-HT₂ₐ/₂꜀)
Food Intake	↓ (Decreases intake of palatable food)[11][17][18]	↑ (Hyperphagic at low doses)[13]	↓↓ (Strongly decreases intake)[11][12]	↓ (Hypophagic)[13]
Anxiety	↑ (Anxiogenic in humans and animal models)[2]	↓↓ (Anxiolytic)[19]	Variable/Minor	Variable
Locomotion	Complex (Hypolocomotion, can be unmasked to hyperlocomotion)[9][20]	Minor effects alone	↓ (Hypolocomotion)	↑ (Hyperlocomotion)
Neuroendocrine	↑↑ (Increases Prolactin, Cortisol, ACTH)[1][2][21]	Minor effects	↑ (Increases Prolactin)	↑ (Increases Corticosterone)
Head-Twitch Response	No	No	No	Yes (Robustly induces HTR)[22][23]

Causality in Action:

• Anxiety: The anxiogenic effects of mCPP are a key differentiator from the clinically utilized anxiolytic effects of the 5-HT₁ₐ partial agonist Buspirone. This highlights the opposing roles different 5-HT receptors can play in modulating anxiety circuits.

• Head-Twitch Response (HTR): The HTR in rodents is a classic behavioral model for 5-HT₂ₐ receptor activation and is predictive of hallucinogenic potential in humans.[22][23] The potent 5-HT₂ₐ agonist DOI reliably induces this behavior, whereas mCPP, being only a weak partial agonist at this site, does not.[16] This is a critical experimental distinction when studying the function of 5-HT₂ₐ receptors.

Section 3: Core Experimental Methodologies

To generate the comparative data discussed above, specific, validated assays are required. The following protocols represent the gold standard for characterizing novel serotonergic compounds.

Protocol: Radioligand Competition Binding Assay

This assay determines the binding affinity (Kᵢ) of a test compound by measuring its ability to displace a known radiolabeled ligand from the target receptor.

Principle: A fixed concentration of a high-affinity radioligand (e.g., [³H]Ketanserin for 5-HT₂ₐ receptors) is incubated with a source of receptors (e.g., cell membranes from transfected cells or brain tissue homogenates) in the presence of varying concentrations of the unlabeled test compound. The amount of radioligand bound to the receptor decreases as the concentration of the competing test compound increases.

Step-by-Step Methodology:

• Receptor Preparation: Homogenize brain tissue or cultured cells expressing the target receptor in an ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4). Centrifuge the homogenate and resuspend the resulting membrane pellet in fresh buffer to a specific protein concentration (e.g., 100-200 µ g/well ), determined by a protein assay like the BCA assay.[24]

• Assay Setup: In a 96-well plate, combine the following in a final volume of 250 µL:

  • 150 µL of the membrane preparation.

  • 50 µL of the test compound at various concentrations (typically a 10-point serial dilution) or buffer for total binding.

  • For non-specific binding (NSB) wells, add a high concentration of a known, non-labeled ligand (e.g., 10 µM Mianserin).

• Incubation: Add 50 µL of the radioligand at a concentration near its Kₔ value to all wells. Incubate the plate at a set temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).[24]

• Harvesting: Rapidly terminate the binding reaction by vacuum filtration through glass fiber filter mats (e.g., GF/B or GF/C) using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Quickly wash the filters three to four times with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification: Dry the filter mats, add scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis: Calculate the IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding) using non-linear regression. Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Workflow for a Gᵢ-coupled functional cAMP assay.

Section 4: Conclusion: Choosing the Right Tool for the Scientific Question

The choice between mCPP and a selective 5-HT receptor agonist is entirely dependent on the experimental objective.

• 1-(3-Chlorophenyl)piperazine (mCPP) remains a useful, albeit blunt, instrument. It is best employed in studies designed to induce a generalized challenge to the serotonin system, for example, in neuroendocrine challenge tests where the integrated output of multiple receptor systems is the primary endpoint. [1][21]However, researchers must always acknowledge that the observed effects are the net result of its actions at multiple 5-HT receptors and the serotonin transporter, making mechanistic conclusions challenging. [1][8][9]

• Selective 5-HT Agonists (e.g., Buspirone, Lorcaserin) are the tools of choice for hypothesis-driven research aimed at elucidating the specific physiological or behavioral role of a single receptor subtype. By minimizing off-target effects, these compounds provide a much clearer link between the engagement of a specific molecular target and the resulting biological outcome. Their use is indispensable for target validation in drug discovery and for precisely mapping the function of serotonergic circuits.

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• Baumann, M. H., et al. (2001). 1-(m-chlorophenyl)piperazine (mCPP) dissociates in vivo serotonin release from long-term serotonin depletion in rat brain. PubMed. Retrieved January 10, 2026, from [Link]

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Differentiating Trazodone from its Metabolite m-CPP: An Analytical Chemist's Comparative Guide

For researchers, clinical chemists, and forensic toxicologists, the accurate differentiation and quantification of the antidepressant trazodone and its primary active metabolite, meta-chlorophenylpiperazine (m-CPP), is a critical analytical challenge. Trazodone, a serotonin antagonist and reuptake inhibitor (SARI), is extensively metabolized in the body, with m-CPP formation being a key pathway. This guide provides an in-depth comparison of the analytical methodologies available to distinguish these two compounds, supported by experimental data and protocols.

The Metabolic Link: From Precursor to Active Metabolite

Trazodone undergoes significant hepatic metabolism, primarily mediated by the cytochrome P450 enzyme CYP3A4, which leads to the formation of m-CPP.[1][2][3][4][5] This metabolic conversion is a crucial consideration in both therapeutic drug monitoring and forensic investigations, as m-CPP itself is a psychoactive compound with a distinct pharmacological profile.[3][6][7] The structural similarities and metabolic relationship between trazodone and m-CPP necessitate robust analytical strategies for their unambiguous differentiation.

A Comparative Overview of Analytical Techniques

The choice of analytical technique for the differentiation of trazodone and m-CPP is dictated by the specific requirements of the study, including sensitivity, selectivity, sample matrix, and throughput. The most commonly employed methods are High-Performance Liquid Chromatography (HPLC) coupled with various detectors and Gas Chromatography-Mass Spectrometry (GC-MS).

Technique	Principle	Advantages	Disadvantages	Typical Application
HPLC-UV	Chromatographic separation followed by detection based on UV absorbance.	Cost-effective, robust, widely available.	Lower sensitivity and selectivity compared to MS. Potential for matrix interference.	Routine therapeutic drug monitoring in plasma/serum.[8][9][10][11]
HPLC-MS/MS	Chromatographic separation coupled with highly selective and sensitive mass spectrometric detection.	High sensitivity (ng/mL to pg/mL levels), high selectivity, structural confirmation.[12][13][14][15][16]	Higher instrument cost and complexity.	Bioavailability/bioequivalence studies, forensic toxicology, analysis in complex matrices like hair.[13][14][17]
GC-MS	Separation of volatile compounds followed by mass spectrometric detection.	Excellent chromatographic resolution, established libraries for spectral matching.	Requires derivatization for non-volatile compounds like trazodone and m-CPP, which can add complexity.[18]	Forensic analysis, screening for a wide range of drugs.

In-Depth Analysis: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

For applications demanding the highest sensitivity and selectivity, such as pharmacokinetic studies or forensic analysis of low-concentration samples, HPLC-MS/MS stands out as the gold standard.[12][14][15]

The Rationale Behind HPLC-MS/MS

The power of HPLC-MS/MS lies in its ability to physically separate trazodone and m-CPP chromatographically and then differentiate them based on their unique mass-to-charge ratios (m/z) and fragmentation patterns. This dual-layered specificity minimizes the risk of misidentification, even in complex biological matrices like plasma, urine, or hair.[8][9][13][17]

Experimental Workflow:

Caption: Workflow for trazodone and m-CPP analysis by HPLC-MS/MS.

Detailed Protocol: HPLC-MS/MS for Plasma Samples

This protocol is a representative example based on published methodologies.[14][16]

1. Sample Preparation (Liquid-Liquid Extraction):

• To 500 µL of human plasma, add an internal standard (e.g., nefazodone).
• Vortex briefly.
• Add a suitable organic solvent (e.g., n-hexane) and vortex for 10 minutes.
• Centrifuge at 4000 rpm for 5 minutes.
• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.
• Reconstitute the residue in the mobile phase.

2. Chromatographic Conditions:

• Column: A C8 or cyano-bonded silica column is often suitable.[10][14]
• Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol).[10][12]
• Flow Rate: Typically in the range of 0.5-1.0 mL/min.
• Injection Volume: 10-20 µL.

3. Mass Spectrometric Detection:

• Ionization Mode: Positive electrospray ionization (ESI+).
• Acquisition Mode: Multiple Reaction Monitoring (MRM).
• MRM Transitions:
• Trazodone: m/z 372.2 → 176.2[12][14]
• m-CPP: m/z 197.2 → 118.1[14]
• Internal Standard (Nefazodone): m/z 470.5 → 274.6[14]

Validation Parameters from Published Studies:

Parameter	Trazodone	m-CPP	Reference
Linearity Range	10.0 - 3000.0 ng/mL	0.2 - 60.0 ng/mL	[14]
LLOQ	10.0 ng/mL	0.2 ng/mL	[14]
Intra- and Inter-batch Precision (%CV)	≤ 8.4%	≤ 8.4%	[14]
Extraction Recovery	~40%	Not specified	[12]

Alternative Technique: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides another powerful tool for the analysis of trazodone and m-CPP, particularly in forensic contexts.[18]

The Rationale Behind GC-MS

GC-MS offers excellent separation efficiency and the generation of electron impact (EI) mass spectra, which can be compared against extensive libraries for confident identification. However, due to the low volatility of trazodone and m-CPP, a derivatization step is often necessary to improve their chromatographic behavior.[18]

Experimental Workflow:

Caption: Workflow for trazodone and m-CPP analysis by GC-MS.

Key Considerations for GC-MS:

• Derivatization: A common approach involves acylation, for example, with heptafluorobutyric anhydride (HFBA), to create more volatile derivatives of the analytes.[18]

• Injection: A split/splitless injector is typically used.

• Column: A non-polar capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, is often employed.

• Detection: Electron impact ionization is used, and the mass spectrometer can be operated in either full scan mode for identification or selected ion monitoring (SIM) mode for enhanced sensitivity in quantification.

Conclusion

The analytical differentiation of trazodone from its metabolite m-CPP is readily achievable with modern chromatographic techniques. While HPLC with UV detection can be suitable for routine monitoring, its lower sensitivity and selectivity may be a limitation. For research, forensic, and clinical applications requiring high sensitivity and unambiguous identification, HPLC-MS/MS is the method of choice due to its superior performance characteristics. GC-MS offers a robust alternative, particularly in forensic laboratories, although the need for derivatization adds a step to the sample preparation process. The selection of the most appropriate method will always depend on the specific analytical goals, the sample matrix, and the available instrumentation.

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• Characterization of trazodone metabolic pathways and species-specific profiles. Frontiers in Pharmacology. [Link]

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• DETERMINATION OF TRAZODONE AND ITS METABOLITE 1-(3-CHLOROPHENYL)PIPERAZINE (mCPP) IN HAIR BY THE HIGH PERFORMANCE LIQUID CHROMATOGRAPHY METHOD COUPLED WITH MASS SPECTROMETRY (HPLC-ESI-MS). Problems of Forensic Sciences. [Link]

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A Comparative Guide to the Synthesis of 1-(3-Chlorophenyl)piperazine Dihydrochloride for Researchers and Drug Development Professionals

Introduction

1-(3-Chlorophenyl)piperazine (CPP) is a key chemical intermediate in the synthesis of numerous active pharmaceutical ingredients (APIs), most notably the antidepressant Trazodone.[1] Its N-arylpiperazine motif is a common pharmacophore in neuropharmacology, exhibiting affinity for various serotonin receptors. The efficient and scalable synthesis of CPP, and its more stable dihydrochloride salt, is therefore a critical consideration in the drug development pipeline. This guide provides an in-depth, comparative analysis of the primary synthetic routes to 1-(3-Chlorophenyl)piperazine, offering field-proven insights and experimental data to inform methodological selection in both research and industrial settings.

This document will dissect three major synthetic strategies:

• Classical Condensation: A traditional and widely documented approach involving the reaction of 3-chloroaniline with a bis(2-haloethyl)amine derivative.

• Buchwald-Hartwig Amination: A modern, palladium-catalyzed cross-coupling reaction that has revolutionized C-N bond formation.

• Reductive Amination: A versatile method for amine synthesis, considered here for its potential applicability.

We will explore the underlying chemical principles, provide detailed experimental protocols, and present a comparative analysis of these routes based on efficacy, scalability, cost, and safety considerations.

Route 1: Classical Condensation via Diethanolamine

This is the most established and frequently cited method for the industrial production of 1-(3-Chlorophenyl)piperazine. The overall strategy involves a two-stage process: the conversion of diethanolamine into a reactive bis(2-chloroethyl)amine intermediate, followed by cyclization with 3-chloroaniline.

Causality Behind Experimental Choices

The logic of this route is predicated on creating a potent electrophile, bis(2-chloroethyl)amine hydrochloride, which can undergo a double nucleophilic substitution with the primary amine of 3-chloroaniline to form the piperazine ring. Diethanolamine is an inexpensive and readily available starting material. Its hydroxyl groups are converted to more reactive leaving groups (chlorides) using a chlorinating agent like thionyl chloride (SOCl₂). The reaction is typically performed in a high-boiling solvent such as xylene or n-butanol to drive the reaction to completion. An inorganic base is often added to neutralize the hydrogen chloride generated during the reaction, preventing the protonation of the aniline nucleophile.

Experimental Protocol: Synthesis of 1-(3-Chlorophenyl)piperazine Hydrochloride

Stage 1: Synthesis of Bis(2-chloroethyl)amine Hydrochloride

• Setup: In a three-necked flask equipped with a mechanical stirrer, dropping funnel, and condenser, add diethanolamine (1.0 eq) and chloroform.

• Chlorination: While stirring, slowly add a mixture of thionyl chloride (4.0 eq) and chloroform from the dropping funnel over 1 hour.[2]

• Reaction: Heat the mixture to reflux and maintain for 2 hours.

• Work-up: After cooling, remove the excess thionyl chloride and chloroform under reduced pressure to obtain a solid. Recrystallize the crude product from acetone to yield white crystals of bis(2-chloroethyl)amine hydrochloride. A typical yield for this step is around 62%.[2]

Stage 2: Synthesis of 1-(3-Chlorophenyl)piperazine Hydrochloride

• Setup: In a reaction flask, dissolve 3-chloroaniline (1.0 eq) and bis(2-chloroethyl)amine hydrochloride (1.0 eq) in xylene.[3]

• Reaction: Heat the mixture to reflux (approximately 140-145°C) and maintain for 24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture. The product may crystallize out as an off-white solid. Isolate the solid by filtration and wash with chilled xylene and acetone.[3]

• Purification: The crude product can be further purified by extraction with dichloromethane, followed by drying and evaporation of the solvent. The resulting oil can be distilled under reduced pressure.[3]

• Salt Formation: To obtain the dihydrochloride salt, dissolve the purified free base in a suitable solvent like ethanol or isopropanol and bubble hydrogen chloride gas through the solution, or add a concentrated hydrochloric acid solution. The dihydrochloride salt will precipitate and can be collected by filtration and dried.

Caption: Workflow for the Classical Condensation Route.

Route 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for forming C-N bonds.[4] This method has gained widespread use due to its broad substrate scope and functional group tolerance, often providing a more efficient alternative to traditional methods, especially for challenging substrates like aryl chlorides.

Causality Behind Experimental Choices

This reaction relies on a palladium catalyst, typically in its Pd(0) oxidation state, which undergoes oxidative addition into the carbon-chlorine bond of 3-chlorobenzene (or a derivative). The resulting Pd(II) complex then reacts with piperazine, and subsequent reductive elimination forms the desired C-N bond, regenerating the Pd(0) catalyst. The choice of ligand is critical; bulky, electron-rich phosphine ligands (e.g., XPhos, BrettPhos) are essential to facilitate both the oxidative addition of the robust C-Cl bond and the final reductive elimination step. A strong, non-nucleophilic base, such as sodium tert-butoxide, is required to deprotonate the piperazine, making it a more active nucleophile. Anhydrous, aprotic solvents like toluene or dioxane are used to prevent quenching of the base and deactivation of the catalyst.

Experimental Protocol: Synthesis of 1-(3-Chlorophenyl)piperazine

• Setup: In an oven-dried Schlenk tube under an inert atmosphere (e.g., argon), add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., sodium tert-butoxide, 1.4 eq).

• Reagent Addition: Add 1-bromo-3-chlorobenzene or 1,3-dichlorobenzene (1.0 eq) and piperazine (1.2 eq). Note: Using piperazine directly can lead to double arylation. A more controlled approach involves using N-Boc-piperazine followed by deprotection.

• Solvent Addition: Add anhydrous, degassed toluene or dioxane via syringe.

• Reaction: Heat the mixture to 80-110°C with vigorous stirring. Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• Work-up: Cool the mixture to room temperature and quench by the slow addition of water.

• Purification: Transfer the mixture to a separatory funnel and extract with an organic solvent like ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Chromatography: Purify the crude product by flash column chromatography on silica gel.

• Salt Formation: Convert the purified free base to the dihydrochloride salt as described in Route 1.

Caption: Workflow for the Buchwald-Hartwig Amination Route.

Route 3: Reductive Amination

Reductive amination is a highly versatile method for forming C-N bonds, typically by reacting a carbonyl compound (aldehyde or ketone) with an amine in the presence of a reducing agent. While not a direct route from 3-chloroaniline, it is a key strategy for producing substituted piperazines and warrants discussion.

Causality Behind Experimental Choices

This method involves the initial formation of an iminium ion intermediate from an amine and a carbonyl compound, which is then reduced in situ to the corresponding amine. Mild reducing agents like sodium triacetoxyborohydride (STAB) are often preferred because they are selective for the iminium ion over the carbonyl starting material and are tolerant of mildly acidic conditions that can catalyze iminium ion formation.

For the synthesis of 1-(3-Chlorophenyl)piperazine, a direct one-step reductive amination is not feasible. A hypothetical two-step approach could involve the reductive amination of piperazine with 3-chlorobenzaldehyde. However, this would form 1-(3-chlorobenzyl)piperazine, which would then require an additional, likely inefficient, step to dehydrogenate the benzyl group to the desired phenyl group.

Given its indirect nature for this specific target, a detailed protocol is omitted. However, it is a superior method for producing N-alkylated piperazines. For instance, if the goal were to synthesize a derivative like 1-(3-chlorophenyl)-4-ethylpiperazine, one could first synthesize 1-(3-chlorophenyl)piperazine via Route 1 or 2 and then react it with acetaldehyde via reductive amination to efficiently add the ethyl group.

Comparative Analysis of Synthesis Routes

Parameter	Route 1: Classical Condensation	Route 2: Buchwald-Hartwig Amination	Route 3: Reductive Amination
Starting Materials	Diethanolamine, 3-chloroaniline	3-Chlorophenyl halide, piperazine	Not directly applicable for target synthesis
Typical Yield	60-85% (for the cyclization step)[3]	70-95% (highly dependent on catalyst system)	High for N-alkylation (often >90%)
Reaction Conditions	High temperature (reflux in xylene, ~140°C)	Moderate to high temperature (80-110°C)	Mild (room temperature)
Key Reagents	Thionyl chloride, xylene	Palladium catalyst, phosphine ligand, strong base	Carbonyl compound, selective reducing agent (e.g., STAB)
Cost	Low (inexpensive starting materials)	High (cost of Pd catalyst and specialized ligands)[5]	Moderate (cost of reducing agent)
Scalability	Proven for industrial scale	Challenging due to catalyst cost and removal of residual palladium	Excellent for N-alkylation on an industrial scale
Safety & Hazards	Use of corrosive thionyl chloride and high-boiling flammable solvents.	Requires strict inert atmosphere techniques; some phosphine ligands are air-sensitive.	Use of hydride reducing agents requires careful handling.
Advantages	Cost-effective, well-established, simple reagents.	High yields, broad functional group tolerance, milder conditions than Route 1.	Very mild conditions, high yields for N-alkylation.
Disadvantages	Harsh reaction conditions, long reaction times, potential for side products.	High cost, need for catalyst screening, potential for heavy metal contamination in the final product.	Not a direct route to N-aryl piperazines.

Conclusion and Recommendations

The choice of synthetic route for 1-(3-Chlorophenyl)piperazine dihydrochloride is a balance of economic, practical, and regulatory considerations.

• For large-scale industrial production , the Classical Condensation (Route 1) remains the most economically viable option. Its reliance on inexpensive, bulk starting materials outweighs the disadvantages of harsh reaction conditions. The process is well-established and optimized for large-scale reactors.

• For laboratory-scale synthesis, medicinal chemistry, and process development , the Buchwald-Hartwig Amination (Route 2) offers significant advantages in terms of yield, reaction time, and substrate scope. While the initial cost of the catalyst and ligand is high, the milder conditions and higher efficiency can be decisive factors, especially when synthesizing a library of analogues or when dealing with sensitive functional groups. The critical challenge for scaling this route is the cost and the need to reduce residual palladium levels in the final API to parts-per-million, as mandated by regulatory agencies.

• Reductive Amination (Route 3) is not a recommended primary route for synthesizing the N-aryl bond in 1-(3-Chlorophenyl)piperazine. However, it is an invaluable and highly efficient tool for the subsequent derivatization of the piperazine's second nitrogen atom (N4) and should be a primary consideration for creating libraries of N-alkylated CPP analogues.

Ultimately, the optimal synthetic strategy will be dictated by the specific goals of the project, whether it be cost-driven bulk manufacturing or flexible, high-efficiency synthesis in a research and development context.

References

• PrepChem. (n.d.). Synthesis of 1-(3-chloropropyl)-4-(3-chlorophenyl)piperazine. Retrieved from [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• Organic Syntheses. (n.d.). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Retrieved from [Link]

• Google Patents. (2015). CN104402842A - Synthetic method of piperazidines drug intermediate.

• International Journal of Pharmaceutical Sciences Review and Research. (n.d.). SYNTHESIS AND PHARMACOLOGY OF NOVEL ANTIDEPRESSANT AGENTS WITH DOPAMINE AUTORECEPTOR AGONIST PROPERTIES. Retrieved from [Link]

• PubMed Central. (2022). New, Eco-Friendly Method for Synthesis of 3-Chlorophenyl and 1,1′-Biphenyl Piperazinylhexyl Trazodone Analogues with Dual 5-HT1A/5-HT7 Affinity and Its Antidepressant-like Activity. Retrieved from [Link]

• Google Patents. (2016). WO2016078107A1 - Method for synthesizing piperazine pharmaceutical intermediate.

• ResearchGate. (2025). Gram-Scale Synthesis of N Aryl and N Aryl N ′-methylpiperazines on a Novel, Water-Swellable, Oxethane-Linked Poly(ethylene glycol) High-Loading Resin. Retrieved from [Link]

• Catalysis Consulting. (n.d.). Case Study: Ligand and Catalyst Selection for a Buchwald Hartwig Reaction. Retrieved from [Link]

• UCL. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. Retrieved from [Link]

• PubMed. (2010). A Versatile and Practical Microwave-Assisted Synthesis of Sterically Hindered N-arylpiperazines. Retrieved from [Link]

• ResearchGate. (2005). A General and Convenient Synthesis of N-Aryl Piperazines. Retrieved from [Link]

• RSC Publishing. (n.d.). Hierarchical phosphorus-enriched organic polymer supports for immobilized palladium catalysts: enabling green and efficient Buchwald–Hartwig amination. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• MDPI. (n.d.). Design, Synthesis and Biological Evaluation of Novel N-Arylpiperazines Containing a 4,5-Dihydrothiazole Ring. Retrieved from [Link]

• Chemical Reviews. (n.d.). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Retrieved from [Link]

• ResearchGate. (2004). A New Efficient Palladium Catalyst for the Amination of Aryl Chlorides. Retrieved from [Link]

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• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. CN104402842A - Synthetic method of piperazidines drug intermediate - Google Patents [patents.google.com]
• 3. WO2016078107A1 - Method for synthesizing piperazine pharmaceutical intermediate - Google Patents [patents.google.com]
• 4. New, Eco-Friendly Method for Synthesis of 3-Chlorophenyl and 1,1′-Biphenyl Piperazinylhexyl Trazodone Analogues with Dual 5-HT1A/5-HT7 Affinity and Its Antidepressant-like Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. catalysisconsulting.co.uk [catalysisconsulting.co.uk]

A Researcher's Guide to meta-Chlorophenylpiperazine (m-CPP): A Comparative Analysis of Serotonin Receptor Binding Affinity

Welcome, fellow researchers. This guide provides an in-depth comparative analysis of meta-Chlorophenylpiperazine (m-CPP), a compound that has been instrumental in probing the complexities of the serotonergic system. As a research tool, understanding its precise interactions with the diverse family of serotonin (5-hydroxytryptamine, 5-HT) receptors is not merely academic; it is fundamental to the robust design of experiments and the accurate interpretation of results. This document moves beyond a simple cataloging of data to explore the causality behind its binding profile, the functional consequences of these interactions, and the validated methodologies used to uncover them.

The Pharmacological Profile of m-CPP: A Promiscuous Ligand

m-Chlorophenylpiperazine is a psychoactive compound and a primary metabolite of the antidepressant trazodone.[1] It has been extensively used as a pharmacological probe to investigate serotonin function in both preclinical and clinical research.[2] However, its utility is defined by its complex pharmacology. Unlike highly selective ligands, m-CPP exhibits a broad binding profile, interacting with multiple 5-HT receptor subtypes with relatively moderate affinity. This lack of selectivity is a critical factor that must be considered in any experimental context.

An early, yet foundational, study using human brain membranes demonstrated that m-CPP is essentially equipotent across various 5-HT receptor subtypes, with IC50 values typically falling within the mid-to-high nanomolar range.[3] It also displays appreciable affinity for the serotonin transporter (SERT) and certain adrenergic receptors, further complicating its pharmacological profile.[3][4]

Comparative Binding Affinity Data

The affinity of a compound is typically expressed as the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50). The following table summarizes reported affinity values for m-CPP at several key serotonergic targets. It is crucial to note that absolute values can vary between studies due to differences in experimental conditions (e.g., tissue preparation, radioligand used, buffer composition). The key takeaway is the compound's relatively flat profile, lacking a strong preference for any single 5-HT receptor subtype.

Target Receptor/Transporter	Reported Affinity (IC50 / Ki)	Species / Tissue	Reference
5-HT Receptor Subtypes	360 - 1300 nM (IC50 range)	Human Brain	[3]
5-HT Receptors (general)	~100 nM (Ki)	Rat Cortex	[5]
Serotonin Transporter (SERT)	230 nM (IC50)	Human Occipital Cortex	[4]
α2-Adrenergic Receptors	570 nM (IC50)	Human Brain	[3]
α1-Adrenergic Receptors	>2500 nM (IC50)	Human Brain	[3]
Dopamine Receptors	>10,000 nM (Ki)	Rat Striatum	[5]

Functional Consequences: A Mixed Agonist-Antagonist Profile

Binding affinity only tells part of the story. The functional activity of m-CPP—whether it activates (agonism), blocks (antagonism), or has a mixed effect at the receptor—is equally important and adds another layer of complexity. Research indicates that m-CPP does not act uniformly across the 5-HT receptor family.

• 5-HT2C Receptor : m-CPP is widely characterized as an agonist or partial agonist at the 5-HT2C receptor.[1][6] This interaction is believed to mediate many of its behavioral effects, such as hypoactivity and changes in food intake.[6][7]

• 5-HT2A Receptor : Evidence suggests m-CPP may act as an antagonist at 5-HT2A receptors, which contributes to its overall stimulus effects.[1]

• 5-HT2B Receptor : In contrast to its activity at the 5-HT2C subtype, m-CPP has been shown to function as an antagonist at the cloned human 5-HT2B receptor.

This mixed functional profile means that the net effect of m-CPP administration is a complex integration of activating and inhibiting signals across multiple receptor subtypes simultaneously.

Quantifying Affinity: The Radioligand Competition Binding Assay

To empirically determine the binding affinity of an unlabeled compound like m-CPP for a specific receptor subtype, the gold-standard method is the radioligand competition binding assay. This technique is a robust and sensitive method for quantifying the interaction between a ligand and a receptor.[3]

The core principle is competitive displacement. A fixed concentration of a high-affinity radiolabeled ligand (a "hot" ligand known to bind selectively to the target receptor) is incubated with a receptor preparation (e.g., cell membranes expressing the receptor). This incubation is performed in the presence of increasing concentrations of the unlabeled test compound (the "cold" competitor, in this case, m-CPP). As the concentration of m-CPP increases, it displaces more of the radioligand from the receptors. The concentration of m-CPP that displaces 50% of the specifically bound radioligand is its IC50. This value can then be converted to the inhibition constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used.

Causality in Protocol Design: Why These Steps?

Every step in a binding assay protocol is designed to ensure accuracy and reproducibility. We don't just follow steps; we control variables to isolate the specific binding event.

• Membrane Preparation : We use cell membranes rather than whole cells to eliminate complexities of cell entry and intracellular signaling, focusing purely on the receptor binding event. Homogenization in a buffered solution with protease inhibitors is critical to maintain receptor integrity.

• Choice of Radioligand : The radioligand must be specific for the target receptor and have high affinity. This ensures that the binding signal is strong and primarily from the receptor of interest.

• Incubation Buffer : The buffer composition (e.g., Tris-HCl, MgCl2) is optimized to mimic a physiological environment that promotes stable receptor conformation and binding.

• Determining Non-Specific Binding (NSB) : This is arguably the most critical control. To measure only the binding to our target receptor, we must subtract the signal from the radioligand binding to other components (like the filter paper or lipids). This is achieved by running a parallel incubation with a very high concentration of a known, non-radioactive ligand (a "saturating" displacer) that will occupy virtually all target receptors. Any remaining radioactivity is considered non-specific.

• Separation : Rapid filtration is the most common method to separate the receptor-bound radioligand from the free radioligand in the solution. The filter pores are small enough to trap the membranes but allow the unbound ligand to pass through. The filters are often pre-soaked in a polymer like polyethyleneimine (PEI) to reduce non-specific binding of the positively charged radioligand to the negatively charged glass fiber filter.

• Detection : Scintillation counting quantifies the radioactivity trapped on the filters, which corresponds to the amount of bound radioligand.

Step-by-Step Experimental Protocol: Competition Assay for m-CPP at the 5-HT2C Receptor

This protocol is a representative workflow for determining the Ki of m-CPP at the human 5-HT2C receptor expressed in HEK293 cells.

• Membrane Preparation :

  • Culture HEK293 cells stably expressing the human 5-HT2C receptor.

  • Harvest cells and wash with ice-cold Phosphate-Buffered Saline (PBS).

  • Homogenize cells in a lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4) containing a protease inhibitor cocktail.

  • Centrifuge the homogenate at low speed to remove nuclei and debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet by resuspending in fresh buffer and repeating the high-speed centrifugation.

  • Resuspend the final pellet in assay buffer, determine protein concentration (e.g., using a BCA assay), and store at -80°C.

• Binding Assay Incubation :

  • Prepare serial dilutions of m-CPP in the assay buffer (50 mM Tris, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4).

  • In a 96-well plate, set up the following for each m-CPP concentration:

    • Total Binding Wells : Add assay buffer, membrane preparation (e.g., 10-20 µg protein), and the radioligand (e.g., [3H]Mesulergine at a concentration near its Kd).

    • Competitor Wells : Add the m-CPP dilution, membrane preparation, and the radioligand.

  • Set up control wells:

    • Total Binding Control : Buffer only (no competitor).

    • Non-Specific Binding (NSB) Control : A saturating concentration of a non-radioactive 5-HT2C antagonist (e.g., 10 µM mianserin), membrane preparation, and the radioligand.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Filtration and Counting :

  • Terminate the incubation by rapid vacuum filtration through a GF/B or GF/C glass fiber filter plate pre-soaked in 0.3% PEI.

  • Quickly wash each well with ice-cold wash buffer (e.g., 50 mM Tris-HCl) to remove unbound radioligand.

  • Dry the filter plate completely.

  • Add scintillation cocktail to each well and seal the plate.

  • Count the radioactivity in a scintillation counter (e.g., MicroBeta counter).

• Data Analysis :

  • Calculate Specific Binding: Specific Binding = Total Binding - Non-Specific Binding.

  • Plot the percentage of specific binding against the log concentration of m-CPP.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualized Workflow: Radioligand Competition Binding Assay

Caption: Workflow for a radioligand competition binding assay.

A Key Signaling Pathway: 5-HT2C Receptor Activation

Understanding the downstream consequences of m-CPP binding requires knowledge of the receptor's signaling cascade. The 5-HT2C receptor, like the 5-HT2A and 5-HT2B subtypes, primarily couples to the Gαq/11 family of G-proteins. The activation of this pathway by an agonist like m-CPP initiates a well-characterized cascade leading to an increase in intracellular calcium.

• Receptor Activation : m-CPP binds to and stabilizes an active conformation of the 5-HT2C receptor.

• G-Protein Coupling : The activated receptor recruits and activates its cognate G-protein, Gαq/11, by promoting the exchange of GDP for GTP on the α-subunit.

• Effector Activation : The activated Gαq subunit dissociates and activates the enzyme Phospholipase C (PLC).

• Second Messenger Production : PLC cleaves the membrane phospholipid Phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: Inositol trisphosphate (IP3) and Diacylglycerol (DAG).

• Downstream Effects :

  • IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, causing the release of stored Ca2+ into the cytosol.

  • DAG remains in the membrane and, along with the increased Ca2+, activates Protein Kinase C (PKC), which goes on to phosphorylate numerous cellular proteins, modulating their activity.

Visualized Pathway: 5-HT2C Receptor Signaling

Caption: The Gq/11 signaling cascade activated by the 5-HT2C receptor.

Conclusion: A Powerful but Complex Tool

This guide demonstrates that m-CPP is not a simple molecular switch but a complex pharmacological agent. Its value lies in its ability to broadly stimulate the serotonin system, but this same property is its greatest liability for experiments requiring subtype specificity.

For the researcher, this has clear implications:

• Acknowledge Promiscuity : When using m-CPP, it is scientifically imperative to acknowledge its action at multiple 5-HT subtypes and even other neurotransmitter systems.

• Use Adjunctive Tools : To dissect which receptor is responsible for an observed effect, m-CPP should be used in conjunction with selective antagonists for different 5-HT subtypes.[7]

By understanding its binding affinities, its mixed functional profile, and the robust methods used to characterize them, we can continue to use m-CPP effectively as a probe, leveraging its broad activity to ask important questions about the overall function of the serotonin system while remaining vigilant of the complexities inherent in its use.

References

• Hamik, A., & Peroutka, S. J. (1989). 1-(m-chlorophenyl)piperazine (mCPP) Interactions With Neurotransmitter Receptors in the Human Brain. Biological Psychiatry, 25(5), 569-75. [Link]

• Gleason, S. D., & Shannon, H. E. (2001). m-CPP hypolocomotion is selectively antagonized by compounds with high affinity for 5-HT(2C) receptors but not 5-HT(2A) or 5-HT(2B) receptors. Psychopharmacology, 159(1), 35-42. [Link]

• Samanin, R., Mennini, T., & Garattini, S. (1981). Effects of m-chlorophenylpiperazine on receptor binding and brain metabolism of monoamines in rats. Neurochemistry International, 3(3-4), 239-44. [Link]

• Pifl, C., Zezula, J., Spindelegger, C., & Kasper, S. (1995). The serotonin agonist m-chlorophenylpiperazine (mCPP) binds to serotonin transporter sites in human brain. Neuroreport, 6(16), 2150-2. [Link]

• Callahan, P. M., & Cunningham, K. A. (1995). The role of the 5-HT2A and 5-HT2C receptors in the stimulus effects of m-chlorophenylpiperazine. Psychopharmacology, 119(2), 222-30. [Link]

• St-Onge, M. P., O'Shea, M., & Allison, D. B. (2007). The 5-HT2C receptor agonist meta-chlorophenylpiperazine (mCPP) reduces palatable food consumption and BOLD fMRI responses to food images in healthy female volunteers. Psychopharmacology, 193(4), 543-52. [Link]

• Yuan, S., & Hu, Z. (2019). Structural insight into the serotonin (5-HT) receptor family by molecular docking, molecular dynamics simulation and systems pharmacology analysis. Journal of Cheminformatics, 11(1), 60. [Link]

• Rovati, G. E., Capra, V., & Neubig, R. R. (2007). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Current protocols in pharmacology, Chapter 1, Unit 1.3. [Link]

• Kahn, R. S., & Wetzler, S. (1991). m-Chlorophenylpiperazine as a probe of serotonin function. Biological Psychiatry, 30(11), 1139-66. [Link]

Sources

• 1. The role of the 5-HT2A and 5-HT2C receptors in the stimulus effects of m-chlorophenylpiperazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1-(m-chlorophenyl)piperazine (mCPP) interactions with neurotransmitter receptors in the human brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The serotonin agonist m-chlorophenylpiperazine (mCPP) binds to serotonin transporter sites in human brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of m-chlorophenylpiperazine on receptor binding and brain metabolism of monoamines in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The 5-HT2C receptor agonist meta-chlorophenylpiperazine (mCPP) reduces palatable food consumption and BOLD fMRI responses to food images in healthy female volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. m-CPP hypolocomotion is selectively antagonized by compounds with high affinity for 5-HT(2C) receptors but not 5-HT(2A) or 5-HT(2B) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structural insight into the serotonin (5-HT) receptor family by molecular docking, molecular dynamics simulation and systems pharmacology analysis - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Scientist’s Guide to Purity Confirmation of Synthesized 1-(3-Chlorophenyl)piperazine Dihydrochloride: A Comparative Analysis of Analytical Methodologies

For the researcher, scientist, and drug development professional, the synthesis of a target molecule is but the first chapter of its story. The subsequent, and arguably more critical, chapter is the rigorous confirmation of its identity and purity. An impurity, whether a benign remnant of a starting material or a pharmacologically active by-product, can confound experimental results, compromise safety, and invalidate years of research.[1][2]

This guide provides an in-depth comparison of analytical techniques for confirming the purity of synthesized 1-(3-Chlorophenyl)piperazine dihydrochloride (mCPP Dihydrochloride). This N-arylpiperazine, a known metabolite of the antidepressant Trazodone and a significant research chemical, demands a high degree of analytical certainty regarding its composition.[3][4][5] We will move beyond rote protocols to explore the causality behind experimental choices, establishing a self-validating, orthogonal framework for purity assessment that ensures the integrity of your research.

The Orthogonal Approach: A Foundation of Trust

A single analytical technique provides only one perspective on a compound's purity. A truly self-validating system, the cornerstone of analytical trustworthiness, relies on an orthogonal approach. This involves using multiple, distinct analytical methods whose separation and detection principles are fundamentally different. An impurity that might be invisible to one method (e.g., a non-UV active compound in HPLC) will ideally be detected by another (e.g., NMR or MS), building a comprehensive and reliable purity profile.

Caption: The Orthogonal Approach to Purity Verification.

Chromatographic Techniques: Separation and Quantification

Chromatography is the workhorse of purity analysis, designed to separate the target compound from impurities. The choice between liquid and gas chromatography is dictated by the analyte's volatility and thermal stability.

High-Performance Liquid Chromatography (HPLC): The Gold Standard

For non-volatile compounds like mCPP dihydrochloride, HPLC is the preeminent technique for purity determination.[2][6] It separates components in a mixture based on their differential interactions with a stationary phase (the column) and a mobile phase (the solvent).

Causality Behind the Method:

• Why Reversed-Phase (RP-HPLC)? RP-HPLC, typically using a C18 (octadecylsilane) column, is ideal for separating moderately polar compounds like mCPP. The nonpolar stationary phase retains the analyte, and a polar mobile phase is used for elution.

• Why a UV Detector? The aromatic chlorophenyl ring in mCPP contains a chromophore that absorbs UV light, making a UV detector a simple, robust, and sensitive choice for detection. The λmax for 1-(3-Chlorophenyl)piperazine is around 249 nm, providing a good wavelength for monitoring.[3]

• Why a Gradient? A solvent gradient (e.g., increasing the proportion of organic solvent like acetonitrile over time) is often superior to an isocratic (constant solvent composition) method. It allows for the elution of both early-eluting polar impurities and late-eluting nonpolar impurities in a single run with good peak shape.

• Preparation of Mobile Phase:

  • Mobile Phase A: 0.05 M Sodium Dihydrogen Phosphate in water, with pH adjusted to 5.5 using phosphoric acid.

  • Mobile Phase B: Acetonitrile.

  • Filter both phases through a 0.45 µm membrane filter and degas.

• Standard Preparation:

  • Accurately weigh ~10 mg of 1-(3-Chlorophenyl)piperazine dihydrochloride certified reference material (CRM) into a 100 mL volumetric flask.[7][8]

  • Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B to create a 0.1 mg/mL stock solution.

• Sample Preparation:

  • Prepare the synthesized sample in the same manner as the standard to a final concentration of ~1.0 mg/mL. This higher concentration helps in detecting minor impurities (e.g., at the 0.1% level).

• Chromatographic Conditions:

  • Column: C18, 4.6 mm x 250 mm, 5 µm particle size.

  • Flow Rate: 1.0 mL/min.[9]

  • Column Temperature: 30°C.[9]

  • Detection Wavelength: 254 nm.[9]

  • Injection Volume: 20 µL.[9]

  • Gradient Program:

    • 0-5 min: 50% B

    • 5-25 min: 50% to 90% B

    • 25-30 min: 90% B

    • 30.1-35 min: 50% B (re-equilibration)

• Analysis:

  • Inject the standard to determine the retention time of the main peak.

  • Inject the sample. The purity is calculated based on the area percent of the main peak relative to the total area of all peaks in the chromatogram.

Caption: High-Performance Liquid Chromatography (HPLC) Workflow.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the ideal method for identifying and quantifying volatile and semi-volatile impurities, such as residual solvents (e.g., from synthesis or purification) or volatile starting materials.[6][10] The sample is vaporized, separated in a gas-phase column, and then fragmented and detected by a mass spectrometer, which provides definitive structural information.

Causality Behind the Method:

• Why GC-MS? While mCPP dihydrochloride itself is not volatile, GC-MS is not for the main component but for what might be left behind. Common synthesis precursors like m-chloroaniline are amenable to GC analysis.[11] It provides an orthogonal check for impurities that might not be detected by HPLC.

• Why a Mass Spectrometer Detector? MS provides much higher specificity than other GC detectors. It allows for the identification of unknown peaks by comparing their fragmentation patterns to spectral libraries (like NIST).[12]

• Standard Preparation:

  • Prepare a stock solution containing expected residual solvents (e.g., Toluene, Dichloromethane, Ethyl Acetate) at a concentration of ~1 mg/mL each in Dimethyl Sulfoxide (DMSO).

• Sample Preparation:

  • Accurately weigh ~100 mg of the synthesized mCPP dihydrochloride into a 10 mL headspace vial.

  • Add 1 mL of DMSO and seal the vial.

• GC-MS Conditions (Headspace Analysis):

  • Column: DB-624 or equivalent, 30 m x 0.25 mm, 1.4 µm film thickness.

  • Carrier Gas: Helium, 1.2 mL/min.

  • Oven Program:

    • Initial: 40°C, hold for 5 min.

    • Ramp: 10°C/min to 240°C.

    • Hold at 240°C for 5 min.

  • Injector: Split mode (20:1), 250°C.

  • MS Transfer Line: 250°C.

  • Ion Source: 230°C.

  • Mass Range: 35-350 amu.

• Analysis:

  • Run the standard to establish retention times and response factors for target solvents.

  • Run the sample vial. Identify and quantify any detected solvents based on the standard run.

Caption: Gas Chromatography-Mass Spectrometry (GC-MS) Workflow.

Spectroscopic Techniques: Definitive Structural Confirmation

While chromatography separates components, spectroscopy confirms their identity. For a synthesized compound, it is paramount to prove that the main component is indeed the desired molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for unambiguous structure elucidation.[13] It provides detailed information about the chemical environment of each hydrogen (¹H NMR) and carbon (¹³C NMR) atom in the molecule, serving as a molecular "fingerprint."

Causality Behind the Method:

• Why Both ¹H and ¹³C NMR? ¹H NMR is excellent for seeing the number of different protons, their connectivity, and their environment. ¹³C NMR confirms the carbon backbone. Together, they provide a complete picture of the molecule's structure.

• Why is it a Purity Tool? The integral of a ¹H NMR signal is directly proportional to the number of protons it represents. Any signal that cannot be assigned to the target molecule is an impurity. By integrating an impurity peak against a known peak from the target molecule, its molar ratio can be calculated, providing a highly accurate purity assessment without needing a reference standard for the impurity itself.

• Sample Preparation:

  • Dissolve 5-10 mg of the synthesized mCPP dihydrochloride in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or D₂O) in an NMR tube.

  • Add a small amount of a reference standard, such as Tetramethylsilane (TMS), if not already present in the solvent.

• Instrumental Setup (400 MHz Spectrometer):

  • Acquire a ¹H NMR spectrum. Key parameters include the number of scans (e.g., 16), relaxation delay (e.g., 2s), and acquisition time (e.g., 4s).

  • Acquire a ¹³C NMR spectrum. This requires more scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

• Data Analysis:

  • ¹H NMR:

    • Confirm the presence of signals corresponding to the aromatic protons (around 7.0-7.4 ppm) and the piperazine ring protons (around 3.2-3.4 ppm).

    • Integrate all peaks. The ratio of integrals should match the number of protons in the structure.

    • Identify, and if possible, identify and quantify any impurity signals.

  • ¹³C NMR:

    • Confirm the presence of the correct number of carbon signals (due to symmetry, fewer than 10 signals may appear).[14]

Caption: Nuclear Magnetic Resonance (NMR) Analysis Workflow.

Complementary and Confirmatory Methods

To complete the self-validating data package, a few additional tests are essential.

Elemental Analysis

This technique determines the mass percentages of carbon, hydrogen, and nitrogen (CHN) in a sample. It is a fundamental method for confirming the empirical formula of a bulk compound.

• Analysis: Submit a small, dried sample (~2-3 mg) for combustion analysis.

• Interpretation: Compare the experimentally determined weight percentages of C, H, and N to the theoretical values calculated for the molecular formula C₁₀H₁₃ClN₂·2HCl (C₁₀H₁₅Cl₃N₂).

  • Theoretical Values for C₁₀H₁₅Cl₃N₂ (MW: 269.60 g/mol ):

    • %C = (10 * 12.011) / 269.60 * 100 = 44.54%

    • %H = (15 * 1.008) / 269.60 * 100 = 5.61%

    • %N = (2 * 14.007) / 269.60 * 100 = 10.39%

  • The experimental values should be within ±0.4% of the theoretical values to confirm the elemental composition.

Comparative Summary of Analytical Techniques

The true power of this multi-faceted approach lies in understanding how the data from each technique complements the others. No single method tells the whole story.

Technique	Primary Purpose	Strengths	Limitations	Data Output
RP-HPLC	Quantify purity based on UV-active impurities.	High precision and sensitivity; robust and widely available; excellent for routine quality control.[2]	Requires a reference standard for accurate quantification; may not detect non-UV active impurities.	Chromatogram showing retention time and peak area %.
GC-MS	Identify and quantify volatile/semi-volatile impurities.	Excellent for residual solvents and volatile starting materials; MS provides definitive identification.[6][15]	Not suitable for non-volatile compounds like the API itself; requires sample volatility.	Total Ion Chromatogram (TIC) and mass spectra for library matching.
NMR	Unambiguous structural confirmation and quantification of impurities.	Provides detailed structural information; can quantify impurities without needing their specific reference standards.[13]	Lower sensitivity than chromatography; complex mixtures can be difficult to interpret.	Spectrum showing chemical shifts, integrals, and coupling constants.[16]
Elemental Analysis	Confirmation of elemental composition and empirical formula.	Provides fundamental confirmation of the bulk material's identity.	Does not provide information on the nature of impurities, only the bulk composition.	Weight percentages of C, H, N.

Conclusion: Synthesizing the Data for a Final Verdict

Confirming the purity of synthesized 1-(3-Chlorophenyl)piperazine dihydrochloride is not a single step but a systematic process of inquiry. The prudent scientist builds a case for purity using an orthogonal set of data.

A standard workflow should begin with NMR to confirm that the primary component's structure is correct. This is followed by RP-HPLC analysis to establish a purity value, typically aiming for >98% or higher depending on the intended use.[3] A complementary GC-MS analysis ensures the absence of residual solvents from the synthesis. Finally, Elemental Analysis provides the ultimate confirmation that the empirical formula of the bulk material is correct.

By integrating the results from these distinct analytical methodologies, you create a self-validating and trustworthy data package. This rigorous approach ensures that your material is what you believe it is, at the purity you require, providing a solid foundation for all subsequent research and development.

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A Comparative Guide to Inter-Laboratory Quantification of m-Chlorophenylpiperazine (m-CPP)

Introduction: The Analytical Imperative for m-CPP Quantification

Meta-chlorophenylpiperazine (m-CPP) is a psychoactive compound of the phenylpiperazine class, notable for its use in neuroscience research as a serotonin receptor agonist and its emergence as a designer drug.[1] Accurate and reliable quantification of m-CPP in various matrices, including pharmaceutical formulations and biological samples, is critical for both preclinical and clinical drug development, as well as for forensic toxicology. This guide provides a comprehensive inter-laboratory comparison of the three most prevalent analytical techniques for m-CPP quantification: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

This document is intended for researchers, scientists, and drug development professionals, offering an in-depth analysis of each method's performance, supported by experimental data and established validation principles. The objective is to equip laboratories with the necessary information to select the most appropriate method for their specific analytical needs, ensuring data integrity and comparability across different research sites. The validation parameters discussed are in accordance with the International Council for Harmonisation (ICH) guidelines.[2][3]

Fundamental Principles of Analyzed Techniques

A foundational understanding of the analytical principles underpinning each technique is crucial for appreciating their respective strengths and limitations in the context of m-CPP quantification.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis, separating compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase.[4] For UV detection, the analyte must possess a chromophore that absorbs light in the ultraviolet-visible spectrum. While m-CPP has some inherent UV absorbance, its piperazine nucleus lacks a strong chromophore, often necessitating a derivatization step to enhance its UV activity and achieve lower detection limits.[5][6][7] A common derivatizing agent is 4-chloro-7-nitrobenzofuran (NBD-Cl), which reacts with the secondary amine groups of piperazine to form a stable, highly UV-active product.[5][6][7]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds.[4] The sample is vaporized and separated in a gaseous mobile phase based on its interaction with a stationary phase within a capillary column. The separated components then enter a mass spectrometer, which ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio, providing both qualitative and quantitative information. For non-volatile compounds, a derivatization step may be required to increase volatility.[4]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS combines the separation power of liquid chromatography with the high selectivity and sensitivity of tandem mass spectrometry.[8] After separation by LC, the analyte is ionized and subjected to two stages of mass analysis. The first mass spectrometer selects the precursor ion (the ionized molecule of interest), which is then fragmented. The second mass spectrometer analyzes the resulting product ions. This multiple reaction monitoring (MRM) provides exceptional specificity and allows for quantification at very low concentrations, even in complex biological matrices.[9]

Comparative Analysis of Method Performance

The selection of an analytical method for m-CPP quantification should be guided by a thorough evaluation of its performance characteristics. The following table provides a comparative summary of typical validation parameters for HPLC-UV, GC-MS, and LC-MS/MS based on literature for piperazine derivatives and related compounds.

Validation Parameter	HPLC-UV	GC-MS	LC-MS/MS
Specificity	Moderate to High (derivatization can improve)	High	Very High
**Linearity (R²) **	≥ 0.999	≥ 0.99	≥ 0.99
Limit of Detection (LOD)	ng/mL to µg/mL range	ng/mL range	pg/mL to ng/mL range
Limit of Quantification (LOQ)	ng/mL to µg/mL range	ng/mL range	pg/mL to ng/mL range
Accuracy (% Recovery)	98% - 102%	90% - 110%	85% - 115%
Precision (%RSD)	< 2%	< 15%	< 15%
Matrix Effect	Low	Moderate	High (can be mitigated)
Throughput	Moderate	Moderate	High

Experimental Protocols and Workflows

To ensure reproducibility and facilitate inter-laboratory comparison, detailed and validated experimental protocols are essential.

HPLC-UV Method with Derivatization

This protocol outlines a general procedure for the quantification of m-CPP using HPLC-UV with NBD-Cl derivatization.

Instrumentation:

• HPLC system with a UV or photodiode array (PDA) detector.

• Analytical column: C18 column (e.g., 250 x 4.6 mm, 5 µm) or equivalent.

Reagents:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• m-CPP standard

• 4-chloro-7-nitrobenzofuran (NBD-Cl)

• Buffer solution (e.g., phosphate buffer, pH 7.4)

Chromatographic Conditions:

• Mobile Phase: A gradient of acetonitrile and water or buffer.

• Flow rate: 1.0 mL/min

• Injection volume: 10 µL

• Column temperature: 35°C

• UV detection: Wavelength will depend on the absorption maximum of the NBD-mCPP derivative.

Sample Preparation (Derivatization):

• Prepare a standard solution of m-CPP in a suitable solvent.

• Prepare a solution of NBD-Cl in acetonitrile.

• Mix the m-CPP solution with an excess of the NBD-Cl solution in a buffered environment.

• Heat the mixture (e.g., at 60°C for 30 minutes) to facilitate the reaction.

• Cool the solution and dilute with the mobile phase before injection.

Data Analysis:

• Identify the peak corresponding to the m-CPP derivative based on its retention time compared to a standard.

• Quantify the analyte using a calibration curve generated from standards of known concentrations.

HPLC-UV experimental workflow.

GC-MS Method

This protocol provides a general framework for the quantification of m-CPP using GC-MS.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Analytical column: A capillary column suitable for semi-volatile organic compounds (e.g., DB-5ms).

Reagents:

• m-CPP standard

• Internal standard (e.g., a deuterated analog of m-CPP)

• Organic solvent for extraction (e.g., ethyl acetate)

• Derivatizing agent (if necessary, e.g., trifluoroacetic anhydride - TFAA)

GC-MS Conditions:

• Injector Temperature: 250-280 °C

• Oven Temperature Program: A suitable temperature gradient to separate m-CPP from other matrix components.

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Full scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis, using characteristic ions of m-CPP.

Sample Preparation:

• Spike the sample with the internal standard.

• Perform a liquid-liquid extraction with an appropriate organic solvent.

• Evaporate the organic layer to dryness.

• If derivatization is required, add the derivatizing agent and heat.

• Reconstitute the residue in a suitable solvent for injection.

Data Analysis:

• Identify m-CPP based on its retention time and mass spectrum.

• Quantify m-CPP by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

GC-MS experimental workflow.

LC-MS/MS Method

This protocol describes a general approach for the highly sensitive quantification of m-CPP using LC-MS/MS.

Instrumentation:

• Liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS).

• Analytical column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

Reagents:

• m-CPP standard

• Stable isotope-labeled internal standard (e.g., m-CPP-d8)

• Acetonitrile (LC-MS grade)

• Formic acid

LC-MS/MS Conditions:

• Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid.

• Flow rate: 0.3 - 0.5 mL/min

• Injection volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for m-CPP and its internal standard.

Sample Preparation:

• Spike the sample with the internal standard.

• Perform protein precipitation with acetonitrile for biological samples.

• Centrifuge and collect the supernatant.

• Evaporate the supernatant and reconstitute in the initial mobile phase.

Data Analysis:

• Quantify m-CPP by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

LC-MS/MS experimental workflow.

Discussion and Recommendations

The choice of analytical method for m-CPP quantification is a critical decision that should be based on the specific requirements of the study.

• HPLC-UV is a cost-effective and widely available technique suitable for the analysis of m-CPP in pharmaceutical formulations where concentrations are relatively high. The need for derivatization to achieve adequate sensitivity can increase sample preparation time and introduce variability.[5][6][7]

• GC-MS offers high specificity and is a robust technique for m-CPP quantification, particularly in forensic applications.[10] However, the potential need for derivatization and the thermal lability of some related compounds can be limitations.

• LC-MS/MS is the gold standard for the quantification of m-CPP in biological matrices due to its exceptional sensitivity and specificity.[11] It allows for the direct analysis of m-CPP without derivatization and can achieve very low limits of quantification, making it ideal for pharmacokinetic and toxicological studies. While powerful, the instrumentation is more expensive and susceptible to matrix effects, which must be carefully managed.[12]

For inter-laboratory comparisons, it is imperative that all participating laboratories adhere to a harmonized and thoroughly validated protocol. The use of a common reference standard and quality control samples is essential to ensure the comparability of results. Regular proficiency testing can further enhance the reliability of data across different sites.

Conclusion

The quantification of m-CPP can be reliably achieved using HPLC-UV, GC-MS, and LC-MS/MS. Each method presents a unique set of advantages and disadvantages. For high-concentration samples and routine quality control, HPLC-UV provides a practical and economical solution. GC-MS offers a high degree of certainty for identification and quantification, especially in forensic contexts. For trace-level quantification in complex biological matrices, LC-MS/MS is the method of choice, delivering unparalleled sensitivity and specificity. A comprehensive understanding of the principles, performance characteristics, and experimental protocols of these techniques is fundamental for generating accurate, reproducible, and comparable data in an inter-laboratory setting.

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A Senior Application Scientist's Guide to Validating the Anxiogenic-Like Effects of m-CPP in Rodent Models

For researchers in neuropharmacology and drug development, establishing robust and reproducible animal models of anxiety is paramount. The compound meta-chlorophenylpiperazine (m-CPP) serves as a critical pharmacological tool for inducing a transient anxiety-like state in laboratory animals, thereby providing a valuable platform for screening novel anxiolytic compounds. This guide offers an in-depth comparison of the primary behavioral paradigms used to validate the anxiogenic-like effects of m-CPP, grounded in scientific integrity and field-proven insights.

The Pharmacology of m-CPP: A Focus on the 5-HT₂c Receptor

meta-Chlorophenylpiperazine (m-CPP) is a non-selective serotonin receptor agonist with significant affinity for multiple 5-HT receptor subtypes.[1][2] However, its anxiogenic (anxiety-producing) effects are predominantly mediated through its potent agonist activity at the serotonin 2C receptor (5-HT₂cR).[3][4][5] Activation of these G-protein coupled receptors, which are highly expressed in limbic brain regions associated with mood and anxiety like the amygdala and hippocampus, leads to an excitatory neuronal response.[6][7][8][9] This makes m-CPP an excellent tool for probing the neurocircuitry of anxiety and for testing the efficacy of compounds designed to modulate the serotonergic system.[4] Overactivity of 5-HT₂c receptors is believed to contribute to symptoms of both depression and anxiety.[7]

The signaling cascade initiated by m-CPP at the 5-HT₂c receptor is a key aspect of its mechanism. Understanding this pathway is crucial for interpreting behavioral outcomes and for the development of targeted therapeutics.

Caption: 5-HT₂c Receptor Signaling Pathway Activated by m-CPP.

General Experimental Workflow: Ensuring Rigor and Reproducibility

A standardized workflow is critical to minimize variability and ensure that observed behavioral changes are a direct result of the pharmacological intervention. This involves careful acclimatization, precise drug administration, and blinded data analysis.

Caption: Standardized Workflow for m-CPP Anxiogenic Studies.

Comparison of Key Animal Models for m-CPP Validation

The choice of behavioral assay is critical and depends on the specific aspects of anxiety being investigated. The most common and well-validated models include the Elevated Plus Maze (EPM), the Open Field Test (OFT), and the Social Interaction Test (SIT).

The Elevated Plus Maze (EPM)

The EPM is a widely used test for assessing anxiety-like behavior in rodents.[10][11][12] The apparatus consists of a plus-shaped maze elevated off the ground, with two open arms and two enclosed arms.[13][14] The test is based on the natural aversion of rodents to open and elevated spaces.[10][13][14] An anxiogenic compound like m-CPP will cause the animal to spend significantly less time in and make fewer entries into the exposed, open arms.[3][15]

Detailed Protocol:

• Acclimatization: Allow animals to habituate to the testing room for at least 45-60 minutes before the test.[10][14] Ensure the room has consistent, moderate lighting.

• Drug Administration: Administer m-CPP (e.g., 0.5 - 2.0 mg/kg, intraperitoneally) or vehicle control 30 minutes prior to testing.[5]

• Test Procedure: Gently place the animal in the center of the maze, facing one of the closed arms.[10] Allow the animal to explore the maze freely for a 5-minute session.[10][12]

• Data Collection: An overhead camera connected to a video-tracking system records the session.[14] Key parameters measured are the number of entries into and the time spent in the open and closed arms.[14]

• Inter-trial Procedure: Thoroughly clean the maze with 70% ethanol between each animal to remove olfactory cues.[14]

Parameter	Vehicle Control (Typical)	m-CPP (1 mg/kg) (Typical)	Interpretation
% Time in Open Arms	25-40%	10-20%	Decrease indicates anxiogenic-like effect[3]
# of Open Arm Entries	8-15	3-7	Decrease indicates anxiogenic-like effect[3]
# of Closed Arm Entries	10-20	10-20	No significant change suggests a lack of locomotor effects

Note: Data are representative and will vary based on species, strain, and specific lab conditions.

The Open Field Test (OFT)

The OFT assesses anxiety-like behavior by capitalizing on the conflict between a rodent's drive to explore a novel environment and its aversion to open, brightly lit spaces (thigmotaxis).[16][17][18] The apparatus is a simple, empty arena.[19][20] Anxious animals tend to stay close to the walls (periphery), while less anxious animals will explore the center of the arena more freely.[17] m-CPP administration is expected to decrease the time spent in and entries into the center zone.[5]

Detailed Protocol:

• Acclimatization: As with the EPM, habituate the animals to the testing room for at least 30-60 minutes.[20]

• Drug Administration: Administer m-CPP (e.g., 1 - 4 mg/kg, i.p.) or vehicle 30 minutes prior to the test.[5]

• Test Procedure: Gently place the animal in the center of the open field arena.[16][17] The test duration is typically 5-10 minutes.[16][20]

• Data Collection: A video-tracking system quantifies movement. The arena is typically divided into a "center" zone and a "peripheral" zone.[19] Key measures are time spent in the center, entries into the center, and total distance traveled (to control for locomotor effects).[17]

• Inter-trial Procedure: Clean the apparatus thoroughly with 70% ethanol between subjects.[20]

Parameter	Vehicle Control (Typical)	m-CPP (2 mg/kg) (Typical)	Interpretation
Time in Center Zone (s)	60-90 s	20-40 s	Decrease indicates anxiogenic-like effect[5]
Center Zone Entries	15-25	5-15	Decrease indicates anxiogenic-like effect[5]
Total Distance Traveled (m)	20-30 m	18-28 m	No significant change rules out sedation or hyperactivity[5]

Note: Data are representative and will vary based on species, strain, and specific lab conditions.

The Social Interaction Test (SIT)

The SIT is an ethologically relevant paradigm that measures anxiety in the context of social behavior.[21] Rodents are naturally social animals, but in an anxiogenic state, they will exhibit reduced social investigation of a novel conspecific.[22] The test can be conducted in a single chamber where two unfamiliar animals are placed together, or in a three-chamber apparatus to assess social preference.[23][24] The administration of m-CPP reliably reduces the time spent in active social interaction.[8][25]

Detailed Protocol (Paired Interaction):

• Acclimatization: House animals in pairs or groups and habituate them to the testing room.

• Drug Administration: Administer m-CPP (e.g., 0.5 - 1.0 mg/kg, i.p.) or vehicle to one or both animals 30 minutes prior to testing.

• Test Procedure: Place a pair of unfamiliar, weight-matched, male rats in a familiar arena under low light conditions.[25] The session typically lasts for 10 minutes.

• Data Collection: A trained observer, blind to the treatment conditions, scores the cumulative duration of active social behaviors (e.g., sniffing, following, grooming).[22][25] This can be aided by video recording.

• Inter-trial Procedure: Clean the arena thoroughly between pairs.

Parameter	Vehicle-Vehicle Pair (Typical)	Vehicle-mCPP Pair (Typical)	Interpretation
Total Social Interaction (s)	120-180 s	50-90 s	Decrease indicates anxiogenic-like effect[25]
Locomotor Activity (line crossings)	150-200	140-190	No significant change suggests a specific effect on social behavior

Note: Data are representative and will vary based on species, strain, and specific lab conditions.

Comparative Summary and Best Practices

Feature	Elevated Plus Maze (EPM)	Open Field Test (OFT)	Social Interaction Test (SIT)
Principle	Approach-avoidance conflict (height/open space)[13]	Approach-avoidance conflict (novelty/open space)[18]	Innate drive for social contact vs. neophobia[21]
Primary Measure	Time/entries in open arms[14]	Time/entries in center zone[17]	Duration of active social behaviors[24]
Key Advantage	High throughput, well-validated for anxiolytics/anxiogenics.[11]	Assesses both anxiety and locomotion simultaneously.[16][19]	High ethological validity; measures a different domain of anxiety.
Key Consideration	Sensitive to baseline activity levels.	Interpretation can be confounded by locomotor effects.	Can be labor-intensive to score; requires careful control of social variables.[22]
m-CPP Sensitivity	High. Dose-dependently reduces open arm exploration.[3]	High. Dose-dependently reduces center exploration.[5]	High. Dose-dependently reduces interaction time.[25]

Self-Validating Systems & Trustworthiness:

To ensure the trustworthiness of your results, every experiment should include a positive control. For instance, when validating m-CPP's anxiogenic effect, a separate group treated with a known anxiolytic drug (e.g., diazepam) should show the opposite behavioral profile (increased open arm time, etc.). This demonstrates that the model is sensitive to both anxiogenic and anxiolytic manipulations. Furthermore, blinding the experimenter to the treatment conditions during testing and scoring is non-negotiable to prevent unconscious bias.[12]

Conclusion

Validating the anxiogenic-like effects of m-CPP requires a careful selection of behavioral models and rigorous experimental design. The Elevated Plus Maze, Open Field Test, and Social Interaction Test each provide unique but complementary insights into the anxiety-like state induced by 5-HT₂c receptor activation. By understanding the principles, protocols, and comparative strengths of each model, researchers can generate reliable and translatable data, ultimately advancing our understanding of anxiety disorders and facilitating the development of novel therapeutics.

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A Tale of Two Molecules: Deconstructing the Pharmacological Dichotomy of Trazodone and its Metabolite, m-CPP

A Comparative Guide for the Research Professional

In the landscape of psychopharmacology, the intricate relationship between a parent drug and its metabolites often holds the key to understanding its full spectrum of clinical effects, both therapeutic and adverse. This guide offers an in-depth, comparative analysis of the antidepressant trazodone and its principal active metabolite, meta-chlorophenylpiperazine (m-CPP). While trazodone is valued for its unique sedative and anxiolytic properties, the pharmacological activity of m-CPP presents a contrasting and often counteractive profile. Understanding the distinct molecular interactions and resulting physiological effects of each compound is paramount for researchers, scientists, and drug development professionals seeking to refine therapeutic strategies and mitigate undesirable side effects.

From Parent Compound to Active Metabolite: A Metabolic Journey

Trazodone, classified as a serotonin antagonist and reuptake inhibitor (SARI), undergoes extensive hepatic metabolism following administration.[1][2] The primary metabolic pathway involves N-dealkylation, a reaction primarily mediated by the cytochrome P450 3A4 (CYP3A4) isoenzyme, which cleaves the side chain to yield m-CPP.[1][2][3] This metabolic conversion is a critical juncture, as it gives rise to a molecule with a pharmacological identity starkly different from its precursor.

The subsequent fate of m-CPP is governed by another key enzyme, CYP2D6, which hydroxylates the compound, facilitating its eventual excretion.[4][5] It is important to note that genetic polymorphisms in CYP2D6 can significantly impact the clearance of m-CPP, leading to considerable inter-individual variability in its plasma concentrations and, consequently, its potential to elicit adverse effects.[4][6]

Caption: Metabolic conversion of trazodone to its active metabolite, m-CPP.

A Study in Contrasts: The Divergent Receptor Binding Profiles

The opposing clinical effects of trazodone and m-CPP can be largely attributed to their distinct affinities and functional activities at a range of neurotransmitter receptors. Trazodone's therapeutic efficacy, particularly its sedative and antidepressant actions, stems from a unique combination of moderate serotonin reuptake inhibition and potent blockade of several key receptors.[7][8] In stark contrast, m-CPP functions primarily as a non-selective serotonin receptor agonist, a property that underlies many of its less desirable effects.[2][5]

Target Receptor	Trazodone (Ki, nM)	Trazodone - Functional Activity	m-CPP (Ki, nM)	m-CPP - Functional Activity
Serotonin Transporter (SERT)	~150-300	Weak Inhibitor	~230	Inhibitor/Releasing Agent
5-HT1A Receptor	~50-100	Partial Agonist	High Affinity	Agonist
5-HT2A Receptor	~10-30	Potent Antagonist	~32	Partial Agonist/Antagonist
5-HT2B Receptor	High Affinity	Antagonist	~29	Agonist
5-HT2C Receptor	High Affinity	Antagonist	~3.4	Potent Agonist
α1-Adrenergic Receptor	~20-50	Antagonist	Moderate Affinity	Antagonist
α2-Adrenergic Receptor	~200-400	Antagonist	~600	Antagonist
Histamine H1 Receptor	~20-50	Antagonist	Moderate Affinity	Antagonist

Note: Ki values are approximate and can vary between studies. The functional activities represent the general consensus from preclinical and clinical research.

This divergence in receptor interaction is the cornerstone of their differing pharmacological profiles. Trazodone's potent 5-HT2A antagonism is believed to contribute significantly to its antidepressant and anxiolytic effects, as well as its ability to improve sleep architecture.[1][7] Its blockade of α1-adrenergic and H1 receptors is largely responsible for its sedative properties.[7][9]

Conversely, m-CPP's potent agonism at 5-HT2C receptors is strongly associated with anxiogenic and anorectic effects.[5][10] Furthermore, its activity at 5-HT2B receptors has been implicated in the potential for adverse cardiovascular effects.[4] The complex interplay of m-CPP's agonistic and partial agonistic activities across multiple serotonin receptor subtypes contributes to a side-effect profile that can include anxiety, headache, and dysphoria.[5][11]

Visualizing the Opposing Signaling Pathways

The contrasting functional activities of trazodone and m-CPP at the 5-HT2A and 5-HT2C receptors, respectively, lead to divergent downstream signaling cascades.

Caption: Contrasting signaling pathways of trazodone at the 5-HT2A receptor and m-CPP at the 5-HT2C receptor.

Pharmacokinetic and Pharmacodynamic Consequences

The differing pharmacokinetic profiles of trazodone and m-CPP also play a crucial role in the overall clinical presentation. Trazodone has a relatively short half-life of 4-15 hours for the immediate-release formulation.[1] The half-life of m-CPP is in a similar range, approximately 3-16 hours.[1] However, the formation of m-CPP from trazodone means that patients are exposed to this active metabolite throughout the dosing interval.[10][12][13]

The clinical implications of this are significant. While trazodone's sedative effects are often desired at bedtime, the persistent presence of m-CPP can lead to next-day anxiety or other undesirable side effects.[10] This is particularly relevant in individuals who are poor metabolizers at the CYP2D6 enzyme, as they may accumulate higher levels of m-CPP.[4]

Experimental Protocols for Comparative Analysis

To empirically investigate the distinct pharmacological profiles of trazodone and m-CPP, a combination of in vitro and in vivo experimental approaches is necessary.

Experimental Protocol 1: Competitive Radioligand Binding Assay

Objective: To determine and compare the binding affinities (Ki) of trazodone and m-CPP for a panel of neurotransmitter receptors and transporters.

Methodology:

• Membrane Preparation: Prepare cell membrane homogenates from tissues or cell lines expressing the target receptor (e.g., human embryonic kidney (HEK) 293 cells transfected with the human 5-HT2A receptor).

• Assay Buffer Preparation: Prepare a suitable assay buffer specific to the receptor being studied.

• Incubation: In a 96-well plate, combine the membrane preparation, a specific radioligand (e.g., [3H]ketanserin for 5-HT2A receptors), and varying concentrations of the unlabeled competitor drug (trazodone or m-CPP).

• Equilibration: Incubate the plates at a specific temperature for a defined period to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the contents of each well through glass fiber filters to separate the membrane-bound radioligand from the unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Use non-linear regression analysis to determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff equation.

Experimental Protocol 2: In Vivo Microdialysis in Rodent Models

Objective: To assess the effects of trazodone and m-CPP on extracellular neurotransmitter levels in specific brain regions.

Methodology:

• Animal Model: Utilize adult male Sprague-Dawley rats.

• Surgical Implantation: Under anesthesia, stereotaxically implant a microdialysis guide cannula targeting a specific brain region (e.g., the prefrontal cortex or nucleus accumbens).

• Recovery: Allow the animals to recover from surgery for a minimum of 48 hours.

• Microdialysis Probe Insertion: On the day of the experiment, insert a microdialysis probe into the guide cannula.

• Perfusion: Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate.

• Baseline Sample Collection: Collect several baseline dialysate samples to establish stable neurotransmitter levels.

• Drug Administration: Administer trazodone, m-CPP, or vehicle (e.g., saline) via intraperitoneal (i.p.) injection.

• Post-Treatment Sample Collection: Continue to collect dialysate samples at regular intervals for several hours post-injection.

• Neurotransmitter Analysis: Analyze the dialysate samples for the concentrations of serotonin, dopamine, and their metabolites using high-performance liquid chromatography with electrochemical detection (HPLC-ED).

• Data Analysis: Express the post-treatment neurotransmitter levels as a percentage of the baseline levels and compare the effects of trazodone and m-CPP over time.

Caption: Experimental workflow for the comparative analysis of trazodone and m-CPP.

Conclusion: A Dichotomy with Clinical Significance

The comparison of trazodone and its primary metabolite, m-CPP, offers a compelling case study in the complexities of drug metabolism and action. While trazodone provides therapeutic benefit through a unique profile of receptor antagonism and weak serotonin reuptake inhibition, the formation of m-CPP introduces a contrasting set of pharmacological activities, primarily driven by its non-selective serotonin agonism. This inherent dichotomy underscores the importance of considering the complete pharmacological picture of a drug and its metabolites in both preclinical research and clinical practice. For drug development professionals, this knowledge can inform the design of novel therapeutics with improved side-effect profiles, potentially by minimizing the formation of active metabolites with undesirable properties or by co-administering agents that counteract their effects. For researchers, the distinct profiles of trazodone and m-CPP provide valuable tools for probing the intricate roles of different serotonin receptor subtypes in health and disease.

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A Comparative Guide to the Receptor Specificity of m-CPP: Focusing on 5-HT2c versus Other Neurotransmitter Receptors

For researchers and drug development professionals, understanding the precise molecular interactions of a pharmacological tool is paramount. Meta-chlorophenylpiperazine (m-CPP) is widely utilized as a research chemical, particularly for its activity as a serotonin receptor agonist.[1] However, its utility as a specific probe for the 5-hydroxytryptamine 2c (5-HT2c) receptor is often debated due to its interactions with a range of other neurotransmitter receptors. This guide provides an in-depth analysis of m-CPP's receptor specificity, presenting comparative binding data and the experimental methodologies required to rigorously assess such parameters.

The core principle of drug development is to maximize on-target efficacy while minimizing off-target side effects.[2] This necessitates a thorough characterization of a compound's selectivity profile, which is its ability to preferentially bind to its intended target over other receptors.[3] In the case of m-CPP, while it is often used to probe 5-HT2c function, its promiscuity can confound experimental results.[4][5]

The Promiscuous Nature of m-CPP: A Data-Driven Comparison

The specificity of a ligand is not an absolute term but rather a relative one, best understood through quantitative comparisons of its binding affinity (often expressed as the inhibition constant, Ki, or the half-maximal inhibitory concentration, IC50) across a panel of receptors. A lower Ki or IC50 value indicates a stronger binding affinity.

Studies have demonstrated that m-CPP binds to multiple serotonin receptor subtypes with similar potencies.[4] This lack of high selectivity within the serotonin receptor family is a critical consideration. Furthermore, m-CPP shows appreciable affinity for other neurotransmitter receptors, including adrenergic and, to a lesser extent, dopamine receptors.[4][6]

Table 1: Comparative Binding Affinities (IC50/Ki, nM) of m-CPP at Various Neurotransmitter Receptors

Receptor Family	Receptor Subtype	Reported IC50/Ki (nM)	Primary Transduction Mechanism
Serotonin	5-HT2c	3.4 - 360 [4][7]	Gq/11 → PLC activation [8][9]
5-HT1a	~1300[4]	Gi/o → ↓cAMP
5-HT1b	~100[6]	Gi/o → ↓cAMP
5-HT2a	32.1 - 500[4][7]	Gq/11 → PLC activation[10]
5-HT2b	28.8[7]	Gq/11 → PLC activation[10]
5-HT3	Significant Affinity[7]	Ligand-gated ion channel
5-HT Transporter (SERT)	~230[5]	Reuptake inhibition
Adrenergic	α1	~2500[4]	Gq/11 → PLC activation
α2	~570[4]	Gi/o → ↓cAMP
β	~10000[4]	Gs → ↑cAMP
Dopamine	D2-like	>10,000[6]	Gi/o → ↓cAMP

Note: The range of reported values can be attributed to variations in experimental conditions, such as tissue source (e.g., human brain vs. rat cortex) and specific radioligand used.

As the data illustrates, while m-CPP has a relatively high affinity for the 5-HT2c receptor, it is by no means exclusive. Its affinity for other 5-HT2 subtypes, and even some other serotonin and adrenergic receptors, falls within a similar order of magnitude, making it a non-selective agent.[4]

Methodologies for Assessing Receptor Specificity

To generate the data presented above, two primary types of in vitro assays are indispensable: radioligand binding assays and functional assays. These form the bedrock of receptor pharmacology and provide a self-validating system when used in concert.

Radioligand binding assays directly measure the interaction between a compound and a receptor.[11] The most common format is the competition assay, which determines a compound's ability to displace a radioactively labeled ligand with known high affinity and specificity for the target receptor.

Experimental Rationale: The principle is based on the law of mass action. By incubating a fixed amount of receptor preparation and radioligand with increasing concentrations of an unlabeled test compound (like m-CPP), one can determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (the IC50). This value can then be converted to the inhibition constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand.[11]

Workflow for Receptor Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol: 5-HT2c Receptor Radioligand Binding Assay

• Membrane Preparation: Homogenize tissue (e.g., rat frontal cortex or cells expressing recombinant human 5-HT2c receptors) in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).[12] Centrifuge the homogenate and resuspend the resulting pellet (the membrane fraction) in fresh buffer. Determine the protein concentration using a standard method like the BCA assay.[12]

• Assay Setup: In a 96-well plate, add the following to each well in a final volume of 250 µL:

  • 150 µL of membrane preparation (typically 50-120 µg of protein).[12]

  • 50 µL of test compound (m-CPP) at various concentrations or buffer for total binding.

  • 50 µL of a specific radioligand for the 5-HT2c receptor (e.g., [3H]Mesulergine) at a concentration near its Kd.

  • For determining non-specific binding, a high concentration of a non-labeled known 5-HT2c ligand is added instead of the test compound.

• Incubation: Incubate the plate for 60 minutes at 30°C with gentle agitation to allow the binding to reach equilibrium.[12]

• Filtration: Terminate the reaction by rapid vacuum filtration through glass fiber filters (e.g., GF/C) that have been pre-soaked in a solution like polyethyleneimine to reduce non-specific binding.[12][13] This step separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Quickly wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Data Analysis: Subtract non-specific binding from total binding to get specific binding. Plot the percentage of specific binding against the log concentration of m-CPP to generate a competition curve and determine the IC50.

While binding assays measure affinity, they do not reveal whether a compound is an agonist (activates the receptor), an antagonist (blocks the receptor), or an inverse agonist (reduces basal receptor activity). Functional assays are required to determine this. Since 5-HT2c receptors are Gq/11-coupled, their activation leads to the stimulation of phospholipase C (PLC), which in turn mobilizes intracellular calcium.[8][14]

Experimental Rationale: A calcium flux assay is a common method to assess the functional activity of Gq-coupled receptors like 5-HT2c.[15][16] Cells expressing the receptor are loaded with a calcium-sensitive fluorescent dye.[17] When an agonist like m-CPP activates the receptor, the subsequent release of intracellular calcium causes an increase in fluorescence, which can be measured in real-time.[15][18] The magnitude of this response is proportional to the degree of receptor activation.

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A Researcher's Guide to 1-(3-Chlorophenyl)piperazine dihydrochloride (mCPP): Validation and Comparison as a Pharmacological Tool

For decades, 1-(3-Chlorophenyl)piperazine dihydrochloride (mCPP) has been a widely utilized pharmacological tool in neuroscience research, primarily to probe the complexities of the serotonin (5-hydroxytryptamine, 5-HT) system. Its utility stems from its broad spectrum of activity across multiple 5-HT receptor subtypes. However, this lack of selectivity, once a feature for broad screening, is now a significant consideration for researchers aiming for precise mechanistic insights. This guide provides a comprehensive validation of mCPP as a pharmacological tool, offering an objective comparison with more selective alternatives and presenting the experimental data necessary for informed selection in modern research paradigms.

The Pharmacological Profile of mCPP: A Double-Edged Sword

1-(3-Chlorophenyl)piperazine (mCPP) is a psychoactive compound of the phenylpiperazine class.[1] It acts as a non-selective serotonin receptor agonist with varying affinities for numerous 5-HT receptor subtypes.[1] This broad activity profile has made it a useful tool for initial investigations into serotonergic function. However, its promiscuous binding necessitates careful interpretation of experimental results.

Chemical and Physical Properties

Property	Value
IUPAC Name	1-(3-chlorophenyl)piperazine dihydrochloride
Molecular Formula	C₁₀H₁₃ClN₂·2HCl
Molecular Weight	269.60 g/mol
Appearance	White to off-white crystalline powder
Solubility	Soluble in water

Synthesis of 1-(3-Chlorophenyl)piperazine dihydrochloride

The synthesis of mCPP typically involves a multi-step process. A common route begins with the reaction of diethanolamine with thionyl chloride to produce bis(2-chloroethyl)amine hydrochloride. This intermediate is then reacted with 3-chloroaniline in a solvent such as xylene, followed by treatment with hydrochloric acid to yield 1-(3-chlorophenyl)piperazine dihydrochloride.[2][3][4]

Receptor Binding Affinity and Functional Activity: A Comparative Analysis

A critical aspect of validating a pharmacological tool is a thorough understanding of its interaction with its intended targets and potential off-target effects. The following table compares the binding affinities (Ki in nM) of mCPP with more selective alternatives.

Receptor	mCPP (Ki, nM)	Lorcaserin (Ki, nM)	WAY-100635 (Ki, nM)	CP-809101 (pEC50)	Functional Activity of Alternative
5-HT₁A	~700[5]	700[5]	0.39 [6]	-	WAY-100635: Potent & Selective Antagonist[6]
5-HT₂A	100-200	112[5]	-	6.81	Lorcaserin: Moderate Affinity; CP-809101: Low Affinity
5-HT₂B	30-100	174 (antagonist)[7]	-	7.19	Lorcaserin: Antagonist
5-HT₂C	10-50 [8]	15 [5][9]	-	9.96	Lorcaserin & CP-809101: Potent & Selective Agonists[5][9]
D₂	>1000	-	940[6]	-	WAY-100635: Moderate Affinity
D₃	>1000	-	370[6]	-	WAY-100635: Moderate Affinity
D₄	>1000	-	16[6]	-	WAY-100635: Potent Agonist[6]
α₁-adrenergic	2500-5000[1]	-	pIC50 = 6.6[6]	-
α₂-adrenergic	570[1]	-	-	-

Note: Ki values are approximate and can vary depending on the experimental conditions. pEC50 is the negative logarithm of the EC50 value.

This data clearly illustrates the non-selective nature of mCPP. While it has a relatively high affinity for the 5-HT₂C receptor, it also interacts significantly with other 5-HT subtypes and adrenergic receptors. In contrast, Lorcaserin and CP-809101 exhibit high selectivity for the 5-HT₂C receptor, and WAY-100635 is a highly selective 5-HT₁A receptor antagonist.

In Vitro Validation: Experimental Protocols

To validate the use of mCPP or its alternatives, rigorous in vitro experimentation is essential. The following are detailed protocols for key assays.

Radioligand Binding Assay

This assay is fundamental for determining the binding affinity of a compound to a specific receptor.

Objective: To determine the Ki of a test compound for the 5-HT₂C receptor.

Materials:

• Cell membranes expressing the human 5-HT₂C receptor

• Radioligand: [³H]-Mesulergine

• Test compound (e.g., mCPP, Lorcaserin)

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl₂, 0.1 mM EDTA, pH 7.4

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• 96-well filter plates (e.g., GF/B filters)

• Scintillation fluid

• Microplate scintillation counter

Protocol:

• Preparation: Thaw the cell membrane preparation on ice. Resuspend the membranes in assay buffer to a final protein concentration of 50-100 µ g/well .

• Incubation: In a 96-well plate, add in the following order:

  • 50 µL of assay buffer (for total binding) or a saturating concentration of a non-labeled ligand (e.g., 10 µM mianserin) for non-specific binding.

  • 50 µL of the test compound at various concentrations.

  • 50 µL of [³H]-Mesulergine at a concentration close to its Kd.

  • 100 µL of the membrane preparation.

• Incubate the plate at room temperature for 60 minutes with gentle agitation.

• Filtration: Terminate the reaction by rapid filtration through the filter plate using a cell harvester. Wash the filters three times with ice-cold wash buffer.[10]

• Quantification: Dry the filter plate, add scintillation fluid to each well, and count the radioactivity using a microplate scintillation counter.[10]

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Determine the IC₅₀ value of the test compound from the competition curve and calculate the Ki value using the Cheng-Prusoff equation.

Workflow for Radioligand Binding Assay

Caption: Workflow for a typical radioligand binding assay.

In Vivo Validation: Experimental Protocols

In vivo studies are crucial for understanding the physiological and behavioral effects of a pharmacological tool.

In Vivo Microdialysis in Rodents

This technique allows for the measurement of neurotransmitter levels in specific brain regions of freely moving animals.

Objective: To measure changes in extracellular serotonin levels in the rat striatum following administration of mCPP or an alternative.

Materials:

• Stereotaxic apparatus

• Microdialysis probes (e.g., CMA 12)

• Syringe pump

• Fraction collector

• HPLC with electrochemical detection (HPLC-ED)

• Artificial cerebrospinal fluid (aCSF)

• Test compound (e.g., mCPP)

Protocol:

• Surgery: Anesthetize the rat and place it in the stereotaxic apparatus. Implant a guide cannula targeting the striatum. Allow the animal to recover for several days.

• Probe Insertion: On the day of the experiment, insert the microdialysis probe through the guide cannula.

• Perfusion: Perfuse the probe with aCSF at a constant flow rate (e.g., 1-2 µL/min).[11]

• Baseline Collection: Collect dialysate samples every 20-30 minutes for at least 2 hours to establish a stable baseline of serotonin levels.[11]

• Drug Administration: Administer the test compound (e.g., mCPP, intraperitoneally).

• Sample Collection: Continue collecting dialysate samples for several hours post-administration.

• Analysis: Analyze the serotonin concentration in the dialysate samples using HPLC-ED.

• Data Analysis: Express the post-injection serotonin levels as a percentage of the baseline levels.

Workflow for In Vivo Microdialysis

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• 2. globalresearchonline.net [globalresearchonline.net]
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• 4. CN104402842A - Synthetic method of piperazidines drug intermediate - Google Patents [patents.google.com]
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• 8. The role of the 5-HT2A and 5-HT2C receptors in the stimulus effects of m-chlorophenylpiperazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Lorcaserin, a novel selective human 5-hydroxytryptamine2C agonist: in vitro and in vivo pharmacological characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. Microdialysis in Rodents - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Metabolic Pathways of m-Chlorophenylpiperazine (m-CPP) Across Species

For Researchers, Scientists, and Drug Development Professionals

Abstract

meta-Chlorophenylpiperazine (m-CPP) is a pharmacologically active compound, notable both as a primary metabolite of several widely prescribed drugs, including the antidepressant trazodone, and as a research tool for probing the serotonergic system.[1][2][3] The significant interspecies variation in its metabolic pathways presents a critical challenge for the accurate translation of preclinical data to human clinical outcomes. This guide provides a comprehensive comparative analysis of m-CPP metabolism in key preclinical species and humans, detailing the enzymatic pathways, quantifying metabolic differences, and outlining robust experimental protocols for their study. Understanding these species-specific metabolic profiles is paramount for predicting human pharmacokinetics, anticipating drug-drug interactions, and interpreting toxicological findings in drug development.

Introduction: The Significance of m-CPP in Pharmacology

m-Chlorophenylpiperazine (m-CPP) is a phenylpiperazine class compound that functions as a non-selective serotonin (5-HT) receptor agonist and has some antagonist properties.[2] It is the principal active metabolite of several antidepressant drugs, including trazodone, nefazodone, and etoperidone, formed primarily through N-dealkylation mediated by the cytochrome P450 (CYP) 3A4 enzyme in humans.[1][2][4] The pharmacological activity of m-CPP, which includes anxiogenic and anorectic effects, can contribute to the overall therapeutic and side-effect profile of its parent drugs.[5][6]

Given that preclinical animal models are fundamental to drug safety and efficacy evaluation, a thorough understanding of how these models metabolize m-CPP compared to humans is essential. Differences in enzyme expression and activity can lead to vastly different plasma and tissue concentrations of m-CPP and its downstream metabolites, impacting both pharmacological and toxicological endpoints.

Primary Metabolic Pathways of m-CPP

The biotransformation of m-CPP is dominated by two primary Phase I metabolic reactions:

• Aromatic Hydroxylation: This is a major pathway, leading to the formation of p-hydroxy-m-CPP (p-OH-m-CPP). In humans, this reaction is almost exclusively catalyzed by the polymorphic enzyme CYP2D6 .[7][8] The resulting hydroxylated metabolite can then undergo Phase II conjugation reactions, such as glucuronidation and sulfation, to facilitate excretion.[7]

• N-Oxidation: This pathway involves the oxidation of one of the nitrogen atoms in the piperazine ring. This reaction can be mediated by both CYP enzymes and flavin-containing monooxygenases (FMOs).[1][9][10]

Beyond these, degradation of the piperazine ring can occur, leading to metabolites such as N-(3-chlorophenyl)ethylenediamine and 3-chloroaniline, which can be further metabolized.[11][12]

Caption: Major metabolic pathways of m-CPP.

Interspecies Comparison of m-CPP Metabolism

The rate and preferential route of m-CPP metabolism show marked differences across species, largely driven by variations in the expression and activity of CYP enzymes.

Human Metabolism

In humans, the metabolism of m-CPP is predominantly driven by CYP2D6-mediated p-hydroxylation .[5][7][8] This is clinically significant because CYP2D6 is a highly polymorphic enzyme, leading to wide interindividual variability in metabolic rates.[13][14][15] Individuals can be classified as poor, intermediate, extensive, or ultrarapid metabolizers, which can dramatically alter m-CPP clearance and exposure.[14][15] For instance, a poor metabolizer may have significantly higher and more prolonged exposure to m-CPP, potentially increasing the risk of adverse effects. The formation of m-CPP from parent drugs like trazodone is primarily handled by CYP3A4.[1][4][16]

Rat Metabolism

Studies in rats indicate that m-CPP undergoes extensive metabolism.[12] Similar to humans, aromatic hydroxylation is a key pathway.[11][12] However, rats also show significant metabolism through the degradation of the piperazine ring, yielding metabolites like N-(3-chlorophenyl)ethylenediamine and 3-chloroaniline.[11][12] While direct comparative quantitative data is sparse, the evidence suggests that the overall metabolic clearance in rats is robust.[17][18] The use of selective CYP inhibitors in rat liver microsomes has confirmed a role for CYP3A enzymes in the metabolism of the parent drug trazodone to m-CPP, similar to humans.[1]

Mouse Metabolism

Information specific to mouse metabolism of m-CPP is less detailed in publicly available literature. However, it is well-established that mice, like other rodents, possess a diverse and active complement of CYP enzymes. Species variations in the specific isoforms of the CYP2D and CYP3A subfamilies are expected, which would lead to quantitative differences in metabolite formation compared to humans and rats.[19]

Comparative Summary of Metabolic Pathways

The table below summarizes the key enzymes and pathways involved in m-CPP metabolism across species. This highlights the critical role of CYP2D6 in humans, a factor that is not perfectly mirrored in preclinical rodent models.

Species	Primary Metabolic Pathway	Key Enzymes Involved	Notable Characteristics
Human	Aromatic (p)-hydroxylation	CYP2D6 (major)[7][8]	High interindividual variability due to CYP2D6 genetic polymorphism.[13]
Rat	Aromatic hydroxylation, Piperazine ring degradation	CYP isoforms (specifics less defined), Conjugating enzymes	Extensive metabolism leading to multiple degradation products.[11][12]
Mouse	Aromatic hydroxylation (presumed)	CYP isoforms (orthologs of human CYPs)	Expected quantitative differences due to species-specific CYP expression.[19]

Experimental Methodologies for Studying m-CPP Metabolism

To accurately characterize and compare metabolic pathways, robust in vitro experimental systems are essential. These models allow for the elucidation of metabolic routes and the identification of enzymes involved in a controlled environment.

Experimental Workflow: In Vitro Metabolism Assessment

The following diagram illustrates a typical workflow for assessing the metabolism of a compound like m-CPP using subcellular fractions (liver microsomes) or cellular systems (hepatocytes).

Caption: Workflow for in vitro m-CPP metabolism studies.

Protocol 1: Metabolism in Liver Microsomes

Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of Phase I enzymes, particularly CYPs.[20] This system is ideal for studying CYP-mediated oxidative metabolism.

Causality and Rationale:

• Why Microsomes? They provide a concentrated and simplified system to study Phase I metabolism without the complexities of intact cells (e.g., cell uptake, competing Phase II pathways).

• Why NADPH? The CYP enzyme cycle requires a source of reducing equivalents to activate molecular oxygen, which is provided by the cofactor NADPH (via NADPH-cytochrome P450 reductase).[21] Its inclusion is mandatory for activity.

• Why Controls? Incubations without NADPH or without microsomes serve as negative controls to ensure that metabolite formation is enzymatic and dependent on the CYP system.

Step-by-Step Protocol:

• Preparation: Thaw cryopreserved liver microsomes (e.g., human, rat) on ice. Prepare a reaction buffer (e.g., 100 mM potassium phosphate, pH 7.4).

• Reaction Mixture: In a microcentrifuge tube, combine the buffer, a solution of m-CPP (at various concentrations for kinetics), and the liver microsomes (e.g., final concentration of 0.5 mg/mL). Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation: Start the reaction by adding a pre-warmed solution of an NADPH-regenerating system (containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Incubation: Incubate at 37°C in a shaking water bath for a specified time course (e.g., 0, 5, 15, 30, 60 minutes).

• Termination: Stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard. This precipitates the protein and halts enzymatic activity.

• Sample Processing: Centrifuge the samples to pellet the precipitated protein. Transfer the supernatant to a new plate or vial for analysis.

• Analysis: Analyze the samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to identify and quantify m-CPP and its metabolites.

Protocol 2: Reaction Phenotyping with Recombinant CYPs

To definitively identify which enzyme is responsible for a specific metabolic reaction, individual, recombinantly expressed CYP enzymes are used.

Causality and Rationale:

• Why Recombinant CYPs? This is the gold-standard method to pinpoint enzyme contribution.[20] By testing each major CYP isoform individually, one can directly measure which enzyme(s) produce the metabolite of interest, as was done to confirm CYP2D6's role in m-CPP hydroxylation.[8]

Step-by-Step Protocol:

• Setup: Follow the same general procedure as the microsomal assay.

• Enzyme System: Instead of pooled liver microsomes, use individual recombinant human CYP enzymes (e.g., rCYP2D6, rCYP3A4, rCYP1A2, etc.) co-expressed with cytochrome P450 reductase in a membrane preparation (e.g., baculosomes).

• Incubation: Incubate m-CPP with each individual CYP isoform in the presence of an NADPH-regenerating system.

• Analysis: Quantify the formation of the metabolite (e.g., p-OH-m-CPP) in each reaction. The isoform that produces the highest amount of the metabolite is identified as the primary enzyme responsible for that pathway.

Implications for Drug Development and Research

The stark difference in m-CPP metabolism—particularly the dominant and polymorphic role of CYP2D6 in humans versus the more varied pathways in rodents—has profound implications:

• Preclinical to Clinical Translation: A standard rat or mouse model may not accurately predict human exposure to m-CPP when it is a metabolite of a parent drug. If a parent drug is primarily cleared via m-CPP formation and subsequent hydroxylation, the clearance rate in humans will be highly dependent on an individual's CYP2D6 status, a factor not present in preclinical species.

• Drug-Drug Interactions (DDIs): Co-administration of a drug metabolized to m-CPP with a potent CYP2D6 inhibitor (e.g., bupropion, fluoxetine) could lead to a significant accumulation of m-CPP in humans, potentially causing adverse events.[8][16] DDI studies in rats may not predict this specific clinical risk.

• Toxicology: Species-specific metabolites or different ratios of metabolites could lead to unique toxicity profiles in animals that are not relevant to humans, and vice-versa.

Conclusion

The metabolic fate of m-CPP is characterized by significant interspecies variability, with human metabolism being uniquely dominated by the polymorphic enzyme CYP2D6. This key difference underscores the critical need for a multi-pronged approach in preclinical drug development, utilizing in vitro tools such as human liver microsomes and recombinant enzymes to build a predictive model of human metabolism. By understanding and quantifying these species-specific pathways, researchers can more accurately interpret preclinical safety and efficacy data, anticipate clinical pharmacokinetic variability, and design safer and more effective therapeutic agents.

References

• Title: Trazodone is metabolized to m-chlorophenylpiperazine by CYP3A4 from human sources. Source: Drug Metabolism and Disposition URL: [Link]

• Title: trazodone - ClinPGx Source: PharmGKB URL: [Link]

• Title: Characterization of trazodone metabolic pathways and species-specific profiles Source: Frontiers in Pharmacology URL: [Link]

• Title: Trazodone - Wikipedia Source: Wikipedia URL: [Link]

• Title: Metabolism of m-CPP, trazodone, nefazodone, and etoperidone: clinical and forensic aspects Source: Drug Metabolism Reviews URL: [Link]

• Title: meta-Chlorophenylpiperazine - Wikipedia Source: Wikipedia URL: [Link]

• Title: Human CYP2D6 and metabolism of m-chlorophenylpiperazine Source: Neuropsychopharmacology URL: [Link]

• Title: The conduct of drug metabolism studies considered good practice (II): in vitro experiments. Source: Current Drug Metabolism URL: [Link]

• Title: The Conduct of Drug Metabolism Studies Considered Good Practice (II): In Vitro Experiments Source: Current Drug Metabolism URL: [Link]

• Title: Protocol to study in vitro drug metabolism and identify montelukast metabolites from purified enzymes and primary cell cultures by mass spectrometry Source: STAR Protocols URL: [Link]

• Title: (PDF) In Vitro Methods to Study Intestinal Drug Metabolism Source: ResearchGate URL: [Link]

• Title: Piperazine-Derived Designer Drug 1-(3-Chlorophenyl)piperazine (mCPP): GC-MS Studies on its Metabolism and its Toxicological Detection in Rat Urine Source: Journal of Analytical Toxicology URL: [Link]

• Title: Role of superoxide in the N-oxidation of N-(2-methyl-1-phenyl-2-propyl)hydroxylamine by the rat liver cytochrome P-450 system Source: Molecular Pharmacology URL: [Link]

• Title: Pharmacokinetics of m-chlorophenylpiperazine after intravenous and oral administration in healthy male volunteers: implication for the pharmacodynamic profile Source: Psychopharmacology URL: [Link]

• Title: Pharmacokinetics of trazodone and its major metabolite m-chlorophenylpiperazine in plasma and brain of rats Source: Journal of Pharmacy and Pharmacology URL: [Link]

• Title: Piperazine-derived designer drug 1-(3-chlorophenyl)piperazine (mCPP): GC-MS studies on its metabolism and its toxicological detection in rat urine including analytical differentiation from its precursor drugs trazodone and nefazodone Source: Journal of Analytical Toxicology URL: [Link]

• Title: Microsomal N-oxidation of the Hepatocarcinogen N-methyl-4-aminoazobenzene and the Reactivity of N-hydroxy-N-methyl-4-aminoazobenzene Source: Cancer Research URL: [Link]

• Title: Studies on the mechanism of hepatic microsomal N-oxide formation. N-oxidation of NN-dimethylaniline by a reconstituted rabbit liver microsomal cytochrome P-448 enzyme system Source: The Biochemical Journal URL: [Link]

• Title: Cytochrome P450 - Wikipedia Source: Wikipedia URL: [Link]

• Title: Long-term administration of m-chlorophenylpiperazine (mCPP) to rats induces changes in serotonin receptor binding, dopamine levels and locomotor activity without altering prolactin and corticosterone secretion Source: Psychopharmacology URL: [Link]

• Title: Studies on the mechanism of hepatic microsomal N-oxide formation. The role of cytochrome P-450 and mixed-function amine oxidase in the N-oxidation of NN-dimethylaniline Source: The Biochemical Journal URL: [Link]

• Title: A comparative pharmacological study of trazodone, etoperidone and 1-(m-chlorophenyl)piperazine Source: Pharmacological Research Communications URL: [Link]

• Title: Studies on the mechanism of hepatic microsomal N-oxide formation. The role of cytochrome P-450 and mixed-function amine oxidase in the N-oxidation of NN-dimethylaniline Source: The Biochemical Journal URL: [Link]

• Title: The Role of CYP450 Enzymes in Drug Metabolism Source: Metabolon URL: [Link]

• Title: Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review Source: International Journal of Molecular Sciences URL: [Link]

• Title: Comparative Analysis of Posiphen Pharmacokinetics across Different Species—Similar Absorption and Metabolism in Mouse, Rat, Dog and Human Source: Pharmaceutics URL: [Link]

• Title: Cytochrome P450 Enzymes and Drug Metabolism in Humans Source: International Journal of Molecular Sciences URL: [Link]

• Title: The serotonin agonist m-chlorophenylpiperazine (mCPP) binds to serotonin transporter sites in human brain Source: Brain Research URL: [Link]

• Title: Effects of m-chlorophenylpiperazine on receptor binding and brain metabolism of monoamines in rats Source: Neurochemistry International URL: [Link]

• Title: Cytochrome P450 enzymes in drug metabolism: regulation of gene expression, enzyme activities, and impact of genetic variation. Source: Pharmacology & Therapeutics URL: [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 1-(3-Chlorophenyl)piperazine dihydrochloride

For researchers and scientists in the fast-paced world of drug development, the integrity of our work is intrinsically linked to the safety and precision of our laboratory practices. Handling novel compounds like 1-(3-Chlorophenyl)piperazine dihydrochloride (mCPP Dihydrochloride) demands not only scientific rigor but also a deep-seated respect for safety and environmental stewardship. This guide moves beyond mere compliance, offering a procedural and logical framework for the proper disposal of this compound, ensuring the protection of personnel, the environment, and the validity of our collective research endeavors.

Foundational Knowledge: Understanding the Hazard Profile

Before any disposal protocol can be implemented, a thorough understanding of the compound's hazard profile is essential. 1-(3-Chlorophenyl)piperazine dihydrochloride is not a benign substance; its handling and disposal are governed by its toxicological properties. Mismanagement of this chemical waste can lead to significant health risks and regulatory violations.

The primary hazards associated with 1-(3-Chlorophenyl)piperazine dihydrochloride are summarized below. This information is synthesized from multiple Safety Data Sheets (SDS) and serves as the logical basis for the stringent disposal protocols that follow.[1][2][3][4][5]

Hazard Classification	GHS Category	Key Considerations for Disposal
Acute Oral Toxicity	Category 3	Toxic if swallowed.[2][3][5] This high toxicity necessitates preventing any release into the environment, especially into water systems where it could be ingested by wildlife or enter human water supplies.[6]
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[2][3][5] Contaminated items, including PPE, must be treated as hazardous waste to prevent secondary exposure.
Serious Eye Damage/Irritation	Category 2A	Causes serious eye irritation.[2][3][5] This reinforces the need for rigorous PPE and careful handling to prevent splashes or aerosol generation.
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory irritation.[1][2][4] All handling and waste consolidation should occur in a well-ventilated area, preferably a chemical fume hood, to prevent inhalation of dust or aerosols.

Due to these characteristics, 1-(3-Chlorophenyl)piperazine dihydrochloride is classified as a hazardous waste under the Resource Conservation and Recovery Act (RCRA).[7][8][9][10] This means its disposal is federally regulated from "cradle-to-grave," and it must never be disposed of in standard trash or down the drain.[11][12]

The Disposal Workflow: A Step-by-Step Protocol

The following protocol provides a systematic approach to the collection, storage, and disposal of waste containing 1-(3-Chlorophenyl)piperazine dihydrochloride. This workflow is designed to be a self-validating system, minimizing risk at each stage.

Step 1: Personal Protective Equipment (PPE) - Your First Line of Defense

Before generating or handling any waste, ensure you are wearing the appropriate PPE. The choice of PPE is a direct response to the hazards identified in Section 1.

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or glasses.[13]	Protects against splashes and dust, addressing the serious eye irritation hazard.[2]
Skin Protection	Chemical-resistant gloves (e.g., nitrile) and a lab coat.[3]	Prevents direct contact with the skin, mitigating the skin irritation hazard.[2]
Respiratory Protection	Use in a chemical fume hood.[13]	Prevents inhalation of dust or aerosols, addressing the respiratory irritation hazard.[2]

Step 2: Waste Segregation - Preventing Unwanted Reactions

Proper segregation is a critical step to prevent dangerous chemical reactions within a waste container.[14][15][16]

• Designated Waste Stream: 1-(3-Chlorophenyl)piperazine dihydrochloride waste should be collected as non-halogenated organic waste (if in solution with a non-halogenated solvent) or toxic solid chemical waste .

• Incompatibilities: This compound is incompatible with strong oxidizing agents.[13][17] Never mix waste containing this compound with oxidizing agents (e.g., nitrates, perchlorates) to avoid violent reactions.

• Separate Solid and Liquid Waste: Collect solid waste (e.g., unused compound, contaminated weighing paper, pipette tips) separately from liquid waste solutions containing the compound.[3]

Step 3: Waste Collection and Containment - The Primary Barrier

The integrity of the waste container is paramount to safe storage and transport.[15]

• Select an Appropriate Container:

  • Use a clean, leak-proof container made of a compatible material (e.g., high-density polyethylene for liquids, or a securely sealed bag or container for solids).[3]

  • The container must have a secure, screw-top cap to prevent leakage and evaporation.[14]

  • Ensure the container is appropriately sized for the amount of waste to be generated, leaving at least one inch of headroom for liquids to allow for expansion.[14]

• Label the Container Immediately:

  • As soon as the first drop of waste is added, the container must be labeled.[11] Affix a "Hazardous Waste" tag provided by your institution's Environmental Health & Safety (EH&S) department.

  • The label must clearly state:

    • The words "Hazardous Waste".[14]

    • The full chemical name: "1-(3-Chlorophenyl)piperazine dihydrochloride". Avoid using abbreviations or chemical formulas.[14]

    • An accurate list of all components in the container, including solvents, with their approximate percentages.[14]

    • The associated hazards (e.g., "Toxic," "Irritant").[14]

• Transferring Waste:

  • Carefully transfer waste into the designated container within a chemical fume hood to minimize exposure.

  • Any item that comes into direct contact with the compound, such as gloves, pipette tips, or absorbent paper, must be considered contaminated and disposed of as solid hazardous waste in the same container or a designated solid waste container.[11]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Federal regulations allow for the temporary storage of hazardous waste at or near the point of generation in a designated Satellite Accumulation Area (SAA) before it is collected by EH&S.[14][18]

• Designate the SAA: The SAA must be at or near the point of waste generation and under the control of the laboratory personnel.[15] A designated area within a fume hood or a labeled secondary containment bin on a benchtop are common examples.[11][14]

• Secondary Containment: The primary waste container must be kept in a secondary containment tray or bin to contain any potential leaks.[11][19]

• Keep Containers Closed: Waste containers must be securely capped at all times, except when adding waste.[11][14][18] Using a funnel that is left open in the container is a common and serious violation.

• Accumulation Limits: Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely hazardous waste in your SAA.[18] Once a container is full, it must be dated and a pickup requested from EH&S within three days.[14]

The logical flow for waste management is illustrated in the diagram below.

Caption: Disposal workflow for 1-(3-Chlorophenyl)piperazine dihydrochloride waste.

Emergency Procedures: Spill and Decontamination Protocol

Accidents can happen, and a prepared response is crucial to mitigating harm.

Minor Spill Cleanup (Contained within a Fume Hood)

A minor spill is one that laboratory personnel can safely manage without assistance from EH&S.[1]

• Alert Personnel: Immediately alert others in the lab.

• Ensure PPE: Confirm you are wearing the correct PPE (lab coat, gloves, safety goggles).

• Contain the Spill: Cover the spill with an inert absorbent material like vermiculite or sand, working from the outside in to prevent spreading.[2]

• Collect Absorbent: Carefully scoop the absorbent material into your designated solid hazardous waste container.[2]

• Decontaminate: Wipe the spill area with a compatible solvent (e.g., soap and water), collecting the cleaning materials as hazardous waste.[20]

• Report: Report the incident to your laboratory supervisor.

Major Spill (Outside of a Fume Hood or Large Volume)

• Evacuate: Immediately evacuate the area. Alert all personnel to leave the laboratory.

• Isolate: Close the laboratory doors to contain the vapors.

• Notify: Contact your institution's EH&S emergency line and your supervisor immediately. Provide the chemical name, location, and approximate quantity of the spill.

• Do Not Re-enter: Await the arrival of the trained emergency response team. Do not attempt to clean up a major spill yourself.

Equipment Decontamination

Any non-disposable equipment (e.g., glassware, spatulas) that comes into contact with 1-(3-Chlorophenyl)piperazine dihydrochloride must be decontaminated.

• Initial Rinse: Rinse the equipment with a suitable solvent that can dissolve the compound. This rinsate must be collected as liquid hazardous waste.[21]

• Thorough Cleaning: Wash the equipment with soap and water.[20][21]

• Final Rinse: Perform a final rinse with deionized water.

By adhering to these detailed procedures, you contribute to a culture of safety and responsibility. The proper management of chemical waste is not an ancillary task but a core component of scientific excellence.

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A Senior Application Scientist's Guide to Handling 1-(3-Chlorophenyl)piperazine Dihydrochloride: Personal Protective Equipment and Operational Protocols

This document provides essential safety protocols and logistical guidance for the handling and disposal of 1-(3-Chlorophenyl)piperazine dihydrochloride (mCPP HCl). As a research chemical with specific toxicological properties, adherence to stringent safety measures is not merely procedural—it is fundamental to ensuring the well-being of laboratory personnel and the integrity of experimental outcomes. This guide is designed for researchers, scientists, and drug development professionals, offering field-proven insights that extend beyond basic data sheets.

Hazard Assessment: The "Why" Behind the "What"

Understanding the intrinsic hazards of a chemical is the critical first step in designing a robust safety protocol. 1-(3-Chlorophenyl)piperazine dihydrochloride is not a benign substance; its hazard profile, as defined by the Globally Harmonized System (GHS), dictates the necessity of specific protective measures.

According to safety data sheets, the primary hazards are:

• Acute Oral Toxicity (Category 3): Classified as "Toxic if swallowed" (H301), ingestion of even small quantities can cause significant adverse health effects.[1][2][3]

• Skin Irritation (Category 2): It "Causes skin irritation" (H315), meaning direct contact can lead to inflammation, redness, and discomfort.[1][2][4]

• Serious Eye Irritation (Category 2A): It "Causes serious eye irritation" (H319), where contact can result in substantial, though reversible, damage.[1][2][4]

• Respiratory Irritation (Specific Target Organ Toxicity - Single Exposure, Category 3): The compound "May cause respiratory irritation" (H335).[1][4][5] As a solid powder, the risk of inhaling airborne particulates during handling is a primary exposure route that must be controlled.[6][7]

This profile necessitates a multi-faceted approach to personal protective equipment (PPE), focusing on preventing ingestion, skin/eye contact, and inhalation.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not a one-size-fits-all checklist; it is a dynamic process tailored to the specific experimental procedure. The following recommendations are grounded in the hazards identified above and represent the minimum standard for handling 1-(3-Chlorophenyl)piperazine dihydrochloride.

Hand Protection: The First Line of Defense

Direct skin contact is a significant risk.[7] Therefore, chemically resistant gloves are mandatory.

• Material Selection: Nitrile gloves are a common and effective choice for protection against many chemical solids and incidental splashes.[8] For prolonged handling or when working with solutions, consulting a glove manufacturer's chemical resistance chart is essential to ensure the material has a low permeation rate for chlorinated aromatic compounds.

• Best Practices: Always inspect gloves for tears or punctures before use. Employ the "double-gloving" technique for added protection during high-risk procedures like weighing large quantities. Remove gloves using a technique that avoids touching the outer contaminated surface with bare skin, and dispose of them immediately in the designated chemical waste container.[6] Wash hands thoroughly with soap and water after any task.[9]

Eye and Face Protection: Shielding Against the Unseen

Given its classification as a serious eye irritant, robust eye protection is non-negotiable.[4]

• Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields are the absolute minimum for any work involving this chemical.

• Recommended Standard: For tasks with a higher risk of splashes or aerosol generation (e.g., preparing solutions, vortexing), chemical splash goggles that form a seal around the eyes are required.[8][10]

• Maximum Protection: When handling large quantities or during procedures with a significant risk of splashing, a full face shield should be worn in addition to chemical splash goggles.[10][11]

Body Protection: Preventing Contamination

Protective clothing prevents the chemical from contaminating your personal clothes and skin.

• Standard Protocol: A clean, buttoned laboratory coat is mandatory.[1] Long-sleeved clothing provides an additional layer of protection.[1]

• Enhanced Precautions: For tasks involving larger quantities or a high likelihood of spills, a chemically resistant apron worn over the lab coat is recommended.

Respiratory Protection: Controlling Inhalation Hazards

The risk of respiratory irritation from airborne powder is a primary concern.[1][4] Engineering controls are the preferred method of mitigation, supplemented by respiratory PPE.

• Primary Engineering Control: All handling of solid 1-(3-Chlorophenyl)piperazine dihydrochloride, especially weighing and transfers, must be conducted within a certified chemical fume hood.[12][13] A fume hood pulls contaminated air away from the operator, providing the most effective protection.[12]

• Respiratory PPE: When engineering controls are not feasible or as a supplementary measure, respiratory protection is required.

  • For weighing small quantities in a fume hood, a NIOSH-approved N95 filtering facepiece respirator (dust mask) may be sufficient to prevent inhalation of fine powders.

  • For larger quantities or in situations with inadequate ventilation, a half-mask or full-facepiece respirator with appropriate particulate cartridges (P100) should be used.[8]

Operational and Disposal Plan: A Step-by-Step Protocol

Adherence to a standardized workflow minimizes risk and ensures reproducibility.

Step 1: Pre-Handling Preparation

• Consult the SDS: Before beginning any new procedure, review the Safety Data Sheet (SDS) for 1-(3-Chlorophenyl)piperazine dihydrochloride.[9]

• Designate a Work Area: Clearly define the area where the chemical will be handled, preferably within a chemical fume hood.[12]

• Assemble Materials: Gather all necessary equipment, including the chemical container, spatulas, weigh boats, solvents, and waste containers.

• Locate Safety Equipment: Confirm the location and functionality of the nearest safety shower, eyewash station, and fire extinguisher before starting work.[9]

Step 2: Donning PPE

Follow a specific sequence to ensure complete coverage:

• Don lab coat and any additional body protection.

• Put on respiratory protection, if required, and perform a seal check.

• Put on safety goggles or face shield.

• Put on gloves, ensuring the cuffs of the gloves go over the cuffs of the lab coat sleeves.

Step 3: Chemical Handling

• Perform all manipulations of the solid chemical inside a chemical fume hood to control dust and vapors.[13]

• Use spatulas and weigh paper to carefully transfer the powder. Avoid any actions that could generate dust, such as dropping or vigorous scraping.

• If creating a solution, add the solid to the solvent slowly to prevent splashing.

• Keep the primary container tightly sealed when not in use.[2]

Step 4: Doffing PPE and Decontamination

This process is critical to prevent cross-contamination.

• Remove gloves first, peeling them off without touching the outside.

• Remove lab coat, turning it inside out as you remove it.

• Remove face/eye protection.

• Remove respiratory protection last.

• Wash hands and any exposed skin thoroughly with soap and water.[9]

Step 5: Waste Disposal

• Chemical Waste: All excess solid material and solutions must be disposed of as hazardous chemical waste.[14] They should be collected in a clearly labeled, sealed container. Do not pour this chemical down the drain.[1][14]

• Contaminated Materials: All disposable items that have come into contact with the chemical, including gloves, weigh paper, and pipette tips, must be placed in a designated solid hazardous waste container.[6]

• Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste disposal.[14]

Visual Summaries for Quick Reference

Table 1: PPE Requirements by Task

Task/Scenario	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection (in Fume Hood)
Storage & Transport (Closed Container)	Nitrile Gloves	Safety Glasses	Lab Coat	Not Required
Weighing Solid Powder (<1g)	Nitrile Gloves	Chemical Splash Goggles	Lab Coat	N95 Respirator Recommended
Weighing Solid Powder (>1g)	Double Nitrile Gloves	Goggles & Face Shield	Lab Coat	Half-Mask Respirator with P100 Cartridge
Preparing/Handling Dilute Solutions	Nitrile Gloves	Chemical Splash Goggles	Lab Coat	Not Required (in Fume Hood)
Potential for Significant Splash	Nitrile/Neoprene Gloves	Goggles & Face Shield	Chemical-Resistant Apron	As required by procedure

Diagram 1: Safe Handling Workflow

Caption: Workflow for handling 1-(3-Chlorophenyl)piperazine dihydrochloride.

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